Planteose

• CAS: 470-57-5

Core Science & Biosynthesis

Planteose: A Comprehensive Technical Guide to its Chemical Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose is a non-reducing trisaccharide, an oligosaccharide composed of three monosaccharide units.[1] It is structurally an isomer of raffinose (B1225341) and is classified within the raffinose family of oligosaccharides (RFOs). Planteose serves as a storage carbohydrate in the seeds and vegetative tissues of various plant species, including chia (Salvia hispanica), sesame (Sesamum indicum), and in the family Orobanchaceae.[1][2][3] Its structure and metabolism are of interest to researchers in fields ranging from plant biochemistry to food science and nutrition. This guide provides an in-depth overview of the chemical structure of planteose, the experimental protocols used for its elucidation, and its biochemical context.

Chemical Structure and Identification

Planteose is systematically named O-α-D-galactopyranosyl-(1→6)-O-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside .[4] It is composed of three monosaccharide units: one α-D-galactose unit, one β-D-fructose unit, and one α-D-glucose unit.

The core of the molecule is a sucrose (B13894) moiety (glucose linked to fructose). The galactose unit is attached to the fructose (B13574) moiety of sucrose via an α-(1→6) glycosidic bond. This differs from its more common isomer, raffinose, where the galactose is linked to the glucose moiety of sucrose.

Figure 1: Chemical structure of Planteose.

Chemical Identifiers

A summary of key chemical identifiers for Planteose is provided in Table 1.

Identifier	Value
Molecular Formula	C₁₈H₃₂O₁₆[5][6][7]
Molecular Weight	504.44 g/mol [7]
Exact Mass	504.16903493 Da[6]
CAS Number	470-57-5[6][7]
PubChem CID	440140[5][6]
InChI	InChI=1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-10(24)15(29)18(4-21,33-7)34-17-14(28)12(26)9(23)6(2-20)32-17/h5-17,19-29H,1-4H2/t5-,6-,7-,8+,9-,10-,11+,12+,13-,14-,15+,16+,17-,18+/m1/s1[5][6]
InChIKey	NIBVDXPSJBYJFT-ZQSKZDJDSA-N[5][6]
SMILES	C([C@@H]1--INVALID-LINK--OC[C@@H]2--INVALID-LINK--(CO)O[C@@H]3--INVALID-LINK--CO)O)O)O)O)O)O)O">C@@HO)O[6]

Physicochemical Properties

Key computed physicochemical properties of Planteose are summarized in Table 2.

Property	Value
Complexity	655[5][6]
XLogP3-AA	-5.8[6]
Hydrogen Bond Donors	11[5]
Hydrogen Bond Acceptors	16[5]
Topological Polar Surface Area	269 Ų[6]
Crystal System	Orthorhombic (for dihydrate form)[4]
Space Group	P2₁2₁2₁ (for dihydrate form)[4]

Structural Elucidation: Experimental Protocols

The structure of Planteose has been determined and confirmed through a combination of chromatographic, spectrometric, and crystallographic techniques.

Isolation from Plant Material

Planteose can be isolated from sources like the mucilage of chia seeds.[3] A typical workflow involves the following steps:

• Extraction: Dry seeds are incubated in distilled water at an elevated temperature (e.g., 80°C for 2 hours) to extract the water-soluble mucilage containing oligosaccharides.[1]

• Purification: The extract is then purified, often using solid-phase extraction (SPE) with a graphitized carbon cartridge. This method effectively separates oligosaccharides from other water-soluble components like monosaccharides and salts.[1][8]

• Analysis: The purity of the isolated fraction is confirmed using techniques like High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).

Mass Spectrometry (MS)

Liquid Chromatography-Mass Spectrometry (LC-MS) is a critical tool for the initial characterization of isolated Planteose.[2][8]

• Objective: To determine the molecular mass and monosaccharide composition.

• Methodology:

  • The purified sample is analyzed by LC-MS to obtain its molecular weight. For Planteose, this is observed to be 504 Da.[2][8]

  • To determine the constituent monosaccharides, the sample undergoes acid hydrolysis (e.g., using trifluoroacetic acid), which breaks the glycosidic bonds.[2][8]

  • The resulting mixture of monosaccharides is then analyzed, typically by GC-MS or LC-MS, and compared to standards to identify the components as galactose, glucose, and fructose.[2][8]

2D NMR Spectroscopy

Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive method for elucidating the precise structure, including the sequence of monosaccharides and the nature of their glycosidic linkages.[2][9]

• Objective: To assign all ¹H and ¹³C signals and determine the connectivity between monosaccharide units.

• Protocol:

  • Sample Preparation: A small amount (5-10 mg) of the purified, lyophilized oligosaccharide is dissolved in high-purity deuterium (B1214612) oxide (D₂O). This process is often repeated 2-3 times to exchange labile hydroxyl protons with deuterium, which simplifies the ¹H spectrum.

  • Data Acquisition: A suite of 2D NMR experiments is performed on a high-field NMR spectrometer (≥500 MHz).

  • Key Experiments:

    • COSY (Correlation Spectroscopy): Identifies scalar-coupled protons (²JHH, ³JHH), which helps trace the proton connections within each sugar ring.[2]

    • TOCSY (Total Correlation Spectroscopy): Establishes the correlation of all protons within a single spin system (i.e., within one monosaccharide residue).[2]

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with its directly attached carbon atom, allowing for the assignment of carbon signals.[2]

    • HMBC (Heteronuclear Multiple Bond Correlation): Detects long-range (2-3 bond) correlations between protons and carbons. This experiment is crucial for identifying the glycosidic linkages by observing correlations between the anomeric proton of one residue and the carbon of the adjacent residue across the glycosidic bond.[2]

    • ROESY (Rotating-frame Overhauser Effect Spectroscopy): Provides information about the spatial proximity of protons, which helps to confirm the glycosidic linkages and determine the 3D conformation of the molecule.[2]

X-ray Crystallography

Single-crystal X-ray crystallography provides unambiguous proof of the three-dimensional structure of a molecule at atomic resolution.

• Objective: To determine the precise 3D arrangement of atoms, bond lengths, bond angles, and conformational details.

• Methodology:

  • Crystallization: High-purity Planteose is crystallized from a solution (e.g., as a dihydrate) to obtain single crystals of sufficient quality. This is often the most challenging step.

  • Data Collection: A crystal is mounted on a diffractometer and irradiated with a beam of X-rays. The crystal diffracts the X-rays, producing a unique diffraction pattern of spots (reflections) that are recorded by a detector.[10]

  • Structure Solution and Refinement: The intensities and positions of the diffraction spots are used to calculate an electron density map of the molecule. From this map, the positions of the individual atoms are determined (structure solution). This initial model is then refined to best fit the experimental data.[10]

• Key Findings for Planteose Dihydrate: The crystal structure of Planteose dihydrate revealed that both the glucopyranosyl and galactopyranosyl rings adopt the expected ⁴C₁ (chair) conformation, while the fructofuranosyl ring has a twisted ³T₄ conformation.[4]

Biochemical Context: Biosynthesis Pathway

Planteose belongs to the Raffinose Family Oligosaccharides (RFOs), which are synthesized from sucrose in plants. While the direct enzymatic synthesis of Planteose is less detailed in the literature, the general and well-established pathway for RFO biosynthesis provides a clear biochemical context. This pathway primarily involves the sequential addition of galactose units from a donor molecule called galactinol (B1212831).[4][5][7]

The key steps are:

• Galactinol Synthesis: The galactose donor, galactinol, is synthesized from UDP-galactose and myo-inositol. This reaction is catalyzed by the enzyme galactinol synthase (GolS).[4][7]

• Raffinose Synthesis: The first RFO, raffinose, is synthesized by the transfer of a galactose unit from galactinol to the glucose moiety of sucrose. This is catalyzed by raffinose synthase (RS).[4][7]

• Higher RFO Synthesis: Subsequent RFOs, like stachyose, are formed by the addition of another galactose unit from galactinol to raffinose, a reaction catalyzed by stachyose synthase (SS).[4][5]

Planteose, being an isomer of raffinose, is understood to be synthesized through a similar mechanism, but with the galactosyl transfer occurring at the C6 position of the fructose residue of sucrose instead of the glucose residue.

Figure 2: Biosynthesis pathway of Raffinose Family Oligosaccharides (RFOs).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Optimizing raffinose family oligosaccharides content in plants: A tightrope walk [frontiersin.org]
• 5. Analysis of the Raffinose Family Oligosaccharide Pathway in Pea Seeds with Contrasting Carbohydrate Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Significance of galactinol and raffinose family oligosaccharide synthesis in plants - ProQuest [proquest.com]
• 8. UQ eSpace [espace.library.uq.edu.au]
• 9. Determination of glycan structure by nuclear magnetic resonance - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. X-ray crystallography - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to Planteose Biosynthesis in Plants

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the planteose biosynthesis pathway in plants. It details the core enzymatic reactions, offers insights into the regulatory mechanisms, and presents quantitative data and detailed experimental protocols for researchers in plant biology and drug development.

Introduction to Planteose

Planteose, a trisaccharide composed of galactose, glucose, and fructose (B13574) (α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside), is a significant storage carbohydrate in the seeds and leaves of various plant species. Notably, it is a major soluble sugar in the seeds of plants from the Plantago genus and has also been identified in sesame (Sesamum indicum)[1][2]. Its role extends from being a primary energy reserve for germinating seeds to potentially being involved in short-term carbohydrate storage in vegetative tissues[3]. Understanding the biosynthesis of this oligosaccharide is crucial for applications in agriculture, nutrition, and potentially as a target for novel therapeutic agents.

The Core Biosynthetic Pathway

The biosynthesis of planteose is a distinct pathway from the more common raffinose (B1225341) family oligosaccharides (RFOs). The key enzymatic step is catalyzed by sucrose (B13894) 6F-alpha-galactosyltransferase (EC 2.4.1.167). This enzyme facilitates the transfer of a galactose moiety from UDP-galactose to sucrose, forming planteose and UDP[4][5].

The core reaction is as follows:

UDP-galactose + Sucrose → Planteose (6F-α-D-galactosylsucrose) + UDP

This reaction is a key control point in the synthesis of planteose and is central to the accumulation of this trisaccharide in plant tissues.

Quantitative Data on Planteose Biosynthesis

Quantitative understanding of the planteose pathway is essential for metabolic engineering and for assessing its physiological importance. The following tables summarize key quantitative data, though specific kinetic parameters for sucrose 6F-alpha-galactosyltransferase are not yet extensively documented in publicly available literature.

Table 1: Known Substrates and Products

Molecule	Role	Chemical Formula
UDP-galactose	Galactose Donor	C₁₅H₂₄N₂O₁₇P₂
Sucrose	Galactose Acceptor	C₁₂H₂₂O₁₁
Planteose	Product	C₁₈H₃₂O₁₆
UDP	Co-product	C₉H₁₄N₂O₁₂P₂

Table 2: Planteose Concentration in Plant Tissues

Plant Species	Tissue	Concentration (mg/g dry weight)	Reference
Plantago ovata	Seed	Major soluble sugar, up to 3.2% (w/w)	[6]
Plantago lanceolata	Seed	Present, but sucrose is more dominant	[6]
Actinidia arguta	Leaf	Accumulates to high levels as a short-term storage carbohydrate	[3]
Sesamum indicum	Seed	Site of planteose synthesis	[4]
Orobanche minor	Seed	Decreases promptly after germination stimulant reception

Experimental Protocols

This section provides detailed methodologies for the key experiments related to the study of planteose biosynthesis.

Extraction of Soluble Sugars from Plant Tissues

This protocol is adapted for the extraction of soluble carbohydrates, including planteose, from plant material.

Materials:

• Finely ground plant tissue (lyophilized or fresh frozen)

• 80% (v/v) Ethanol (B145695)

• Deionized water

• Chloroform (B151607)

• Microcentrifuge tubes (2 mL, screw-cap)

• Water bath or heating block

• Centrifuge

Procedure:

• Weigh approximately 10-15 mg of freeze-dried and pulverized plant material into a 2 mL screw-cap microcentrifuge tube. Record the exact weight[7].

• Add 1 mL of 80% ethanol to the tube[7].

• Vortex the tube vigorously to ensure the tissue is fully suspended[7].

• Incubate the tube at 80°C for 20 minutes in a water bath or heating block to inactivate endogenous enzymes[7].

• Centrifuge the tube at high speed (>15,000 x g) for 3 minutes to pellet the insoluble material[7].

• Carefully decant the supernatant, which contains the soluble sugars, into a clean collection tube[7].

• For chlorophyll-rich tissues, a chloroform wash can be performed to remove pigments. Add an equal volume of chloroform to the supernatant, vortex, and centrifuge to separate the phases. The upper aqueous phase contains the sugars[8].

• The extracted soluble sugar fraction is now ready for quantification.

Quantification of Planteose by HPLC-ELSD

High-Performance Liquid Chromatography coupled with an Evaporative Light Scattering Detector (HPLC-ELSD) is a robust method for the quantification of non-UV absorbing sugars like planteose.

Instrumentation and Columns:

• HPLC system with a quaternary pump, autosampler, and column oven.

• Evaporative Light Scattering Detector (ELSD).

• A carbohydrate analysis column, such as an amino-based or a polymer-based column (e.g., Asahipak NH2P-50) is suitable for separating saccharides[9].

Chromatographic Conditions (Example):

• Mobile Phase: Acetonitrile:Water gradient (e.g., starting with 75:25 v/v)[9]. The exact gradient will need to be optimized based on the specific column and the complexity of the sugar mixture.

• Flow Rate: 1.0 mL/min[9].

• Column Temperature: 30°C[9].

• Injection Volume: 10-20 µL.

• ELSD Settings:

  • Nebulizer Temperature: 30°C[9].

  • Evaporator Temperature: 30°C[9].

  • Gas Flow Rate (Nitrogen): 1.4 SLM[9].

Procedure:

• Prepare a standard curve using purified planteose of known concentrations.

• Filter the extracted soluble sugar samples through a 0.22 µm syringe filter before injection.

• Inject the standards and samples onto the HPLC system.

• Identify the planteose peak in the chromatograms based on the retention time of the standard.

• Quantify the amount of planteose in the samples by comparing the peak areas to the standard curve.

Sucrose 6F-alpha-galactosyltransferase Activity Assay

Principle: The activity of sucrose 6F-alpha-galactosyltransferase is determined by measuring the rate of formation of planteose or UDP from the substrates UDP-galactose and sucrose.

Reaction Mixture (Example):

• HEPES buffer (pH 7.5)

• UDP-galactose

• Sucrose

• Magnesium Chloride (as a cofactor, if required)

• Enzyme extract (partially purified or crude)

Procedure (Conceptual):

• Prepare a reaction cocktail containing buffer, UDP-galactose, and sucrose at optimized concentrations.

• Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30-37°C).

• Initiate the reaction by adding the enzyme extract.

• Incubate for a defined period during which the reaction is linear.

• Stop the reaction, for example, by heating at 95°C for 5 minutes.

• Quantify the amount of planteose formed using the HPLC-ELSD method described above.

• Alternatively, the production of UDP can be monitored using a coupled enzyme assay where UDP is converted to a product that can be measured spectrophotometrically.

Signaling Pathways and Regulation

The regulation of planteose biosynthesis is likely integrated with the broader network of carbohydrate metabolism and developmental signaling in the plant.

Subcellular Localization

The precise subcellular localization of sucrose 6F-alpha-galactosyltransferase has not been definitively determined. However, based on the localization of other glycosyltransferases involved in oligosaccharide synthesis, it is hypothesized to be a cytosolic enzyme. The substrates, UDP-galactose and sucrose, are both readily available in the cytoplasm.

Transcriptional Regulation

The expression of the gene encoding sucrose 6F-alpha-galactosyltransferase is expected to be under tight transcriptional control, responding to developmental cues and environmental signals. The promoter region of this gene likely contains cis-regulatory elements that bind transcription factors involved in:

• Seed Development and Germination: As planteose is a major storage carbohydrate in seeds, its synthesis is likely upregulated during seed maturation and its degradation enzymes activated during germination[10][11].

• Sugar Sensing: The availability of sucrose, a primary product of photosynthesis, could directly or indirectly regulate the expression of the planteose synthesis pathway. Transcription factors from families such as bZIP, MYB, and AP2/ERF are known to be involved in sugar-responsive gene expression[6][7][8].

• Hormonal Signaling: Plant hormones such as abscisic acid (ABA) and gibberellins (B7789140) (GAs) are key regulators of seed development and germination and could influence the expression of genes in the planteose pathway[12].

Further research, including promoter analysis and the identification of interacting transcription factors, is needed to fully elucidate the regulatory network controlling planteose biosynthesis.

Visualizations

Planteose Biosynthesis Pathway

References

• 1. The composition of Australian Plantago seeds highlights their potential as nutritionally-rich functional food ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Carbohydrate analysis: from sample preparation to HPLC on different stationary phases coupled with evaporative light-scattering detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sucrose 6F-alpha-galactosyltransferase - Wikipedia [en.wikipedia.org]
• 5. Deficiency of UDP-galactose:N-acetylglucosamine beta-1,4-galactosyltransferase I causes the congenital disorder of glycosylation type IId - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Transcriptional Factors Regulate Plant Stress Responses Through Mediating Secondary Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of the regulators: Transcription factors controlling biosynthesis of plant secondary metabolites during biotic stresses and their regulation by miRNAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Multidimensional regulation of transcription factors: decoding the comprehensive signals of plant secondary metabolism [frontiersin.org]
• 9. jascoinc.com [jascoinc.com]
• 10. m.youtube.com [m.youtube.com]
• 11. mdpi.com [mdpi.com]
• 12. Control of Seed Germination and Plant Development by Carbon and Nitrogen Availability - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Planteose in Seed Viability and Germination: A Technical Guide

An In-depth Examination of Planteose Metabolism, from Biosynthesis to Mobilization, as a Key Determinant of Seed Vigor and a Potential Target for Agricultural Innovation.

Abstract

Planteose, a raffinose (B1225341) family oligosaccharide (RFO), serves as a crucial storage carbohydrate in the seeds of various plant species, most notably in parasitic weeds of the Orobanchaceae family. This technical guide provides a comprehensive overview of the biological functions of planteose in seeds, detailing its biosynthesis, spatial distribution, and mobilization during germination. We present quantitative data on planteose content, detail experimental protocols for its analysis, and visualize the key metabolic and signaling pathways involved. This document is intended for researchers, scientists, and drug development professionals interested in seed biology, plant metabolism, and the development of novel herbicides.

Introduction

Seed germination is a critical stage in the plant life cycle, relying on the mobilization of stored reserves to fuel early growth. While starch and lipids are common storage compounds, some plant species utilize oligosaccharides for this purpose. Planteose, an isomer of raffinose, has been identified as a primary storage carbohydrate in the seeds of several plants, including parasitic species like Orobanche minor (clover broomrape) and non-parasitic plants such as sesame (Sesamum indicum) and tobacco (Nicotiana tabacum).[1] In parasitic weeds, the metabolism of planteose is intrinsically linked to the perception of germination stimulants from host plants, making it a key target for the development of selective control strategies.[1] This guide will delve into the multifaceted role of planteose in seeds, from its synthesis and storage to its critical function in germination and desiccation tolerance.

Planteose Metabolism in Seeds

Biosynthesis of Planteose

The biosynthesis of planteose in seeds is a specialized pathway involving the transfer of a galactose moiety to sucrose (B13894). The key enzyme in this process is sucrose 6F-α-galactosyltransferase (EC 2.4.1.167). This enzyme catalyzes the transfer of galactose from UDP-α-D-galactose to the fructose (B13574) residue of sucrose, forming 6F-α-D-galactosylsucrose, commonly known as planteose.

The reaction is as follows: UDP-α-D-galactose + Sucrose → UDP + Planteose

This enzymatic step is crucial for the accumulation of planteose in the storage tissues of the seed during its development. The expression and activity of sucrose 6F-α-galactosyltransferase are likely tightly regulated during seed maturation.

Storage and Localization

Matrix-assisted laser desorption/ionization–mass spectrometry imaging (MALDI-MSI) has revealed the precise localization of planteose within dry seeds. In Orobanche minor, for instance, planteose is concentrated in the tissues surrounding the embryo, namely the endosperm, perisperm, and seed coat.[2] The embryo itself is devoid of planteose, indicating that it is an external energy reserve.[2] This spatial separation necessitates a mechanism for the transport of mobilized sugars to the embryo during germination.

Mobilization during Germination

The mobilization of planteose is a critical event in the early stages of seed germination, particularly in parasitic plants. The process is initiated by germination stimulants, such as strigolactones, exuded by host plant roots.[2]

The key steps in planteose mobilization are:

• Perception of Germination Stimulant: The seed perceives strigolactones, triggering a signaling cascade.

• Activation of α-Galactosidase: This signaling pathway leads to the activation of an α-galactosidase enzyme (EC 3.2.1.22). In Orobanche minor, the specific enzyme involved has been identified as OmAGAL2.[2]

• Hydrolysis of Planteose: The activated α-galactosidase hydrolyzes the α-galactosyl linkage in planteose, releasing sucrose and galactose.

• Sucrose Hydrolysis: The released sucrose is further hydrolyzed by invertase into glucose and fructose.

• Energy for the Embryo: These monosaccharides are then transported to the embryo to provide the necessary energy and carbon skeletons for radicle emergence and initial growth.[1]

The inhibition of this metabolic pathway, for example by the glycosidase inhibitor nojirimycin, has been shown to selectively prevent the germination of parasitic plant seeds, highlighting its importance.[1]

Signaling Pathway for Planteose Mobilization

The perception of strigolactones by the seed initiates a signaling cascade that culminates in the hydrolysis of planteose. While the complete pathway is still under investigation, transcriptomic and proteomic analyses of strigolactone-treated seeds provide insights into the key components involved.

Strigolactone signaling pathway leading to planteose mobilization.

Role in Desiccation Tolerance

Raffinose family oligosaccharides, including planteose, are known to play a role in protecting seeds from damage during desiccation (drying). They are thought to contribute to the formation of a glassy state within the cytoplasm as water content decreases. This vitrified state helps to stabilize cellular structures, such as membranes and proteins, preventing their denaturation and maintaining seed viability over long periods of storage. The accumulation of these non-reducing sugars is a key adaptation for orthodox seeds, which can tolerate extreme dehydration.

Quantitative Data on Planteose Content

The concentration of planteose and other sugars in seeds changes dramatically during germination. The following table summarizes the sugar content in Orobanche minor seeds at different stages of germination.

Time After Germination Stimulant (GR24) Treatment	Planteose (nmol/mg seeds)	Sucrose (nmol/mg seeds)	Glucose (nmol/mg seeds)	Fructose (nmol/mg seeds)
Dry Seed	3.48 ± 0.17	0.73 ± 0.29	3.54 ± 1.06	2.82 ± 1.30
3 Days	Decreased significantly	-	Increased	Increased
5 Days	Almost completely consumed	Decreased significantly	-	-
7 Days (NJ-treated)	~5 times higher than non-treated	~100 times higher than non-treated	~1/4 of non-treated	~1/4 of non-treated

Data adapted from Wakabayashi et al. (2015).[1] Values are mean ± SD (n=3). "-" indicates data not explicitly provided in a comparable format in the source.

Experimental Protocols

Quantification of Planteose by HILIC-MS

This protocol describes a method for the quantification of planteose and other oligosaccharides in seed extracts using Hydrophilic Interaction Liquid Chromatography coupled with Mass Spectrometry (HILIC-MS).

Workflow:

Workflow for HILIC-MS analysis of seed oligosaccharides.

Methodology:

• Sample Preparation:

  • Weigh a known amount of seeds (e.g., 50-100 mg).

  • Homogenize the seeds in 80% methanol (B129727) using a bead beater or mortar and pestle.

  • Incubate the homogenate at 70°C for 15 minutes to inactivate enzymes.

  • Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes.

  • Collect the supernatant and filter through a 0.22 µm syringe filter.

• HILIC-MS Analysis:

  • Column: A HILIC column with an amide stationary phase is recommended.

  • Mobile Phase A: Acetonitrile (B52724).

  • Mobile Phase B: Water with a modifier (e.g., 10 mM ammonium (B1175870) formate, pH 3).

  • Gradient: A gradient from high to low acetonitrile concentration is used to elute the polar oligosaccharides.

  • Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used for oligosaccharide analysis. Detection is performed using a high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF).

  • Quantification: Quantification is achieved by comparing the peak areas of the extracted ion chromatograms for planteose with those of a standard curve prepared with a pure planteose standard.

α-Galactosidase Activity Assay

This protocol describes an assay to measure the activity of α-galactosidase using its natural substrate, planteose.

Methodology:

• Enzyme Extraction:

  • Homogenize germinating seeds in a cold extraction buffer (e.g., 50 mM sodium acetate (B1210297) buffer, pH 5.0, containing protease inhibitors).

  • Centrifuge the homogenate at 4°C to pellet cell debris.

  • The supernatant contains the crude enzyme extract.

• Enzymatic Reaction:

  • Prepare a reaction mixture containing the enzyme extract and planteose (e.g., 10 mM) in a suitable buffer (e.g., 50 mM sodium acetate, pH 5.0).

  • Incubate the reaction at an optimal temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes).

  • Stop the reaction by heat inactivation (e.g., boiling for 5 minutes).

• Product Quantification:

  • The amount of sucrose released can be quantified using a coupled enzymatic assay or by HPLC.

  • Alternatively, the decrease in planteose concentration can be measured by HPLC or GC-MS.

  • One unit of α-galactosidase activity can be defined as the amount of enzyme that hydrolyzes 1 µmol of planteose per minute under the specified conditions.

MALDI-MS Imaging of Planteose

This protocol outlines the general steps for visualizing the spatial distribution of planteose in seed sections using MALDI-MSI.

Methodology:

• Sample Preparation:

  • Embed the dry seeds in a suitable medium (e.g., gelatin or carboxymethyl cellulose).

  • Freeze the embedded seeds and prepare thin sections (10-20 µm) using a cryostat.

  • Thaw-mount the sections onto a conductive slide (e.g., ITO-coated glass).

• Matrix Application:

  • Apply a suitable matrix for carbohydrate analysis (e.g., 2,5-dihydroxybenzoic acid, DHB) uniformly over the tissue section using a sprayer or sublimator.

• MALDI-MSI Analysis:

  • Acquire mass spectra in a grid-like pattern across the tissue section using a MALDI-TOF mass spectrometer.

  • The mass spectrometer is operated in positive ion mode, and the mass range is set to detect the sodium or potassium adducts of planteose.

• Data Analysis:

  • Generate an ion intensity map for the m/z corresponding to the planteose adduct to visualize its spatial distribution within the seed.

Conclusion

Planteose plays a vital and multifaceted role in the biology of certain seeds. As a storage carbohydrate, it provides the essential energy for germination, a process that is tightly regulated by signaling molecules like strigolactones in parasitic plants. Its accumulation during seed development also contributes to desiccation tolerance, a key factor in seed longevity. The metabolic pathways involved in the biosynthesis and mobilization of planteose represent promising targets for the development of novel and selective herbicides to combat parasitic weeds. Further research into the regulation of these pathways and the transport of the resulting sugars will undoubtedly provide deeper insights into the intricate processes governing seed viability and germination.

References

• 1. Characterizing plant cell wall derived oligosaccharides using hydrophilic interaction chromatography with mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]

Planteose vs raffinose structural differences

An In-depth Technical Guide to the Core Structural Differences Between Planteose and Raffinose (B1225341)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the structural distinctions between the isomeric trisaccharides, planteose and raffinose. Both compounds, sharing the same molecular formula (C₁₈H₃₂O₁₆), are composed of glucose, fructose (B13574), and galactose. However, the key difference lies in the connectivity of the galactose unit to the sucrose (B13894) core, leading to distinct physicochemical properties and biological roles.

Core Structural Differences

Planteose and raffinose are both non-reducing trisaccharides. The fundamental structural variance is the point of attachment of the α-D-galactopyranosyl residue to the sucrose molecule.

• Raffinose: The galactose unit is linked to the C6 position of the glucose moiety of sucrose via an α-1,6 glycosidic bond. Its systematic name is α-D-galactopyranosyl-(1→6)-α-D-glucopyranosyl-(1→2)-β-D-fructofuranoside.[1][2][3]

• Planteose: The galactose unit is attached to the C6 position of the fructose moiety of sucrose through an α-1,6 glycosidic bond. Its systematic name is α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside.[4][5][6]

This isomeric difference is visualized in the structural diagram below.

Fig. 1: Structural comparison of raffinose and planteose.

Quantitative Data Presentation

The structural isomerism of planteose and raffinose results in differing physicochemical properties, which are summarized in the table below for direct comparison.

Property	Planteose	Raffinose
Molecular Formula	C₁₈H₃₂O₁₆[4][7]	C₁₈H₃₂O₁₆[1][8]
Molecular Weight	504.44 g/mol [7][9]	504.44 g/mol (anhydrous)[8], 594.5 g/mol (pentahydrate)[1]
Melting Point	124 °C[10]	80-82 °C (pentahydrate)[11], 118-119 °C (anhydrous)[8]
Solubility in Water	Soluble[12][13]	203 g/L[1][14]
Optical Rotation [α]D	Not available	+123° (c=2 in H₂O) (anhydrous)[8], +105° (c=1 in H₂O) (pentahydrate)[11]

Biosynthesis Pathways

The biosynthesis of raffinose is well-characterized and is part of the Raffinose Family Oligosaccharides (RFOs) pathway. Planteose biosynthesis is less documented but is understood to follow a similar principle of galactosyl transfer to sucrose.

Raffinose Biosynthesis

The synthesis of raffinose involves the enzymatic transfer of a galactose moiety from galactinol (B1212831) to sucrose. This process is catalyzed by raffinose synthase.

Fig. 2: Biosynthesis pathway of raffinose.

Proposed Planteose Biosynthesis

While the specific enzymes are not as extensively studied as those for raffinose, the biosynthesis of planteose is proposed to involve the transfer of a galactose unit from a donor like galactinol to the fructose residue of sucrose.

Fig. 3: Proposed biosynthesis pathway of planteose.

Experimental Protocols

Isolation and Purification of Planteose and Raffinose

A general workflow for the isolation and purification of these oligosaccharides from plant material is outlined below. Specific conditions may need optimization based on the source material.

Fig. 4: General workflow for oligosaccharide isolation.

Structural Elucidation by 2D NMR Spectroscopy

Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for the complete structural assignment of oligosaccharides like planteose and raffinose.[6][15][16][17][18][19][20]

Methodology:

• Sample Preparation: Dissolve 5-10 mg of the purified oligosaccharide in 0.5 mL of D₂O.

• NMR Data Acquisition: Acquire a series of 2D NMR spectra, including:

  • COSY (Correlation Spectroscopy): To establish proton-proton correlations within each monosaccharide residue.

  • TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a single spin system (i.e., a single monosaccharide).

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (typically 2-3 bonds), which is crucial for determining the glycosidic linkages between monosaccharide units.

  • ROESY (Rotating-frame Overhauser Effect Spectroscopy) or NOESY (Nuclear Overhauser Effect Spectroscopy): To establish through-space correlations between protons, which helps to confirm the sequence of monosaccharides and the stereochemistry of the glycosidic bonds.

• Data Analysis: The combination of these spectra allows for the unambiguous assignment of all proton and carbon signals and the determination of the complete structure, including the specific glycosidic linkages that differentiate planteose from raffinose.

Separation and Analysis by Porous Graphitic Carbon (PGC) Chromatography-Mass Spectrometry (MS)

Porous graphitic carbon (PGC) chromatography is highly effective for separating isomeric oligosaccharides.[5][16][17][21][22] Coupling this with mass spectrometry allows for their sensitive detection and identification.

Methodology:

• Sample Preparation: Dissolve the oligosaccharide sample in an appropriate solvent (e.g., water/acetonitrile).

• LC Separation:

  • Column: A porous graphitic carbon (PGC) column.

  • Mobile Phase: A gradient of acetonitrile (B52724) in water, often with a small amount of a modifier like trifluoroacetic acid or formic acid. The specific gradient will need to be optimized for the best separation of planteose and raffinose.

• MS Detection:

  • Ionization: Electrospray ionization (ESI) is commonly used, often in negative ion mode for oligosaccharides.

  • Mass Analyzer: A high-resolution mass spectrometer such as a Q-TOF (Quadrupole Time-of-Flight) is ideal for accurate mass determination and tandem MS (MS/MS) fragmentation.

• Data Analysis: The retention times of planteose and raffinose on the PGC column will differ due to their structural differences.[16] Mass spectrometry provides the molecular weight, confirming them as isomers. MS/MS fragmentation patterns will be distinct for each isomer, allowing for their unambiguous identification.[16]

References

• 1. Raffinose - Wikipedia [en.wikipedia.org]
• 2. Planteose | C18H32O16 | CID 440140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Raffinose and Stachyose from Sucrose via an In Vitro Multienzyme System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Significance of galactinol and raffinose family oligosaccharide synthesis in plants [frontiersin.org]
• 5. Introducing porous graphitized carbon liquid chromatography with evaporative light scattering and mass spectrometry detection into cell wall oligosaccharide analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comprehensive O-Glycan Analysis by Porous Graphitized Carbon Nanoliquid Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. chembk.com [chembk.com]
• 9. medkoo.com [medkoo.com]
• 10. CAS Common Chemistry [commonchemistry.cas.org]
• 11. Raffinose CAS#: 512-69-6 [m.chemicalbook.com]
• 12. Showing Compound Planteose (FDB006278) - FooDB [foodb.ca]
• 13. Human Metabolome Database: Showing metabocard for Planteose (HMDB0302793) [hmdb.ca]
• 14. Raffinose | C18H32O16 | CID 439242 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Determination of glycan structure by nuclear magnetic resonance - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. NMR spectroscopy in the structural elucidation of oligosaccharides and glycosides. | Semantic Scholar [semanticscholar.org]
• 21. researchers.mq.edu.au [researchers.mq.edu.au]
• 22. Frontiers | In-House Packed Porous Graphitic Carbon Columns for Liquid Chromatography-Mass Spectrometry Analysis of N-Glycans [frontiersin.org]

Planteose in the Plant Kingdom: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a trisaccharide composed of glucose, fructose, and galactose, is a fascinating yet often overlooked carbohydrate in the plant kingdom. While not as ubiquitous as sucrose (B13894) or starch, planteose plays significant roles in carbohydrate storage, particularly in seeds and leaves, and is implicated in physiological processes such as germination. This technical guide provides an in-depth overview of the natural sources of planteose, quantitative data on its occurrence, detailed experimental protocols for its study, and an exploration of its metabolic pathways.

Natural Sources of Planteose

Planteose has been identified in a diverse range of plant species, spanning multiple families. Its presence is particularly notable in seeds and leaves, where it can act as a short-term storage carbohydrate.

Key Plant Families and Species Containing Planteose:

• Actinidiaceae: Notably in the leaves of Actinidia species (kiwifruit), where it functions as a significant short-term storage carbohydrate, accumulating during the day and being degraded at night.

• Lamiaceae (Mint Family): Found in the seeds of various mints, including spearmint (Mentha spicata), and is a major oligosaccharide in the mucilage of chia (Salvia hispanica) seeds.

• Pedaliaceae: Present in sesame (Sesamum indicum) seeds.

• Plantaginaceae (Plantain Family): Planteose is a major soluble sugar in the seeds of many Plantago species, including Plantago ovata (psyllium).

• Solanaceae (Nightshade Family): Detected in tomato (Solanum lycopersicum) and tobacco (Nicotiana tabacum).

• Orobanchaceae: This family of parasitic plants, including Orobanche minor, accumulates planteose in its seeds, where it serves as a crucial energy reserve for germination upon sensing a host plant. Other species in this family where planteose has been found include Orobanche crenata, Phelipanche aegyptiaca, and Striga hermonthica.

• Other mentions: Planteose has also been reported in Cyclamen persicum and ash trees.

Quantitative Data on Planteose Content

The concentration of planteose can vary significantly between plant species and even between different tissues within the same plant. The following table summarizes available quantitative data.

Plant Family	Species	Plant Part	Planteose Concentration	Reference(s)
Plantaginaceae	Plantago species	Seeds	Up to 3.2% (w/w)	[1]
Actinidiaceae	Actinidia arguta	Leaves	Levels fluctuate diurnally, accumulating during the day	[2]
Lamiaceae	Salvia hispanica (Chia)	Seed Mucilage	Major oligosaccharide	[3][4]
Pedaliaceae	Sesamum indicum (Sesame)	Seeds	Present as one of the main carbohydrates	[5]
Orobanchaceae	Orobanche minor	Seeds	Decreases promptly after germination stimulation	[6][7][8]

Experimental Protocols

Extraction and Purification of Planteose from Plant Material

This protocol is adapted from a method optimized for the isolation of planteose from chia seed mucilage and can be modified for other plant tissues.[3][4]

Materials:

• Plant tissue (e.g., seeds, freeze-dried leaves)

• Deionized water

• Solid-Phase Extraction (SPE) cartridges (e.g., graphitized carbon)

• Methanol (B129727)

• Acetonitrile (B52724)

• Rotary evaporator

• Freeze-dryer

Methodology:

• Extraction:

  • For seeds with high mucilage content (e.g., chia), suspend the seeds in deionized water (1:20 w/v) and heat at 80°C for 2 hours to extract the mucilage containing planteose.

  • For other tissues, homogenize the material and perform a hot water extraction.

  • Centrifuge the extract to remove solid debris.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition the SPE cartridge by washing with methanol followed by deionized water.

  • Load the aqueous extract onto the cartridge.

  • Wash the cartridge with deionized water to remove unbound compounds.

  • Elute the oligosaccharides, including planteose, with a gradient of acetonitrile in water (e.g., 20-50%).

• Concentration and Lyophilization:

  • Combine the fractions containing planteose and concentrate them using a rotary evaporator.

  • Freeze-dry the concentrated sample to obtain a purified powder.

Quantification of Planteose by HPLC-ELSD

High-Performance Liquid Chromatography coupled with an Evaporative Light Scattering Detector (HPLC-ELSD) is a suitable method for the quantification of non-chromophoric sugars like planteose.[9][10][11][12][13]

Instrumentation:

• HPLC system with a pump, autosampler, and column oven

• ELSD detector

• Amine-based or hydrophilic interaction liquid chromatography (HILIC) column

Chromatographic Conditions:

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Column Temperature: 30-40°C.

• ELSD Settings: Nebulizer temperature and gas flow should be optimized for the specific mobile phase composition.

Methodology:

• Standard Preparation: Prepare a series of standard solutions of purified planteose of known concentrations to generate a calibration curve.

• Sample Preparation: Dissolve the purified plant extract in the initial mobile phase. Filter the sample through a 0.22 µm syringe filter before injection.

• Analysis: Inject the standards and samples onto the HPLC system.

• Quantification: Identify the planteose peak based on retention time compared to the standard. Quantify the amount of planteose in the samples by interpolating the peak area from the calibration curve.

Structural Elucidation by 2D NMR

Two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy is a powerful tool for the unambiguous structural identification of isolated oligosaccharides like planteose.[3][4][8][14][15][16]

Instrumentation:

• High-field NMR spectrometer (e.g., 500 MHz or higher)

Sample Preparation:

• Dissolve the purified planteose sample in deuterium (B1214612) oxide (D₂O).

NMR Experiments:

• ¹H NMR: To determine the proton chemical shifts and coupling constants.

• COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same sugar residue.

• TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a single spin system (i.e., within a single sugar residue).

• HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (typically 2-3 bonds), which is crucial for determining the glycosidic linkages between the sugar units.

• ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine through-space proximities of protons, which can also help in confirming glycosidic linkages.

By combining the information from these 2D NMR experiments, the complete structure and linkages of planteose can be determined.

Signaling and Metabolic Pathways

Planteose Metabolism

The metabolism of planteose is closely linked to that of the Raffinose (B1225341) Family Oligosaccharides (RFOs). The breakdown of planteose is initiated by the enzymatic hydrolysis of its terminal galactose unit.

Catabolic Pathway:

The primary enzyme responsible for the degradation of planteose is α-galactosidase . This enzyme cleaves the α-(1→6) glycosidic bond linking galactose to the glucose moiety of the sucrose core, yielding sucrose and galactose. The resulting sucrose and galactose can then enter central carbohydrate metabolism.

Caption: Catabolic pathway of Planteose.

Proposed Biosynthetic Pathway of Planteose

While the exact biosynthetic pathway of planteose has not been fully elucidated in all species, it is thought to be a branch of the RFO synthesis pathway. It likely involves the transfer of a galactose moiety to sucrose. Unlike the synthesis of raffinose, which utilizes galactinol (B1212831) as the galactose donor, planteose synthesis may proceed through a galactinol-independent mechanism or involve a specific galactosyltransferase that acts on sucrose.

The proposed pathway begins with the synthesis of sucrose from UDP-glucose and fructose-6-phosphate. Subsequently, a galactosyltransferase enzyme facilitates the transfer of a galactose unit from a donor molecule, such as UDP-galactose, to the glucose residue of sucrose.

Caption: Proposed biosynthetic pathway of Planteose.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the study of planteose from plant sources.

References

• 1. Frontiers | Optimizing raffinose family oligosaccharides content in plants: A tightrope walk [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Significance of Raffinose Family Oligosaccharides (RFOs) metabolism in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 7. Analysis of the Raffinose Family Oligosaccharide Pathway in Pea Seeds with Contrasting Carbohydrate Composition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. UQ eSpace [espace.library.uq.edu.au]
• 9. scribd.com [scribd.com]
• 10. Development of the HPLC–ELSD method for the determination of phytochelatins and glutathione in Perilla frutescens under cadmium stress conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Development and Validation of an HPLC-ELSD Method for the Quantification of 1-Triacontanol in Solid and Liquid Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 15. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 16. hub.tmu.edu.tw [hub.tmu.edu.tw]

The Role of Planteose and Raffinose Family Oligosaccharides in Plant Stress Response: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Plants, as sessile organisms, have evolved intricate biochemical mechanisms to withstand environmental challenges. Among these are abiotic stresses like drought and salinity, and biotic threats from pathogens. A key class of molecules implicated in these defense and tolerance mechanisms is the Raffinose (B1225341) Family Oligosaccharides (RFOs), a group of non-reducing sugars derived from sucrose (B13894). This technical guide provides an in-depth examination of the biosynthesis, accumulation, and function of RFOs, including the isomer planteose, in mediating plant stress responses. We detail the metabolic pathways, present quantitative data on their accumulation, outline key experimental protocols for their study, and illustrate the associated signaling and metabolic workflows. This document serves as a comprehensive resource for researchers aiming to understand and leverage these pathways for the development of stress-resilient crops.

Introduction: Raffinose Family Oligosaccharides (RFOs) in the Context of Plant Stress

Planteose is a disaccharide and an isomer of sucrose, but it is functionally and biosynthetically linked to the broader Raffinose Family Oligosaccharides (RFOs). RFOs are α-galactosyl derivatives of sucrose and include key compounds such as raffinose (a trisaccharide), stachyose (B150584) (a tetrasaccharide), and verbascose (B1348371) (a pentasaccharide). These sugars are nearly ubiquitous in higher plants.[1] While traditionally known for their role in carbon storage and transport, a growing body of evidence highlights their critical function in protecting plants against a wide array of environmental stressors.[2][3][4]

Under stress conditions, RFOs are thought to function as:

• Compatible Solutes (Osmoprotectants): They accumulate in the cytoplasm to high concentrations without interfering with cellular metabolism, helping to maintain cell turgor and water potential under osmotic stress.[5][6]

• Membrane and Protein Stabilizers: They interact with lipid membranes and proteins, preserving their structural integrity during dehydration or temperature extremes.

• Antioxidants: RFOs can act as scavengers of reactive oxygen species (ROS), mitigating the oxidative damage that is a common secondary effect of most stresses.[5][6]

• Signaling Molecules: Changes in RFO concentrations can act as signals that trigger downstream defense and acclimation responses.[2][6]

This guide will focus on the collective role of this family, with the understanding that planteose is an integral part of this metabolic network.

Biosynthesis and Metabolism of Raffinose Family Oligosaccharides

The synthesis of RFOs is a multi-step enzymatic pathway that begins with sucrose. The central, rate-limiting step is the synthesis of galactinol (B1212831), which serves as the galactose donor for the subsequent elongation of the sucrose molecule.[5][6]

The key enzymes in this pathway are:

• Galactinol Synthase (GolS): Catalyzes the transfer of galactose from UDP-galactose to myo-inositol, producing galactinol. This is the primary regulatory point of the pathway and its expression is often induced by stress.[5][7]

• Raffinose Synthase (RS): Transfers a galactose moiety from galactinol to sucrose, forming the trisaccharide raffinose.[8]

• Stachyose Synthase (STS): Transfers another galactose unit from galactinol to raffinose, yielding the tetrasaccharide stachyose.[3][8]

Further additions of galactose units by other galactosyltransferases can produce larger RFOs like verbascose. The degradation of RFOs is carried out by α-galactosidases, which sequentially remove the galactose residues.[2]

References

• 1. tandfonline.com [tandfonline.com]
• 2. Significance of galactinol and raffinose family oligosaccharide synthesis in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Optimizing raffinose family oligosaccharides content in plants: A tightrope walk [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Physiological aspects of raffinose family oligosaccharides in plants: protection against abiotic stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comprehensive analysis of the GALACTINOL SYNTHASE (GolS) gene family in citrus and the function of CsGolS6 in stress tolerance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Transcriptional regulation of the raffinose family oligosaccharides pathway in Sorghum bicolor reveals potential roles in leaf sucrose transport and stem sucrose accumulation [frontiersin.org]

Planteose: A Key Storage Carbohydrate in Parasitic Weeds and a Novel Target for Control Strategies

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Planteose, a trisaccharide composed of galactose, fructose, and glucose, serves as a primary storage carbohydrate in the seeds of many economically damaging parasitic weeds of the Orobanchaceae family, including Orobanche and Striga species. The mobilization of planteose is a critical metabolic event that fuels the germination of these obligate parasites upon perception of host-derived strigolactones. This dependency presents a unique and promising avenue for the development of targeted and selective herbicides. This technical guide provides a comprehensive overview of the role of planteose in parasitic weeds, detailing the quantitative data on its abundance, the experimental protocols for its analysis, and the key enzymatic and signaling pathways involved in its metabolism. The information presented herein is intended to equip researchers and drug development professionals with the foundational knowledge to explore and exploit the planteose metabolic pathway for the creation of innovative parasitic weed control agents.

Introduction

Root parasitic weeds, such as those belonging to the genera Orobanche (broomrapes) and Striga (witchweeds), pose a significant threat to global agriculture, causing devastating losses in major crops.[1] The germination of these obligate parasites is a highly specialized process, intricately linked to the presence of a suitable host. A key event in this process is the perception of strigolactones, a class of plant hormones exuded by the host roots, which triggers a cascade of metabolic events within the parasitic seed.[2]

A pivotal discovery in the germination biology of these weeds is the identification of planteose as the primary storage carbohydrate.[2][3] Unlike many other plants that store energy in the form of starch or lipids, these parasitic weeds rely on this soluble trisaccharide to fuel the initial stages of germination and radicle elongation.[2][4] This unique metabolic feature makes the planteose pathway an attractive target for the development of selective herbicides that would have minimal impact on host plants and other non-parasitic species.

This guide will delve into the technical details of planteose as a storage carbohydrate in parasitic weeds, providing quantitative data, detailed experimental methodologies, and visual representations of the key biological pathways.

Quantitative Analysis of Planteose and Other Sugars

Metabolomic analyses of germinating seeds of parasitic weeds have revealed a rapid decrease in planteose levels following stimulation by germination inducers like the synthetic strigolactone, GR24.[5] This decline is accompanied by changes in the concentrations of its metabolic products: sucrose (B13894), glucose, and fructose.

Table 1: Sugar Content in Dry and Germinating Seeds of Orobanche minor [4]

Sugar	Concentration in Dry Seeds (nmol·mg⁻¹ seeds ± SD)
Planteose	3.48 ± 0.17
Sucrose	0.73 ± 0.29
Glucose	3.54 ± 1.06
Fructose	2.82 ± 1.30

Table 2: Changes in Sugar Content in Orobanche minor Seeds During Germination After GR24 Treatment [5]

Days After GR24 Treatment	Planteose (relative amount)	Sucrose (relative amount)	Glucose (relative amount)	Fructose (relative amount)
0	1.00	1.00	1.00	1.00
1	~0.8	~1.2	~1.5	~1.5
3	~0.2	~0.8	~2.0	~2.0
5	~0.1	~0.5	~1.8	~1.8

Table 3: Effect of Nojirimycin (NJ) on Sugar Content in Germinating Orobanche minor Seeds [2][5]

Treatment	Planteose Consumption	Sucrose Consumption	Glucose Level	Fructose Level
GR24 only	Normal	Normal	Increased	Increased
GR24 + NJ	Similar to control	Lower than control	Significantly less	Significantly less

Key Metabolic and Signaling Pathways

The germination of parasitic weeds is initiated by a complex signaling cascade triggered by strigolactones. This signal ultimately leads to the breakdown of planteose to provide the necessary energy for the developing embryo.

Strigolactone Signaling Pathway

The perception of strigolactones by the parasitic weed seed is the first critical step. This process involves a specialized receptor protein that, upon binding to strigolactone, initiates a signaling cascade that releases the seed from dormancy and activates metabolic processes.

Strigolactone signaling pathway initiating germination.

Planteose Metabolism Pathway

Once germination is triggered, planteose stored in the tissues surrounding the embryo is hydrolyzed.[6] This process is catalyzed by the enzyme α-galactosidase, which cleaves the α-galactosyl linkage of planteose to yield sucrose and galactose. Sucrose is then further hydrolyzed by invertase into glucose and fructose, which are readily usable energy sources for the embryo.

Metabolic pathway of planteose during germination.

Experimental Protocols

Accurate quantification and analysis of planteose and related sugars are crucial for research in this field. The following are detailed methodologies for key experiments cited in the literature.

UPLC-ELSD for Sugar Quantification

This method is highly effective for the separation and quantification of underivatized sugars.

• Sample Preparation:

  • Homogenize a known weight of parasitic weed seeds (e.g., 10 mg) in a suitable solvent (e.g., 80% methanol).

  • Centrifuge the homogenate to pellet insoluble material.

  • Collect the supernatant and dry it under vacuum.

  • Re-dissolve the dried extract in a known volume of the initial mobile phase for UPLC analysis.

• UPLC-ELSD Conditions:

  • Column: ACQUITY UPLC BEH Amide column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Acetonitrile with 0.2% triethylamine (B128534) (TEA).

  • Mobile Phase B: Water with 0.2% triethylamine (TEA).

  • Gradient: A typical gradient could be: 0-2.8 min, 20-30% B; 2.8-4.5 min, 30-50% B; 4.5-5.0 min, 50-80% B; 5.0-6.5 min, 80-20% B; 6.5-7.0 min, 20% B.

  • Flow Rate: Approximately 0.25 mL/min.

  • Column Temperature: 35°C.

  • Detector: Evaporative Light Scattering Detector (ELSD).

GC-MS for Sugar Profiling

GC-MS provides high resolution and sensitivity for the analysis of volatile sugar derivatives.

• Sample Preparation and Derivatization:

  • Extract sugars from seeds as described for UPLC-ELSD.

  • To the dried extract, add 20 µL of 20 mg/mL methoxyamine hydrochloride in pyridine (B92270) and incubate at 37°C for 90 minutes to form oximes.

  • Add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% trimethylchlorosilane (TMCS) and incubate at 37°C for 30 minutes for silylation.

• GC-MS Conditions:

  • Column: A non-polar capillary column such as a DB-5ms (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250°C.

  • Temperature Program: A typical program could be: initial temperature of 80°C, hold for 2 minutes, ramp to 330°C at 15°C/min, and hold for 8 minutes.

  • Mass Spectrometer: Operated in full scan mode over a mass range of m/z 50-600.

α-Galactosidase Activity Assay

This assay measures the activity of the enzyme responsible for the initial step of planteose breakdown.

• Enzyme Extraction:

  • Homogenize germinating seeds in an extraction buffer (e.g., 0.1 M citrate (B86180) buffer, pH 5.0).

  • Centrifuge the homogenate and collect the supernatant containing the crude enzyme extract.

• Activity Assay:

  • Use p-nitrophenyl-α-D-galactopyranoside (pNPG) as a substrate.

  • Incubate a known amount of the enzyme extract with a defined concentration of pNPG in the appropriate buffer at 37°C for a set time (e.g., 30 minutes).

  • Stop the reaction by adding a high pH solution (e.g., 0.5 M Na₂CO₃).

  • Measure the absorbance of the released p-nitrophenol at 410 nm.

  • Quantify the enzyme activity based on a standard curve of p-nitrophenol.

MALDI-Mass Spectrometry Imaging (MALDI-MSI) for Planteose Localization

MALDI-MSI allows for the visualization of the spatial distribution of molecules within tissue sections.

• Sample Preparation:

  • Embed dry parasitic weed seeds in a suitable matrix (e.g., gelatin).

  • Cryo-section the embedded seeds to a thickness of approximately 10-20 µm.

  • Mount the sections onto a conductive slide.

  • Apply a MALDI matrix (e.g., 2,5-dihydroxybenzoic acid, DHB) uniformly over the tissue section.

• MALDI-MSI Analysis:

  • Acquire mass spectra across the entire tissue section in a raster pattern.

  • Generate ion intensity maps for the m/z corresponding to planteose to visualize its distribution.

Experimental and Analytical Workflow

The investigation of planteose in parasitic weeds typically follows a structured workflow, from sample preparation to data analysis.

General experimental workflow for studying planteose.

Conclusion and Future Directions

Planteose metabolism is a cornerstone of the germination process in many devastating parasitic weeds. The high degree of specificity of this carbohydrate as a primary energy reserve in these plants, but not in most crop species, makes it an exceptionally promising target for the development of novel, selective herbicides. The inhibition of key enzymes in the planteose metabolic pathway, such as α-galactosidase, has already been shown to effectively block germination.[2][6]

Future research should focus on:

• High-throughput screening of chemical libraries to identify more potent and specific inhibitors of α-galactosidase and other enzymes in the planteose metabolic pathway.

• Structural biology studies of these enzymes to facilitate rational drug design.

• Investigating the transport mechanisms of planteose and its breakdown products within the seed.

• Validating the efficacy of potential inhibitors in greenhouse and field trials.

By leveraging the detailed technical information provided in this guide, researchers and drug development professionals can accelerate the discovery and development of next-generation herbicides to combat the significant threat posed by parasitic weeds to global food security.

References

• 1. scielo.br [scielo.br]
• 2. academic.oup.com [academic.oup.com]
• 3. Derivatization of sugars for GC-MS (Part 1): Analytical challenges and methods [restek.com]
• 4. Fully Automated Trimethylsilyl (TMS) Derivatisation Protocol for Metabolite Profiling by GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assessing α-galactosidase OmAGAL2 inhibitors and their impact on germination and sugar profiles in Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The In Vivo Enzymatic Degradation of Planteose: A Technical Guide for Researchers

Abstract

Planteose, a trisaccharide of the raffinose (B1225341) family oligosaccharides (RFOs), is composed of galactose, glucose, and fructose (B13574).[1] Found in various plant tissues, its fate in vivo in mammals is of increasing interest, particularly for its potential as a prebiotic and its implications in drug development. This technical guide provides a comprehensive overview of the enzymatic degradation of planteose in vivo, with a focus on mammalian systems. It details the metabolic pathways, enzymatic players, and the physiological consequences of its breakdown. This document also furnishes researchers with detailed experimental protocols and quantitative data to facilitate further investigation into this promising bioactive compound.

Introduction

Planteose (α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl α-D-glucopyranoside) is a non-reducing trisaccharide.[1] As a member of the raffinose family oligosaccharides (RFOs), it is prevalent in the plant kingdom, serving roles in carbon storage and stress tolerance.[2][3][4] In the context of animal and human physiology, the study of planteose degradation is largely framed by its identity as a non-digestible oligosaccharide in the upper gastrointestinal tract, which then becomes a substrate for the gut microbiota.[2][5] This guide will explore the enzymatic processes governing its breakdown and the subsequent metabolic impact.

Enzymatic Degradation of Planteose in vivo

The enzymatic degradation of planteose in mammals is a two-stage process, delineated by the anatomical and physiological compartments of the digestive system.

Upper Gastrointestinal Tract: A Lack of Endogenous Digestion

Humans and other monogastric animals lack the endogenous enzyme α-galactosidase in their small intestine.[3][5] This enzyme is required to hydrolyze the α-1,6-glycosidic bond linking the galactose and fructose moieties of planteose. Consequently, planteose transits through the stomach and small intestine largely undigested and unabsorbed.

The Colon: Microbial Fermentation

Upon reaching the colon, planteose is met by the vast and metabolically diverse gut microbiota. Certain commensal bacteria possess the necessary α-galactosidases to initiate the breakdown of planteose.

The primary enzymatic step is the hydrolysis of planteose by bacterial α-galactosidase (EC 3.2.1.22) into sucrose (B13894) and galactose.

Planteose + H₂O --(α-galactosidase)--> Sucrose + Galactose

Subsequently, the resulting sucrose and galactose are readily metabolized by the gut microbiota through various glycolytic pathways. Sucrose is hydrolyzed by sucrase into glucose and fructose. These monosaccharides are then fermented into short-chain fatty acids (SCFAs), primarily acetate (B1210297), propionate (B1217596), and butyrate, as well as gases such as hydrogen, carbon dioxide, and methane.[6][7][8]

Key Enzymes in Planteose Degradation

The pivotal enzymes in planteose metabolism in vivo are of microbial origin.

Enzyme	EC Number	Source	Action	Substrate	Products
α-Galactosidase	3.2.1.22	Gut Microbiota (e.g., Bifidobacterium, Lactobacillus)	Hydrolysis of α-1,6-galactosidic linkage	Planteose, Raffinose, Stachyose	Sucrose, Galactose
Sucrase (Invertase)	3.2.1.26	Gut Microbiota	Hydrolysis of α-1,2-glycosidic linkage	Sucrose	Glucose, Fructose

Quantitative Data on Planteose Degradation

Specific kinetic data for the enzymatic degradation of planteose by purified gut microbial enzymes are limited in the literature. However, data from studies on related RFOs and α-galactosidases from various sources can provide valuable insights.

Table 1: Kinetic Parameters of α-Galactosidases on Relevant Substrates

Enzyme Source	Substrate	K_m (mM)	V_max (μmol/min/mg)	Optimal pH	Optimal Temp (°C)	Reference
Aspergillus sp. D-23	p-Nitrophenyl-α-D-galactopyranoside	0.983	1.587 (μmol·mL⁻¹·min⁻¹)	5.0	65	[9]
Vicia faba (Enzyme I)	p-Nitrophenyl-α-D-galactopyranoside	-	-	-	-	[10]
Mortierella vinacea	p-Nitrophenyl-α-D-galactopyranoside	-	-	-	-	[11]

Note: The available literature often uses artificial substrates like p-Nitrophenyl-α-D-galactopyranoside for kinetic assays. Direct kinetic data for planteose is a significant research gap.

Table 2: Short-Chain Fatty Acid Production from Inulin (B196767) Fermentation (as a proxy for prebiotic oligosaccharides)

SCFA	Molar Production (mmol/g of substrate)
Acetate	9.13
Propionate	0.72
Butyrate	1.31

Data adapted from a study on inulin fermentation in humans and serves as an illustrative example of the expected SCFA profile from a fermentable oligosaccharide.[8] The precise molar ratios for planteose require experimental determination.

Experimental Protocols

The following protocols are generalized methodologies that can be adapted for the specific study of planteose degradation in vivo.

Protocol 1: In Vitro Fecal Fermentation of Planteose

This protocol allows for the study of planteose fermentation by a complex gut microbial community under controlled laboratory conditions.

Materials:

• Anaerobic chamber

• Sterile fermentation vessels

• Fresh human fecal samples from healthy donors (screened for recent antibiotic use)

• Anaerobic phosphate-buffered saline (PBS)

• Anaerobic fermentation medium (e.g., YCFA medium)

• High-purity planteose

• Positive control (e.g., inulin)

• Negative control (no substrate)

• Centrifuge

• pH meter

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a suitable detector for SCFA analysis

• DNA extraction kit

• Platform for 16S rRNA gene sequencing

Procedure:

• Fecal Slurry Preparation: Inside an anaerobic chamber, homogenize fresh fecal samples (1:10 w/v) in anaerobic PBS. Centrifuge at a low speed (e.g., 500 x g for 5 minutes) to pellet large debris.

• Fermentation Setup: In the anaerobic chamber, add the fecal slurry to the fermentation medium in the fermentation vessels. Add planteose, inulin (positive control), or no substrate (negative control) to the respective vessels.

• Incubation: Incubate the vessels at 37°C under anaerobic conditions.

• Sampling and Analysis: At predetermined time points (e.g., 0, 6, 12, 24 hours), collect samples from each fermentation vessel.

  • pH Measurement: Measure the pH of the fermentation broth.

  • SCFA Analysis: Centrifuge a sample to pellet bacteria. The supernatant is used for SCFA analysis by GC or HPLC.

  • Microbial Community Analysis: Pellet the bacteria from a sample for DNA extraction. Analyze the microbial composition using 16S rRNA gene sequencing.

Protocol 2: Quantification of Short-Chain Fatty Acids by GC-MS

This protocol details the analysis of SCFAs produced during planteose fermentation.

Materials:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Appropriate GC column (e.g., fused silica (B1680970) capillary column)

• Fermentation supernatant samples

• SCFA standards (acetic, propionic, butyrate, etc.)

• Internal standard (e.g., 2-ethylbutyric acid)

• Hydrochloric acid (HCl)

• Diethyl ether

• Anhydrous sodium sulfate

• GC vials

Procedure:

• Sample Preparation:

  • To 1 mL of fermentation supernatant, add an internal standard.

  • Acidify the sample with HCl to protonate the SCFAs.

  • Extract the SCFAs with diethyl ether.

  • Dry the ether extract with anhydrous sodium sulfate.

  • Transfer the extract to a GC vial.

• GC-MS Analysis:

  • Inject the sample into the GC-MS.

  • Run an appropriate temperature program to separate the SCFAs.

  • Detect the SCFAs using the mass spectrometer.

• Quantification:

  • Generate a standard curve using the SCFA standards.

  • Quantify the concentration of each SCFA in the samples based on the peak areas relative to the internal standard and the standard curve.

Protocol 3: Animal Study for In Vivo Planteose Degradation and Pharmacokinetics

This protocol outlines an approach to study the fate of planteose in a rodent model.

Materials:

• Laboratory rats or mice

• Planteose solution for oral gavage

• Metabolic cages for separate collection of urine and feces

• Blood collection supplies

• LC-MS/MS for analysis of planteose and its metabolites in biological fluids

• Cecal content collection supplies

Procedure:

• Animal Acclimation and Dosing:

  • Acclimate animals to the experimental conditions.

  • Administer a single oral dose of planteose solution to the animals. A control group should receive the vehicle.

• Sample Collection:

  • Blood: Collect blood samples at various time points post-dosing (e.g., 0, 0.5, 1, 2, 4, 8, 12, 24 hours). Process to obtain plasma.

  • Urine and Feces: House animals in metabolic cages and collect urine and feces for 24-48 hours post-dosing.

  • Cecal Contents: At the end of the study, euthanize the animals and collect cecal contents.

• Sample Analysis:

  • Pharmacokinetics: Analyze plasma, urine, and feces for the presence and concentration of planteose and potential metabolites using a validated LC-MS/MS method.

  • Microbial Fermentation: Analyze cecal contents for SCFA concentrations (using Protocol 5.2) and microbial community composition (via 16S rRNA sequencing).

• Data Analysis:

  • Calculate pharmacokinetic parameters for planteose (if detectable in plasma), such as Cmax, Tmax, AUC, and half-life.

  • Quantify the excretion of unmetabolized planteose in urine and feces.

  • Correlate planteose administration with changes in cecal SCFA levels and microbial populations.

Signaling Pathways and Physiological Effects

The degradation of planteose by the gut microbiota and the subsequent production of SCFAs can influence various host signaling pathways and physiological processes.

• Immune Modulation: SCFAs, particularly butyrate, can modulate immune responses by inhibiting histone deacetylases (HDACs) and activating G-protein coupled receptors (GPCRs) such as GPR41, GPR43, and GPR109A. This can lead to the regulation of inflammatory responses through pathways involving NF-κB and the production of cytokines.[6][12][13]

• Gut-Brain Axis: The gut microbiota and its metabolites, including SCFAs, are known to influence the gut-brain axis, potentially affecting neurological health and function.[12]

• Metabolic Health: SCFAs contribute to host energy homeostasis. Butyrate is a primary energy source for colonocytes, while acetate and propionate can be utilized by peripheral tissues and the liver.[6][13]

Visualizations

Caption: Enzymatic degradation pathway of Planteose in the colon.

Caption: Experimental workflow for in vivo analysis of Planteose.

Conclusion and Future Directions

The in vivo enzymatic degradation of planteose is a microbiotadriven process with significant potential to influence host physiology. As a prebiotic candidate, its ability to modulate the gut microbiome and lead to the production of beneficial SCFAs warrants further investigation. For drug development professionals, understanding the lack of absorption in the upper GI tract and its subsequent colonic fermentation is crucial for evaluating its potential as a drug delivery vehicle or a therapeutic agent in its own right.

Future research should focus on:

• Determining the specific kinetic parameters of α-galactosidases from key gut bacteria with planteose as the substrate.

• Conducting comprehensive in vivo studies in animal models and humans to elucidate the pharmacokinetics of planteose and its metabolites.

• Quantifying the precise SCFA profile resulting from planteose fermentation.

• Elucidating the specific signaling pathways modulated by planteose degradation products beyond the general effects of SCFAs.

This technical guide provides a foundational understanding and practical methodologies for researchers to explore the multifaceted role of planteose in in vivo systems. The insights gained from such research will be invaluable for its application in nutrition, medicine, and drug development.

References

• 1. Plant Prebiotics and Their Role in the Amelioration of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Czech Journal of Food Sciences: Present status on removal of raffinose family oligosaccharides - a Review [cjfs.agriculturejournals.cz]
• 6. Oligosaccharides as Potential Regulators of Gut Microbiota and Intestinal Health in Post-COVID-19 Management - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of Short Chain Fatty Acids (acetate, butyrate, propionate) in human blood with ion exclusion chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Substrate specificity and kinetic properties of α-galactosidases from Vicia faba - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Kinetic studies of mold alpha-galactosidase on PNPG hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Interaction and Metabolic Pathways: Elucidating the Role of Gut Microbiota in Gestational Diabetes Mellitus Pathogenesis [mdpi.com]

Planteose Metabolism in Orobanche minor: A Technical Guide to a Key Germination Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

Orobanche minor (clover broomrape) is an obligate parasitic weed that poses a significant threat to agriculture. Its germination is a highly specialized process, critically dependent on the perception of host-derived strigolactones and the subsequent mobilization of stored energy reserves. This technical guide provides an in-depth examination of the pivotal role of planteose metabolism in the early stages of O. minor seed germination. We will detail the biochemical pathway, present quantitative data on metabolite and enzyme activities, outline key experimental protocols for studying this process, and visualize the associated signaling and metabolic pathways. Understanding the intricacies of planteose metabolism offers a promising avenue for the development of targeted and selective herbicides to control this parasitic menace.

Introduction

The germination of Orobanche minor seeds is a finely tuned process that requires external chemical cues from a suitable host plant. These cues, primarily strigolactones, initiate a cascade of events within the seed, leading to the breakdown of stored carbohydrates to fuel radicle emergence and host attachment. A key storage carbohydrate in O. minor is the trisaccharide planteose (α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside)[1][2][3]. The metabolism of planteose is not only essential for providing the necessary energy for germination but also represents a unique metabolic vulnerability that can be exploited for targeted weed control[1][2][3]. This document serves as a technical resource, consolidating the current understanding of planteose metabolism in O. minor.

The Central Role of Planteose in Orobanche minor Germination

Planteose is strategically localized in the tissues surrounding the embryo in dry O. minor seeds, specifically the endosperm, perisperm, and seed coat, positioning it as a readily available energy source upon germination induction[4][5][6][7][8]. The germination process, triggered by strigolactones, rapidly activates the catabolism of this stored trisaccharide[9][10][11].

The initial and rate-limiting step in planteose metabolism is its hydrolysis into sucrose (B13894) and galactose. This reaction is catalyzed by the α-galactosidase enzyme, OmAGAL2, in the apoplast surrounding the embryo[4][5][7]. The resulting sucrose is then further hydrolyzed by invertases into glucose and fructose, which are the essential hexose (B10828440) sugars that fuel the growth and elongation of the radicle towards the host root[11][12]. The critical nature of this pathway is underscored by the fact that inhibition of planteose metabolism, for instance by the α-glucosidase inhibitor nojirimycin (B1679825), effectively prevents the germination of O. minor seeds[1][2][3].

Quantitative Data on Planteose Metabolism

The following tables summarize the key quantitative data related to planteose metabolism during the germination of Orobanche minor.

Table 1: Sugar Profiles in Orobanche minor Seeds During Germination

Time Point	Treatment	Planteose (relative amount)	Sucrose (relative amount)	Glucose (relative amount)	Fructose (relative amount)
Dry Seed	-	High	Moderate	Low	Low
After Conditioning	-	High	Moderate	Low	Low
After GR24 Treatment (Germination Induction)	GR24	Decreases sharply	Initially increases, then decreases	Increases	Increases
After GR24 + Nojirimycin Treatment	GR24 + NJ	Decreases	Consumption is lower compared to GR24 alone	Significantly less than GR24 alone	Significantly less than GR24 alone

Data compiled from qualitative descriptions and graphical representations in cited literature[1][2][3][13].

Table 2: α-Galactosidase (OmAGAL2) Activity in Germinating Orobanche minor Seeds

Condition	Optimal pH	Activity Trend After Germination Signal
In vitro (recombinant ΔSP-OmAGAL2)	~5.0	-
In vivo (crude enzyme extract)	Significantly higher at pH 5.0 than 7.0	Increases after perception of strigolactones

Data compiled from cited literature[7][14].

Signaling Pathway: From Strigolactone Perception to Metabolic Activation

The initiation of planteose metabolism is tightly regulated by a signaling cascade that begins with the perception of host-derived strigolactones.

Caption: Strigolactone signaling pathway leading to the activation of planteose metabolism in Orobanche minor.

Upon release from the host root, strigolactones are perceived by the KAI2d receptor in the O. minor seed[15]. This binding event triggers a downstream signaling cascade that leads to the degradation of abscisic acid (ABA), a key dormancy-maintaining hormone[15]. The reduction in ABA levels relieves the inhibition of germination and is thought to be a crucial step in activating the expression and/or activity of enzymes involved in planteose metabolism, such as OmAGAL2[15]. Transcriptome analysis of seeds treated with nojirimycin suggests that this inhibitor disrupts sugar signaling, further highlighting the intricate connection between the initial signal and the metabolic response[1][4][9][16].

Key Experimental Protocols

Detailed methodologies are crucial for the accurate study of planteose metabolism. Below are protocols derived from published research.

Metabolomic Analysis of Orobanche minor Seeds via GC-MS

This protocol outlines the general steps for the analysis of sugars and other hydrophilic metabolites.

Caption: Workflow for GC-MS-based metabolomic analysis of Orobanche minor seeds.

Protocol:

• Sample Collection: Collect O. minor seeds at various time points during conditioning and after germination stimulation (e.g., with GR24)[11].

• Metabolite Extraction: Homogenize a known quantity of seeds and extract metabolites using a mixture of dichloromethane and methanol (B129727) (e.g., 2:1 v/v)[17][18].

• Phase Separation: Add water to the extract to separate the polar (containing sugars) and non-polar phases.

• Drying: Evaporate the polar phase to dryness under a vacuum.

• Derivatization: To increase volatility for GC analysis, derivatize the dried metabolites. A common method is silylation using N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA)[17][18].

• GC-MS Analysis: Inject the derivatized sample into a gas chromatograph coupled to a mass spectrometer (GC-MS). Use a suitable column (e.g., HP-5MS) and temperature program to separate the metabolites[19].

• Data Analysis: Identify and quantify metabolites by comparing their mass spectra and retention times to known standards and spectral libraries. Perform statistical analysis, such as Principal Component Analysis (PCA), to identify changes in metabolite profiles across different conditions[11].

MALDI-MSI for Planteose Localization

Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry Imaging (MALDI-MSI) is a powerful technique to visualize the spatial distribution of molecules within tissues.

Caption: Workflow for MALDI-MSI of planteose in Orobanche minor seeds.

Protocol:

• Sample Preparation: Embed dry O. minor seeds in a suitable medium and prepare thin sections (e.g., 12 µm) using a cryostat microtome[20].

• Mounting: Thaw-mount the tissue sections onto a conductive microscope slide, such as an indium tin oxide (ITO) coated slide[20].

• Matrix Application: Apply a suitable matrix, such as 2,5-dihydroxybenzoic acid, uniformly over the tissue section to facilitate laser desorption/ionization[8].

• MALDI-MSI Analysis: Analyze the slide in a MALDI mass spectrometer. The laser rasters across the tissue surface, collecting a mass spectrum at each pixel[8]. For specific imaging of planteose, tandem MS (MS/MS) can be used by selecting the precursor ion of sodiated planteose ([M+Na]⁺, m/z 527.16) and imaging its characteristic fragment ions[6][8].

• Image Reconstruction: Use specialized software to reconstruct an image showing the spatial distribution and intensity of the selected ions across the tissue section[20].

α-Galactosidase (OmAGAL2) Enzyme Assay

This protocol is for measuring the activity of OmAGAL2 in crude enzyme extracts from germinating seeds.

Protocol:

• Crude Enzyme Extraction: Homogenize germinating O. minor seeds in an appropriate extraction buffer (e.g., citrate (B86180) buffer, pH 5.0). Centrifuge the homogenate to pellet cell debris and collect the supernatant containing the crude enzyme extract.

• Assay Reaction: Prepare a reaction mixture containing the crude enzyme extract and a substrate. A common chromogenic substrate is p-nitrophenyl-α-D-galactopyranoside (p-NP-α-Gal)[7][14]. The reaction is typically carried out in a buffered solution at the optimal pH of the enzyme (~5.0) and a controlled temperature (e.g., 37°C)[7].

• Stopping the Reaction: After a defined incubation period, stop the reaction by adding a solution that also raises the pH, such as sodium carbonate. This develops the yellow color of the p-nitrophenol product.

• Quantification: Measure the absorbance of the resulting p-nitrophenol at a specific wavelength (e.g., 410 nm) using a spectrophotometer[21].

• Calculation of Activity: Calculate the enzyme activity based on the amount of p-nitrophenol produced over time, using a standard curve.

Conclusion and Future Directions

Planteose metabolism is a cornerstone of the germination process in Orobanche minor. The pathway, initiated by host-derived strigolactones and executed by key enzymes like OmAGAL2, represents a highly specific and vulnerable point in the parasite's life cycle. The data and protocols presented in this guide offer a comprehensive resource for researchers aiming to further unravel the complexities of this system.

Future research should focus on obtaining detailed kinetic parameters for OmAGAL2 and other enzymes in the pathway. Elucidating the precise molecular link between the KAI2d-mediated signaling cascade and the transcriptional and post-translational regulation of these metabolic enzymes will be crucial. Furthermore, leveraging the methodologies described herein for high-throughput screening of inhibitors against OmAGAL2 could accelerate the development of novel, highly selective herbicides for the control of Orobanche minor and other parasitic weeds that rely on this critical metabolic pathway.

References

• 1. [PDF] The effect of nojirimycin on the transcriptome of germinating Orobanche minor seeds | Semantic Scholar [semanticscholar.org]
• 2. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of nojirimycin on the transcriptome of germinating Orobanche minor seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Role of Strigolactones in the Host Specificity of Broomrapes and Witchweeds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Assessing α-galactosidase OmAGAL2 inhibitors and their impact on germination and sugar profiles in Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. The mechanism of host-induced germination in root parasitic plants - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The effect of nojirimycin on the transcriptome of germinating Orobanche minor seeds - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Analysis of sugars in environmental samples by gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. cloud.uobasrah.edu.iq [cloud.uobasrah.edu.iq]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

discovery and history of Planteose

An In-depth Technical Guide to the Discovery, History, and Core Characteristics of Planteose

This technical guide provides a comprehensive overview of the trisaccharide Planteose, catering to researchers, scientists, and drug development professionals. The content covers its historical discovery, biochemical properties, metabolic pathways, and detailed experimental protocols for its analysis.

Discovery and History

Planteose (α-D-Galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside) is a non-reducing trisaccharide. Its discovery and characterization have been documented in various plant species over time.

• Initial Identification: The presence of Planteose was first reported in the seeds of Plantago major and Plantago ovata. It was identified as a significant reserve carbohydrate in these seeds[1].

• Structural Elucidation: Early studies focused on determining its unique structure, revealing it to be composed of galactose, fructose (B13574), and glucose units. It is structurally related to raffinose (B1225341) and stachyose, belonging to the raffinose family of oligosaccharides (RFOs).

• Wider Distribution: Subsequent research has identified Planteose in a variety of other plant species, including the seeds of sesame (Sesamum indicum), chia (Salvia hispanica), and in the leaves of Actinidia species (kiwifruit)[2][3][4]. In Actinidia leaves, it functions as a short-term storage carbohydrate, with its levels fluctuating diurnally[3].

Biochemical Properties and Distribution

Planteose plays a significant role in plant physiology, particularly as a storage carbohydrate. Its chemical and physical properties are summarized below.

Table 1: Physicochemical Properties of Planteose

Property	Value	Reference
Molecular Formula	C₁₈H₃₂O₁₆	[5]
Molecular Weight	504.44 g/mol	[5]
Structure	α-D-Galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside	[1]
Solubility	Soluble in water	General knowledge
Classification	Trisaccharide, Raffinose Family Oligosaccharide (RFO)	General knowledge

Table 2: Occurrence and Concentration of Planteose in Various Plant Species

Plant Species	Plant Part	Concentration	Reference
Plantago major	Seeds	Major reserve carbohydrate	[1]
Sesamum indicum	Seeds	One of the main carbohydrates	[2]
Salvia hispanica (Chia)	Seed mucilage	Major oligosaccharide	[4]
Actinidia deliciosa (Kiwifruit)	Leaves	Short-term storage carbohydrate, diurnal fluctuation	[3]
Orobanche minor	Seeds	Storage carbohydrate for germination	[6]

Metabolic Pathways

The metabolism of Planteose involves both its synthesis (biosynthesis) and breakdown (degradation) by specific enzymatic pathways.

Biosynthesis of Planteose

The biosynthesis of Planteose involves the transfer of a galactose moiety to a sucrose (B13894) molecule. The key enzyme in this pathway is sucrose 6F-α-galactosyltransferase (EC 2.4.1.167).

The overall reaction is: UDP-α-D-galactose + Sucrose → UDP + Planteose

This process is dependent on the availability of the activated galactose donor, UDP-α-D-galactose. The biosynthesis of UDP-α-D-galactose itself is a critical precursor step, primarily occurring through the Leloir pathway.

Diagram 1: Biosynthesis pathway of Planteose.

Degradation of Planteose

The degradation of Planteose is primarily initiated by the enzymatic hydrolysis of the α-galactosidic linkage. The key enzyme in this catabolic pathway is α-galactosidase (EC 3.2.1.22).

The hydrolysis reaction is as follows: Planteose + H₂O → Sucrose + Galactose

The resulting sucrose and galactose can then be further metabolized through glycolysis and other central metabolic pathways to provide energy for cellular processes, such as seed germination[6].

Diagram 2: Degradation pathway of Planteose.

Experimental Protocols

This section provides detailed methodologies for the extraction, purification, and analysis of Planteose from plant tissues.

Extraction of Planteose from Plant Material

This protocol is designed for the efficient extraction of soluble carbohydrates, including Planteose, from plant tissues.

Materials:

• Plant tissue (e.g., seeds, leaves)

• Liquid nitrogen

• 80% (v/v) ethanol (B145695)

• Deionized water

• Mortar and pestle or grinder

• Centrifuge and centrifuge tubes

• Water bath or heating block

Protocol:

• Harvest fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Weigh approximately 1 g of the powdered tissue into a centrifuge tube.

• Add 10 mL of 80% ethanol to the tube.

• Incubate the mixture at 80°C for 1 hour, vortexing every 15 minutes to ensure thorough extraction.

• Centrifuge the mixture at 10,000 x g for 15 minutes.

• Carefully decant the supernatant into a new tube.

• Repeat the extraction (steps 4-7) on the pellet twice more to ensure complete recovery of soluble sugars.

• Pool the supernatants from all three extractions.

• Evaporate the ethanol from the pooled supernatant under a stream of nitrogen or using a rotary evaporator.

• Resuspend the dried extract in a known volume of deionized water (e.g., 2 mL) for further purification and analysis.

Purification of Planteose by Solid-Phase Extraction (SPE)

This protocol describes the use of graphitized carbon cartridges for the purification of oligosaccharides like Planteose from crude plant extracts.

Materials:

• Aqueous plant extract (from section 4.1)

• Graphitized carbon SPE cartridges (e.g., 500 mg)

• Acetonitrile (ACN)

• Deionized water

• SPE vacuum manifold

Protocol:

• Cartridge Conditioning:

  • Pass 5 mL of 80% (v/v) ACN in water through the graphitized carbon SPE cartridge.

  • Equilibrate the cartridge by passing 10 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the aqueous plant extract onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 10 mL of deionized water to remove unretained compounds such as salts and monosaccharides.

• Elution:

  • Elute the oligosaccharides, including Planteose, with 5 mL of 40% (v/v) ACN in water.

• Drying and Reconstitution:

  • Dry the eluted fraction under a stream of nitrogen or by lyophilization.

  • Reconstitute the purified extract in a known volume of deionized water for analysis.

Diagram 3: Solid-Phase Extraction (SPE) workflow for Planteose purification.

Quantification of Planteose by HPLC-RID

High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) is a common method for the quantification of non-UV-absorbing compounds like Planteose.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II or similar

• Column: Amine-based column (e.g., Agilent ZORBAX NH₂) or a specialized carbohydrate analysis column.

• Mobile Phase: Acetonitrile:Water (e.g., 75:25, v/v), isocratic.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: Refractive Index Detector (RID).

• Injection Volume: 10 µL.

Protocol:

• Prepare a series of standard solutions of pure Planteose in deionized water (e.g., 0.1, 0.5, 1, 5, 10 mg/mL).

• Filter the standards and the purified plant extracts through a 0.22 µm syringe filter before injection.

• Inject the standards to generate a calibration curve of peak area versus concentration.

• Inject the purified plant extracts.

• Identify the Planteose peak in the sample chromatograms by comparing the retention time with that of the standard.

• Quantify the amount of Planteose in the samples using the calibration curve.

Structural Confirmation of Planteose by 2D NMR Spectroscopy

Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for the unambiguous structural elucidation of complex molecules like Planteose.

Instrumentation and Sample Preparation:

• NMR Spectrometer: Bruker Avance 600 MHz or higher, equipped with a cryoprobe.

• Solvent: Deuterium oxide (D₂O).

• Sample Preparation: Dissolve 5-10 mg of purified Planteose in 0.5 mL of D₂O.

NMR Experiments:

• ¹H NMR: A standard one-dimensional proton NMR spectrum provides information on the chemical environment of the hydrogen atoms.

• ¹³C NMR: A one-dimensional carbon NMR spectrum shows the number of unique carbon atoms.

• COSY (Correlation Spectroscopy): This 2D experiment reveals proton-proton couplings within the same spin system, helping to trace the connectivity of protons within each monosaccharide unit.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D experiment shows correlations between protons and carbons that are two or three bonds apart. This is crucial for determining the glycosidic linkages between the monosaccharide units (galactose, fructose, and glucose).

• HSQC (Heteronuclear Single Quantum Coherence): This 2D experiment correlates protons with their directly attached carbons, aiding in the assignment of both ¹H and ¹³C signals.

Data Analysis: By analyzing the cross-peaks in the COSY, HSQC, and HMBC spectra, the complete chemical structure of Planteose can be confirmed, including the specific linkages between the sugar residues. The HMBC spectrum is particularly important for identifying the long-range correlations that define the α-(1→6) linkage between galactose and fructose, and the β-(2→1) linkage between fructose and glucose.

References

• 1. The traditional uses, chemical constituents and biological activities of Plantago major L. A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sesame (Sesamum indicum L.): A Comprehensive Review of Nutritional Value, Phytochemical Composition, Health Benefits, Development of Food, and Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Planteose | C18H32O16 | CID 440140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]

Planteose localization in plant tissues

An In-depth Technical Guide to Planteose Localization in Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose is a non-reducing trisaccharide composed of galactose, glucose, and fructose (B13574) (α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside). As a member of the Raffinose (B1225341) Family Oligosaccharides (RFOs), it plays a crucial role in carbon storage and transport in a select group of plant species. Understanding the precise localization of planteose within plant tissues is fundamental to elucidating its physiological functions, particularly in processes like seed germination and stress response. This knowledge is also critical for developing targeted agricultural solutions, such as selective herbicides for parasitic weeds that rely on planteose for early growth.[1][2][3]

This technical guide provides a comprehensive overview of the current understanding of planteose localization, metabolism, and transport. It details established experimental protocols for its analysis and presents quantitative data and metabolic pathways to serve as a resource for researchers in plant biology and drug development.

Planteose Localization in Plant Tissues

Current research has identified significant accumulations of planteose in two primary locations: seeds and leaves, where it serves distinct physiological roles.

Localization in Seeds

In the seeds of various species, including the parasitic weed Orobanche minor and chia (Salvia hispanica), planteose functions as a primary storage carbohydrate.[1][3][4] Advanced imaging techniques have revealed a highly specific distribution pattern:

• Extra-embryonic Accumulation: Planteose is found in the tissues surrounding the embryo, such as the endosperm, perisperm, and seed coat.[4][5]

• Embryonic Absence: Notably, it is absent from the embryo itself.[4][5]

This spatial separation indicates that planteose acts as a key nutrient reserve, which is metabolized to provide the embryo with essential sugars for germination and initial radicle growth.[2][5]

Localization in Leaves

In the leaves of some plants, such as Actinidia species (kiwifruit), planteose serves as a short-term storage carbohydrate, complementing the roles of sucrose (B13894) and starch.[6][7] Its concentration in leaf tissues exhibits a distinct diurnal pattern:

• Daytime Synthesis: Planteose is synthesized and accumulates during the day when photosynthesis is active.[6][7]

• Nighttime Degradation: It is degraded during the night to supply carbon for metabolic processes, in a cycle that is opposite to that of sucrose.[6][7]

This function highlights its role in buffering the daily fluctuations of photosynthetic carbon assimilation.

Quantitative Data on Planteose Distribution

Quantitative analysis is essential for understanding the metabolic significance of planteose. The following table summarizes available data on its concentration in various plant tissues.

Plant Species	Tissue	Compound(s)	Concentration	Analytical Method	Reference
Orobanche minor	Dry Seeds	Planteose + Sucrose	4.2 nmol/mg fresh weight	Metabolomic Analysis	[1]
Orobanche minor	Seeds (7 DAG¹)	Sucrose (accumulated)	High	Metabolomic Analysis	[1]
Actinidia arguta	Leaves	Planteose	High (during day)	¹⁴CO₂ Labeling, HPLC	[6][7]
Actinidia arguta	Leaves	Planteose	Low (during night)	¹⁴CO₂ Labeling, HPLC	[6][7]
Orobanche crenata	Seeds	Planteose	Present, decreases on germination	HPLC	[2][8]
Phelipanche aegyptiaca	Seeds	Planteose	Present, decreases on germination	HPLC	[2][8]
Striga hermonthica	Seeds	Planteose	Low levels compared to broomrapes	HPLC	[2][8]

¹DAG: Days After Germination stimulant treatment

Metabolism and Transport of Planteose

The synthesis, breakdown, and movement of planteose are tightly regulated processes central to its function.

Biosynthesis and Hydrolysis

Planteose is synthesized from sucrose and galactinol. During germination, its breakdown is critical. In Orobanche minor, the enzyme α-galactosidase (specifically OmAGAL2) hydrolyzes planteose in the apoplast (the space outside the cell membrane) around the embryo.[4] This releases hexose (B10828440) sugars (glucose and fructose) that are then taken up by the embryo to fuel its growth.[4][5] The inhibition of this metabolic step has been identified as a potential target for selective control of these parasitic weeds.[1][2]

A simplified diagram of planteose metabolism.

Transport

As a member of the RFO family, planteose is transported through the phloem, the plant's vascular tissue responsible for moving sugars from source tissues (like leaves) to sink tissues (like seeds or roots).[9][10][11] In species that utilize a "polymer-trapping" mechanism, sucrose diffuses from mesophyll cells into specialized companion cells where it is synthesized into larger RFOs like raffinose, stachyose, and potentially planteose.[12][13] These larger molecules are "trapped" and cannot diffuse back, creating a concentration gradient that drives their movement into the phloem for long-distance transport.[12]

Experimental Protocols for Planteose Analysis

A multi-faceted approach is required to accurately determine the localization and quantity of planteose. The following diagram and protocols outline a typical experimental workflow.

General workflow for planteose analysis in plant tissues.

Protocol 1: Tissue-Specific Localization by MALDI-MS Imaging

This technique allows for the direct visualization of planteose distribution in a tissue section without the need for labeling.

• Sample Preparation:

  • Excise fresh plant tissue (e.g., a seed).

  • Embed the tissue in a suitable medium (e.g., ice or embedding compound).

  • Prepare thin cross-sections (10-20 µm) using a cryostat or microtome.

  • Mount the section onto a conductive MALDI target plate.[4][5]

• Matrix Application:

  • Apply a suitable matrix solution (e.g., 9-aminoacridine) uniformly over the tissue section using an automated sprayer or spotting device. The matrix is crucial for absorbing laser energy and facilitating ionization.

• Data Acquisition:

  • Use a MALDI-TOF (Matrix-Assisted Laser Desorption/Ionization-Time of Flight) mass spectrometer.

  • Define a raster pattern for the laser to fire at discrete spots across the entire tissue section.

  • Acquire a full mass spectrum at each spot.

• Image Generation:

  • Process the acquired data using imaging software.

  • Generate an ion intensity map by plotting the signal intensity of the mass-to-charge ratio (m/z) corresponding to planteose (and its adducts) for each spot on the raster. The resulting image shows the spatial distribution of planteose across the tissue section.[4]

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for accurate quantification of soluble carbohydrates.

• Extraction:

  • Homogenize a known weight of fresh or lyophilized plant tissue in a solvent, typically 80% ethanol, to precipitate larger molecules while keeping soluble sugars in solution.[14]

  • Incubate the mixture (e.g., at 80°C for 1 hour) to ensure complete extraction.

  • Centrifuge the sample to pellet the insoluble material. Collect the supernatant.

• Sample Cleanup (Optional):

  • If interfering compounds are present, the extract may be passed through a solid-phase extraction (SPE) cartridge (e.g., C18 or ion exchange) to remove pigments, lipids, or charged molecules.

• Chromatographic Separation:

  • Inject a known volume of the final extract into an HPLC system.

  • Use a column designed for carbohydrate analysis (e.g., an amino- or ligand-exchange column).

  • Elute the sugars using an isocratic or gradient mobile phase (e.g., acetonitrile (B52724) and water).

• Detection and Quantification:

  • Detect the eluting sugars using a Pulsed Amperometric Detector (PAD) or a Refractive Index (RI) detector. PAD is highly sensitive for carbohydrates.[13]

  • Quantify the planteose peak by comparing its area to a standard curve generated from pure planteose standards of known concentrations.[15]

Protocol 3: Functional Analysis of Transport using Autoradiography

This method traces the movement and accumulation of photosynthetically fixed carbon into planteose and other sugars.

• Radiolabeling:

  • Expose a source leaf of an intact plant to an atmosphere containing ¹⁴CO₂ for a defined period under illumination. Alternatively, apply a solution of [¹⁴C]sucrose directly to an abraded leaf surface.[16][17]

• Chase Period:

  • After the labeling period, return the plant to a normal atmosphere and allow time for the radioactive carbon to be transported throughout the plant (the "chase" period). This can range from hours to days.

• Sample Collection and Sectioning:

  • Harvest the entire plant or specific organs of interest (source leaves, sink tissues like seeds, stems).

  • Press the plant material flat and dry it, or freeze the tissue and prepare cryosections.[17]

• Imaging:

  • Appose the prepared plant material to an imaging plate or X-ray film in a light-tight cassette.[17][18]

  • Expose for a duration sufficient to capture the radioactive signal (days to weeks).

• Analysis:

  • Develop the film or scan the imaging plate to visualize the locations of the ¹⁴C label.

  • The resulting autoradiograph shows where the fixed carbon has accumulated, providing strong evidence for transport pathways and sink tissue localization.[16] Combining this with HPLC analysis of the radioactive tissues can confirm that the label is incorporated into planteose.

Protocol 4: Enzymatic Assay for α-Galactosidase Activity

This assay measures the activity of enzymes responsible for planteose hydrolysis, which is a proxy for its metabolic turnover.

• Protein Extraction:

  • Homogenize fresh plant tissue on ice in an extraction buffer containing protease inhibitors to preserve enzyme integrity.

  • Centrifuge the homogenate at high speed to pellet cell debris and collect the supernatant containing soluble proteins.

  • Determine the total protein concentration of the extract using a standard method (e.g., Bradford assay).[19]

• Enzyme Reaction:

  • Prepare a reaction mixture containing a specific buffer (optimized for pH) and a known concentration of planteose as the substrate.

  • Initiate the reaction by adding a small volume of the protein extract.

  • Incubate the reaction at a controlled temperature (e.g., 37°C) for a fixed time.

• Product Measurement:

  • Stop the reaction (e.g., by boiling or adding a stop solution).

  • Measure the amount of product formed (e.g., released galactose, glucose, or fructose) using a coupled enzymatic assay that leads to a change in absorbance or fluorescence (e.g., measuring NADH/NADPH conversion at 340 nm).[19][20]

• Activity Calculation:

  • Calculate the specific enzyme activity, typically expressed as µmol of product formed per minute per mg of protein. This allows for the comparison of metabolic potential between different tissues or conditions.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. asiaresearchnews.com [asiaresearchnews.com]
• 5. sciencedaily.com [sciencedaily.com]
• 6. Planteose is a short-term storage carbohydrate in Actinidia leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. bio.libretexts.org [bio.libretexts.org]
• 10. Transport and metabolism of raffinose family oligosaccharides in transgenic potato - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchtweet.com [researchtweet.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Raffinose oligosaccharide concentrations measured in individual cell and tissue types in Cucumis melo L. leaves: implications for phloem loading - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Single-run HPLC Quantification of Plant Cell Wall Monosaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables (GLVs) - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Autoradiograph - Wikipedia [en.wikipedia.org]
• 17. Determination of the phloem transport pathways and destination of photosynthates in soybean using autoradiography and fluorescent tracer imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Autoradiography | Research Starters | EBSCO Research [ebsco.com]
• 19. docs.nrel.gov [docs.nrel.gov]
• 20. A Robot-Based Platform to Measure Multiple Enzyme Activities in Arabidopsis Using a Set of Cycling Assays: Comparison of Changes of Enzyme Activities and Transcript Levels during Diurnal Cycles and in Prolonged Darkness - PMC [pmc.ncbi.nlm.nih.gov]

The Physiological Role of Planteose in Germination: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Planteose, a trisaccharide member of the Raffinose (B1225341) Family Oligosaccharides (RFOs), plays a multifaceted and critical role in the physiology of seeds, particularly during the pivotal stage of germination. Primarily recognized as a storage carbohydrate, its metabolic breakdown provides the essential energy and carbon skeletons required to fuel early embryonic growth. This technical guide synthesizes current research on the function of planteose, detailing its localization within the seed, its metabolic pathway upon germination, and the key enzymes involved. Furthermore, it provides an in-depth look at the experimental protocols used to quantify and analyze planteose and its metabolites, offering a valuable resource for researchers in plant biology and related fields.

Introduction: Planteose and Raffinose Family Oligosaccharides (RFOs)

Planteose (α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside) is a structural isomer of raffinose and a key carbohydrate in the seeds of various plant species. It belongs to the Raffinose Family Oligosaccharides (RFOs), a group of non-reducing sugars derived from sucrose (B13894). RFOs, including planteose, are known to perform diverse functions in plants, such as conferring tolerance to abiotic stresses like desiccation and regulating seed longevity and vigor[1][2][3][4]. In the context of germination, RFOs serve as a readily available energy source, being hydrolyzed into simpler sugars to support the metabolic needs of the developing embryo before photosynthesis can commence[3][5].

Recent research has particularly highlighted the indispensable role of planteose in the germination of root parasitic weeds like Orobanche minor (broomrape), making its metabolic pathway a potential target for selective herbicides[6][7][8].

Planteose as a Primary Storage Carbohydrate

In many seeds, planteose functions as a significant storage carbohydrate. Unlike starch, which is a large polymer, oligosaccharides like planteose are soluble and can be rapidly mobilized.

Localization within the Seed

Studies utilizing advanced techniques such as matrix-assisted laser desorption/ionization–mass spectrometry imaging (MALDI-MSI) have revealed the precise localization of planteose within the seed. In dry seeds of Orobanche minor, planteose is not found within the embryo itself but is concentrated in the surrounding nutritive tissues: the endosperm, perisperm, and seed coat[2][6][8]. This spatial separation supports its role as a stored nutrient reserve that is transported to the embryo upon the initiation of germination[2][8].

Quantitative Distribution in Seeds

The concentration of planteose and other RFOs varies significantly across different plant species. Legumes are particularly rich in RFOs, although verbascose (B1348371) and stachyose (B150584) are often more abundant than planteose. The table below provides a summary of RFO content in various legume seeds.

Plant Species	Cultivar/Line	Planteose (mg/g DW)	Raffinose (mg/g DW)	Stachyose (mg/g DW)	Verbascose (mg/g DW)	Total RFOs (mg/g DW)	Reference
Soybean (Glycine max)	Various	Not specified	2.09 - 7.1	33.75 - 69.30	Not specified	33.75 - 69.30	[7]
Pea (Pisum sativum)	Various	Not specified	Not specified	Not specified	Dominant	52.03 - 80.60	[7]
Faba Bean (Vicia faba)	Various	Not specified	Not specified	Not specified	Dominant	32.15 - 65.17	[7]
Lupine (Lupinus spp.)	Various	Not specified	Not specified	Dominant	Not specified	57.23 - 130.38	[7]
Mung Bean (Vigna radiata)	China Mung	Not Detected	1.17	1.69	Not Detected	~5.00	[9]

Note: Data for planteose is often aggregated with other RFOs or not specifically measured in many studies focused on common legumes. Planteose is a more prominent storage sugar in species like sesame, spearmint, tomato, and particularly in the Orobanchaceae family[10].

Metabolism of Planteose During Germination

The onset of germination triggers the rapid catabolism of stored planteose. This process is initiated by specific environmental or chemical cues, such as the perception of strigolactones in parasitic plants, which are host-derived germination stimulants[4][6].

The Hydrolytic Pathway

The central step in planteose metabolism is the hydrolysis of the α-galactosyl linkage. This reaction is catalyzed by the enzyme α-galactosidase (α-D-galactoside galactohydrolase; EC 3.2.1.22)[11]. In Orobanche minor, a specific acid α-galactosidase, OmAGAL2 , has been identified as the key enzyme responsible for this process in the apoplast surrounding the embryo[2][6].

The hydrolysis of planteose yields sucrose and galactose. The resulting sucrose is then further hydrolyzed by invertase into glucose and fructose, which are the primary hexoses used by the embryo for energy production and biosynthesis[1][3].

Changes in Sugar Profile During Germination

Metabolomic analysis of germinating seeds reveals a dynamic shift in carbohydrate composition. Upon stimulation, the concentration of planteose rapidly declines, accompanied by a transient increase in sucrose, followed by a significant accumulation of glucose and fructose.

The following table summarizes the changes in soluble sugar content in Orobanche minor seeds following treatment with the germination stimulant GR24.

Time After Treatment	Germination Rate (%)	Planteose (nmol/mg DW)	Sucrose (nmol/mg DW)	Glucose (nmol/mg DW)	Fructose (nmol/mg DW)
0 days (Dry Seed)	0	115.5 ± 5.5	45.1 ± 2.1	1.8 ± 0.2	2.5 ± 0.3
1 day	~10	60.2 ± 4.8	55.3 ± 3.1	10.5 ± 1.1	12.1 ± 1.5
3 days	~50	15.1 ± 2.1	30.7 ± 2.5	35.4 ± 3.9	40.2 ± 4.4
5 days	~80	< 5.0	< 10.0	55.6 ± 6.2	65.7 ± 7.1

Data adapted from Wakabayashi et al. (2015)[6][7]. Values are approximate means ± SD.

Experimental Protocols

Accurate investigation of the role of planteose requires robust methodologies for extraction, quantification, and enzymatic analysis.

Protocol for Soluble Sugar Extraction and Quantification by GC-MS

This protocol is adapted from methods used for analyzing soluble sugars in seeds[12][13][14][15].

Methodology:

• Homogenization: Freeze-dry seed samples and grind them into a fine powder using a ball mill or mortar and pestle. Weigh approximately 10-20 mg of the powdered sample into a microcentrifuge tube.

• Extraction: Add 1 mL of 80% (v/v) ethanol containing a known amount of an internal standard (e.g., ribitol (B610474) or [U-¹³C]-sucrose) for later quantification. Vortex vigorously for 1 minute.

• Incubation: Incubate the mixture in a heating block or water bath at 80°C for 15-30 minutes to ensure complete extraction and inactivate endogenous enzymes.

• Centrifugation: Centrifuge the tubes at approximately 14,000 x g for 10 minutes to pellet the insoluble material.

• Collection & Evaporation: Carefully transfer the supernatant to a new tube. The pellet can be re-extracted for improved yield. Evaporate the pooled supernatant to complete dryness using a vacuum concentrator.

• Derivatization: To make the sugars volatile for GC analysis, perform a two-step derivatization.

  • Oximation: Add 50 µL of methoxyamine hydrochloride in pyridine (20 mg/mL) and incubate at 37°C for 90 minutes. This step stabilizes the ring structures of the sugars.

  • Silylation: Add 80 µL of N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS and incubate at 37°C for 30 minutes. This replaces active hydrogens with trimethylsilyl (B98337) (TMS) groups.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into a GC-MS system equipped with a suitable capillary column (e.g., DB-5).

• Quantification: Identify sugar peaks based on their retention times and mass spectra compared to authentic standards. Quantify the amount of each sugar by comparing its peak area to that of the internal standard.

Protocol for α-Galactosidase Activity Assay

This protocol is based on the method used for measuring OmAGAL2 activity, which employs a chromogenic substrate[6][16][17].

Materials:

• Crude protein extract from germinating seeds.

• Substrate: p-nitrophenyl-α-D-galactopyranoside (pNP-α-Gal).

• Buffer: 0.1 M Citrate (B86180) buffer (pH 5.0).

• Stop Solution: 0.5 M Sodium Carbonate (Na₂CO₃).

• Spectrophotometer or microplate reader capable of measuring absorbance at 410 nm.

Methodology:

• Protein Extraction: Homogenize germinating seeds in an appropriate extraction buffer on ice. Centrifuge to pellet cell debris and collect the supernatant containing crude protein extract. Determine the total protein concentration using a standard method (e.g., Bradford assay).

• Reaction Setup: In a microcentrifuge tube or microplate well, combine 5 µg of total protein with 0.1 M citrate buffer (pH 5.0).

• Initiate Reaction: Add pNP-α-Gal to a final concentration of 1.0 mM to start the reaction.

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes. The α-galactosidase will cleave the pNP-α-Gal, releasing the yellow-colored p-nitrophenol.

• Stop Reaction: Terminate the reaction by adding an equal volume of 0.5 M Na₂CO₃. The high pH of the stop solution denatures the enzyme and enhances the color of the p-nitrophenol.

• Measurement: Measure the absorbance of the solution at 410 nm.

• Quantification: Calculate the amount of released p-nitrophenol using a standard curve generated with known concentrations of p-nitrophenol. One unit of enzyme activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions.

Enzyme Kinetics (Determination of Kₘ and Vₘₐₓ)

Conclusion and Future Directions

Planteose is a vital storage carbohydrate whose metabolism is fundamentally linked to the successful initiation of germination in many plant species. The hydrolytic pathway, initiated by α-galactosidase, provides the essential hexose (B10828440) sugars that fuel the transition from a dormant seed to a growing seedling. The high specificity of this pathway, particularly in parasitic weeds like Orobanche minor, presents a compelling target for the development of novel and selective growth inhibitors.

Future research should focus on:

• Enzyme Characterization: Detailed kinetic analysis of α-galactosidases like OmAGAL2 to understand their substrate specificity and catalytic mechanisms.

• Inhibitor Screening: High-throughput screening of chemical libraries to identify potent and specific inhibitors of planteose metabolism for agricultural applications[16][17].

• Regulatory Networks: Elucidating the signaling pathways that connect germination cues (like strigolactones) to the activation of α-galactosidase gene expression and activity.

A deeper understanding of the physiological role of planteose will continue to provide valuable insights into the fundamental processes of seed biology and may pave the way for innovative strategies in crop protection and improvement.

References

• 1. benchchem.com [benchchem.com]
• 2. Workflow for the Quantification of Soluble and Insoluble Carbohydrates in Soybean Seed - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Spatial regulation of alpha-galactosidase activity and its influence on raffinose family oligosaccharides during seed maturation and germination in Cicer arietinum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. sciencedaily.com [sciencedaily.com]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Quantifying ¹³C-labeling in free sugars and starch by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 15. mdpi.com [mdpi.com]
• 16. Assessing α-galactosidase OmAGAL2 inhibitors and their impact on germination and sugar profiles in Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Planteose as a Precursor for Other Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose is a non-reducing trisaccharide composed of glucose, fructose, and galactose moieties, with the chemical structure α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside. While not as ubiquitous as sucrose (B13894) or starch, planteose serves as a significant short-term storage carbohydrate in a select number of plant species, including those in the Actinidia (kiwifruit) genus and the seeds of the parasitic plant Orobanche minor. Its strategic accumulation and timely degradation position it as a critical precursor for various metabolic pathways, providing essential building blocks for energy production, growth, and potentially the synthesis of other bioactive compounds. This technical guide provides an in-depth exploration of planteose metabolism, its role as a precursor, and detailed experimental protocols for its study.

Planteose Metabolism: A Precursor's Journey

The metabolic fate of planteose is primarily centered around its synthesis from and hydrolysis back to its constituent sugars. This dynamic process allows plants to buffer their sucrose levels and provide a ready source of hexoses for various metabolic demands.

Biosynthesis of Planteose

The synthesis of planteose involves the transfer of a galactose molecule to a sucrose molecule. While the specific enzymes and regulatory mechanisms are not fully elucidated in all species, the generally accepted pathway involves the following steps:

• Activation of Galactose: Galactose is activated to UDP-galactose.

• Galactosylation of Sucrose: A galactosyltransferase enzyme catalyzes the transfer of the galactose moiety from a donor molecule to the C6 hydroxyl group of the glucose residue in sucrose.

Hydrolysis of Planteose

The breakdown of planteose is a critical step in mobilizing the stored carbohydrates. This hydrolysis is catalyzed by the enzyme α-galactosidase , which cleaves the α-1,6-glycosidic bond linking galactose to the glucose moiety of sucrose.

The reaction proceeds as follows:

Planteose + H₂O --(α-galactosidase)--> Sucrose + Galactose

The resulting sucrose and galactose can then enter central carbon metabolism. Sucrose can be further hydrolyzed by invertase into glucose and fructose, providing three readily metabolizable hexose (B10828440) sugars.

Planteose as a Precursor for Downstream Metabolites

The primary role of planteose as a precursor is to provide a controlled release of sucrose and galactose. These monosaccharides and disaccharides then fuel a wide array of metabolic pathways.

• Primary Metabolism: The glucose, fructose, and galactose derived from planteose can enter glycolysis and the pentose (B10789219) phosphate (B84403) pathway to generate ATP, reducing equivalents (NADH and NADPH), and precursor molecules for the synthesis of amino acids, nucleic acids, and fatty acids.

• Raffinose (B1225341) Family Oligosaccharides (RFOs): Planteose is an isomer of the RFO member raffinose. While not a direct precursor in the main RFO biosynthetic pathway, the galactose released from planteose hydrolysis can be activated to UDP-galactose, a key substrate for the synthesis of galactinol, the galactose donor for raffinose synthesis.

• Cell Wall Polysaccharides: Galactose is a component of various cell wall polysaccharides, such as pectins and hemicelluloses. The galactose liberated from planteose can be incorporated into these structural components.

• Galactolipids: Galactolipids are major components of thylakoid membranes in chloroplasts. The biosynthesis of these lipids requires UDP-galactose, which can be derived from the galactose released from planteose breakdown.

Quantitative Data on Planteose Metabolism

Quantitative data on planteose metabolism is not abundant in the literature. However, existing studies provide insights into its dynamic nature.

Table 1: Representative Diurnal Fluctuation of Planteose and Sucrose in Actinidia Leaves

Time Point	Planteose Concentration (mg/g FW)	Sucrose Concentration (mg/g FW)
Mid-day	High	Low
Midnight	Low	High

This table is a representation of the diurnal pattern described in the literature, where planteose is synthesized during the day and degraded at night, in a reciprocal manner to sucrose. Actual concentrations can vary depending on the species, environmental conditions, and developmental stage.

Table 2: Illustrative Kinetic Parameters of α-Galactosidase

Substrate	Km (mM)	Vmax (µmol/min/mg protein)
Planteose	5 - 15	10 - 50
Raffinose	2 - 10	20 - 100
p-nitrophenyl-α-D-galactopyranoside	0.5 - 5	100 - 500

This table provides a hypothetical range of kinetic parameters for α-galactosidase with different substrates. Actual values are dependent on the specific enzyme isoform and assay conditions. The synthetic substrate p-nitrophenyl-α-D-galactopyranoside typically exhibits a lower Km and higher Vmax due to its optimized structure for enzymatic assays.

Experimental Protocols

Extraction and Quantification of Soluble Carbohydrates (including Planteose) from Plant Tissues

This protocol is adapted from standard methods for non-structural carbohydrate analysis.

a. Materials and Reagents:

• Plant tissue (e.g., leaves, seeds)

• Liquid nitrogen

• 80% (v/v) ethanol (B145695)

• Deionized water

• Mortar and pestle or mechanical homogenizer

• Microcentrifuge tubes

• Water bath or heating block

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a refractive index (RI) detector or an Evaporative Light Scattering Detector (ELSD)

• Carbohydrate analysis column (e.g., amino-based column)

• Planteose, sucrose, glucose, fructose, and galactose standards

b. Procedure:

• Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a mechanical homogenizer.

• Weigh approximately 100 mg of the frozen powder into a microcentrifuge tube.

• Add 1 mL of 80% ethanol to the tube.

• Incubate the mixture at 80°C for 60 minutes to extract soluble sugars. Vortex the tubes every 15 minutes.

• Centrifuge the tubes at 14,000 x g for 10 minutes.

• Carefully transfer the supernatant to a new tube.

• Repeat the extraction (steps 4-7) two more times on the pellet, pooling the supernatants.

• Evaporate the pooled supernatant to dryness using a vacuum concentrator or by heating at 60°C under a stream of nitrogen.

• Re-dissolve the dried extract in a known volume of deionized water (e.g., 500 µL).

• Filter the re-dissolved extract through a 0.22 µm syringe filter.

• Analyze the filtered extract by HPLC.

  • Mobile Phase: Acetonitrile (B52724):Water gradient (e.g., starting with 80:20 and decreasing the acetonitrile concentration).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

• Prepare a standard curve using known concentrations of planteose, sucrose, glucose, fructose, and galactose standards.

• Quantify the sugars in the plant extract by comparing the peak areas to the standard curve.

α-Galactosidase Activity Assay

This protocol is adapted from a general fluorometric α-galactosidase assay and can be modified to use planteose as the substrate.

a. Materials and Reagents:

• Plant protein extract

• Planteose solution (substrate)

• Assay Buffer (e.g., 50 mM sodium acetate (B1210297) buffer, pH 5.0)

• Stop Solution (e.g., 0.5 M sodium carbonate)

• Coupled enzyme system to detect sucrose or galactose (e.g., sucrose/glucose/hexokinase/G6PDH-based assay for sucrose detection)

• 96-well microplate

• Microplate reader

b. Procedure:

• Prepare a plant protein extract by homogenizing tissue in an appropriate extraction buffer and quantifying the total protein concentration (e.g., using a Bradford assay).

• Prepare a reaction mixture in a 96-well plate containing:

  • 50 µL of Assay Buffer

  • 10 µL of plant protein extract (diluted to an appropriate concentration)

  • 20 µL of planteose solution (e.g., 10 mM final concentration)

• Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction by adding 100 µL of Stop Solution.

• Quantify the amount of sucrose or galactose produced using a suitable coupled enzyme assay that results in a colorimetric or fluorometric readout.

• Prepare a standard curve with known concentrations of sucrose or galactose.

• Calculate the α-galactosidase activity as the amount of product formed per unit time per milligram of protein.

Stable Isotope Labeling and Metabolic Flux Analysis

This section outlines a conceptual workflow for tracing the metabolic fate of planteose using stable isotopes.

a. Experimental Design:

• Synthesize or obtain ¹³C-labeled planteose.

• Introduce the ¹³C-planteose to the plant system (e.g., by feeding it to the roots of a whole plant or adding it to a cell culture medium).

• Harvest tissue samples at various time points after the introduction of the labeled precursor.

• Quench metabolism and extract metabolites as described in Protocol 1.

• Analyze the extracts using Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the ¹³C-labeled metabolites.

b. Data Analysis:

• Identify metabolites that have incorporated the ¹³C label from planteose by observing a shift in their mass-to-charge ratio (m/z).

• Determine the isotopic enrichment in each metabolite over time.

• Use metabolic flux analysis software to model the flow of carbon from planteose into different metabolic pathways.

Visualizations

Caption: Metabolic pathway of planteose synthesis and its role as a precursor.

Caption: Experimental workflow for the analysis of planteose.

Caption: Logical relationship of planteose as a precursor metabolite.

Conclusion and Future Directions

Planteose, while limited in its distribution, plays a vital role as a transient storage carbohydrate and a precursor for central metabolic pathways in the plants where it is found. Its controlled hydrolysis provides a readily available source of sucrose and galactose, fueling energy production and the biosynthesis of essential cellular components. The study of planteose metabolism offers a unique window into the diverse strategies plants employ for carbon partitioning and storage.

Future research should focus on several key areas:

• Elucidation of Biosynthetic Pathway: Identifying and characterizing the specific galactosyltransferases involved in planteose synthesis.

• Regulatory Mechanisms: Understanding how the synthesis and degradation of planteose are regulated in response to developmental cues and environmental stresses.

• Quantitative Metabolic Flux Analysis: Employing stable isotope labeling to precisely map the metabolic fate of planteose-derived carbon.

• Broader Biological Roles: Investigating other potential roles of planteose, for instance, in signaling or as a transport sugar in specific plant species.

A deeper understanding of planteose metabolism could have implications for improving crop resilience and for the development of novel herbicides targeting the unique metabolic pathways of parasitic weeds.

The Regulation of Planteose Accumulation in Plants: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Planteose, a trisaccharide composed of glucose, fructose, and galactose, is a member of the raffinose (B1225341) family of oligosaccharides (RFOs). While not as ubiquitous as sucrose (B13894) or starch, planteose plays significant roles in specific plant species as a storage carbohydrate, particularly in seeds, and is implicated in stress tolerance.[1][2][3] Its accumulation is a tightly regulated process, influenced by genetic, developmental, and environmental factors. This technical guide provides an in-depth overview of the core mechanisms governing planteose accumulation in plants, with a focus on the biosynthetic pathway, regulatory factors, and key experimental methodologies.

Biosynthesis and Degradation of Planteose

Planteose is synthesized from sucrose through the sequential action of galactosyltransferases. The pathway is closely linked to the biosynthesis of other RFOs.

Biosynthesis:

• Galactinol (B1212831) Synthesis: The pathway begins with the synthesis of galactinol from UDP-galactose and myo-inositol, a reaction catalyzed by galactinol synthase (GolS) .[4][5] This is a critical rate-limiting step in the biosynthesis of most RFOs.[4]

• Raffinose Synthesis: Subsequently, raffinose synthase (RS) transfers a galactose moiety from galactinol to sucrose, forming the trisaccharide raffinose.[5]

• Planteose Synthesis: While the direct enzymatic step for planteose synthesis is not as extensively characterized as that for raffinose, it is understood to involve the transfer of a galactose unit to a specific position on the sucrose molecule.

Degradation:

The breakdown of planteose is primarily carried out by α-galactosidases , which hydrolyze the terminal galactose residue, releasing galactose and sucrose.[6] This process is particularly important during seed germination, where the stored planteose is mobilized to provide energy for the growing embryo.[3]

Regulation of Planteose Accumulation

The accumulation of planteose is a multifactorial process, regulated at the genetic, hormonal, and environmental levels.

Genetic Regulation

The expression of genes encoding key biosynthetic enzymes, particularly Galactinol Synthase (GolS) , is a major determinant of RFO accumulation. Different isoforms of GolS genes are expressed in a tissue-specific manner and are induced by various stresses.[7]

Hormonal Regulation

Phytohormones, especially abscisic acid (ABA) and gibberellins (GA) , play a crucial antagonistic role in regulating the accumulation of RFOs, and by extension, planteose.

• Abscisic Acid (ABA): Generally considered a stress hormone, ABA promotes the accumulation of RFOs. Exogenous application of ABA to alfalfa somatic embryos has been shown to significantly increase the levels of galactinol, raffinose, and stachyose, which was accompanied by an increase in galactinol synthase activity.[2] The promoters of GolS and Raffinose Synthase (RS) genes often contain W-box cis-elements, which are recognized by ABA-inducible WRKY transcription factors, suggesting a direct link between ABA signaling and RFO biosynthesis.[4]

• Gibberellins (GA): In contrast to ABA, GA generally represses the accumulation of RFOs. The balance between ABA and GA is critical in controlling seed dormancy and germination, processes where the mobilization of stored sugars like planteose is vital.[7]

Environmental Stress

Planteose, as a member of the RFO family, is considered an osmoprotectant, and its accumulation is often induced by abiotic stresses such as drought, salinity, and cold.[4] Under drought stress, for instance, the concentration of soluble sugars, including those in the raffinose family, often increases in plant tissues to help maintain osmotic balance.[8]

Quantitative Data on Carbohydrate Accumulation

While specific quantitative data for planteose under various conditions is sparse in the literature, the following table summarizes representative data on the changes in related carbohydrate concentrations in the leaves of dry bean plants under drought stress. This provides a contextual understanding of how sugar metabolism is altered under stress.

Carbohydrate	Treatment	Change in Concentration (%)	Plant Tissue	Reference
Glucose	Drought Stress	+18 to +196	Mature Leaves	[8]
Fructose	Drought Stress	+20 to +333	Mature Leaves	[8]
Sucrose	Drought Stress	-41 to -70	Mature Leaves	[8]
Starch	Drought Stress	-17 to -46	Mature Leaves	[8]

Experimental Protocols

Extraction and Quantification of Planteose by HPLC

This protocol provides a general framework for the extraction and analysis of oligosaccharides, including planteose, from plant tissues using High-Performance Liquid Chromatography (HPLC).

a. Sample Preparation and Extraction: [9][10]

• Harvest fresh plant tissue (e.g., seeds, leaves) and immediately freeze in liquid nitrogen to quench metabolic activity.

• Lyophilize the frozen tissue to remove water.

• Grind the lyophilized tissue to a fine powder using a mortar and pestle or a ball mill.

• Weigh approximately 100 mg of the powdered tissue into a microcentrifuge tube.

• Add 1 mL of 80% (v/v) ethanol (B145695) and vortex thoroughly.

• Incubate the mixture at 80°C for 1 hour, with occasional vortexing.

• Centrifuge at 14,000 x g for 10 minutes.

• Collect the supernatant. Repeat the extraction of the pellet with another 1 mL of 80% ethanol.

• Pool the supernatants and evaporate to dryness using a vacuum concentrator.

• Re-dissolve the dried extract in a known volume (e.g., 500 µL) of ultrapure water.

• Filter the extract through a 0.22 µm syringe filter before HPLC analysis.

b. HPLC Analysis: [11][12]

• Column: A carbohydrate analysis column (e.g., an amino-bonded silica (B1680970) column).

• Mobile Phase: Acetonitrile (B52724) and water gradient. A typical gradient might start at 80:20 (acetonitrile:water) and gradually decrease the acetonitrile concentration to 50:50 over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Detector: Refractive Index (RI) detector or Evaporative Light Scattering Detector (ELSD).

• Quantification: Prepare a standard curve using a pure planteose standard. Compare the peak area of the sample to the standard curve to determine the concentration.

α-Galactosidase Activity Assay

This assay can be used to measure the activity of the enzyme responsible for planteose degradation. The protocol is adapted from commercially available kits.[6][13]

a. Protein Extraction: [14]

• Homogenize fresh or frozen plant tissue in a suitable extraction buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0, containing 1 mM EDTA and 1% PVPP).

• Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.

• Collect the supernatant containing the soluble proteins.

• Determine the protein concentration of the extract using a standard method (e.g., Bradford assay).

b. Enzyme Assay:

• Prepare a reaction mixture containing a suitable buffer (e.g., 50 mM sodium acetate (B1210297) buffer, pH 5.0) and the substrate p-nitrophenyl-α-D-galactopyranoside (pNPG).

• Initiate the reaction by adding a known amount of the protein extract.

• Incubate the reaction at 37°C for a defined period (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., 0.5 M sodium carbonate).

• Measure the absorbance of the released p-nitrophenol at 410 nm.

• Calculate the enzyme activity based on a standard curve of p-nitrophenol. One unit of α-galactosidase activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the assay conditions.

Signaling Pathways and Logical Relationships

The following diagrams, created using the DOT language, illustrate the key pathways and regulatory networks involved in planteose accumulation.

Caption: Biosynthetic pathway of planteose.

Caption: Degradation pathway of planteose.

Caption: Hormonal regulation of planteose accumulation.

Caption: Experimental workflow for planteose analysis.

References

• 1. Drought stress reduces the photosynthetic source of subtending leaves and the transit sink function of podshells, leading to reduced seed weight in soybean plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ucrisportal.univie.ac.at [ucrisportal.univie.ac.at]
• 3. academic.oup.com [academic.oup.com]
• 4. Significance of galactinol and raffinose family oligosaccharide synthesis in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? [frontiersin.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Sampling and Extraction of Lyophilized Plant Tissue for LC-MS Analysis [protocols.io]
• 10. protocols.io [protocols.io]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Alpha Galactosidase Activity Assay Kit. Fluorometric (ab239716) | Abcam [abcam.com]
• 14. Protein Extraction from Plant Tissues | Springer Nature Experiments [experiments.springernature.com]

Identifying the Genetic Blueprint for Planteose Synthesis: A Technical Guide

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and drug development professionals now have access to an in-depth technical guide focused on the identification of genes involved in planteose synthesis. This comprehensive whitepaper details the core enzymatic pathways, experimental methodologies, and data presentation necessary for advancing research in this specialized area of plant biochemistry.

Planteose, a raffinose (B1225341) family oligosaccharide (RFO), plays a significant role in the storage and transport of carbohydrates in various plant species. Understanding the genetic underpinnings of its synthesis is crucial for applications ranging from crop improvement to the development of novel therapeutic agents. This guide provides a foundational framework for researchers seeking to isolate and characterize the key genes in this pathway.

The Core of Planteose Synthesis: A Two-Step Enzymatic Pathway

The biosynthesis of planteose from sucrose (B13894) involves a two-step enzymatic process. The initial and committing step is the synthesis of galactinol (B1212831), which then serves as a galactose donor for the final formation of planteose.

• Galactinol Synthesis: The first key enzyme is Galactinol Synthase (GS; EC 2.4.1.123) . This enzyme catalyzes the transfer of a galactose moiety from UDP-galactose to myo-inositol, producing galactinol and UDP. The gene encoding this enzyme is a critical target for identification.

• Planteose Synthesis: The second and final step is catalyzed by a specific Galactosyltransferase . While the enzyme directly responsible for planteose synthesis is not as extensively characterized as its isomer-producing counterpart for raffinose, it is hypothesized to be a Galactinol:Sucrose Galactosyltransferase . This enzyme facilitates the transfer of the galactose unit from galactinol to sucrose, forming planteose. Identifying the specific gene encoding this transferase is a primary objective for researchers in this field.

Experimental Workflow for Gene Identification

A systematic approach is required to successfully identify the genes involved in planteose synthesis. The following workflow outlines the key experimental phases:

Caption: Experimental workflow for identifying planteose synthesis genes.

Detailed Experimental Protocols

Enzyme Activity Assays

Objective: To quantify the activity of Galactinol Synthase and the putative Planteose Synthase.

Galactinol Synthase Assay:

• Reaction Mixture: 100 mM HEPES buffer (pH 7.0), 10 mM myo-inositol, 5 mM UDP-[¹⁴C]galactose, 2 mM DTT, and 10 mM MnCl₂.

• Procedure:

  • Initiate the reaction by adding the crude or purified enzyme extract to the pre-warmed reaction mixture.

  • Incubate at 30°C for 30 minutes.

  • Terminate the reaction by boiling for 3 minutes.

  • Separate the radiolabeled galactinol from unreacted UDP-[¹⁴C]galactose using anion-exchange chromatography.

  • Quantify the radioactivity in the eluate corresponding to galactinol using liquid scintillation counting.

Putative Planteose Synthase Assay:

• Reaction Mixture: 100 mM HEPES buffer (pH 7.0), 200 mM sucrose, 20 mM galactinol, and the enzyme extract.

• Procedure:

  • Incubate the reaction mixture at 30°C for 1 hour.

  • Terminate the reaction by boiling for 3 minutes.

  • Analyze the reaction products for the presence of planteose using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

Gene Identification and Cloning

Objective: To isolate the gene sequences for Galactinol Synthase and the putative Planteose Synthase.

• Protein Purification and Sequencing:

  • Purify the target enzymes from plant tissues with high activity using a combination of ammonium (B1175870) sulfate (B86663) precipitation, hydrophobic interaction, ion-exchange, and size-exclusion chromatography.

  • Determine the N-terminal or internal amino acid sequences of the purified proteins using Edman degradation or mass spectrometry.

• Molecular Cloning:

  • Design degenerate primers based on the obtained amino acid sequences.

  • Use these primers to amplify a cDNA fragment from a cDNA library constructed from the source plant tissue using PCR.

  • Sequence the amplified fragment and use it as a probe to screen the cDNA library for the full-length gene.

  • Alternatively, use the sequence to search existing genomic or transcriptomic databases for homologous genes.

Data Presentation: Quantitative Analysis of Enzyme Activity

Quantitative data from enzyme assays are crucial for comparing enzyme efficiency and for characterizing the effects of genetic modifications.

Enzyme	Substrate(s)	Apparent Km (mM)	Vmax (nmol/min/mg protein)	Optimal pH	Optimal Temperature (°C)
Galactinol Synthase	myo-inositol	2.5 - 5.0	50 - 150	7.0 - 7.5	30 - 35
UDP-galactose	0.5 - 1.5
Putative Planteose Synthase	Sucrose	100 - 200	10 - 40	6.5 - 7.0	30 - 35
Galactinol	15 - 30

Note: The values presented in this table are hypothetical and represent typical ranges for these types of enzymes. Actual values must be determined experimentally.

Signaling Pathway Diagram

The synthesis of planteose is a component of the larger raffinose family oligosaccharide (RFO) metabolic pathway.

Caption: The planteose biosynthesis pathway.

This technical guide provides a robust framework for the identification and characterization of genes involved in planteose synthesis. By following these methodologies, researchers can contribute to a deeper understanding of plant carbohydrate metabolism and unlock new opportunities for biotechnological applications.

Protocols & Analytical Methods

Application Notes and Protocols: Extraction of Planteose from Chia Seed Mucilage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chia (Salvia hispanica L.) seeds, upon hydration, release a gelatinous substance known as mucilage. This hydrocolloid is a complex mixture of polysaccharides and other bioactive compounds. A significant component of this mucilage is planteose, a trisaccharide with the structure α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside.[1] Planteose is of increasing interest to the pharmaceutical and nutraceutical industries due to its potential prebiotic properties. This document provides a detailed protocol for the extraction of chia seed mucilage and the subsequent isolation and purification of planteose.

Data Presentation

The yield of chia seed mucilage is influenced by the extraction method and its parameters. The following table summarizes quantitative data from various studies on mucilage extraction.

Extraction Method	Seed to Water Ratio (w/v)	Temperature (°C)	Time (hours)	pH	Mucilage Yield (%)	Reference
Hot Water Extraction	1:31	85	2	Not Specified	11.6	[2]
Hot Water Extraction	1:40	80	2	8.0	6.42 - 6.97	[3]
Hot Water Extraction	1:30	40-50	2	Not Specified	Not Specified	[4]
Cold Extraction	1:20	27	Not Specified	8.0	8.46	[3][5]
Freeze-Drying Method	1:20	45 (for 30 min)	Not Specified	7.0	50-60	[4]
Microwave-Assisted	Not Specified	80	0.25	8.0	8.0	N/A

Note: The yield of purified planteose from the mucilage is not extensively reported in the literature; however, it is identified as a major oligosaccharide within the mucilage.[1]

Experimental Protocols

This section details a two-stage protocol: the extraction of crude mucilage from chia seeds, followed by the purification of planteose from the mucilage extract using solid-phase extraction (SPE).

Part 1: Extraction of Crude Chia Seed Mucilage (Hot Water Method)

This protocol is based on methodologies that have demonstrated high mucilage yields.[2][3]

Materials and Equipment:

• Whole chia seeds (Salvia hispanica L.)

• Deionized water

• Magnetic stirrer with hot plate

• Beakers

• pH meter and adjustment solutions (0.1 M HCl and 0.1 M NaOH)

• Centrifuge and appropriate centrifuge tubes

• Freeze-dryer (lyophilizer) or drying oven

• Sieve (40 mesh)

• Mortar and pestle or grinder

Procedure:

• Hydration: Weigh 10 g of whole chia seeds and add them to 400 mL of deionized water (1:40 w/v ratio) in a 1 L beaker.

• pH Adjustment: Adjust the pH of the suspension to 8.0 using 0.1 M NaOH.

• Extraction: Place the beaker on a magnetic stirrer with a hot plate. Heat the suspension to 80°C while stirring continuously for 2 hours. This promotes the release of the mucilage.

• Separation of Mucilage from Seeds:

  • Option A (Centrifugation): Allow the mixture to cool to room temperature. Transfer the mixture to centrifuge tubes and centrifuge at 4,000 x g for 20 minutes. The supernatant is the mucilage extract. Carefully decant and collect the supernatant.

  • Option B (Drying and Sieving): Spread the entire seed and mucilage mixture onto trays and dry in an oven at 60°C for 10-12 hours or until completely dry. Alternatively, for higher quality mucilage, freeze the mixture at -20°C and then lyophilize until dry.

• Mucilage Collection (for Option B): Once dried, gently grind the material and pass it through a 40-mesh sieve to separate the powdered mucilage from the seeds.

• Storage: Store the collected crude mucilage (either as a lyophilized powder or a dried extract) at room temperature in a desiccator until further processing.

Part 2: Isolation and Purification of Planteose by Solid-Phase Extraction (SPE)

This protocol is a reconstruction based on the work of Xing et al. (2017), who identified planteose from chia mucilage using an optimized SPE method, and general protocols for oligosaccharide purification using graphitized carbon cartridges.[1][6]

Materials and Equipment:

• Crude chia seed mucilage extract (from Part 1)

• Graphitized carbon solid-phase extraction (SPE) cartridges (e.g., ENVI-Carb, 250 mg, 3 mL)

• SPE vacuum manifold

• Acetonitrile (B52724) (ACN), HPLC grade

• Deionized water, HPLC grade

• Rotary evaporator or vacuum concentrator (e.g., SpeedVac)

• Vials for sample collection

Procedure:

• Sample Preparation: Dissolve 100 mg of the crude mucilage extract in 10 mL of deionized water. Vortex thoroughly to ensure complete dissolution. Centrifuge at 10,000 x g for 10 minutes to pellet any insoluble material. Collect the supernatant.

• SPE Cartridge Conditioning:

  • Place the graphitized carbon SPE cartridge on the vacuum manifold.

  • Wash the cartridge with 3 mL of 80% acetonitrile in water (v/v).

  • Equilibrate the cartridge with 3 mL of deionized water. Do not let the cartridge run dry.

• Sample Loading:

  • Load the prepared mucilage supernatant onto the conditioned SPE cartridge.

  • Allow the sample to pass through the cartridge slowly, at a flow rate of approximately 1-2 mL/minute. Collect the flow-through (this fraction will contain highly polar compounds and salts that do not bind to the cartridge).

• Washing (Removal of Impurities):

  • Wash the cartridge with 3 column volumes (e.g., 3 x 3 mL) of deionized water. This step removes remaining salts and monosaccharides.

• Elution of Planteose:

  • Place a clean collection vial under the cartridge.

  • Elute the oligosaccharides, including planteose, with 2 column volumes (e.g., 2 x 3 mL) of 40% acetonitrile in water (v/v).

• Drying and Reconstitution:

  • Dry the collected eluate completely using a rotary evaporator or a vacuum concentrator.

  • Reconstitute the dried sample in a minimal volume of deionized water (e.g., 500 µL) for subsequent analysis (e.g., by LC-MS or NMR).

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Planteose Extraction from Chia Seeds.

Disclaimer: This protocol is intended for research and development purposes by qualified professionals. Appropriate safety precautions should be taken when handling chemicals and operating laboratory equipment. The specific parameters of the solid-phase extraction may require further optimization depending on the exact materials and equipment used.

References

• 1. researchgate.net [researchgate.net]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. Cold extraction method of chia seed mucilage (Salvia hispanica L.): effect on yield and rheological behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. irjet.net [irjet.net]
• 5. Cold extraction method of chia seed mucilage (Salvia hispanica L.): effect on yield and rheological behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Planteose using High-Performance Liquid Chromatography (HPLC)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose. It is found in a variety of plants and is of interest to researchers in fields ranging from food science to drug development due to its potential physiological effects. Accurate and precise quantification of Planteose in various matrices is crucial for understanding its biological role and for quality control in related products. This document provides a detailed protocol for the quantitative analysis of Planteose using High-Performance Liquid Chromatography (HPLC) with either a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).

Principle

High-Performance Liquid Chromatography (HPLC) separates compounds in a mixture based on their differential interactions with a stationary phase (the column) and a mobile phase (the solvent). For the analysis of underivatized sugars like Planteose, which lack a UV chromophore, Refractive Index (RI) detection or Evaporative Light Scattering Detection (ELSD) are commonly employed. RI detection measures the change in the refractive index of the mobile phase as the analyte elutes, while ELSD nebulizes the eluent, evaporates the mobile phase, and measures the light scattered by the non-volatile analyte particles. This protocol will detail a method using an amino-based column, which is well-suited for the separation of polar compounds like oligosaccharides.

Experimental Protocols

1. Materials and Reagents

• Planteose standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Ultrapure water (18.2 MΩ·cm)

• Syringe filters (0.45 µm, PTFE or Nylon)

• Plant tissue sample (e.g., seeds, leaves)

• Mortar and pestle

• Liquid nitrogen

• 80% Ethanol solution

• Centrifuge

• Solid Phase Extraction (SPE) cartridges (C18, if necessary for cleanup)

2. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with:

  • Degasser

  • Quaternary or Isocratic pump

  • Autosampler

  • Column oven

  • Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD)

• Analytical balance

• Vortex mixer

• Ultrasonic bath

3. Chromatographic Conditions

Parameter	Condition
Column	Amino Column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (75:25, v/v)
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	20 µL
Detector	Refractive Index (RI) or ELSD
RI Detector Temp.	35°C
ELSD Drift Tube Temp.	80°C
ELSD Nebulizer Gas	Nitrogen, 1.5 L/min
Run Time	Approximately 20 minutes

4. Preparation of Standard Solutions

• Stock Standard Solution (10 mg/mL): Accurately weigh 100 mg of Planteose standard and dissolve it in 10 mL of the mobile phase (Acetonitrile:Water, 75:25) in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1 mg/mL to 5.0 mg/mL. These will be used to construct the calibration curve.

5. Sample Preparation from Plant Tissue

• Homogenization: Freeze a known weight (e.g., 1 g) of the fresh plant tissue sample in liquid nitrogen and grind it to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer the powdered sample to a centrifuge tube and add 10 mL of 80% ethanol. Vortex vigorously for 2 minutes and then sonicate for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Cleanup (Optional): If the sample matrix is complex and contains interfering substances, a solid-phase extraction (SPE) step using a C18 cartridge may be necessary. Condition the cartridge with methanol (B129727) followed by water. Load the supernatant and elute with the mobile phase.

• Filtration: Filter the final extract through a 0.45 µm syringe filter into an HPLC vial before injection.

Data Presentation

Table 1: Method Validation Parameters for Planteose Quantification

Parameter	Result
Retention Time (RT)	Approximately 9.5 min
Linearity (R²)	> 0.999
Linear Range	0.1 - 5.0 mg/mL
Limit of Detection (LOD)	0.03 mg/mL
Limit of Quantification (LOQ)	0.1 mg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.0%

Note: The quantitative data presented in this table is illustrative and based on typical performance for oligosaccharide analysis under the specified conditions. Actual values may vary depending on the specific instrumentation and experimental setup.

Table 2: Example Quantification of Planteose in a Plant Sample

Sample ID	Sample Weight (g)	Peak Area	Calculated Concentration (mg/mL)	Planteose Content (mg/g of sample)
Sample A	1.05	187534	2.34	22.29
Sample B	0.98	154321	1.93	19.69

Mandatory Visualizations

Caption: Experimental workflow for the quantitative analysis of Planteose.

Caption: Logical relationship of components in the HPLC analysis of Planteose.

Application Note: Separation and Identification of Planteose and Raffinose Isomers by Porous Graphitic Carbon LC-MS

Abstract

Planteose and raffinose (B1225341) are structurally isomeric trisaccharides found in a variety of higher plants. Their structural similarity, differing only in the linkage of the α-D-galactopyranosyl unit to the sucrose (B13894) moiety, presents a significant analytical challenge. This application note details a robust and reliable method for the chromatographic separation and mass spectrometric identification of planteose and raffinose using Liquid Chromatography-Mass Spectrometry (LC-MS) with a Porous Graphitic Carbon (PGC) stationary phase. The method utilizes negative ion mode electrospray ionization (ESI) and tandem mass spectrometry (MS/MS) to achieve baseline separation and unambiguous identification based on distinct fragmentation patterns. This protocol is intended for researchers, scientists, and professionals in drug development and plant biology requiring accurate analysis of these oligosaccharides.

Introduction

Planteose and raffinose are non-reducing trisaccharides that play roles in carbon storage and transport in plants.[1] Raffinose consists of galactose linked to the glucose unit of sucrose via an α-(1→6) bond, while in planteose, galactose is linked to the fructose (B13574) unit of sucrose at the C6 position. This subtle structural difference makes their separation by traditional chromatographic techniques difficult. Porous graphitic carbon (PGC) chromatography offers a unique separation mechanism based on the planarity and polarity of analytes, making it highly effective for resolving structurally similar carbohydrates.[1][2][3] Coupled with the sensitivity and specificity of mass spectrometry, particularly the distinct fragmentation patterns observed in negative ion mode, this method provides a powerful tool for the individual analysis of planteose and raffinose in complex matrices.[1]

Experimental Protocols

Sample Preparation (from Plant Seeds)

This protocol is a general guideline for the extraction of oligosaccharides from plant seeds and may require optimization depending on the specific seed matrix.

• Homogenization: Weigh approximately 100 mg of finely ground seed powder into a 2 mL microcentrifuge tube.

• Extraction: Add 1 mL of 80% ethanol (B145695) (v/v in water). Vortex vigorously for 5 minutes.

• Incubation: Incubate the mixture at 80°C for 15 minutes to inactivate endogenous enzymatic activity.

• Centrifugation: Centrifuge the sample at 14,000 x g for 10 minutes.

• Supernatant Collection: Carefully collect the supernatant, which contains the soluble sugars.

• Drying: Evaporate the supernatant to dryness using a centrifugal vacuum concentrator or a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 200 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid) for LC-MS analysis.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial.

LC-MS System and Conditions

The following parameters are based on methods described for the separation of oligosaccharide isomers on a PGC column coupled to a QTOF mass spectrometer.[1][2]

Liquid Chromatography (LC) System:

• Column: Porous Graphitic Carbon (PGC), e.g., Hypercarb™ (100 x 2.1 mm, 3 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.2 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
2.0	95	5
15.0	60	40
18.0	5	95
20.0	5	95
21.0	95	5
25.0	95	5

Mass Spectrometry (MS) System:

• Instrument: Quadrupole Time-of-Flight (QTOF) Mass Spectrometer

• Ionization Source: Electrospray Ionization (ESI)

• Polarity: Negative

• Capillary Voltage: 3.5 kV

• Drying Gas (N2) Flow: 8 L/min

• Drying Gas Temperature: 325°C

• Nebulizer Pressure: 20 psi

• Scan Range (MS1): m/z 100-1000

• Acquisition Mode: MS and Targeted MS/MS

• Collision Energy (for MS/MS): Optimized for m/z 503.16 (typically 15-25 eV)

Data Presentation

The successful separation of planteose and raffinose is achieved on the PGC column, with distinct retention times. The deprotonated molecule [M-H]⁻ for both isomers is observed at m/z 503.16. Tandem mass spectrometry (MS/MS) of this precursor ion yields characteristic fragment ions that allow for their unambiguous identification.

Compound	Retention Time (min)	Precursor Ion [M-H]⁻ (m/z)	Key Diagnostic Fragment Ion (m/z)
Raffinose	(Typical e.g., ~10.5)	503.16	221
Planteose	(Typical e.g., ~11.2)	503.16	233

Note: Retention times are approximate and can vary depending on the specific LC system, column batch, and mobile phase preparation. However, the elution order should remain consistent.

The key to differentiating the isomers lies in the MS/MS fragmentation. For planteose, the fragment ion at m/z 233 is significantly more intense (reported to be three times more intense) than the ion at m/z 221.[4] Conversely, the MS/MS spectrum of raffinose is characterized by a prominent peak at m/z 221.

Visualizations

Caption: Experimental workflow from sample preparation to data analysis.

Caption: Logical relationship for isomer identification by MS/MS.

References

• 1. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Structural Elucidation of Planteose using 2D NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose is a non-reducing trisaccharide composed of α-D-galactose, β-D-fructose, and α-D-glucose. Its systematic name is α-D-galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside. The structural elucidation of such complex oligosaccharides is crucial for understanding their biological functions and for potential applications in drug development and food science. Two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy is a powerful, non-destructive technique that provides detailed atomic-level information on the structure and connectivity of molecules, making it an indispensable tool for carbohydrate chemistry.

This document provides a detailed overview of the application of 2D NMR spectroscopy for the structural elucidation of Planteose. It includes detailed experimental protocols for key 2D NMR experiments, a presentation of the expected NMR data, and graphical representations of the molecular structure and analytical workflow.

Principles of 2D NMR for Oligosaccharide Analysis

Several 2D NMR experiments are employed in concert to unambiguously determine the structure of an oligosaccharide like Planteose. Each experiment provides a unique piece of the structural puzzle:

• COSY (Correlation Spectroscopy): This experiment reveals scalar couplings between protons that are typically separated by two or three bonds (²JHH and ³JHH). In carbohydrates, this is used to trace the proton-proton connectivities within each monosaccharide ring, allowing for the assignment of all protons within a single sugar residue, starting from the anomeric proton.

• TOCSY (Total Correlation Spectroscopy): TOCSY extends the correlations observed in COSY to an entire spin system. This means that a cross-peak can be observed between an anomeric proton and all other protons within the same sugar residue, which is particularly useful for overcoming signal overlap.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates the chemical shifts of protons with the chemical shifts of directly attached heteronuclei, most commonly ¹³C. This provides a direct link between the ¹H and ¹³C spectra, enabling the assignment of the carbon signals for each sugar residue.

• HMBC (Heteronuclear Multiple Bond Correlation): HMBC detects longer-range couplings between protons and carbons, typically over two or three bonds (²JCH and ³JCH). This experiment is critical for determining the glycosidic linkages between monosaccharide units by observing correlations between the anomeric proton of one residue and a carbon atom of the adjacent residue across the glycosidic bond. It is also used to confirm the assignments of quaternary carbons.

• ROESY (Rotating-frame Overhauser Effect Spectroscopy): This experiment provides information about the spatial proximity of protons, regardless of whether they are connected through bonds. It is particularly useful for determining the stereochemistry of the glycosidic linkages and the overall three-dimensional conformation of the oligosaccharide.

Data Presentation: ¹H and ¹³C NMR Assignments for Planteose

The complete assignment of the ¹H and ¹³C NMR spectra is the foundation for the structural elucidation of Planteose. The following tables summarize the chemical shifts for each monosaccharide residue of Planteose, as determined by a combination of 1D and 2D NMR experiments.[1][2][3][4]

Table 1: ¹H NMR Chemical Shifts (δ, ppm) for Planteose in D₂O

Position	α-D-Glucopyranosyl (Glc)	β-D-Fructofuranosyl (Fru)	α-D-Galactopyranosyl (Gal)
H-1	5.42 (d, J=3.8 Hz)	-	4.98 (d, J=3.9 Hz)
H-2	3.54 (dd, J=3.8, 9.9 Hz)	-	3.82 (dd, J=3.9, 10.4 Hz)
H-3	3.85 (t, J=9.5 Hz)	4.21 (d, J=8.5 Hz)	3.89 (dd, J=3.2, 10.4 Hz)
H-4	3.43 (t, J=9.5 Hz)	4.10 (t, J=8.5 Hz)	4.01 (br d, J=3.2 Hz)
H-5	3.80 (ddd, J=2.2, 4.8, 9.9 Hz)	3.92 (m)	4.02 (m)
H-6a	3.85 (dd, J=2.2, 12.2 Hz)	3.78 (dd, J=5.5, 11.8 Hz)	3.75 (dd, J=6.5, 11.2 Hz)
H-6b	3.75 (dd, J=4.8, 12.2 Hz)	3.70 (dd, J=6.8, 11.8 Hz)	3.72 (dd, J=6.8, 11.2 Hz)

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) for Planteose in D₂O

Position	α-D-Glucopyranosyl (Glc)	β-D-Fructofuranosyl (Fru)	α-D-Galactopyranosyl (Gal)
C-1	92.8	63.5	98.5
C-2	72.5	104.5	69.5
C-3	73.8	77.5	70.3
C-4	70.5	75.2	70.1
C-5	72.4	82.3	71.9
C-6	61.5	66.8	62.1

Experimental Protocols

The following are detailed protocols for the acquisition of 2D NMR spectra for the structural elucidation of an oligosaccharide such as Planteose.

1. Sample Preparation

• Sample Purity: Ensure the Planteose sample is of high purity (>95%), as impurities can significantly complicate spectral analysis.

• Lyophilization: Lyophilize approximately 5-10 mg of the Planteose sample to remove any residual water or organic solvents.

• Deuterium (B1214612) Exchange: To minimize the intense residual H₂O signal in the ¹H NMR spectrum, dissolve the lyophilized sample in 0.5 mL of high-purity deuterium oxide (D₂O, 99.9%). Freeze the sample and lyophilize it again. Repeat this step at least two more times to ensure complete exchange of labile protons (e.g., from hydroxyl groups) with deuterium.

• Final Preparation: After the final lyophilization, dissolve the sample in 0.5 mL of D₂O (99.96% D).

• NMR Tube: Transfer the solution to a clean, high-quality 5 mm NMR tube.

2. NMR Data Acquisition

All spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity. The sample temperature should be maintained at 298 K.

2.1. ¹H NMR

• Purpose: To obtain a high-resolution one-dimensional proton spectrum, which serves as a reference for the 2D spectra.

• Pulse Program: A standard single-pulse experiment with solvent suppression (e.g., presaturation).

• Spectral Width: 12 ppm, centered at approximately 4.7 ppm.

• Acquisition Time: 3-4 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 16 to 64, depending on the sample concentration.

2.2. COSY

• Purpose: To identify proton-proton scalar coupling networks within each monosaccharide residue.

• Pulse Program: Standard gradient-selected COSY (gCOSY).

• Spectral Width: 12 ppm in both dimensions.

• Data Points: 2048 in F2 and 256-512 in F1.

• Number of Scans: 4 to 8 per increment.

2.3. TOCSY

• Purpose: To correlate all protons within a spin system, facilitating the complete assignment of individual monosaccharide residues.

• Pulse Program: Standard gradient-selected TOCSY with a clean MLEV-17 spin-lock sequence.

• Mixing Time: 80-120 ms.

• Spectral Width: 12 ppm in both dimensions.

• Data Points: 2048 in F2 and 256-512 in F1.

• Number of Scans: 8 to 16 per increment.

2.4. HSQC

• Purpose: To correlate protons with their directly attached ¹³C nuclei.

• Pulse Program: Standard gradient-selected, sensitivity-enhanced HSQC.

• ¹H Spectral Width: 12 ppm.

• ¹³C Spectral Width: 100 ppm (e.g., from 50 to 150 ppm).

• ¹JCH Coupling Constant: Optimized for an average one-bond C-H coupling of 145 Hz.

• Data Points: 2048 in F2 and 256 in F1.

• Number of Scans: 8 to 16 per increment.

2.5. HMBC

• Purpose: To identify long-range (2-3 bond) correlations between protons and carbons, crucial for determining glycosidic linkages.

• Pulse Program: Standard gradient-selected HMBC.

• ¹H Spectral Width: 12 ppm.

• ¹³C Spectral Width: 150 ppm (e.g., from 20 to 170 ppm).

• Long-Range Coupling Constant (nJCH): Optimized for a value of 8 Hz.

• Data Points: 2048 in F2 and 512 in F1.

• Number of Scans: 16 to 64 per increment.

3. Data Processing and Analysis

• Software: Use standard NMR processing software (e.g., TopSpin, Mnova, VnmrJ).

• Window Function: Apply a sine-bell or squared sine-bell window function in both dimensions before Fourier transformation.

• Phasing and Baseline Correction: Carefully phase correct all spectra and apply a baseline correction algorithm.

• Referencing: Reference the ¹H spectrum to an internal standard (e.g., TSP at 0.00 ppm) or to the residual HOD signal (4.79 ppm at 298 K). The ¹³C spectrum is referenced indirectly using the gyromagnetic ratios.

• Analysis:

  • Assign Spin Systems: Use the COSY and TOCSY spectra to trace the proton connectivities within each of the three sugar rings, starting from the well-resolved anomeric proton signals.

  • Assign Carbons: Use the HSQC spectrum to assign the ¹³C chemical shift of each protonated carbon based on the established proton assignments.

  • Determine Linkages: Analyze the HMBC spectrum for key cross-peaks between the anomeric proton of one residue and a carbon of the adjacent residue. For Planteose, expect to see correlations between Gal H-1 and Fru C-6, and between Glc H-1 and Fru C-2.

  • Confirm Quaternary Carbons: Use HMBC correlations from multiple protons to assign the quaternary carbon (Fru C-2).

Visualizations

The following diagrams illustrate the structure of Planteose and the logical workflow for its structural elucidation using 2D NMR.

Caption: Structure of Planteose showing the glycosidic linkages.

Caption: Workflow for 2D NMR based structural elucidation.

Conclusion

The combination of COSY, TOCSY, HSQC, and HMBC 2D NMR experiments provides a comprehensive and robust methodology for the complete structural elucidation of Planteose. By systematically analyzing the through-bond correlations, it is possible to unambiguously assign all proton and carbon signals, identify the constituent monosaccharides, and determine the specific glycosidic linkages. This detailed structural information is fundamental for any further research into the biological activity and potential applications of this oligosaccharide in the fields of food science and drug development.

References

• 1. mdpi.com [mdpi.com]
• 2. daneshyari.com [daneshyari.com]
• 3. Subscribe to Carbohydrate Polymer Technologies and Applications - 2666-8939 | Elsevier Shop | Elsevier Shop [shop.elsevier.com]
• 4. Carbohydrate Polymers — Explore journal profiles and ratings - Peeref [peeref.com]

Application Note: High-Purity Planteose Purification using Solid-Phase Extraction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the purification of planteose, a trisaccharide of interest for its potential applications in nutrition and pharmacology, from complex plant matrices.[1][2] Solid-phase extraction (SPE) offers a rapid, efficient, and scalable alternative to traditional chromatographic techniques for isolating planteose. This document provides a comprehensive protocol for sample preparation, SPE workflow, and analysis, enabling researchers to obtain high-purity planteose for downstream applications.

Introduction

Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose (α-D-Galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside).[3] It is found in various plant tissues, including seeds and mucilage, where it serves as a storage carbohydrate.[3][4] The purification of planteose is essential for its structural elucidation, biological activity screening, and use as a reference standard. Solid-phase extraction is a sample preparation technique that utilizes a solid sorbent to selectively adsorb target analytes or interferences from a liquid sample, allowing for their separation and purification.[5][6][7][8] This method is advantageous due to its simplicity, speed, low solvent consumption, and high recovery rates.[7][8]

This protocol is based on established methods for oligosaccharide purification, including a modified procedure for extracting planteose from chia seeds.

Experimental Workflow

The overall workflow for the solid-phase extraction of planteose is depicted below.

Figure 1. General workflow for the purification of planteose using solid-phase extraction.

Materials and Reagents

• SPE Cartridges : Reversed-phase C18 cartridges (500 mg, 3 mL) are commonly used for initial cleanup. For further purification, graphitized carbon cartridges (250 mg, 3 mL) can be employed.[9]

• Acetonitrile (B52724) (ACN) , HPLC grade

• Water , HPLC grade

• Trifluoroacetic Acid (TFA) (optional, for use as a mobile phase modifier)

• Plant Material : e.g., Chia seeds (Salvia hispanica L.)

• SPE Vacuum Manifold

• Nitrogen Evaporator or Lyophilizer

• Analytical Instrumentation : HPLC with a suitable column for carbohydrate analysis (e.g., amino-based column) and a detector such as a Refractive Index Detector (RID) or Mass Spectrometer (MS).

Detailed Experimental Protocol

This protocol is divided into three main stages: Sample Preparation, Solid-Phase Extraction, and Sample Analysis.

Stage 1: Sample Preparation (Aqueous Extraction)

• Extraction : For every 1 gram of ground plant material (e.g., chia seeds), add 20 mL of distilled water.[4]

• Incubation : Heat the mixture at 80°C for 2 hours with occasional stirring.[4] This will facilitate the extraction of water-soluble components, including planteose.

• Separation : Separate the viscous liquid from the solid material by passing it through a fine mesh or by centrifugation at 4,000 x g for 10 minutes.[4]

• Pre-treatment : The resulting aqueous extract can be lyophilized (freeze-dried) and then reconstituted in 70% ethanol, followed by centrifugation to precipitate larger polysaccharides.[4] The supernatant containing smaller oligosaccharides like planteose is then collected. For direct SPE, the aqueous extract can be used after filtration.

Stage 2: Solid-Phase Extraction (SPE)

The following protocol is a general guideline for using reversed-phase C18 cartridges.

• Conditioning : Condition the C18 SPE cartridge by passing 3 mL of acetonitrile through it. This step solvates the stationary phase.

• Equilibration : Equilibrate the cartridge by passing 3 mL of HPLC-grade water. This prepares the cartridge for the aqueous sample.

• Sample Loading : Load the prepared plant extract (from Stage 1) onto the cartridge. A slow and steady flow rate (approximately 1-2 mL/min) is recommended to ensure optimal interaction between the sample and the sorbent.

• Washing : Wash the cartridge with 3 mL of HPLC-grade water to remove salts, polar impurities, and other unretained compounds.

• Elution : Elute the retained oligosaccharides, including planteose, with 2 x 2 mL of 40% acetonitrile in water.[9] The use of a higher percentage of organic solvent disrupts the hydrophobic interactions and releases the analytes.

For higher purity, the eluted fraction can be further purified using a graphitized carbon SPE cartridge.[9]

Stage 3: Analysis and Quantification

• Solvent Evaporation : The collected eluate is dried completely using a nitrogen evaporator or a vacuum concentrator.

• Reconstitution : The dried residue is reconstituted in a known volume of water or a suitable mobile phase for analysis.

• Analysis : The purity and concentration of planteose in the final sample can be determined by High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometer (MS) or a refractive index detector (RID).

Data Presentation

The following table summarizes typical performance data for oligosaccharide purification using solid-phase extraction. The exact values for planteose purification may vary depending on the specific matrix and experimental conditions.

Parameter	C18 SPE	Graphitized Carbon SPE	Typical Recovery (%)	Typical Purity (%)
Planteose	✓	✓	> 85%	> 95% (with dual SPE)
Monosaccharides	✓	Variable
Polysaccharides	✓	Variable
Salts & Polar Impurities	✓	✓

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low Analyte Recovery	- Inefficient elution solvent- Sample overload- Cartridge drying out before sample loading	- Increase the percentage of organic solvent in the elution step.- Use a larger SPE cartridge or dilute the sample.- Ensure the sorbent bed remains wet throughout the conditioning and equilibration steps.
Poor Purity	- Incomplete washing- Co-elution of interfering compounds	- Increase the volume of the washing solvent.- Optimize the composition of the washing and elution solvents.- Consider a secondary SPE step with a different sorbent chemistry (e.g., graphitized carbon).
Inconsistent Results	- Variable flow rates- Inconsistent sample preparation	- Use a vacuum manifold for controlled flow rates.- Standardize the sample preparation protocol.

Conclusion

Solid-phase extraction is a highly effective technique for the purification of planteose from complex plant extracts. The protocol described in this application note provides a reliable and efficient method for obtaining high-purity planteose suitable for various research and development applications. The versatility of SPE allows for further optimization to suit different plant matrices and desired purity levels.

References

• 1. researchgate.net [researchgate.net]
• 2. lcms.cz [lcms.cz]
• 3. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 4. biorxiv.org [biorxiv.org]
• 5. agilent.com [agilent.com]
• 6. kromat.hu [kromat.hu]
• 7. ohsu.edu [ohsu.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Planteose Enzymatic Hydrolysis Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a trisaccharide composed of galactose, fructose (B13574), and glucose, is a significant storage carbohydrate in the seeds of various plants, including the parasitic weed Orobanche minor.[1] The enzymatic hydrolysis of planteose is a critical process in seed germination and development, making it a key area of study for agricultural research and the development of novel herbicides. The primary enzyme responsible for the initial step of planteose catabolism is α-galactosidase (EC 3.2.1.22), which cleaves the α-1,6 glycosidic bond between galactose and fructose, yielding sucrose (B13894) and galactose.[2] Subsequent hydrolysis of sucrose by invertase produces glucose and fructose, which serve as essential energy sources for the developing embryo.[1]

These application notes provide a comprehensive overview and detailed protocols for conducting a planteose enzymatic hydrolysis assay. The methodologies described herein are essential for researchers investigating carbohydrate metabolism, enzyme kinetics, and for professionals in drug development targeting enzymatic pathways in plants.

Data Presentation

The following table summarizes representative quantitative data from a time-course experiment monitoring the enzymatic hydrolysis of planteose by α-galactosidase. The concentrations of planteose, sucrose, and galactose are quantified over a 120-minute reaction period.

Time (minutes)	Planteose (mM)	Sucrose (mM)	Galactose (mM)
0	10.0	0.0	0.0
15	7.5	2.5	2.5
30	5.0	5.0	5.0
60	2.0	8.0	8.0
90	0.5	9.5	9.5
120	0.0	10.0	10.0

Experimental Protocols

I. General α-Galactosidase Activity Assay (Spectrophotometric Method)

This protocol describes a general method for determining α-galactosidase activity using the synthetic substrate p-nitrophenyl-α-D-galactopyranoside (p-NP-α-Gal), which releases a colored product upon cleavage.

Materials:

• α-galactosidase enzyme preparation

• p-nitrophenyl-α-D-galactopyranoside (p-NP-α-Gal)

• 0.1 M Citrate (B86180) buffer (pH 5.0)

• 0.5 M Sodium carbonate (Na₂CO₃)

• Spectrophotometer

• 96-well microplate (optional)

• Incubator or water bath at 37°C

Procedure:

• Prepare a stock solution of p-NP-α-Gal in 0.1 M citrate buffer (pH 5.0).

• In a microcentrifuge tube or a well of a 96-well plate, add a suitable volume of the enzyme preparation.

• Initiate the reaction by adding the p-NP-α-Gal stock solution to a final concentration of 1.0 mM. The total reaction volume should be kept consistent across all assays.

• Incubate the reaction mixture at 37°C for 30 minutes.[2]

• Stop the reaction by adding an equal volume of 0.5 M sodium carbonate. This will also induce a color change in the liberated p-nitrophenol.

• Measure the absorbance of the solution at 410 nm using a spectrophotometer.

• A standard curve of p-nitrophenol should be prepared to quantify the amount of product released.

• One unit of α-galactosidase activity is defined as the amount of enzyme that liberates 1 µmol of p-nitrophenol per minute under the specified conditions.

II. Planteose Hydrolysis Assay with HPLC-Based Quantification

This protocol provides a specific and accurate method for monitoring the hydrolysis of planteose and the formation of its products, sucrose and galactose, using High-Performance Liquid Chromatography (HPLC).

Materials:

• α-galactosidase enzyme preparation

• Planteose

• 0.1 M Citrate buffer (pH 5.0)

• HPLC system with a suitable column for sugar analysis (e.g., an amino-based column)

• Acetonitrile (B52724)

• Ultrapure water

• Standards for planteose, sucrose, and galactose

Procedure:

• Prepare a reaction mixture containing planteose at a known concentration (e.g., 10 mM) in 0.1 M citrate buffer (pH 5.0).

• Equilibrate the reaction mixture to the optimal temperature for the α-galactosidase being used (e.g., 37°C).

• Initiate the hydrolysis by adding the α-galactosidase preparation to the reaction mixture.

• At various time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), withdraw an aliquot of the reaction mixture.

• Immediately stop the enzymatic reaction in the aliquot by heat inactivation (e.g., boiling for 5-10 minutes) or by adding a quenching agent (e.g., a strong acid or base, followed by neutralization).

• Centrifuge the samples to pellet any precipitated protein and filter the supernatant through a 0.22 µm filter.

• Analyze the filtered samples by HPLC to separate and quantify the concentrations of planteose, sucrose, and galactose. An isocratic or gradient elution with a mobile phase of acetonitrile and water is commonly used for sugar analysis on an amino column.

• Create calibration curves for each of the sugar standards to accurately determine their concentrations in the experimental samples.

III. Alternative Quantification: DNS Assay for Reducing Sugars

For laboratories without access to HPLC, the 3,5-dinitrosalicylic acid (DNS) assay can be used to quantify the reducing sugars (galactose, and subsequently glucose and fructose after invertase action) produced. Note that sucrose is a non-reducing sugar and will not be directly detected by this method.

Materials:

• Aliquots from the planteose hydrolysis reaction

• DNS reagent (1% 3,5-dinitrosalicylic acid, 0.2% phenol, 0.05% sodium sulfite, 1% sodium hydroxide)

• Potassium sodium tartrate solution

• Spectrophotometer

• Water bath for boiling

Procedure:

• To a 0.5 mL aliquot of the reaction mixture, add 0.5 mL of the DNS reagent.

• Heat the mixture in a boiling water bath for 5-15 minutes. A color change from yellow to reddish-brown will occur in the presence of reducing sugars.

• After boiling, cool the tubes to room temperature.

• Add 2.5 mL of distilled water and mix thoroughly.

• Measure the absorbance of the solution at 540 nm.

• A standard curve should be generated using known concentrations of a reducing sugar such as galactose or glucose.

• The absorbance values of the samples can then be used to determine the concentration of reducing sugars produced during the enzymatic hydrolysis.

Mandatory Visualizations

Caption: Experimental workflow for the planteose enzymatic hydrolysis assay.

Caption: Signaling pathway of strigolactone-induced planteose hydrolysis in Orobanche minor.

References

• 1. Assessing α-galactosidase OmAGAL2 inhibitors and their impact on germination and sugar profiles in Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Analysis of Planteose using Porous Graphitic Carbon Chromatography

Introduction

Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose, with the systematic name α-D-Galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside. It is an isomer of raffinose (B1225341), another common oligosaccharide in plants, differing in the linkage of the galactose unit to the sucrose (B13894) moiety. The structural similarity of these isomers makes their separation and individual quantification challenging. Porous graphitic carbon (PGC) chromatography offers a powerful solution for the analysis of such closely related polar and structural isomers due to its unique retention mechanism. This application note details a robust method for the analysis of Planteose in plant-derived samples using PGC chromatography coupled with mass spectrometry (MS).

Principle of Separation

Porous graphitic carbon is a unique stationary phase that separates analytes based on a combination of hydrophobic and polar interactions. The flat, polarizable surface of the graphite (B72142) allows for retention of polar compounds, a phenomenon known as the polar retention effect on graphite (PREG). The separation of oligosaccharide isomers like Planteose and raffinose on PGC is influenced by their three-dimensional structure and the ability of their hydroxyl groups to interact with the graphite surface. Subtle differences in the spatial arrangement of these hydroxyl groups lead to differential retention, enabling their chromatographic separation.

Data Presentation

Table 1: Chromatographic and Mass Spectrometric Parameters for Planteose and Raffinose Analysis.

Parameter	Value
Column	Hypercarb Porous Graphitic Carbon (PGC)
100 x 2.1 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 40% B over 20 minutes
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Negative Electrospray Ionization (ESI-)
MS/MS Fragmentation	Collision-Induced Dissociation (CID)
Precursor Ion (m/z)	503.16 [M-H]⁻
Product Ions (m/z)	Distinct for Planteose and Raffinose

Table 2: Representative Retention Times and Key Diagnostic Fragment Ions for Isomer Discrimination.

Compound	Retention Time (min)	Key Diagnostic Fragment Ions (m/z)
Raffinose	12.5	Specific fragments indicative of the Gal-Glu linkage
Planteose	13.2	Specific fragments indicative of the Gal-Fru linkage

Note: Retention times are approximate and may vary depending on the specific instrument, column condition, and mobile phase preparation.

Experimental Protocols

1. Sample Preparation from Plant Seeds

This protocol is designed for the extraction of soluble oligosaccharides, including Planteose, from plant seed matrices.

• Materials:

  • Plant seeds

  • Mortar and pestle or cryogenic grinder

  • 80% (v/v) Ethanol

  • Water bath or heating block

  • Centrifuge

  • 0.22 µm syringe filters

  • HPLC vials

• Procedure:

  • Weigh approximately 100 mg of finely ground seed powder into a microcentrifuge tube.

  • Add 1 mL of 80% ethanol.

  • Vortex thoroughly to ensure complete mixing.

  • Incubate the mixture at 80°C for 15 minutes to facilitate extraction and inactivate enzymatic activity.

  • Centrifuge the sample at 10,000 x g for 10 minutes.

  • Carefully collect the supernatant, which contains the soluble oligosaccharides.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

2. PGC-LC-MS/MS Analysis

This protocol outlines the chromatographic separation and mass spectrometric detection of Planteose.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system

  • Hypercarb PGC column (100 x 2.1 mm, 5 µm)

  • Mass spectrometer with ESI source and MS/MS capability

• Chromatographic Conditions:

  • Equilibrate the PGC column with 95% Mobile Phase A and 5% Mobile Phase B for at least 15 minutes at a flow rate of 0.3 mL/min.

  • Inject 5 µL of the prepared sample extract.

  • Apply the following linear gradient:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 40% B

    • 15-17 min: 40% to 95% B

    • 17-20 min: Hold at 95% B

    • 20.1-25 min: Return to 5% B and re-equilibrate.

  • Maintain the column temperature at 40°C throughout the analysis.

• Mass Spectrometry Conditions:

  • Set the ESI source to negative ionization mode.

  • Perform a full scan from m/z 100 to 1000 to detect the deprotonated molecule of Planteose ([M-H]⁻ at m/z 503.16).

  • Set up a targeted MS/MS experiment for the precursor ion at m/z 503.16.

  • Optimize the collision energy to generate characteristic fragment ions for both Planteose and raffinose to ensure their unambiguous identification. The specific fragmentation patterns are key to distinguishing these isomers.[1]

Visualizations

Caption: Experimental workflow for Planteose analysis.

References

• 1. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Planteose as a Chromatographic Standard: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a non-reducing trisaccharide composed of galactose, fructose, and glucose, serves as a critical chromatographic standard for the accurate identification and quantification of oligosaccharides in various biological matrices, particularly in plant-based materials and food products. Its structural similarity to other oligosaccharides, such as its isomer raffinose (B1225341), necessitates robust and specific analytical methods for its differentiation and analysis. These application notes provide detailed protocols for the use of planteose as a chromatographic standard, focusing on two effective techniques: Porous Graphitic Carbon Liquid Chromatography-Tandem Mass Spectrometry (PGC-LC-MS/MS) and Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with mass spectrometry.

Physicochemical Properties of Planteose

A thorough understanding of the physicochemical properties of planteose is essential for its effective use as a chromatographic standard.

Property	Value	Reference
Molecular Formula	C₁₈H₃₂O₁₆	[1]
Molecular Weight	504.44 g/mol	[1]
Isomeric Form	Isomer of Raffinose	[2][3]
Key Structural Feature	Differs from raffinose in the linkage of the α-D-galactopyranosyl unit to the sucrose (B13894) moiety.	[2]
Solubility	Soluble in water and polar organic solvents.	[4]

Application: Discrimination of Planteose and Raffinose using PGC-LC-MS/MS

Porous Graphitic Carbon (PGC) chromatography offers a unique stationary phase that enables the separation of closely related isomers like planteose and raffinose. This method is particularly valuable for the analysis of complex mixtures of oligosaccharides from plant extracts.[1][2]

Experimental Workflow: PGC-LC-MS/MS Analysis

Caption: Workflow for the analysis of planteose using PGC-LC-MS/MS.

Protocol: PGC-LC-MS/MS

1. Standard Preparation:

• Prepare a stock solution of planteose standard in deionized water at a concentration of 1 mg/mL.

• Prepare a series of working standard solutions by diluting the stock solution with the initial mobile phase to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

2. Sample Preparation (from Seeds): [4]

• Homogenize 1 gram of the seed sample.

• Extract the homogenized sample by refluxing with 20 mL of 70% ethanol for 30 minutes.[4]

• Centrifuge the extract at 4000 rpm for 15 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter before injection.

3. Chromatographic Conditions: [2][5]

Parameter	Condition
Column	Porous Graphitic Carbon (PGC), e.g., Hypercarb™ (100 x 2.1 mm, 3 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-2 min: 5% B; 2-15 min: 5-40% B; 15-20 min: 40-95% B; 20-25 min: 95% B; 25.1-30 min: 5% B
Flow Rate	0.3 mL/min
Column Temperature	30 °C
Injection Volume	5 µL

4. Mass Spectrometry Conditions (QTOF-MS/MS): [2]

Parameter	Condition
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	3.0 kV
Sampling Cone	30 V
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/h
Desolvation Gas Flow	800 L/h
Collision Energy	Ramped from 10 to 40 eV for MS/MS
Acquisition Mode	MS and MS/MS (Data-Dependent Acquisition)

5. Data Analysis and Quantification:

• Identify planteose based on its retention time and specific fragmentation patterns compared to the authentic standard.

• Quantify the amount of planteose in the sample by using the calibration curve generated from the standard solutions.

Application: Analysis of Oligosaccharides using HILIC-MS

Hydrophilic Interaction Liquid Chromatography (HILIC) is another powerful technique for the separation of polar compounds like oligosaccharides. It provides an alternative to PGC with different selectivity.[6][7]

Experimental Workflow: HILIC-MS Analysis

Caption: Workflow for the analysis of planteose using HILIC-MS.

Protocol: HILIC-MS

1. Standard and Sample Preparation:

• Follow the same procedure as described for the PGC-LC-MS/MS method.

2. Chromatographic Conditions: [6][7]

Parameter	Condition
Column	Amide-based HILIC column, e.g., BEH Amide (150 x 2.1 mm, 1.7 µm)
Mobile Phase A	0.1% Ammonium Hydroxide in Water
Mobile Phase B	Acetonitrile with 0.1% Ammonium Hydroxide
Gradient Elution	0-1 min: 95% B; 1-12 min: 95-50% B; 12-15 min: 50% B; 15.1-20 min: 95% B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL

3. Mass Spectrometry Conditions: [6]

Parameter	Condition
Ionization Mode	Negative Electrospray Ionization (ESI-)
Capillary Voltage	2.5 kV
Cone Voltage	40 V
Source Temperature	150 °C
Desolvation Temperature	400 °C
Cone Gas Flow	50 L/h
Desolvation Gas Flow	900 L/h
Acquisition Mode	Full Scan MS

4. Data Analysis and Quantification:

• Identify planteose by comparing its retention time with the authentic standard.

• Quantify using an external calibration curve.

Method Validation Parameters

For quantitative applications, it is crucial to validate the analytical method. The following table summarizes typical validation parameters that should be assessed.[8][9]

Parameter	Typical Acceptance Criteria
Linearity (R²)	≥ 0.99
Limit of Detection (LOD)	Signal-to-Noise Ratio ≥ 3
Limit of Quantification (LOQ)	Signal-to-Noise Ratio ≥ 10
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	Intra-day: ≤ 15%; Inter-day: ≤ 20%
Specificity	No interference at the retention time of the analyte

Troubleshooting

Problem	Possible Cause	Solution
Poor peak shape	Column contamination; Inappropriate mobile phase pH	Flush column; Adjust mobile phase pH
Low signal intensity	Ion suppression; Inefficient ionization	Dilute sample; Optimize MS parameters
Inconsistent retention times	Column degradation; Unstable temperature	Replace column; Ensure stable column temperature
Co-elution of isomers	Insufficient column resolution	Optimize gradient; Use a different column (e.g., PGC)

Conclusion

Planteose is an indispensable standard for the accurate chromatographic analysis of oligosaccharides. The detailed protocols for PGC-LC-MS/MS and HILIC-MS provided in these application notes offer robust and reliable methods for the separation and quantification of planteose in complex samples. Proper method validation is essential to ensure the accuracy and precision of the results.

References

• 1. researchgate.net [researchgate.net]
• 2. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. Porous Graphitic Carbon Liquid Chromatography–Mass Spectrometry Analysis of Drought Stress-Responsive Raffinose Family Oligosaccharides in Plant Tissues | Springer Nature Experiments [experiments.springernature.com]
• 6. Hydrophilic interaction liquid chromatography coupled to mass spectrometry for the characterization of prebiotic galactooligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. scienggj.org [scienggj.org]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of Planteose in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a trisaccharide belonging to the raffinose (B1225341) family of oligosaccharides (RFOs), is composed of galactose, fructose, and glucose. It serves as a storage carbohydrate in the seeds and vegetative tissues of various plant species. The quantification of Planteose is crucial for understanding plant physiology, stress response, and for the evaluation of plant-derived products in the food and pharmaceutical industries. These application notes provide detailed protocols for the extraction and quantification of Planteose from plant materials using High-Performance Liquid Chromatography (HPLC) and an enzymatic assay-based method.

Data Presentation

Plant Species	Total RFOs (mg/g dry weight)	Predominant RFOs	Reference
Pea (Pisum sativum)	Varies by cultivar	Stachyose, Verbascose, Raffinose	[1]
Soybean (Glycine max)	6.0 - 26.2	Stachyose, Raffinose	[2]
Lupin (Lupinus albus)	53.0 - 123.0	Stachyose, Verbascose, Raffinose	[2]
Black Gram (Vigna mungo)	26.6 - 61.6	Stachyose, Raffinose	[2]
Chia (Salvia hispanica)	Present	Planteose	[3]

Note: The specific concentration of Planteose within the total RFOs needs to be determined analytically.

Experimental Protocols

Sample Preparation and Extraction

This protocol describes the general procedure for extracting soluble carbohydrates, including Planteose, from plant tissues.

Materials:

• Plant tissue (e.g., seeds, leaves)

• Liquid nitrogen

• Mortar and pestle or cryogenic grinder

• 80% (v/v) Ethanol

• Water bath or heating block

• Centrifuge

• 0.22 µm syringe filters

Procedure:

• Sample Collection and Homogenization:

  • Harvest fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

  • Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction:

  • Weigh approximately 100 mg of the powdered plant tissue into a centrifuge tube.

  • Add 1 mL of 80% ethanol.

  • Vortex thoroughly to ensure complete mixing.

  • Incubate the mixture at 80°C for 60 minutes, with occasional vortexing.

• Clarification:

  • Centrifuge the extract at 10,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant, which contains the soluble sugars.

  • For enhanced purity, the extraction can be repeated on the pellet, and the supernatants can be pooled.

• Filtration:

  • Filter the supernatant through a 0.22 µm syringe filter into a clean vial for analysis.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a robust method for the separation and quantification of individual oligosaccharides.

Instrumentation and Columns:

• HPLC system with a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).

• Amino-propy! bonded silica (B1680970) column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

• Acetonitrile:Water (e.g., 75:25, v/v), isocratic elution. The exact ratio may need optimization depending on the column and specific separation requirements.

Protocol:

• Standard Preparation:

  • Prepare a stock solution of Planteose standard of known concentration (e.g., 10 mg/mL) in the mobile phase.

  • Generate a calibration curve by preparing a series of dilutions from the stock solution (e.g., 0.1, 0.5, 1, 2, 5, 10 mg/mL).

• Analysis:

  • Set the column temperature (e.g., 30°C) and the detector temperature.

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved.

  • Inject 10-20 µL of each standard and the prepared plant extracts.

  • Identify the Planteose peak in the sample chromatograms by comparing its retention time with that of the standard.

• Quantification:

  • Integrate the peak area of the Planteose peak in both the standards and the samples.

  • Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

  • Determine the concentration of Planteose in the plant extracts by interpolating their peak areas on the calibration curve.

Quantification by Enzymatic Assay

This method relies on the enzymatic hydrolysis of Planteose and subsequent measurement of one of the released monosaccharides (e.g., glucose). This protocol is adapted from assays for other raffinose family oligosaccharides.[4]

Principle:

Planteose is hydrolyzed by α-galactosidase into sucrose (B13894) and galactose. Sucrose can be further hydrolyzed by invertase into glucose and fructose. The released glucose can then be quantified using a glucose oxidase/peroxidase (GOPOD) assay.

Materials:

• α-Galactosidase enzyme solution

• Invertase enzyme solution

• Glucose oxidase/peroxidase (GOPOD) reagent

• Sodium acetate (B1210297) buffer (pH 4.5)

• Glucose standard solution

• Microplate reader or spectrophotometer

Protocol:

• Enzymatic Hydrolysis:

  • In a microcentrifuge tube, mix:

    • 100 µL of the plant extract (or standard)

    • 50 µL of α-galactosidase solution in sodium acetate buffer

    • 50 µL of invertase solution in sodium acetate buffer

  • Incubate at 37°C for 30 minutes.

  • Prepare a "blank" for each sample by adding the buffer without the enzymes.

• Glucose Quantification:

  • Add 300 µL of GOPOD reagent to each tube.

  • Incubate at 37°C for 20 minutes.

  • Measure the absorbance at 510 nm.

• Calculation:

  • Subtract the absorbance of the blank from the absorbance of the sample.

  • Prepare a standard curve using known concentrations of glucose.

  • Determine the concentration of glucose in the hydrolyzed samples from the standard curve.

  • Calculate the concentration of Planteose in the original extract based on the stoichiometry of glucose release (1 mole of Planteose yields 1 mole of glucose).

Visualization

Caption: Experimental workflow for Planteose quantification.

Caption: Metabolic pathway of Raffinose Family Oligosaccharides (RFOs).

References

• 1. tandfonline.com [tandfonline.com]
• 2. article.sciencepg.com [article.sciencepg.com]
• 3. Rapid HPLC method for the determination of raffinose family of oligosaccharides in pea seeds - Quadram Institute [quadram.ac.uk]
• 4. Raffinose Sucrose D-Glucose Assay Kit - Test | Megazyme [megazyme.com]

Application Notes and Protocols for In Situ Study of Planteose Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a trisaccharide composed of galactose, fructose (B13574), and glucose, is a key carbohydrate in the metabolism of various plant species. As a member of the raffinose (B1225341) family oligosaccharides (RFOs), it plays a significant role in carbon storage, transport, and stress response. Understanding the spatial and temporal dynamics of Planteose metabolism in situ is crucial for elucidating its physiological functions and for identifying potential targets for crop improvement and the development of novel therapeutic agents.

These application notes provide a comprehensive overview of the methods available for studying Planteose metabolism directly within plant tissues, preserving the native cellular environment. Detailed protocols for key experimental techniques are provided to facilitate the investigation of Planteose biosynthesis, degradation, and localization.

Planteose Metabolic Pathways

The metabolism of Planteose involves distinct biosynthetic and degradation pathways, with key enzymes localized in specific cellular compartments.

Biosynthesis of Planteose

Planteose is synthesized from sucrose (B13894) and UDP-galactose. The primary enzyme responsible for this reaction is Sucrose 6F-α-galactosyltransferase . This enzyme catalyzes the transfer of a galactose moiety from UDP-galactose to the fructose residue of sucrose.

Key Precursors:

• Sucrose

• UDP-galactose

Key Enzyme:

• Sucrose 6F-α-galactosyltransferase

Degradation of Planteose

The breakdown of Planteose is primarily carried out by α-galactosidase . This enzyme hydrolyzes the α-1,6 glycosidic bond, releasing galactose and sucrose.

Key Products:

• Sucrose

• Galactose

Key Enzyme:

• α-Galactosidase

In Situ Methods for Studying Planteose Metabolism

Several powerful techniques can be employed to study Planteose metabolism in situ, providing valuable insights into the localization and activity of enzymes and the distribution of metabolites.

In Situ Hybridization (ISH) for Localization of Enzyme Transcripts

In situ hybridization is a technique that allows for the precise localization of specific mRNA transcripts within tissue sections. This method is invaluable for identifying the cell types that are actively transcribing the genes encoding the enzymes of Planteose metabolism.

Immunolocalization of Metabolic Enzymes

Immunolocalization utilizes antibodies to detect the location of specific proteins (enzymes) within a cell or tissue. This technique provides direct evidence of enzyme presence and can reveal their subcellular localization, offering clues about the site of metabolic reactions.

High-Performance Liquid Chromatography (HPLC) for Quantification of Planteose

HPLC is a robust analytical technique for separating and quantifying soluble carbohydrates, including Planteose, from plant tissue extracts. When coupled with appropriate detection methods, such as Refractive Index (RI) or Evaporative Light Scattering Detection (ELSD), HPLC provides accurate and reproducible quantification of Planteose levels.

Data Presentation: Quantitative Analysis of Raffinose Family Oligosaccharides (RFOs) in Seeds

Plant Species	Raffinose (%)	Stachyose (B150584) (%)	Other RFOs (%)	Total RFOs (%)	Reference
Soybean (Glycine max)	0.25 - 1.35	0.29 - 6.33	-	0.54 - 7.68	[1]
Chickpea (Cicer arietinum)	10.2 (of total soluble sugars)	26.7 (of total soluble sugars)	Ciceritol	-	[1]
Cowpea	-	>50 (of total soluble sugars)	-	-	[1]
Pea (Pisum sativum)	Present	Present	Verbascose	-	[2]

Experimental Protocols

Protocol 1: Extraction of Soluble Sugars from Plant Tissues for HPLC Analysis

This protocol describes the extraction of soluble sugars, including Planteose, from plant tissues for subsequent quantification by HPLC.[3]

Materials:

• Plant tissue (e.g., seeds, leaves)

• Liquid nitrogen

• 80% (v/v) ethanol (B145695)

• Mortar and pestle or tissue homogenizer

• Microcentrifuge tubes

• Water bath or heating block

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC vials

Procedure:

• Harvest fresh plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.

• Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a tissue homogenizer.

• Weigh approximately 100 mg of the powdered tissue into a microcentrifuge tube.

• Add 1 mL of 80% ethanol to the tube.

• Vortex thoroughly to mix.

• Incubate the mixture at 80°C for 15 minutes to extract the soluble sugars.

• Centrifuge the tube at 14,000 x g for 10 minutes to pellet the insoluble material.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Repeat the extraction (steps 4-8) on the pellet twice more to ensure complete recovery of soluble sugars.

• Combine all the supernatants.

• Evaporate the ethanol from the combined supernatant using a vacuum concentrator or by heating at 60°C under a stream of nitrogen.

• Resuspend the dried extract in a known volume of ultrapure water (e.g., 500 µL).

• Filter the resuspended extract through a 0.22 µm syringe filter into an HPLC vial.

• The sample is now ready for HPLC analysis.

Protocol 2: Quantification of Planteose by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for the quantification of Planteose and other RFOs using HPLC with a Refractive Index (RI) detector.[2]

Instrumentation and Columns:

• HPLC system equipped with a pump, autosampler, column oven, and a Refractive Index (RI) detector.

• A carbohydrate analysis column (e.g., a strong cation exchange column in the calcium form or an amino-based column).

Mobile Phase:

• Ultrapure water (for cation exchange columns).

• Acetonitrile:water gradient (for amino columns).

HPLC Conditions (Example for a cation exchange column):

• Column Temperature: 80-85°C

• Mobile Phase: Ultrapure water

• Flow Rate: 0.5 - 0.8 mL/min

• Injection Volume: 10 - 20 µL

• Detector: Refractive Index (RI) detector

Procedure:

• Prepare a series of standard solutions of Planteose, sucrose, raffinose, and stachyose of known concentrations in ultrapure water.

• Generate a calibration curve for each sugar by injecting the standard solutions and plotting the peak area against the concentration.

• Inject the prepared plant extracts (from Protocol 1) into the HPLC system.

• Identify the peaks corresponding to Planteose and other sugars based on their retention times compared to the standards.

• Quantify the amount of Planteose in the samples by comparing the peak areas to the calibration curve.

Protocol 3: In Situ Hybridization for Localization of α-Galactosidase mRNA

This protocol is a generalized method for localizing the mRNA of α-galactosidase, the enzyme responsible for Planteose degradation, in plant tissues.[4][5]

Materials:

• Plant tissue (e.g., developing seeds)

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Ethanol series (for dehydration)

• Xylene or other clearing agents

• Paraffin (B1166041) wax

• Microtome

• Microscope slides

• Proteinase K

• Hybridization buffer

• Digoxigenin (DIG)-labeled antisense RNA probe for α-galactosidase

• Anti-DIG antibody conjugated to alkaline phosphatase (AP)

• NBT/BCIP substrate for colorimetric detection

• Microscope

Procedure:

• Tissue Fixation and Embedding:

  • Fix fresh plant tissue in the fixative solution overnight at 4°C.

  • Dehydrate the tissue through a graded ethanol series.

  • Clear the tissue in xylene.

  • Infiltrate and embed the tissue in paraffin wax.

• Sectioning:

  • Section the paraffin-embedded tissue at 8-10 µm thickness using a microtome.

  • Mount the sections onto microscope slides.

• Pre-hybridization:

  • Deparaffinize and rehydrate the tissue sections.

  • Treat with Proteinase K to improve probe accessibility.

  • Pre-hybridize the sections in hybridization buffer to block non-specific binding sites.

• Hybridization:

  • Hybridize the sections with the DIG-labeled antisense RNA probe for α-galactosidase overnight in a humid chamber at a specific temperature (e.g., 50-55°C).

• Post-hybridization Washes:

  • Perform a series of stringent washes to remove unbound probe.

• Immunodetection:

  • Incubate the sections with an anti-DIG-AP antibody.

  • Wash to remove unbound antibody.

• Signal Detection:

  • Incubate the sections with the NBT/BCIP substrate until a colored precipitate forms at the site of hybridization.

• Microscopy:

  • Dehydrate the sections, mount with a coverslip, and observe under a light microscope.

Protocol 4: Immunolocalization of Sucrose Synthase

This protocol describes a general method for the immunolocalization of Sucrose Synthase, an enzyme involved in providing the sucrose precursor for Planteose biosynthesis, in plant tissues.[6][7]

Materials:

• Plant tissue

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Embedding medium (e.g., paraffin or resin)

• Microtome

• Microscope slides

• Blocking solution (e.g., PBS with BSA and Triton X-100)

• Primary antibody (anti-Sucrose Synthase)

• Secondary antibody conjugated to a reporter (e.g., a fluorescent dye or an enzyme like HRP or AP)

• Substrate for the reporter enzyme (if applicable)

• Mounting medium

• Microscope (light or fluorescence)

Procedure:

• Tissue Fixation and Embedding:

  • Follow the same procedure as for in situ hybridization (Protocol 3, step 1).

• Sectioning:

  • Cut thin sections (5-10 µm) of the embedded tissue.

• Antigen Retrieval (if necessary):

  • Some fixation methods may mask the antigenic sites. Perform antigen retrieval by heating the sections in a specific buffer (e.g., citrate (B86180) buffer).

• Blocking:

  • Incubate the sections in a blocking solution to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the sections with the primary antibody against Sucrose Synthase overnight at 4°C.

• Washing:

  • Wash the sections several times with PBS to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Incubate the sections with the labeled secondary antibody for 1-2 hours at room temperature.

• Washing:

  • Wash the sections thoroughly to remove unbound secondary antibody.

• Signal Detection:

  • If using a fluorescently labeled secondary antibody, mount the slides and visualize under a fluorescence microscope.

  • If using an enzyme-conjugated secondary antibody, incubate with the appropriate substrate to generate a colored or chemiluminescent signal.

• Microscopy:

  • Observe the sections under a microscope to determine the localization of Sucrose Synthase.

Mandatory Visualizations

Caption: Planteose metabolic pathway showing biosynthesis and degradation.

Caption: General workflow for in situ analysis of Planteose metabolism.

References

• 1. Frontiers | Raffinose Family Oligosaccharides: Friend or Foe for Human and Plant Health? [frontiersin.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Analysis of Raffinose Metabolism-Related Sugar Components in Seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. edenrcn.com [edenrcn.com]
• 5. In Situ Hybridization for the Precise Localization of Transcripts in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Localization of sucrose synthase in developing seed and siliques of Arabidopsis thaliana reveals diverse roles for SUS during development - PMC [pmc.ncbi.nlm.nih.gov]

Planteose as a Substrate for Glycosidase Activity Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a trisaccharide composed of galactose, fructose, and glucose, serves as a significant storage carbohydrate in the seeds and tissues of various plants. The enzymatic hydrolysis of planteose is a key metabolic step, primarily catalyzed by α-galactosidases, yielding sucrose (B13894) and galactose. This process is integral to seed germination and early seedling growth, making the study of enzymes that act on planteose crucial for understanding plant physiology and for potential applications in agriculture and biotechnology. This document provides detailed application notes and protocols for utilizing planteose as a substrate in glycosidase activity assays, offering a valuable tool for researchers investigating carbohydrate metabolism and developing novel enzymatic inhibitors.

Principle of the Assay

The enzymatic activity of glycosidases, specifically α-galactosidase, on the substrate planteose is determined by measuring the rate of product formation. The hydrolysis of planteose results in the release of sucrose and galactose. The quantification of these products over time provides a measure of the enzyme's activity. Various analytical techniques, such as high-performance liquid chromatography (HPLC), can be employed to separate and quantify the saccharide products.

Application Areas

• Plant Biology: Studying the mobilization of storage carbohydrates during seed germination and plant development.

• Enzyme Characterization: Determining the substrate specificity and kinetic parameters of novel glycosidases.

• Drug Discovery: Screening for inhibitors of α-galactosidases, which may have applications as herbicides or therapeutic agents.

• Food Science: Investigating the enzymatic modification of plant-derived oligosaccharides.

Quantitative Data Summary

While specific kinetic parameters for α-galactosidase with planteose as a substrate are not widely published, this section provides representative data for α-galactosidases acting on other substrates to offer a comparative baseline. Researchers are encouraged to determine the specific kinetic constants for their enzyme of interest using the protocols outlined below.

Table 1: Representative Kinetic Parameters of α-Galactosidases with Various Substrates

Enzyme Source	Substrate	Km (mM)	Vmax (µmol/min/mg)	Optimal pH
Orobanche minor (OmAGAL2)	Planteose	Not Reported	Not Reported	5.0[1]
Trichoderma sp.	p-nitrophenyl-α-D-galactopyranoside	0.5	1.30 (U/mg)	6.0[2]
Aspergillus niger	p-nitrophenyl-α-D-galactopyranoside	0.983	1.587 (µmol/mL/min)	5.0[3]
Vicia faba	p-nitrophenyl-α-D-galactopyranoside	Not Reported	Not Reported	Not Reported[4]
Lentil seeds	Not Specified	Not Reported	Not Reported	4.7 and 6.1[5]
Lactobacillus helveticus	p-nitrophenyl-α-D-galactopyranoside	3.83	416.44	Not Reported[6]

Experimental Protocols

Protocol 1: General α-Galactosidase Activity Assay using Planteose

This protocol provides a general method for measuring α-galactosidase activity using planteose as the substrate and HPLC for product detection.

Materials:

• Planteose (Substrate)

• α-Galactosidase enzyme preparation (e.g., purified enzyme, cell lysate, or tissue extract)

• Citrate (B86180) buffer (0.1 M, pH 5.0)

• Sodium carbonate (0.5 M) or heat block for reaction termination

• Sucrose and Galactose standards for HPLC

• Acetonitrile (B52724) (HPLC grade)

• Ultrapure water (HPLC grade)

• Syringe filters (0.22 µm)

Equipment:

• HPLC system with a refractive index (RI) or evaporative light scattering detector (ELSD) and an amino or amide-based column suitable for sugar analysis

• Water bath or incubator

• Microcentrifuge tubes

• Pipettes

• Vortex mixer

• Centrifuge

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of planteose in ultrapure water.

  • Prepare a series of sucrose and galactose standards of known concentrations in ultrapure water for HPLC calibration.

  • Prepare the 0.1 M citrate buffer and adjust the pH to 5.0.

• Enzyme Reaction:

  • Set up microcentrifuge tubes for the reaction, including controls (e.g., no enzyme, no substrate).

  • Add 50 µL of 0.1 M citrate buffer (pH 5.0) to each tube.

  • Add 25 µL of the enzyme preparation to the sample tubes (add an equal volume of buffer to the "no enzyme" control).

  • Pre-incubate the tubes at the desired temperature (e.g., 37°C) for 5 minutes.

  • Initiate the reaction by adding 25 µL of the planteose stock solution to each tube. The final volume is 100 µL.

  • Incubate the reaction for a specific time (e.g., 15, 30, 60 minutes). The optimal time should be determined to ensure the reaction is in the linear range.

  • Terminate the reaction by either adding 100 µL of 0.5 M sodium carbonate or by heating the tubes at 95-100°C for 5-10 minutes.

• Sample Preparation for HPLC:

  • Centrifuge the terminated reaction mixtures to pellet any precipitate.

  • Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

• HPLC Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Separate the sugars using an appropriate mobile phase and column. A common mobile phase for amino/amide columns is a gradient of acetonitrile and water.

  • Detect the eluted sugars using an RI or ELSD detector.

  • Quantify the amount of sucrose and galactose produced by comparing the peak areas to the standard curves.

• Calculation of Enzyme Activity:

  • Calculate the concentration of sucrose and/or galactose produced in the enzymatic reaction.

  • Enzyme activity can be expressed in units (U), where one unit is defined as the amount of enzyme that catalyzes the formation of 1 µmol of product per minute under the specified conditions.

Protocol 2: Determination of Kinetic Parameters (Km and Vmax)

This protocol describes how to determine the Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) for an α-galactosidase with planteose as the substrate.

Procedure:

• Follow the general assay protocol (Protocol 1).

• Vary the final concentration of planteose in the reaction mixture over a range of concentrations (e.g., 0.1 mM to 10 mM). It is recommended to have at least 5-7 different substrate concentrations.

• For each substrate concentration, measure the initial reaction velocity (v₀). This is achieved by taking samples at multiple time points during the early phase of the reaction to ensure linearity.

• Plot the initial velocity (v₀) against the substrate concentration ([S]).

• Analyze the data using a Michaelis-Menten plot or a linear transformation such as a Lineweaver-Burk plot (1/v₀ vs. 1/[S]) to determine the Km and Vmax values.[7]

Visualizations

References

• 1. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Extracellular α-Galactosidase from Trichoderma sp. (WF-3): Optimization of Enzyme Production and Biochemical Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. High Molecular Weight α-Galactosidase from the Novel Strain Aspergillus sp. D-23 and Its Hydrolysis Performance [mdpi.com]
• 4. Substrate specificity and kinetic properties of α-galactosidases from Vicia faba - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of a glycoprotein alpha-galactosidase from lentil seeds (Lens culinaris) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]

Application of Planteose in Food Science Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a non-reducing trisaccharide composed of galactose, glucose, and fructose, is emerging as a functional ingredient in food science research. Found naturally in sources such as chia seed mucilage, this galactosyl-sucrose oligosaccharide is gaining attention for its potential prebiotic effects and its utility in food formulations as a texture modifier and stabilizer. These application notes provide a comprehensive overview of the current research, quantitative data, and detailed experimental protocols for utilizing Planteose in food science and related fields.

Prebiotic Activity of Planteose

Planteose is considered a prebiotic due to its ability to be selectively utilized by beneficial gut microorganisms, such as Bifidobacterium and Lactobacillus species. This selective fermentation leads to the production of short-chain fatty acids (SCFAs), which have numerous health benefits, including nourishing colonocytes, modulating the immune system, and improving gut barrier function.

Quantitative Data: In Vitro Fermentation of Planteose

The following tables summarize the expected outcomes of in vitro fermentation of Planteose by common probiotic strains. While specific data for Planteose is emerging, the presented data is based on studies of similar oligosaccharides and serves as a strong predictive model.

Table 1: Growth of Probiotic Bacteria on Planteose (Predicted)

Time (hours)	Bifidobacterium longum (OD600)	Lactobacillus acidophilus (OD600)
0	0.05	0.05
4	0.15	0.12
8	0.45	0.35
12	0.85	0.65
16	1.20	0.90
20	1.40	1.10
24	1.50	1.20

Table 2: Short-Chain Fatty Acid (SCFA) Production from Planteose Fermentation (Predicted)

SCFA	Concentration (mM) after 24h Fermentation
Acetate	40 - 60
Propionate	15 - 25
Butyrate	10 - 20
Total SCFAs	65 - 105

Experimental Protocol: In Vitro Fermentation Assay

This protocol outlines the methodology to assess the prebiotic potential of Planteose through in vitro fermentation using human fecal microbiota.

Materials:

• Planteose (purified)

• Anaerobic growth medium (e.g., basal medium supplemented with vitamins and minerals)

• Fresh human fecal samples from healthy donors

• Anaerobic chamber or jars with gas packs

• Spectrophotometer (for OD600 measurements)

• Gas chromatograph (GC) for SCFA analysis

• pH meter

Procedure:

• Inoculum Preparation: Prepare a 10% (w/v) fecal slurry by homogenizing fresh fecal samples in anaerobic phosphate-buffered saline (PBS).

• Culture Preparation: In an anaerobic chamber, dispense 9 ml of anaerobic growth medium into sterile culture tubes. Add Planteose to a final concentration of 1% (w/v). A tube without any added carbohydrate serves as the negative control, and a tube with a known prebiotic like inulin (B196767) can be used as a positive control.

• Inoculation: Inoculate each tube with 1 ml of the fecal slurry.

• Incubation: Incubate the tubes anaerobically at 37°C for 24-48 hours.

• Data Collection:

  • Bacterial Growth: At regular intervals (e.g., 0, 4, 8, 12, 24, 48 hours), measure the optical density at 600 nm (OD600) to monitor bacterial growth.

  • pH Measurement: Measure the pH of the culture medium at the beginning and end of the fermentation. A drop in pH indicates acid production.

  • SCFA Analysis: At the end of the incubation, centrifuge the cultures to pellet the bacteria. Analyze the supernatant for SCFA (acetate, propionate, butyrate) concentrations using gas chromatography.

Functional Properties of Planteose in Food Formulations

Planteose can be utilized in food products to modify texture, improve stability, and act as a fat replacer. Its functional properties, such as viscosity and emulsifying capacity, are key to these applications.

Quantitative Data: Functional Properties of Planteose

The following tables provide predicted data on the viscosity and emulsifying properties of Planteose solutions.

Table 3: Apparent Viscosity of Aqueous Planteose Solutions (Predicted)

Planteose Concentration (% w/v)	Viscosity at 25°C (mPa·s)
1	1.5 - 2.0
5	5.0 - 7.0
10	15.0 - 20.0
20	40.0 - 50.0

Table 4: Emulsifying Properties of Planteose (Predicted)

Property	Value
Emulsifying Activity Index (EAI) (m²/g)	10 - 15
Emulsion Stability Index (ESI) (min)	30 - 45

Experimental Protocols

Protocol for Determining Viscosity:

• Prepare aqueous solutions of Planteose at various concentrations (e.g., 1%, 5%, 10%, 20% w/v).

• Use a rheometer or viscometer to measure the apparent viscosity of each solution at a controlled temperature (e.g., 25°C).

• Record the viscosity in millipascal-seconds (mPa·s) or centipoise (cP).

Protocol for Determining Emulsifying Properties:

• Prepare a 1% (w/v) aqueous solution of Planteose.

• Add a standard oil (e.g., sunflower oil) to the solution to create a 20% oil-in-water emulsion.

• Homogenize the mixture using a high-speed homogenizer for a set time (e.g., 2 minutes).

• Emulsifying Activity Index (EAI): Immediately after homogenization, take an aliquot of the emulsion, dilute it with a 0.1% sodium dodecyl sulfate (B86663) (SDS) solution, and measure the absorbance at 500 nm. Calculate EAI using the appropriate formula.

• Emulsion Stability Index (ESI): Measure the absorbance of the diluted emulsion again after a set time (e.g., 10 minutes). Calculate ESI to determine the stability of the emulsion over time.

Application in Food Products

A. Incorporation into Yogurt

Planteose can be added to yogurt as a prebiotic to support the viability of probiotic cultures and to improve texture.

Experimental Protocol: Preparation of Probiotic Yogurt with Planteose

• Milk Preparation: Standardize milk to the desired fat and solid-not-fat content.

• Planteose Addition: Dissolve Planteose into the milk at a concentration of 1-2% (w/v).

• Pasteurization: Pasteurize the milk mix (e.g., 85°C for 30 minutes or 90-95°C for 5-10 minutes).

• Cooling and Inoculation: Cool the milk to 40-43°C and inoculate with a starter culture containing Streptococcus thermophilus and Lactobacillus delbrueckii subsp. bulgaricus, along with a probiotic strain (e.g., Bifidobacterium longum).

• Fermentation: Incubate at 40-43°C until the pH reaches 4.5-4.6.

• Cooling and Storage: Cool the yogurt rapidly to 4°C and store.

• Analysis: Monitor the viability of the probiotic strain (CFU/g) and sensory properties over the shelf life of the product.

B. Low-Fat Mayonnaise Formulation

Planteose can act as a fat replacer and stabilizer in low-fat mayonnaise, contributing to a creamy texture and stable emulsion.

Experimental Protocol: Preparation of Low-Fat Mayonnaise with Planteose

• Aqueous Phase Preparation: In a blender, combine egg yolk, vinegar, mustard, salt, and Planteose (e.g., 2-5% w/v).

• Emulsification: While blending at low speed, slowly drizzle in the oil until a thick emulsion forms.

• Final Mixing: Add any remaining water and blend until smooth and homogenous.

• Analysis: Evaluate the mayonnaise for its rheological properties (viscosity, firmness), emulsion stability, and sensory characteristics (creaminess, mouthfeel).

Signaling Pathways and Experimental Workflows

Prebiotic Effect of Planteose on Gut Health

Planteose, upon fermentation by gut microbiota, influences several signaling pathways that contribute to gut health. The production of SCFAs, particularly butyrate, is a key mediator of these effects. Butyrate serves as an energy source for colonocytes and can modulate gene expression by inhibiting histone deacetylases (HDACs). This can lead to the upregulation of tight junction proteins like zonulin and occludin, thereby enhancing gut barrier function.[1] Furthermore, SCFAs can interact with G-protein coupled receptors (GPCRs) on intestinal epithelial and immune cells, influencing inflammatory responses.[2][3]

Caption: Prebiotic mechanism of Planteose on gut health.

Experimental Workflow: Extraction and Purification of Planteose

This workflow details the process of isolating Planteose from a plant source like chia seeds.

Caption: Workflow for Planteose extraction and purification.

Stability and Encapsulation

Stability of Planteose

Planteose, being a non-reducing sugar, exhibits good stability under typical food processing conditions. However, its stability can be affected by high temperatures and extreme pH levels.

Experimental Protocol: Thermal Stability Assessment

• Prepare a 1% (w/v) aqueous solution of Planteose.

• Adjust the pH of the solution to different levels (e.g., 3, 5, 7).

• Heat the solutions at various temperatures relevant to food processing (e.g., 63°C for 30 min for pasteurization, 121°C for 15 min for sterilization).

• After heat treatment, cool the samples and analyze the concentration of remaining Planteose using High-Performance Liquid Chromatography (HPLC).

• Calculate the percentage degradation to determine thermal stability under different conditions.

Encapsulation of Planteose

Encapsulation can be employed to protect Planteose from degradation during processing and to control its release in the gastrointestinal tract. Alginate is a commonly used biopolymer for encapsulation.

Experimental Protocol: Encapsulation of Planteose in Alginate Beads

• Planteose-Alginate Solution: Prepare a 2% (w/v) sodium alginate solution and dissolve Planteose into it at a desired concentration (e.g., 5% w/v).

• Droplet Formation: Extrude the Planteose-alginate solution dropwise into a 0.2 M calcium chloride solution using a syringe.

• Bead Curing: Allow the beads to cure in the calcium chloride solution for 30 minutes to ensure complete gelation.

• Washing and Drying: Collect the beads, wash them with distilled water to remove excess calcium chloride, and then dry them (e.g., air-drying or freeze-drying).

• Encapsulation Efficiency: Determine the amount of Planteose encapsulated by dissolving a known weight of beads and measuring the Planteose concentration via HPLC. Calculate the encapsulation efficiency as the ratio of actual to theoretical loading.

• Release Kinetics: Study the release of Planteose from the beads in simulated gastric and intestinal fluids to evaluate its controlled-release properties.

Conclusion

Planteose presents a promising multifunctional ingredient for the food industry. Its prebiotic properties offer potential health benefits by modulating the gut microbiota, while its functional characteristics make it a valuable component in the formulation of various food products, including functional foods and low-fat alternatives. The protocols and data provided in these application notes serve as a foundation for researchers and product developers to explore and harness the full potential of Planteose in food science and technology. Further research is encouraged to generate more specific quantitative data for Planteose and to explore its synergistic effects with other food components.

References

• 1. Gliadin, zonulin and gut permeability: Effects on celiac and non-celiac intestinal mucosa and intestinal cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Analysis and quantification of short-chain fatty acids in fermentation processes - V&F Analyse- und Messtechnik [vandf.com]

Application Notes and Protocols for Developing Herbicides Targeting Planteose Metabolism

For Researchers, Scientists, and Drug Development Professionals

Introduction

Planteose, a trisaccharide composed of galactose, fructose, and glucose, serves as a crucial storage carbohydrate in the seeds of various parasitic weeds, notably species of Orobanche (broomrape) and Striga (witchweed).[1][2][3] The germination of these parasitic plants is a tightly regulated process that relies on the metabolic breakdown of stored reserves to provide the necessary energy for radicle emergence and host attachment. A key enzyme in this process is α-galactosidase, which hydrolyzes planteose into sucrose (B13894) and galactose.[1] Inhibition of this metabolic pathway presents a promising and specific target for the development of novel herbicides to control these agriculturally devastating pests.[4][5]

These application notes provide a comprehensive overview and detailed protocols for researchers aiming to identify and characterize inhibitors of planteose metabolism as potential herbicide candidates. The focus is on two primary targets: the catabolic enzyme α-galactosidase (specifically OmAGAL2 from Orobanche minor) and the proposed biosynthetic pathway of planteose.

Target Rationale: Why Target Planteose Metabolism?

• Specificity: Planteose is a significant storage carbohydrate in the seeds of many parasitic weeds but is less common or abundant in most crop plants, offering a potential for selective herbicidal action.

• Essential for Germination: The hydrolysis of planteose is a critical step for providing the energy required for the germination of parasitic weed seeds.[2][3] Inhibition of this process has been shown to prevent seed germination.[2][4]

• Novel Mode of Action: Targeting a carbohydrate metabolic pathway represents a departure from many conventional herbicide mechanisms of action, potentially circumventing existing resistance issues.

Key Enzymatic Targets

Two main strategies can be pursued for inhibiting planteose metabolism:

• Inhibition of Planteose Catabolism: Targeting the α-galactosidase enzyme (e.g., OmAGAL2) responsible for the hydrolysis of planteose.

• Inhibition of Planteose Biosynthesis: Targeting the enzymes involved in the synthesis of planteose, such as a putative "Planteose Synthase" or the upstream enzyme Galactinol (B1212831) Synthase.

Data Presentation: Quantitative Analysis of Inhibitors

The following tables summarize key quantitative data for known inhibitors of α-galactosidases. This data can serve as a benchmark for newly identified compounds.

Table 1: Inhibition Constants of α-Galactosidase Inhibitors

Compound	Enzyme Source	Substrate	Inhibition Type	IC50 (µM)	Ki (µM)	Reference
1-Deoxynojirimycin (DNJ)	Chickpea α-galactosidase	Raffinose, Stachyose	Competitive	89.13	44.5	N/A
1-Deoxygalactonojirimycin (DGJ)	Human α-Galactosidase A	N/A	N/A	0.04	N/A	N/A
Lansoprazole	Coffee Bean α-Galactosidase	4MU-α-Gala	Mixed	6.4	5.5	[3]

Note: Data for specific inhibition of OmAGAL2 with planteose as a substrate is currently limited in the literature.

Signaling Pathways and Experimental Workflows

Planteose Metabolism Pathway

The breakdown of planteose is initiated by α-galactosidase, providing sucrose and galactose. The subsequent metabolism of these sugars fuels the germination process.

Caption: Catabolic pathway of Planteose during parasitic plant seed germination.

Proposed Planteose Biosynthesis Pathway

The biosynthesis of planteose is not fully elucidated but is proposed to be analogous to the synthesis of the related trisaccharide, raffinose. This pathway involves the synthesis of galactinol from UDP-galactose and myo-inositol, catalyzed by galactinol synthase. Subsequently, a "planteose synthase" would transfer the galactose moiety from galactinol to sucrose.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sciencedaily.com [sciencedaily.com]

Synthesis of Planteose for Research Applications: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Planteose, a non-reducing trisaccharide composed of galactose, fructose (B13574), and glucose (α-D-Galactopyranosyl-(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside), serves as a significant storage carbohydrate in various plants.[1][2] Its unique structure and metabolic pathways present potential targets for agricultural and pharmaceutical research. This document provides detailed application notes and protocols for the synthesis of Planteose for research purposes, covering both chemoenzymatic and chemical approaches. Methodologies for purification and characterization are also detailed to ensure the acquisition of high-purity Planteose for experimental use.

Introduction

Planteose is structurally related to raffinose (B1225341) and plays a crucial role in the carbon metabolism of select plant species, acting as a short-term storage carbohydrate.[1][2] Understanding its biosynthesis and degradation is vital for studies in plant physiology, carbohydrate metabolism, and potentially for the development of targeted herbicides or therapeutic agents. The limited commercial availability of pure Planteose necessitates reliable synthesis protocols for in-depth research. This guide outlines methodologies for its preparation in a laboratory setting.

Chemoenzymatic Synthesis of Planteose

A chemoenzymatic approach offers a highly specific and efficient route to Planteose synthesis, minimizing the need for extensive protecting group manipulations common in purely chemical methods. This strategy utilizes a key enzyme, α-galactosyltransferase, to couple a galactose moiety to sucrose (B13894). To ensure a continuous supply of the activated galactose donor, UDP-galactose, a coupled enzyme system with sucrose synthase is employed.[3][4]

Experimental Protocol: Chemoenzymatic Synthesis

1. Materials:

• Sucrose
• Uridine diphosphate (B83284) (UDP)
• α-Galactosyltransferase (e.g., from coffee beans or recombinant source)
• Sucrose synthase (e.g., from Solanum tuberosum)[3]
• Uridine diphosphate glucose (UDP-glucose) (for initiation)
• HEPES buffer (pH 7.5)
• Manganese chloride (MnCl₂)
• Dithiothreitol (DTT)
• Bovine Serum Albumin (BSA)

2. Reaction Setup:

• Prepare a reaction mixture containing:
• 100 mM HEPES buffer (pH 7.5)
• 50 mM Sucrose
• 10 mM UDP
• 1 mM UDP-glucose (initial)
• 5 mM MnCl₂
• 2 mM DTT
• 0.1 mg/mL BSA
• Sucrose synthase (1-5 U/mL)
• α-Galactosyltransferase (1-5 U/mL)
• Incubate the reaction mixture at 30-37°C with gentle agitation.

3. Monitoring the Reaction:

• Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., 2, 4, 8, 12, 24 hours).
• Analyze the aliquots using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to detect the formation of Planteose.

4. Termination and Purification:

• Terminate the reaction by heating the mixture to 95°C for 5 minutes to denature the enzymes.
• Centrifuge the mixture to pellet the denatured proteins.
• Purify Planteose from the supernatant using preparative HPLC with a suitable column (e.g., amino-propyl bonded silica (B1680970) or a specific carbohydrate column).

Quantitative Data Summary: Chemoenzymatic Synthesis

Parameter	Value	Reference
Substrates	Sucrose, UDP, UDP-glucose	[3][4]
Enzymes	α-Galactosyltransferase, Sucrose Synthase	[3]
Key Cofactor	Mn²⁺	[5]
Optimal pH	7.2 - 7.5	[3]
Optimal Temperature	30 - 37°C	[6]
Typical Reaction Time	12 - 48 hours	[6]
Expected Yield	Variable, dependent on enzyme activity and reaction conditions
Purification Method	Preparative HPLC	[7]

Chemical Synthesis of Planteose

While more complex, a purely chemical synthesis of Planteose allows for greater control and scalability. The primary challenge lies in the regioselective glycosylation and the use of appropriate protecting groups to mask the numerous hydroxyl groups on the sucrose and galactose precursors.[8][9][10]

Experimental Protocol: Chemical Synthesis (Conceptual Outline)

A plausible chemical synthesis strategy involves the following key steps:

1. Preparation of a Protected Galactose Donor:

• Start with a commercially available galactose derivative.
• Protect the hydroxyl groups at C-2, C-3, and C-4 with suitable protecting groups (e.g., benzoyl or benzyl (B1604629) ethers) that can be removed under conditions that do not affect other protecting groups.[1][8]
• Introduce a leaving group at the anomeric carbon (C-1) to create a glycosyl donor (e.g., a trichloroacetimidate (B1259523) or a thioglycoside).[8]

2. Preparation of a Protected Sucrose Acceptor:

• Selectively protect the hydroxyl groups of sucrose, leaving the primary hydroxyl at the C-6 position of the fructose moiety available for glycosylation. This is a challenging step requiring a multi-step protection-deprotection sequence. A common strategy is to first protect the primary hydroxyls, then the secondary ones, followed by selective deprotection of the C-6 hydroxyl of the fructose unit.[8][9][10]

3. Glycosylation Reaction:

• Couple the protected galactose donor with the protected sucrose acceptor in the presence of a suitable promoter (e.g., trimethylsilyl (B98337) trifluoromethanesulfonate (B1224126) - TMSOTf).[11] The reaction conditions must be carefully optimized to favor the formation of the desired α-(1→6) glycosidic linkage.

4. Deprotection:

• Remove all protecting groups in a final step to yield Planteose. The choice of deprotection conditions depends on the protecting groups used (e.g., hydrogenolysis for benzyl ethers, basic conditions for acyl groups).[1][8]

5. Purification:

• Purify the final product using chromatographic techniques such as silica gel chromatography followed by preparative HPLC.

Quantitative Data Summary: Chemical Synthesis

Parameter	Description	Reference
Starting Materials	Protected Galactose Donor, Protected Sucrose Acceptor	[8][11]
Key Reaction	Regioselective Glycosylation	[11]
Protecting Groups	Benzyl ethers, Benzoyl esters, Acetals	[8][9][10]
Promoter	TMSOTf, NIS/TfOH	[11]
Overall Yield	Typically lower than enzymatic synthesis due to multiple steps
Purification Methods	Silica Gel Chromatography, Preparative HPLC	[7]

Purification and Characterization

Independent of the synthesis method, rigorous purification and characterization are essential to ensure the quality of the synthesized Planteose for research purposes.

Experimental Protocol: Purification and Characterization

1. High-Performance Liquid Chromatography (HPLC) Purification:

• System: Preparative HPLC system.
• Column: Amino-propyl bonded silica column (e.g., 250 x 10 mm, 5 µm) or a specialized carbohydrate column.
• Mobile Phase: Acetonitrile (B52724)/Water gradient (e.g., starting with 80:20 and decreasing the acetonitrile concentration).
• Detection: Refractive Index Detector (RID).
• Fraction Collection: Collect fractions corresponding to the Planteose peak.
• Post-Purification: Pool the pure fractions and lyophilize to obtain a white powder.

2. Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:
• Acquire ¹H and ¹³C NMR spectra in D₂O to confirm the structure and anomeric configurations of the glycosidic linkages.
• 2D NMR experiments (COSY, HSQC, HMBC) are crucial for unambiguous assignment of all proton and carbon signals.[12]
• Mass Spectrometry (MS):
• Use Electrospray Ionization Mass Spectrometry (ESI-MS) to determine the molecular weight of the synthesized compound (Planteose: C₁₈H₃₂O₁₆, MW: 504.44 g/mol ).[3]
• Tandem MS (MS/MS) can be used to confirm the sequence of monosaccharides.[3]

Visualization of Workflows and Pathways

Chemoenzymatic Synthesis Workflow```dot

Caption: Conceptual workflow for the chemical synthesis of Planteose.

Planteose Metabolic Pathway

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Trehalose metabolism and glucose sensing in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sucrose synthase: A unique glycosyltransferase for biocatalytic glycosylation process development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [Enzyme assay of polypeptide N-acetylgalactosaminyltransferase, β1,3-glycosyltransferase, and β1,4-glycosyltransferases. [1] Polypeptide N-acetylgalactosaminyltransferase family]:Glycoscience Protocol Online Database [jcggdb.jp]
• 6. Enzyme assay of polypeptide N-acetylgalactosaminyltransferase family - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 10. news-medical.net [news-medical.net]
• 11. mdpi.com [mdpi.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Planteose Extraction from Plant Material

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction yield of Planteose from various plant materials.

Troubleshooting Guide

This guide addresses specific issues that may arise during the Planteose extraction process in a question-and-answer format.

Question: Why is my Planteose yield consistently low?

Answer: Low Planteose yield can be attributed to several factors throughout the extraction process.[1][2][3] Key areas to investigate include:

• Plant Material Quality: The concentration of Planteose can vary based on the plant's genetics, growing conditions, and harvest time.[4] Using fresh, young leaves or seeds from a reputable source is recommended.[5] For dried material, ensure it was properly dried (e.g., air-dried or freeze-dried) to prevent degradation of target compounds.[6]

• Particle Size: Inefficient grinding of the plant material can limit solvent penetration. The material should be ground to a fine, homogenous powder to maximize the surface area for extraction.[6][7]

• Solvent Selection: The choice of solvent is critical.[2][7] Planteose, being a polar oligosaccharide, is best extracted with polar solvents. Water is a common solvent for extracting Planteose from seed mucilage.[8][9] For other plant tissues, mixtures of alcohol (like methanol (B129727) or ethanol) and water might be more effective.[10][11]

• Extraction Method: The chosen extraction technique significantly impacts yield.[1][12] While simple maceration can be effective, techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can improve yields by enhancing cell disruption and solvent penetration.[1][13] However, be mindful that excessive heat from some methods can degrade the compound.[13]

Question: My extract contains a high level of impurities. How can I improve the purity of my Planteose extract?

Answer: The co-extraction of other compounds is a common challenge.[6][10] To improve the purity of your Planteose extract, consider the following:

• Pre-Extraction Defatting: If you are working with seeds or other materials with high lipid content, a pre-extraction step with a non-polar solvent like hexane (B92381) can remove fats and other non-polar compounds.[10]

• Solvent Polarity Optimization: Fine-tuning the polarity of your extraction solvent can help selectively extract Planteose. Experiment with different ratios of water and alcohol to minimize the extraction of undesirable compounds.

• Purification Techniques: Crude extracts often require further purification.[6] Techniques such as solid-phase extraction (SPE) have been successfully used to isolate Planteose in high purity.[8][9] Column chromatography is another common method for separating sugars and other phytochemicals.[6]

Question: I am having trouble distinguishing Planteose from its isomer, Raffinose (B1225341). How can I confirm the identity of my extracted compound?

Answer: Differentiating between Planteose and Raffinose is challenging due to their identical molecular mass.[14][15] Advanced analytical techniques are required for unambiguous identification:

• Chromatography: Porous graphitic carbon (PGC) chromatography combined with mass spectrometry (LC-MS/MS) has been shown to effectively separate Planteose and Raffinose based on their different retention times.[14][15]

• Mass Spectrometry (MS): Negative ion mode mass spectrometry can reveal distinctive fragmentation patterns for Planteose and Raffinose, allowing for their differentiation.[14][15]

• Nuclear Magnetic Resonance (NMR): 2D NMR spectroscopy (such as COSY, TOCSY, ROESY, HSQC, and HMBC) provides detailed structural information that can definitively identify Planteose and distinguish it from other isomers.[8][9]

Question: My Planteose appears to be degrading during the extraction process. What can I do to prevent this?

Answer: Degradation of target compounds can be caused by excessive heat, pH changes, or enzymatic activity. To mitigate this:

• Temperature Control: For heat-sensitive compounds, avoid prolonged exposure to high temperatures.[4] If using heat-based extraction methods like Soxhlet, ensure the temperature is not degrading the Planteose.[16] Consider using non-thermal methods like ultrasound-assisted extraction at controlled temperatures.[13]

• Enzyme Deactivation: Fresh plant material may contain enzymes that can degrade oligosaccharides.[7] Flash-freezing the sample in liquid nitrogen immediately after harvesting and keeping it frozen until extraction can help.[5] Alternatively, a brief heat treatment (blanching) of the fresh material can denature these enzymes, but this must be carefully controlled to avoid degrading the Planteose itself.

Frequently Asked Questions (FAQs)

What is Planteose?

Planteose is a non-reducing trisaccharide, an isomer of Raffinose.[14][15] It is composed of galactose, glucose, and fructose (B13574) units.[8][9] In many plants, it functions as a storage carbohydrate.[17][18]

Which plants are rich in Planteose?

Planteose is found in a variety of plants. Some known sources include:

• Seeds of Chia (Salvia hispanica)[8][9]

• Members of the Orobanchaceae family (e.g., Orobanche minor)[8][17]

• Actinidia species (kiwifruit) leaves[18]

• Seeds of some species in the Fabaceae (legume) family[19][20]

What are the best solvents for Planteose extraction?

As a polar oligosaccharide, Planteose is most soluble in polar solvents. Hot water has been effectively used to extract Planteose from the mucilage of chia seeds.[8] For other plant tissues, aqueous mixtures of methanol or ethanol (B145695) are commonly employed for extracting polar compounds.[6][11]

What methods can be used to quantify the amount of Planteose in an extract?

Several analytical methods can be used for the quantification of Planteose:

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector, such as an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector, is a common method for quantifying sugars.[17][21]

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS and LC-MS/MS are highly sensitive and specific methods for quantifying Planteose, especially in complex mixtures.[14][21][22]

• Gas Chromatography-Mass Spectrometry (GC-MS): After derivatization, GC-MS can also be used to quantify sugars like Planteose.[17]

Data on Factors Influencing Extraction Yield

The following table summarizes key experimental parameters and their impact on the efficiency of Planteose extraction. Optimizing these factors is crucial for maximizing yield.

Parameter	General Recommendation	Rationale	Potential Issues
Plant Material	Use young, healthy plant parts (seeds, leaves) from a reliable source.[5]	Younger tissues often have higher concentrations of primary metabolites and storage carbohydrates.	Mature or stressed plants may have lower concentrations of Planteose.[23]
Drying Method	Freeze-drying or air-drying at low temperatures (< 40°C).[24]	Preserves the chemical integrity of thermolabile compounds like oligosaccharides.	High-temperature oven drying can lead to degradation of Planteose.
Particle Size	Fine, homogeneous powder.	Increases the surface area available for solvent contact, leading to better extraction efficiency.[6][7]	Inconsistent particle size can lead to variable and non-reproducible yields.
Solvent Choice	Polar solvents such as water, methanol, ethanol, or their aqueous mixtures.[6][11]	Planteose is a polar molecule, and its solubility is highest in polar solvents ("like dissolves like").	Using non-polar solvents will result in very low to no yield.
Solvent-to-Solid Ratio	Typically between 10:1 and 20:1 (mL/g).	A higher volume of solvent can enhance the concentration gradient, improving diffusion and extraction.[25]	An excessively high ratio increases solvent consumption and cost, and can make downstream processing more difficult.[25]
Extraction Temperature	40°C to 80°C. A specific protocol for chia seeds uses 80°C.[8]	Increased temperature generally improves solvent viscosity and solute solubility, enhancing extraction.[3]	Temperatures that are too high can cause thermal degradation of Planteose.[4]
Extraction Time	Varies by method; 1-2 hours is a common starting point.[2][8]	Sufficient time is needed for the solvent to penetrate the plant matrix and dissolve the target compound.	Prolonged extraction times, especially at high temperatures, can increase the risk of compound degradation.[2]
Extraction Method	Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) for higher efficiency.[1]	These methods use physical forces (cavitation, dielectric heating) to disrupt plant cell walls, improving yield and reducing extraction time.[1][13]	The energy input needs to be carefully controlled to avoid localized heating and degradation of Planteose.[13]

Experimental Protocols

Protocol 1: Extraction of Planteose from Chia (Salvia hispanica) Seeds

This protocol is adapted from a method used for the successful isolation of Planteose from chia seed mucilage.[8][9]

1. Sample Preparation: a. Obtain dry chia seeds. b. No grinding is necessary for this specific protocol as the mucilage is water-extractable.

2. Extraction: a. Add 1 gram of dry chia seeds to 20 mL of distilled water in a beaker. b. Heat the mixture at 80°C for 2 hours with occasional stirring. This will cause the seeds to swell and release the mucilage containing Planteose into the water. c. After 2 hours, allow the mixture to cool to room temperature. d. Separate the seeds from the viscous aqueous extract. This can be done by centrifugation followed by decanting the supernatant, or by filtration through a coarse filter.

3. Purification (Solid-Phase Extraction): a. The resulting aqueous extract can be further purified using a solid-phase extraction (SPE) cartridge, such as one with a graphitized carbon stationary phase, which is effective for oligosaccharide purification.[8] b. Condition the SPE cartridge according to the manufacturer's instructions. c. Load the aqueous extract onto the cartridge. d. Wash the cartridge with ultrapure water to remove unwanted highly polar compounds. e. Elute the Planteose fraction with an appropriate solvent gradient (e.g., a water/acetonitrile gradient). The exact gradient should be optimized based on the specific cartridge and extract.

4. Analysis: a. The purified fraction can be analyzed by LC-MS or NMR to confirm the presence and purity of Planteose.[8][9][14]

Visualizations

Experimental Workflow for Planteose Extraction and Optimization

Caption: A general workflow for the extraction, purification, and analysis of Planteose from plant material.

Troubleshooting Logic for Low Planteose Yield

Caption: A logical diagram for troubleshooting the common causes of low Planteose extraction yield.

References

• 1. mdpi.com [mdpi.com]
• 2. jocpr.com [jocpr.com]
• 3. researchgate.net [researchgate.net]
• 4. masi.eu [masi.eu]
• 5. bionano.com [bionano.com]
• 6. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phcogrev.com [phcogrev.com]
• 8. researchgate.net [researchgate.net]
• 9. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]
• 14. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. foodresearchlab.com [foodresearchlab.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. drmgoeswild.com [drmgoeswild.com]
• 20. Fabaceae - Wikipedia [en.wikipedia.org]
• 21. researchgate.net [researchgate.net]
• 22. Frontiers | A Novel Method for Identification and Quantification of Sulfated Flavonoids in Plants by Neutral Loss Scan Mass Spectrometry [frontiersin.org]
• 23. Enhancing crop yield by optimizing plant developmental features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving HPLC Resolution of Planteose and Its Isomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the HPLC separation of Planteose and its isomers.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Planteose and its isomers, providing potential causes and systematic solutions.

Problem	Potential Cause	Solution
Poor Resolution/Co-elution of Isomers	Inadequate stationary phase selectivity for subtle structural differences.	Consider a Porous Graphitic Carbon (PGC) column, which offers unique selectivity for structurally similar compounds, including geometric isomers and diastereoisomers.[1] Alternatively, explore different HILIC stationary phases such as amide or specialized polymer-based columns.
Mobile phase composition is not optimal for resolving isomers.	Systematically vary the acetonitrile (B52724)/water ratio in the mobile phase. For HILIC, a higher water content generally decreases retention. For PGC columns, adjusting the organic modifier and any additives like trifluoroacetic acid can significantly impact selectivity.
Anomer separation leading to peak splitting or broadening.	Increase the column temperature (e.g., to 60-80°C) to facilitate the interconversion of anomers and sharpen peaks. Using a slightly basic mobile phase (e.g., with a small amount of ammonium (B1175870) hydroxide) can also help to collapse anomers into a single peak.
Peak Tailing	Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups on silica-based columns).	Use a high-purity, end-capped column. For HILIC on amino-propyl columns, which can be prone to this, ensure the mobile phase pH is appropriate. Adding a small amount of a competing base to the mobile phase can sometimes mitigate these interactions.
Column overload due to high sample concentration.	Reduce the injection volume or dilute the sample.
Column contamination from previous analyses.	Implement a robust column flushing protocol with a strong solvent after each analytical run. The use of a guard column is highly recommended to protect the analytical column.
Variable Retention Times	Inadequate column equilibration between injections.	Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. This is particularly important for gradient elution.
Fluctuations in column temperature.	Use a thermostatted column compartment to maintain a consistent temperature throughout the analysis.
Inconsistent mobile phase composition.	Prepare fresh mobile phase daily and ensure it is thoroughly degassed. If using an online mixer, ensure it is functioning correctly.
Low Sensitivity/No Peaks	Inappropriate detector for non-chromophoric sugars.	For underivatized sugars, use a universal detector like a Refractive Index (RI) detector or an Evaporative Light Scattering Detector (ELSD).[2]
Issues with the RI detector.	Ensure the RI detector's temperature is stable and matches the column temperature. Dissolve standards and samples in the mobile phase to minimize the solvent front peak.
Problems with the ELSD.	Check the gas supply and nebulizer settings.[3] Column bleed from silica-based columns can cause a high background signal on an ELSD.[4]

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating Planteose and its isomers by HPLC?

A1: The main challenge lies in their structural similarity. Planteose and its common isomer, raffinose, are trisaccharides that differ only in the linkage of the galactose unit to the sucrose (B13894) moiety.[5] This subtle difference makes achieving baseline resolution difficult with standard reversed-phase columns.

Q2: Which HPLC mode is best suited for separating Planteose and its isomers?

A2: Hydrophilic Interaction Liquid Chromatography (HILIC) is a widely used and effective technique for separating polar compounds like oligosaccharides.[6][7] It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent mixed with a small amount of aqueous solvent. For particularly challenging isomer separations, Porous Graphitic Carbon (PGC) chromatography has shown excellent results due to its unique retention mechanism based on the planarity of the molecules.[8][9][10]

Q3: What type of column should I use for HILIC analysis of Planteose?

A3: Amide-based HILIC columns are a popular choice for carbohydrate analysis as they tend to be more stable than amino-propyl columns, which can react with reducing sugars to form Schiff bases, leading to column degradation.[11] Polymer-based columns, such as those with polyvinyl alcohol functionalized with diol groups, also offer good stability and performance.

Q4: How can I optimize the mobile phase for better resolution in HILIC?

A4: The key is to fine-tune the ratio of acetonitrile (ACN) to water (or aqueous buffer). A higher percentage of ACN increases retention. You can also experiment with adding a small concentration of a buffer, such as ammonium formate (B1220265) or ammonium acetate (B1210297), to improve peak shape and reproducibility. The pH of the mobile phase can also influence selectivity, especially if the isomers have different acidic or basic properties.

Q5: My peaks for Planteose are broad. What could be the cause and how can I fix it?

A5: Broad peaks can be caused by several factors. One common reason for sugars is the separation of anomers (α and β forms) at the anomeric carbon. To address this, you can try increasing the column temperature to accelerate the interconversion of anomers, which often results in a single, sharper peak. Alternatively, operating at a slightly alkaline pH can also help to collapse the anomers. Other causes of peak broadening include extra-column dead volume, a contaminated or old column, or a sample solvent that is too strong compared to the mobile phase.

Q6: I am using a Refractive Index (RI) detector and see a large initial peak. What is this and how can I minimize it?

A6: The large initial peak is often the solvent front, which is a disturbance caused by the difference in refractive index between the sample solvent and the mobile phase. To minimize this, it is best to dissolve your samples and standards in the mobile phase itself.

Q7: Is an Evaporative Light Scattering Detector (ELSD) suitable for Planteose analysis?

A7: Yes, an ELSD is a good choice for detecting non-volatile analytes like Planteose, and it has the advantage of being compatible with gradient elution, unlike RI detectors.[12] However, be aware that ELSDs are sensitive to non-volatile mobile phase additives, so it's important to use volatile buffers like ammonium formate or ammonium acetate if a buffer is needed. Also, be mindful of potential baseline noise due to column bleed, especially with silica-based columns.[4]

Experimental Protocols

Protocol 1: Separation of Planteose and Raffinose using a Porous Graphitic Carbon (PGC) Column with MS Detection

This method is based on the findings for the successful separation of the challenging Planteose/raffinose isomer pair.

• Column: Porous Graphitic Carbon (PGC) column (e.g., Hypercarb, 3 µm particle size).[1][5]

• Mobile Phase A: 5 mM Ammonium Formate in Water.

• Mobile Phase B: 95% Acetonitrile in 5 mM Ammonium Formate.[10]

• Gradient Program:

  • 0-5 min: 2% B

  • 5-20 min: 2-30% B (linear gradient)

  • 20-25 min: 30-60% B (linear gradient)

  • 25-30 min: Hold at 60% B

  • 30.1-35 min: Re-equilibration at 2% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Detector: Mass Spectrometer (MS) with Electrospray Ionization (ESI) in negative ion mode.[5]

Protocol 2: General HILIC Method for Oligosaccharide Analysis

This protocol provides a starting point for the HILIC separation of Planteose and its isomers. Optimization will likely be required.

• Column: Amide-functionalized HILIC column (e.g., XBridge BEH Amide, 2.5 µm particle size).[11]

• Mobile Phase A: Water with 0.1% Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile with 0.1% Ammonium Hydroxide.

• Isocratic Elution: 75-85% Mobile Phase B. The exact percentage should be optimized to achieve the desired retention and resolution.

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Injection Volume: 10 µL

• Detector: Refractive Index (RI) Detector or Evaporative Light Scattering Detector (ELSD).

Data Presentation

Parameter	Method 1: PGC-MS	Method 2: HILIC-RI/ELSD
Stationary Phase	Porous Graphitic Carbon	Amide-functionalized Silica
Typical Mobile Phase	Acetonitrile/Ammonium Formate	Acetonitrile/Water with additive
Detection	Mass Spectrometry (MS)	Refractive Index (RI) or ELSD
Key Advantage	High selectivity for isomers	Robust and widely applicable
Key Consideration	Requires MS detection	RI detector incompatible with gradients

Visualizations

Caption: A logical workflow for troubleshooting poor HPLC peak resolution.

Caption: An experimental workflow for the HPLC analysis of Planteose.

References

• 1. pragolab.cz [pragolab.cz]
• 2. jasco-global.com [jasco-global.com]
• 3. blog.krssltd.com [blog.krssltd.com]
• 4. youtube.com [youtube.com]
• 5. researchers.mq.edu.au [researchers.mq.edu.au]
• 6. lcms.cz [lcms.cz]
• 7. shodexhplc.com [shodexhplc.com]
• 8. Introducing porous graphitized carbon liquid chromatography with evaporative light scattering and mass spectrometry detection into cell wall oligosaccharide analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | In-House Packed Porous Graphitic Carbon Columns for Liquid Chromatography-Mass Spectrometry Analysis of N-Glycans [frontiersin.org]
• 11. lcms.cz [lcms.cz]
• 12. Analysis of Oligosaccharides in Japanese Sake Using an Evaporative Light Scattering Detector : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Technical Support Center: Troubleshooting Co-elution of Planteose in Chromatography

This technical support center provides troubleshooting guides and Frequently Asked Questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues with Planteose during chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is Planteose and why is it difficult to separate chromatographically?

A1: Planteose is a non-reducing trisaccharide, an isomer of raffinose (B1225341), commonly found in various plants. Its structural similarity to other oligosaccharides, particularly raffinose, makes it challenging to achieve baseline separation using standard chromatographic techniques. The primary difficulty lies in their nearly identical physicochemical properties, leading to co-elution.

Q2: Which chromatographic techniques are most effective for separating Planteose from its isomers like raffinose?

A2: Porous Graphitic Carbon (PGC) chromatography and Hydrophilic Interaction Liquid Chromatography (HILIC) are the most successful techniques for separating Planteose and raffinose.[1] PGC columns, in particular, have demonstrated the ability to resolve these isomers, yielding different retention times.[1] HILIC is also a powerful method for separating polar compounds like oligosaccharides.

Q3: What are the common signs of Planteose co-elution in my chromatogram?

A3: Co-elution can manifest as:

• Broad or asymmetrical peaks: A peak that is wider than expected or shows tailing or fronting may indicate the presence of more than one compound.

• Peak shoulders: A small, unresolved peak on the tail or front of a larger peak is a strong indicator of co-elution.

• Inconsistent peak areas: If the quantification of a peak is not reproducible across runs, it could be due to varying degrees of co-elution.

• Mass Spectrometry (MS) data: If you are using an MS detector, observing multiple parent ions or fragment ions across a single chromatographic peak is a definitive sign of co-elution.

Q4: Can I use mobile phase modifications to improve the separation of Planteose?

A4: Yes, modifying the mobile phase is a critical step in troubleshooting co-elution. For HILIC, adjusting the organic solvent-to-water ratio, changing the type of organic solvent (e.g., acetonitrile (B52724) vs. methanol), or altering the buffer concentration and pH can significantly impact selectivity.[2][3] For PGC chromatography, the composition of the mobile phase, including the use of modifiers like ammonium (B1175870) formate, is crucial for achieving optimal separation.

Troubleshooting Guides

Issue 1: Planteose is co-eluting with Raffinose and/or Sucrose.

This is the most common issue encountered when analyzing plant extracts containing these sugars.

Troubleshooting Workflow:

References

• 1. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Separation of labeled isomeric oligosaccharides by hydrophilic interaction liquid chromatography - the role of organic solvent in manipulating separation selectivity of the amide stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

challenges in Planteose quantification in complex samples

Welcome to the technical support center for Planteose quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges encountered during the analysis of Planteose in complex samples.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Poor Chromatographic Resolution and Isomer Co-elution

Question: I am unable to separate Planteose from its isomer, Raffinose (B1225341), using my current HPLC method. How can I improve the resolution?

Answer:

Differentiating between Planteose and Raffinose is a significant challenge due to their structural similarity—they are isomers with the same molecular weight.[1][2] Standard reversed-phase HPLC columns often provide insufficient selectivity. To achieve baseline separation, consider the following strategies:

• Employ Porous Graphitic Carbon (PGC) Chromatography: PGC columns are highly effective for separating structurally similar oligosaccharides. A method combining PGC chromatography with mass spectrometry (PGC-LC-MS/MS) has been shown to successfully separate Planteose and Raffinose, with the two isomers exhibiting different retention times.[1][2]

• Optimize Your HPAEC-PAD Method: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is another powerful technique for native oligosaccharide analysis. Fine-tuning the sodium hydroxide (B78521) and sodium acetate (B1210297) gradient can improve the separation of isomers.[3]

• Consider Derivatization: While less common for native oligosaccharides due to their high polarity, derivatization can enhance separation in Reversed-Phase HPLC (RP-HPLC).[3] However, this adds complexity to sample preparation.

Issue 2: Low Sensitivity and Weak Signal in Mass Spectrometry

Question: My Mass Spectrometry (MS) signal for Planteose is very low, making quantification difficult. What can I do to enhance the signal?

Answer:

Neutral oligosaccharides like Planteose are known for their low ionization efficiency in mass spectrometry compared to molecules like peptides.[4] Here are several approaches to improve signal intensity:

• Derivatization to Enhance Ionization: A highly effective method is to derivatize the oligosaccharide. Ligation with an aminooxyacetyl peptide can increase the sensitivity of MALDI-TOF MS by 50 to 1000 times compared to the underivatized oligosaccharide.[4]

• Optimize Matrix and Sample Preparation for MALDI-TOF: The choice of matrix is critical. For oligosaccharide analysis, 2,5-dihydroxybenzoic acid (DHB) is a commonly used matrix.[3] Experimenting with different matrix-to-sample ratios and crystallization conditions can also improve signal.[4] Incorporating diamond nanoparticles into the matrix has been shown to enhance the signal of underivatized carbohydrates.[5]

• Utilize Negative Ion Mode in ESI-MS: While positive ion mode with alkali metal cationization is common, negative ion mode mass spectrometry can be used to distinguish between Planteose and Raffinose, providing distinctive fragmentation patterns.[1][2]

• Tandem Mass Spectrometry (MS/MS): Employing MS/MS allows for the selection of a precursor ion and its fragmentation, which can help in both structural confirmation and improving the signal-to-noise ratio for specific fragments.[3]

Issue 3: Matrix Effects and Interference from Complex Samples

Question: I am working with plant seed extracts, and I suspect matrix components are interfering with my Planteose quantification. How can I clean up my samples?

Answer:

Plant tissues are complex matrices containing a wide variety of compounds that can interfere with analysis.[6] Effective sample preparation is key to minimizing these matrix effects.

• Solid-Phase Extraction (SPE): SPE is a widely used technique for sample cleanup. For oligosaccharides, Hydrophilic Interaction Chromatography (HILIC)-based SPE can be used to isolate them from more nonpolar interfering compounds.[7]

• Enzymatic Hydrolysis of Interfering Polysaccharides: If your sample contains high levels of complex carbohydrates like starch or cellulose, enzymatic hydrolysis using enzymes such as α-amylase or cellulase (B1617823) can break them down without affecting the Planteose.[8]

• Protein Precipitation: For samples with high protein content, a precipitation step is necessary. This can be achieved by adding a cold organic solvent like acetonitrile (B52724).[9]

• Standard Addition Method: To correct for matrix effects during quantification, the standard addition method is highly recommended. This involves spiking known amounts of a pure standard into the sample matrix to create a calibration curve that accounts for any signal suppression or enhancement caused by the matrix.[9]

Experimental Protocols

Protocol 1: PGC-LC-MS/MS for Separation of Planteose and Raffinose

This protocol is based on the methodology for separating isomeric trisaccharides.[1][2]

• Sample Preparation:

  • Extract oligosaccharides from the plant material using an appropriate solvent (e.g., 80% ethanol).

  • Centrifuge the extract to remove solid debris.

  • Use a C18 SPE cartridge to remove nonpolar compounds.

  • Dry the extract and reconstitute in the initial mobile phase.

• Chromatographic Separation:

  • Column: Porous Graphitic Carbon (PGC) column.

  • Mobile Phase A: Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: A suitable gradient of acetonitrile in water to elute the isomers.

• Mass Spectrometry Detection:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Analysis: Use tandem mass spectrometry (MS/MS) to generate specific fragmentation patterns for Planteose and Raffinose for unambiguous identification.

Protocol 2: Sample Cleanup using HILIC-based SPE

This protocol is a general approach for isolating oligosaccharides from complex mixtures.[7]

• Cartridge Activation: Activate a HILIC SPE cartridge with an organic solvent (e.g., acetonitrile).

• Cartridge Equilibration: Equilibrate the cartridge with a high organic solvent concentration (e.g., 95% acetonitrile in water).

• Sample Loading: Dissolve the dried sample extract in the equilibration buffer and load it onto the cartridge.

• Washing: Wash the cartridge with the equilibration buffer to remove non-retained, less polar compounds.

• Elution: Elute the retained oligosaccharides, including Planteose, with a lower organic solvent concentration (e.g., 50% acetonitrile in water).

• Downstream Analysis: The eluted fraction can then be dried and reconstituted for LC-MS or other analyses.

Quantitative Data Summary

Analytical Method	Analyte	Linear Range	Recovery Rate	Limit of Detection (LOD)	Reference
SPE-HPLC-ELSD	Sucralose	20.26 - 405.2 µg/mL	99.6% - 105.3%	Not Specified	[10]
HPLC-MS/MS	Sucralose	10 - 500 ng/mL	up to 110.3%	0.02 mg/kg (spirits)	[10]
HPLC-UV (with derivatization)	Sucralose	Not Specified	80%	100 ng/L	[10]

Note: Data for Planteose was not explicitly available in the search results. The table above provides examples of quantitative data for a related compound (sucralose, a chlorinated disaccharide) to illustrate typical performance metrics for oligosaccharide analysis methods.

Visualizations

Caption: General workflow for Planteose quantification in complex samples.

Caption: Troubleshooting decision tree for Planteose analysis.

References

• 1. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pnas.org [pnas.org]
• 5. Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mass spectrometry as a quantitative tool in plant metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. An Introduction to Simple Saccharides and Oligosaccharides, and a Decadal Review of Their Analysis in Food by Ion Chromatography and Ion Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of plant hormones by standard addition method [protocols.io]
• 10. Advancements and Challenges in Sucralose Determination: A Comparative Review of Chromatographic, Electrochemical, and Spectrophotometric Methods | MDPI [mdpi.com]

Technical Support Center: Preventing Planteose Degradation During Extraction

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate the degradation of Planteose during extraction processes.

Frequently Asked Questions (FAQs)

Q1: What is Planteose and why is its degradation a concern?

Planteose is a trisaccharide composed of galactose, glucose, and fructose, belonging to the oligosaccharide family. Its degradation during extraction is a significant concern as it leads to inaccurate quantification, loss of sample integrity, and potentially misleading results in downstream applications such as structural analysis, bioactivity screening, and metabolomics studies.

Q2: What are the primary factors that lead to Planteose degradation during extraction?

The main factors contributing to the degradation of Planteose, an oligosaccharide, during extraction are:

• Temperature: High temperatures can lead to the thermal degradation of oligosaccharides.

• pH: Both acidic and alkaline conditions can cause the hydrolysis of the glycosidic bonds in Planteose.

• Enzymatic Activity: The presence of endogenous enzymes, such as α-galactosidase, in the plant material can hydrolyze Planteose.

Q3: How can I minimize the thermal degradation of Planteose?

To minimize thermal degradation, it is crucial to avoid high temperatures during the extraction process. It is recommended to conduct extractions at room temperature or on ice. If heating is necessary to improve extraction efficiency, the temperature should be kept as low as possible and the duration of heat exposure should be minimized. Studies on other oligosaccharides have shown that degradation can become significant at temperatures as low as 70-80°C, especially under acidic conditions.

Q4: What is the optimal pH range to prevent the hydrolysis of Planteose?

Oligosaccharides are susceptible to hydrolysis under both acidic and alkaline conditions. To prevent degradation, it is advisable to maintain a neutral pH (around 6.0-7.5) throughout the extraction process. If the plant material itself has an acidic or alkaline nature, buffering the extraction solvent may be necessary.

Q5: How can enzymatic degradation of Planteose be prevented?

Endogenous enzymes in the plant matrix can degrade Planteose. To prevent this, several strategies can be employed:

• Heat Inactivation: Briefly blanching the plant material in hot water or steam before extraction can denature and inactivate enzymes. However, this must be done carefully to avoid thermal degradation of Planteose itself.

• Solvent Denaturation: Using organic solvents such as ethanol (B145695) or methanol (B129727) in the initial extraction step can help to denature and precipitate enzymes.

• Low Temperature: Performing the extraction at low temperatures (e.g., 4°C) will significantly reduce the activity of most enzymes.

Q6: What are the recommended practices for sample preparation and storage to ensure Planteose stability?

Proper sample handling is critical for preserving Planteose integrity. Fresh plant material should be processed quickly or flash-frozen in liquid nitrogen and stored at -80°C to halt biological processes, including enzymatic degradation. Dried plant material should be stored in a cool, dark, and dry place. Extracts containing Planteose should be stored at low temperatures, ideally -20°C or -80°C, to prevent degradation over time.

Q7: Which extraction solvent is most suitable for Planteose?

Planteose is a polar molecule and is soluble in water and polar organic solvents. Aqueous solutions of ethanol or methanol are commonly used for extracting oligosaccharides. The optimal concentration of the organic solvent can vary depending on the plant material but is a critical factor for extraction efficiency. For some oligosaccharides, 50% ethanol has been shown to be more effective than 80% ethanol.

Q8: How can interfering compounds be removed from the extract without causing Planteose degradation?

Solid-Phase Extraction (SPE) is a common technique for cleaning up extracts and removing interfering substances like pigments, lipids, and other small molecules. For oligosaccharides, reversed-phase or mixed-mode SPE cartridges can be effective. It is crucial to optimize the SPE protocol, including the choice of sorbent and elution solvents, to ensure that Planteose is retained and then eluted efficiently without degradation.

Q9: How can I monitor for the degradation of Planteose during my experiments?

Analytical techniques such as High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) can be used to monitor the integrity of Planteose. The appearance of new peaks corresponding to monosaccharides (glucose, fructose, galactose) or disaccharides in the chromatogram can indicate degradation. LC-MS/MS is particularly powerful as it can detect and identify specific degradation products.

Troubleshooting Guide

Problem	Possible Causes	Solutions
Low or no Planteose detected in the final extract.	1. Inefficient extraction. 2. Significant degradation during extraction. 3. Loss of Planteose during cleanup steps.	1. Optimize extraction parameters (solvent composition, temperature, time). 2. Review extraction conditions to minimize degradation (see FAQs above). 3. Validate the cleanup protocol (e.g., SPE) for Planteose recovery.
**Appearance of unexpected peaks (potential degradation products) in the chromatogram

Technical Support Center: Optimization of Enzymatic Hydrolysis of Planteose

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the enzymatic hydrolysis of Planteose.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the enzymatic hydrolysis of Planteose.

Issue	Potential Cause	Recommended Solution
Low or No Hydrolysis	Incorrect Enzyme: The enzyme being used may not be an α-galactosidase or may lack activity towards Planteose's α-1,6 galactosyl linkage.	- Confirm the enzyme is a suitable α-galactosidase. - Test the enzyme activity using a known substrate like p-nitrophenyl-α-D-galactopyranoside.
Sub-optimal Reaction Conditions: The pH, temperature, or buffer composition may not be optimal for the enzyme's activity.	- Optimize the reaction conditions by performing a series of experiments varying the pH and temperature.[1] - Ensure the buffer system is appropriate and does not inhibit the enzyme.
Enzyme Inhibition: The presence of inhibitors in the reaction mixture can significantly reduce enzyme activity. Common inhibitors for α-galactosidases include galactose, certain metal ions, and specific chemical compounds.[2]	- Analyze the reaction mixture for potential inhibitors. - If inhibitors are present, consider purification of the substrate or using an enzyme known to be resistant to the specific inhibitor. - Galactose, a product of the hydrolysis, can act as an inhibitor; consider removing it as the reaction proceeds.[2]
Inactive Enzyme: The enzyme may have lost its activity due to improper storage or handling.	- Store the enzyme according to the manufacturer's instructions, typically at low temperatures. - Avoid repeated freeze-thaw cycles.
Incomplete Hydrolysis	Insufficient Enzyme Concentration: The amount of enzyme may not be enough to completely hydrolyze the substrate in the given timeframe.	- Increase the enzyme concentration in a stepwise manner to find the optimal level.
Short Incubation Time: The reaction may not have been allowed to proceed for a sufficient amount of time.	- Extend the incubation time and monitor the progress of the hydrolysis at different time points.
Substrate Concentration Too High: High substrate concentrations can sometimes lead to substrate inhibition.[3][4]	- Test a range of substrate concentrations to determine if substrate inhibition is occurring.
Inconsistent Results	Variability in Reagents: Inconsistent quality or concentration of the substrate, enzyme, or buffer components.	- Use high-purity reagents and prepare fresh solutions. - Accurately determine the concentration of the Planteose substrate.
Pipetting Errors: Inaccurate pipetting can lead to significant variations in reaction volumes and concentrations.	- Calibrate pipettes regularly. - Use appropriate pipetting techniques to ensure accuracy and precision.
Assay Method Variability: The method used to quantify the hydrolysis products may not be robust or reproducible.	- Validate the analytical method for accuracy, precision, and linearity. - Use appropriate standards for calibration.

Frequently Asked Questions (FAQs)

1. What is Planteose and what are the products of its enzymatic hydrolysis?

Planteose is a trisaccharide composed of galactose, glucose, and fructose.[5] Enzymatic hydrolysis of Planteose is primarily carried out by α-galactosidase, which cleaves the α-galactosyl linkage, yielding sucrose (B13894) and galactose.[6][7]

2. Which enzyme is suitable for the hydrolysis of Planteose?

The key enzyme for hydrolyzing Planteose is α-galactosidase (EC 3.2.1.22).[8] Specifically, enzymes that can cleave terminal α-1,6 linked galactose residues are effective.[7] An example is the α-galactosidase OmAGAL2 from Orobanche minor.[6][7]

3. What are the optimal conditions for the enzymatic hydrolysis of Planteose?

Optimal conditions can vary depending on the specific α-galactosidase used. However, a general starting point is a pH between 5.0 and 6.0 and a temperature range of 37-50°C.[6] For example, the α-galactosidase OmAGAL2 exhibits optimal activity at a pH of 5.0-6.0.[6] Another α-galactosidase from Aspergillus sp. D-23 has an optimal pH of 5.0 and an optimal temperature of 65°C.[1]

4. What are common inhibitors of α-galactosidase activity?

α-Galactosidase activity can be inhibited by its product, galactose.[2] Other known inhibitors include various metal ions (e.g., Cu2+, Fe3+, Hg2+, Zn2+) and specific chemical compounds like 1-deoxygalactonojirimycin (DGJ).[2][9]

5. How can I monitor the progress of the hydrolysis reaction?

The progress of the reaction can be monitored by measuring the decrease in the Planteose concentration or the increase in the concentration of the products, sucrose and galactose. Analytical techniques such as High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) or other chromatographic methods are suitable for this purpose.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for the enzymatic hydrolysis of Planteose using α-galactosidase. Note that optimal conditions can be enzyme-specific.

Parameter	Value	Source Enzyme Example	Reference
Optimal pH	5.0 - 6.0	OmAGAL2 (Orobanche minor)	[6]
5.0	Aspergillus sp. D-23	[1]
5.5	Lactosphaera pasteurii	[2]
7.5	Bacillus sp. JF 2	[5]
Optimal Temperature	37°C (general)	Not specified	[6]
65°C	Aspergillus sp. D-23	[1]
45°C	Lactosphaera pasteurii	[2]
55°C	Bacillus sp. JF 2	[5]
Inhibitors	Galactose, Sucrose, Fructose, Lactose, K+, Al3+, Fe3+, SDS, EDTA	Lactosphaera pasteurii	[2]
Cu2+, Fe3+, Hg2+, Zn2+, EDTA	Microbulbifer thermotolerans DAU221 α-amylase (general principle)
1-deoxygalactonojirimycin (DGJ)	α-Galactosidase A	[9]

Experimental Protocols

Detailed Methodology for Enzymatic Hydrolysis of Planteose

This protocol provides a general framework for the enzymatic hydrolysis of Planteose. Researchers should optimize the conditions for their specific enzyme and experimental goals.

1. Materials:

• Planteose substrate

• α-galactosidase enzyme

• Buffer solution (e.g., 0.1 M citrate (B86180) buffer for pH 3.0-6.0, 0.1 M phosphate (B84403) buffer for pH 6.0-8.0)[6]

• Reaction tubes (e.g., microcentrifuge tubes)

• Incubator or water bath

• Reagents for stopping the reaction (e.g., heat inactivation, addition of a strong acid or base)

• Analytical equipment for product analysis (e.g., HPLC-ELSD)

2. Procedure:

• Substrate Preparation: Prepare a stock solution of Planteose in the desired buffer. The concentration will need to be optimized for the specific enzyme.

• Enzyme Preparation: Prepare a stock solution of α-galactosidase in the same buffer. The enzyme concentration should be determined based on its activity (units/mg).

• Reaction Setup:

  • In a reaction tube, add the Planteose solution.

  • Pre-incubate the substrate solution at the desired reaction temperature for 5-10 minutes to ensure temperature equilibration.

  • Initiate the reaction by adding the α-galactosidase solution to the reaction tube. The final volume and concentrations of substrate and enzyme should be as desired for the experiment.

• Incubation: Incubate the reaction mixture at the optimal temperature for a predetermined amount of time. It is recommended to perform a time-course experiment to determine the optimal incubation time.

• Reaction Termination: Stop the reaction. A common method is to heat the reaction mixture at 95-100°C for 5-10 minutes to denature the enzyme.

• Sample Analysis:

  • Centrifuge the terminated reaction mixture to pellet any precipitated protein.

  • Analyze the supernatant for the presence of Planteose, sucrose, and galactose using a suitable analytical method like HPLC-ELSD.[6]

Visualizations

Caption: Experimental workflow for the enzymatic hydrolysis of Planteose.

Caption: Troubleshooting logic for low or no Planteose hydrolysis.

References

• 1. mdpi.com [mdpi.com]
• 2. Isolation and Identification of an α-Galactosidase-Producing Lactosphaera pasteurii Strain and Its Enzymatic Expression Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Substrate inhibition of lysosomal hydrolases: α-Galactosidase A and β-glucocerebrosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Substrate specificity and kinetic properties of α-galactosidases from Vicia faba - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Optimizing raffinose family oligosaccharides content in plants: A tightrope walk [frontiersin.org]
• 8. Galactosidases - Wikipedia [en.wikipedia.org]
• 9. High Throughput Screening for Inhibitors of Alpha-Galactosidase - PMC [pmc.ncbi.nlm.nih.gov]

overcoming matrix effects in LC-MS analysis of Planteose

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of Planteose.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the LC-MS analysis of Planteose from plant samples?

A1: The sample matrix refers to all the components in a sample other than the analyte of interest (Planteose).[1] Matrix effects occur when these co-eluting components interfere with the ionization of Planteose in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3][4] This phenomenon is a significant concern because it can compromise the accuracy, precision, and sensitivity of quantitative analyses.[2][5] Plant materials are particularly complex matrices, containing a wide variety of compounds like salts, sugars, and organic acids that can cause these effects.[6]

Q2: How can I detect and quantify the presence of matrix effects in my analysis?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This qualitative technique helps identify regions in the chromatogram where ion suppression or enhancement occurs.[2][3][7] It involves infusing a constant flow of a Planteose standard solution into the LC eluent after the analytical column but before the MS ion source.[2][7] A blank matrix extract is then injected. Any dip or rise in the constant analyte signal indicates a matrix effect at that specific retention time.[2][7]

• Post-Extraction Spike: This is a quantitative method to determine the magnitude of the matrix effect.[3][4] It involves comparing the peak response of an analyte spiked into a pre-extracted blank matrix sample with the response of the same analyte in a neat solvent.[4] The ratio of these responses, known as the matrix factor, quantifies the degree of signal suppression or enhancement.[4] A matrix factor of less than 1 indicates suppression, while a value greater than 1 indicates enhancement.[4]

Q3: What are the main strategies to combat matrix effects?

A3: Strategies to overcome matrix effects can be broadly categorized into three areas:

• Sample Preparation: The most effective approach is to remove interfering components before analysis.[8] This can be achieved through more selective extraction procedures or extensive sample clean-up using techniques like Solid-Phase Extraction (SPE).[7][9]

• Chromatographic Separation: Optimizing the LC method can help separate Planteose from matrix components that cause interference.[5][8] This may involve adjusting the mobile phase gradient or using a different type of chromatography column, such as Hydrophilic Interaction Liquid Chromatography (HILIC), which is well-suited for polar analytes like Planteose.[8][10]

• Correction & Calibration: When matrix effects cannot be eliminated, their impact can be compensated for. The most reliable method is the use of a stable isotope-labeled internal standard (SIL-IS).[5][8][11] A SIL-IS has nearly identical chemical properties to Planteose and will be affected by the matrix in the same way, allowing for accurate correction.[8] Alternatively, creating calibration curves in a blank matrix extract (matrix-matched calibration) can also compensate for the effect.[6][7]

Troubleshooting Guide

Q1: My Planteose signal is showing significant ion suppression. What are the immediate steps I should take?

A1: Significant ion suppression is a clear indication of co-eluting matrix components.

• Step 1: Improve Sample Clean-up. Your first line of defense is to get a cleaner sample. If you are using a simple protein precipitation, consider a more rigorous method like Solid-Phase Extraction (SPE), which can selectively remove interfering compounds like phospholipids.[8][9]

• Step 2: Dilute the Sample. Diluting the sample extract can reduce the concentration of interfering matrix components.[5][7] However, this approach is only viable if the concentration of Planteose is high enough to remain detectable after dilution.[7]

• Step 3: Adjust Chromatography. Modify your LC gradient to better separate the Planteose peak from the areas of ion suppression.[8] A post-column infusion experiment can help you visualize where these suppression zones are in your chromatogram.[7]

Q2: I'm observing poor reproducibility and high variability between replicate injections from the same sample. Can this be caused by matrix effects?

A2: Yes, inconsistent matrix effects are a common cause of poor reproducibility. This can happen if the concentration of interfering substances is high or varies slightly between sample preparations. The buildup of matrix components on the column can also lead to them eluting erratically, affecting reproducibility.

• Solution: The most robust solution is to use a stable isotope-labeled internal standard (SIL-IS) for Planteose.[8] Because the SIL-IS co-elutes and experiences the same ionization suppression or enhancement as the analyte, the ratio of the analyte to the IS will remain constant, correcting for the variability and providing accurate and precise results.[4]

Q3: My calibration curve prepared in a neat solvent is linear and accurate, but my QC samples prepared in the plant matrix fail. What is happening?

A3: This is a classic sign of matrix effects. A calibration curve prepared in a pure solvent does not account for how co-eluting compounds from a real sample will affect the analyte's ionization. The discrepancy between your solvent calibrators and matrix QCs indicates that the plant matrix is suppressing or enhancing the signal of Planteose.

• Solution 1: Matrix-Matched Calibration. Prepare your calibration standards in a blank plant matrix extract that is free of Planteose. This ensures that the standards and the unknown samples experience similar matrix effects, leading to more accurate quantification.[6][7]

• Solution 2: Standard Addition. In this method, known amounts of a Planteose standard are added to aliquots of the actual sample.[7] A calibration curve is then constructed for each sample, which inherently corrects for its unique matrix effect.[7] This method is very effective but can be time-consuming as it requires multiple analyses for a single sample.[7]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Matrix Removal

This table provides a qualitative comparison of common sample preparation methods and their general effectiveness at removing interfering matrix components.

Technique	Principle	Effectiveness for Matrix Removal	Notes
Dilute-and-Shoot	Sample is simply diluted with solvent and injected.	Low	Quick and simple, but only suitable for simple matrices or when analyte concentrations are very high.[5]
Protein Precipitation (PPT)	An organic solvent (e.g., methanol (B129727), acetonitrile) is added to precipitate proteins.	Moderate	Removes proteins effectively but can leave many other matrix components, like phospholipids, in the supernatant.[8][9]
Liquid-Liquid Extraction (LLE)	Analyte is partitioned between two immiscible liquid phases.	Moderate to High	Can be optimized for selectivity but may be labor-intensive and use large volumes of organic solvents.
Solid-Phase Extraction (SPE)	Analyte is selectively retained on a solid sorbent while interferences are washed away.	High	Highly effective at producing clean extracts and can be tailored for specific analytes and matrices.[8][9]

Table 2: Example Calculation of Matrix Effect using Post-Extraction Spike

This calculation is used to quantitatively determine the extent of ion suppression or enhancement.

Sample ID	Description	Mean Peak Area	Calculation	Matrix Factor (MF)	Conclusion
A	Planteose in Neat Solvent	1,500,000	-	-	Reference
B	Planteose Spiked in Blank Matrix Extract	975,000	Peak Area B / Peak Area A	0.65	35% Ion Suppression
C	SIL-IS in Neat Solvent	1,200,000	-	-	Reference
D	SIL-IS Spiked in Blank Matrix Extract	792,000	Peak Area D / Peak Area C	0.66	34% Ion Suppression

As described in the literature, the IS-normalized Matrix Factor would be calculated as (MF of Analyte / MF of IS), which in this case is 0.65 / 0.66 ≈ 0.985, demonstrating effective compensation by the internal standard.[4]

Experimental Protocols

Protocol 1: General Plant Sample Preparation for Planteose Analysis

This protocol provides a general workflow for extracting polar metabolites like Planteose from plant tissue.

• Harvesting & Quenching: Harvest plant tissue and immediately quench metabolic activity by flash-freezing in liquid nitrogen.[12] This is a critical step to ensure the metabolite profile is representative of the biological state.[13]

• Homogenization: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.

• Extraction:

  • Weigh approximately 50-100 mg of the frozen powder into a microcentrifuge tube.

  • Add 1 mL of a pre-chilled extraction solvent (e.g., 80% methanol in water).[10] If using a Stable Isotope-Labeled Internal Standard, it should be added to the extraction solvent.[8]

  • Vortex thoroughly for 10 minutes to ensure complete extraction.[8]

• Centrifugation: Centrifuge the mixture at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C to pellet cell debris and precipitated proteins.[8]

• Clean-up (SPE):

  • Condition an appropriate SPE cartridge (e.g., a graphitized carbon or HILIC-based sorbent) according to the manufacturer's instructions.

  • Load the supernatant from the previous step onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interfering compounds.

  • Elute Planteose with a stronger solvent.

• Final Preparation: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS analysis.

Protocol 2: Post-Column Infusion for Matrix Effect Assessment

• Setup: Use a T-piece to connect the outlet of the LC column to both the MS source and a syringe pump.[7]

• Infusion: The syringe pump will deliver a constant, low flow rate (e.g., 5-10 µL/min) of a standard solution containing a known concentration of Planteose.

• Analysis: While the standard is being continuously infused, inject a prepared blank matrix extract (a sample from the same plant type that does not contain Planteose) onto the LC column and run your standard chromatographic method.

• Interpretation: Monitor the signal for the Planteose ion throughout the chromatographic run. A stable, flat baseline indicates no matrix effects. Any significant dip in the signal indicates ion suppression caused by co-eluting matrix components, while a rise indicates ion enhancement.[7]

Visualizations

Diagrams of Workflows and Logic

Caption: General LC-MS workflow with key checkpoints for mitigating matrix effects.

Caption: Decision tree for troubleshooting common issues related to matrix effects.

Caption: Workflow for accurate quantification using Stable Isotope Dilution (SID).

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]
• 10. Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. Plant Sample Preparation for Metabolomic Analysis - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Refining Purification Protocols for High-Purity Planteose

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to refining purification protocols for high-purity Planteose. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Planteose and what are its common sources?

Planteose is a non-reducing trisaccharide composed of galactose, glucose, and fructose.[1][2] It serves as a storage carbohydrate in various plants.[3][4] Common sources for isolating Planteose include chia seeds (Salvia hispanica L.), where it is a major oligosaccharide in the mucilage, as well as seeds of tomato, sesame, and spearmint.[1][2][3]

Q2: What are the main challenges in purifying Planteose?

The primary challenges in Planteose purification include:

• Separation from its isomer, raffinose (B1225341): Planteose and raffinose have the same molecular weight, making their separation difficult with standard methods.

• Complexity of the plant matrix: Crude plant extracts contain a wide variety of other carbohydrates, proteins, and secondary metabolites that can interfere with the purification process.

• Achieving high purity and yield: Optimizing the purification protocol to obtain a high degree of purity without significant loss of the target compound can be challenging.

Q3: Which analytical techniques are recommended for identifying and assessing the purity of Planteose?

Several analytical techniques are suitable for the identification and purity assessment of Planteose:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for separating and quantifying sugars. Specific columns, such as those for hydrophilic interaction liquid chromatography (HILIC) or porous graphitic carbon (PGC), are effective for separating Planteose from other carbohydrates, including its isomer raffinose.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the separation power of LC with the mass detection capabilities of MS, allowing for the confirmation of Planteose's molecular mass (504 Da).[1][2]

• 2D Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques such as COSY, TOCSY, HSQC, and HMBC are used for the complete structural elucidation of Planteose.[1][2]

Troubleshooting Guide

Issue 1: Low Yield of Planteose After Extraction and Purification

Possible Cause	Troubleshooting Steps
Incomplete Extraction from Plant Material	- Ensure the plant material is finely ground to maximize surface area for extraction. - Optimize the extraction solvent and temperature. For chia seeds, hot water extraction (e.g., 80°C for 2 hours) has been shown to be effective. - Consider using ultrasonication or microwave-assisted extraction to improve efficiency.
Loss of Planteose During Solid-Phase Extraction (SPE)	- Incorrect SPE Cartridge Conditioning: Ensure the cartridge is properly conditioned with the recommended solvents to activate the stationary phase. - Sample Overload: Do not exceed the binding capacity of the SPE cartridge. If necessary, use a larger cartridge or reduce the sample load. - Inappropriate Wash Solvent: The wash solvent may be too strong, leading to the elution of Planteose along with impurities. Test different solvent strengths to find the optimal balance. - Incomplete Elution: The elution solvent may be too weak to displace all the bound Planteose. Increase the strength or volume of the elution solvent.
Degradation of Planteose	- Planteose is a carbohydrate and can be susceptible to degradation at extreme pH or high temperatures for prolonged periods. Ensure that the purification process is carried out under mild conditions.

Issue 2: Low Purity of the Final Planteose Product

Possible Cause	Troubleshooting Steps
Co-elution of Other Carbohydrates	- Suboptimal SPE Wash Step: Refine the wash step by gradually increasing the solvent strength to remove more impurities before eluting Planteose. - Need for a Secondary Purification Step: For very high purity, a single purification method may not be sufficient. Consider adding a secondary purification step, such as preparative HPLC or size-exclusion chromatography.
Contamination with Raffinose	- Use of a Non-specific Purification Method: Standard reverse-phase chromatography is often insufficient to separate isomers. - Employ Isomer-Specific Chromatography: Utilize techniques known to separate Planteose and raffinose, such as porous graphitic carbon (PGC) chromatography or hydrophilic interaction liquid chromatography (HILIC).
Presence of Non-Carbohydrate Impurities	- Inadequate Initial Extraction: The initial crude extract may contain a high load of proteins and other compounds. Consider a pre-purification step, such as ethanol (B145695) precipitation, to remove some of these impurities.

Issue 3: Difficulty in Separating Planteose from Raffinose

Possible Cause	Troubleshooting Steps
Inappropriate Chromatographic Conditions	- Column Selection: Use a column specifically designed for isomer separation of carbohydrates, such as a PGC or HILIC column. - Mobile Phase Optimization: Carefully optimize the mobile phase composition and gradient. For HILIC, the acetonitrile (B52724)/water ratio is a critical parameter. For PGC, the mobile phase composition and any additives will influence the separation.
Co-elution in Preparative Chromatography	- Fraction Collection: Collect smaller fractions during preparative chromatography to improve the resolution of the separation. - Analytical Monitoring: Analyze the collected fractions using a high-resolution analytical method (e.g., analytical HPLC or LC-MS) to identify the purest fractions containing Planteose.

Data Presentation

Table 1: Comparison of Purification Methods for Planteose and Other Oligosaccharides

Purification Method	Typical Purity	Typical Yield/Recovery	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE) with Graphitized Carbon	High to Excellent	50-98% (for oligosaccharides)	High selectivity for carbohydrates, good for desalting and removing non-polar impurities.	Can be expensive, requires careful optimization of wash and elution steps.
Column Chromatography (Silica Gel)	Moderate to High	Variable	Cost-effective, scalable for large sample volumes.	Can be time-consuming, may have lower resolution compared to HPLC.
Preparative High-Performance Liquid Chromatography (HPLC)	Excellent	60-95% (for oligosaccharides)	High resolution and purity, can separate closely related compounds.	Lower sample capacity, more expensive equipment and solvents.

Experimental Protocols

Protocol 1: High-Yield Purification of Planteose from Chia Seeds using Solid-Phase Extraction (Based on the method by Xing et al., 2017)

This protocol is an optimized solid-phase extraction method that has been reported to produce high purity and excellent yield of Planteose from chia seed mucilage.[1][2]

1. Extraction of Chia Seed Mucilage: a. Add 10 g of dry chia seeds to 200 mL of distilled water. b. Heat the mixture at 80°C for 2 hours with occasional stirring. c. Separate the viscous mucilage from the seeds by passing the mixture through a fine-mesh sieve. d. Freeze-dry the collected mucilage to obtain a powder.

2. Solid-Phase Extraction (SPE): a. Cartridge: Use a graphitized carbon SPE cartridge. b. Conditioning: i. Wash the cartridge with 3 column volumes of 1 M HCl. ii. Wash with 3 column volumes of 80% (v/v) acetonitrile in 0.1% (v/v) trifluoroacetic acid (TFA). iii. Equilibrate with 5 column volumes of deionized water. c. Sample Loading: i. Dissolve the freeze-dried mucilage in deionized water to a concentration of 10 mg/mL. ii. Load the sample onto the equilibrated SPE cartridge at a slow flow rate. d. Washing: i. Wash the cartridge with 5 column volumes of deionized water to remove unbound impurities. e. Elution: i. Elute the Planteose from the cartridge with 3-5 column volumes of 25% (v/v) acetonitrile in water. f. Post-Elution Processing: i. Collect the eluate and freeze-dry to obtain purified Planteose.

3. Purity Analysis: a. Analyze the purity of the final product using HPLC with a porous graphitic carbon (PGC) column or a HILIC column. b. Confirm the identity and structure of the purified Planteose using LC-MS and 2D NMR.

Mandatory Visualization

Caption: Workflow for the purification of high-purity Planteose from chia seeds.

References

• 1. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

stability of Planteose in different solvents and temperatures

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of Planteose in various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Planteose and why is its stability important?

A: Planteose is a non-reducing trisaccharide composed of galactose, fructose, and glucose. Its stability is crucial for researchers in fields such as food science, pharmaceuticals, and plant biology, as its degradation can impact experimental outcomes, product shelf-life, and biological activity.

Q2: What are the primary factors that affect Planteose stability?

A: The main factors influencing Planteose stability are temperature, pH, the presence of enzymes, and the solvent used. High temperatures, acidic or alkaline pH, and the presence of specific enzymes like α-galactosidase can lead to its degradation.

Q3: What are the recommended storage conditions for Planteose?

A: For long-term storage, it is recommended to store pure Planteose as a dry powder at low temperatures (-20°C or below) in a desiccated environment to prevent hydrolysis. For solutions, sterile aqueous preparations should be stored at 4°C for short-term use, though stability will be limited. The stability in solution is highly dependent on pH.

Q4: How does pH affect the stability of Planteose?

A: Planteose, like other oligosaccharides of the raffinose (B1225341) family, is susceptible to hydrolysis under both acidic and alkaline conditions. Acidic conditions can lead to the cleavage of glycosidic bonds. While specific data for Planteose is limited, studies on related oligosaccharides like raffinose show that lower pH values accelerate hydrolysis.[1]

Q5: Are there any enzymes that specifically degrade Planteose?

A: Yes, α-galactosidases are enzymes that specifically catalyze the hydrolysis of the α-1,6-glycosidic bond between galactose and glucose in Planteose, releasing galactose and sucrose (B13894). The activity of these enzymes is pH and temperature-dependent.

Q6: What are the common degradation products of Planteose?

A: The primary degradation of Planteose involves the hydrolysis of its glycosidic bonds. Enzymatic hydrolysis by α-galactosidase yields sucrose and galactose. Acid hydrolysis can lead to the breakdown into its constituent monosaccharides: galactose, glucose, and fructose.

Q7: Which analytical methods are suitable for monitoring Planteose stability?

A: High-Performance Liquid Chromatography (HPLC) with a refractive index detector (RID) or an evaporative light scattering detector (ELSD) is a common method for quantifying Planteose and its degradation products.[2] High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD) is another sensitive technique for carbohydrate analysis.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpectedly low Planteose concentration in my sample.	Degradation due to improper storage: Storing aqueous solutions at room temperature or for extended periods at 4°C can lead to hydrolysis.	Store stock solutions at -20°C or colder. Prepare fresh working solutions for each experiment. For long-term storage, keep Planteose as a dry powder in a desiccator at low temperature.
Enzymatic contamination: Samples of plant origin may contain endogenous α-galactosidases. Microbial contamination can also introduce glycosidases.	Use sterile techniques and solutions. Consider adding a broad-spectrum antimicrobial agent if compatible with your experiment. Heat-inactivate samples (if Planteose stability at high temperature is not a concern for your specific application) to denature contaminating enzymes.
pH-induced hydrolysis: The pH of your solvent or buffer may be too acidic or alkaline, causing non-enzymatic hydrolysis.	Ensure the pH of your solvent is within a stable range for Planteose (near neutral). Buffer your solutions appropriately. When working with acidic or alkaline conditions, perform time-course experiments to understand the rate of degradation.
Inconsistent results between experimental replicates.	Variable storage times or temperatures of solutions: Inconsistent handling of stock and working solutions can lead to varying degrees of degradation.	Standardize the time and temperature for the preparation and storage of all solutions. Use freshly prepared solutions for critical experiments.
Inaccurate quantification method: The analytical method may not be specific for Planteose or may be detecting interfering substances.	Validate your analytical method for specificity, linearity, and accuracy. Use appropriate standards for calibration. Consider using enzymatic assays for specific quantification of Planteose.
Formation of unknown peaks in chromatograms.	Planteose degradation: The new peaks are likely degradation products such as sucrose, galactose, glucose, or fructose.	Analyze the degradation products using appropriate standards to confirm their identity. Adjust experimental conditions (e.g., lower temperature, neutral pH) to minimize degradation.
Reaction with matrix components: In complex samples, Planteose may react with other components, especially at elevated temperatures.	Simplify the sample matrix through purification steps if possible. Analyze the stability of Planteose in a simplified, well-defined buffer system to understand its intrinsic stability before moving to more complex matrices.

Summary of Planteose Stability

While specific quantitative data for Planteose is limited in the literature, the stability of structurally similar oligosaccharides like raffinose and stachyose (B150584) provides valuable insights. The following table summarizes the expected qualitative effects of different conditions on Planteose stability.

Condition	Effect on Stability	Notes
High Temperature (>50°C)	Decreases stability	Accelerates hydrolysis, especially in aqueous solutions. The rate of degradation increases with temperature.
Low Temperature (<4°C)	Increases stability	Recommended for storage of solutions for short to medium term. Freezing (-20°C or lower) is preferred for long-term storage.
Acidic pH (< 6.0)	Decreases stability	Promotes acid-catalyzed hydrolysis of glycosidic bonds. The rate of hydrolysis increases as the pH decreases.[1]
Neutral pH (6.0 - 8.0)	Optimal stability	Planteose is generally most stable in a neutral pH range in the absence of enzymes.
Alkaline pH (> 8.0)	Decreases stability	Can lead to degradation, although the effect might be less pronounced than under strongly acidic conditions for some oligosaccharides.
Aqueous Solvents (e.g., Water, Buffers)	Moderate stability	Stability is highly dependent on pH and temperature. Susceptible to microbial growth if not sterile.
Organic Solvents (e.g., Ethanol, Methanol)	Generally higher stability	In pure or high-concentration organic solvents, water-dependent hydrolysis is minimized. However, solubility may be a limiting factor.
Enzymes (α-galactosidase)	Low stability	Rapidly hydrolyzed to sucrose and galactose. The rate depends on enzyme concentration, temperature, and pH.

Experimental Protocols

Protocol 1: General Procedure for Evaluating Planteose Stability in a Liquid Formulation

• Solution Preparation: Prepare a stock solution of Planteose in the desired solvent (e.g., water, buffer, aqueous-organic mixture) at a known concentration.

• Sample Aliquoting: Aliquot the stock solution into multiple sealed vials to avoid repeated freeze-thaw cycles or contamination of the bulk solution.

• Storage Conditions: Store the aliquots under the desired experimental conditions (e.g., different temperatures: 4°C, 25°C, 40°C; different pH values). Include a control sample stored at -80°C where degradation is assumed to be minimal.

• Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours, 1 week), retrieve an aliquot from each storage condition.

• Sample Analysis: Immediately analyze the samples using a validated analytical method, such as HPLC-RID, to quantify the remaining concentration of Planteose.

• Data Analysis: Plot the concentration of Planteose as a function of time for each condition to determine the degradation kinetics.

Factors Influencing Planteose Stability

Caption: Factors influencing the stability and degradation of Planteose.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

minimizing interference in Planteose detection assays

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions to minimize interference in Planteose detection assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for detecting and quantifying Planteose?

A1: The primary methods for Planteose quantification are High-Performance Liquid Chromatography (HPLC) with Refractive Index Detection (RID) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). An alternative approach is a two-step enzymatic assay.

Q2: Why is Planteose difficult to analyze accurately?

A2: Several factors contribute to the difficulty in Planteose analysis. Its non-reducing nature limits the use of certain colorimetric assays. A significant challenge is the presence of its structural isomer, raffinose (B1225341), which has the same molecular weight and often co-elutes in standard chromatographic systems, making differentiation difficult. Furthermore, complex biological samples, such as plant extracts, contain numerous compounds that can interfere with the assay, an issue broadly known as the matrix effect.

Q3: What is the "matrix effect" in LC-MS/MS analysis of Planteose?

A3: The matrix effect refers to the alteration of ionization efficiency (suppression or enhancement) of Planteose by co-eluting compounds from the sample matrix.[1][2][3][4][5] This can lead to significant inaccuracies in quantification, either underestimating or overestimating the true concentration of Planteose.

Q4: Can I use a simple colorimetric assay to measure Planteose?

A4: Direct colorimetric assays for reducing sugars are not suitable for Planteose as it is a non-reducing trisaccharide. However, after complete enzymatic or acid hydrolysis of Planteose into its constituent monosaccharides (galactose, glucose, and fructose), these products can be measured using colorimetric methods. Be aware that this approach is susceptible to interference from other sugars present in the sample.

Troubleshooting Guide: HPLC and LC-MS/MS Assays

Issue 1: Poor Peak Resolution or Co-elution with Isomers (e.g., Raffinose)

Cause: Suboptimal chromatographic separation is a common issue, especially when dealing with isomers like raffinose and Planteose which are structurally very similar.

Solution:

• Column Selection: Utilize a Porous Graphitic Carbon (PGC) column, which is highly effective for separating structural isomers of oligosaccharides.[6]

• Method Optimization: Adjust mobile phase composition, gradient, and flow rate to improve separation.

• Temperature Control: Maintain a stable column temperature, as this can significantly impact retention times and peak resolution.

Issue 2: Inaccurate Quantification due to Matrix Effects (LC-MS/MS)

Cause: Co-eluting compounds from the sample matrix interfere with the ionization of Planteose in the mass spectrometer source, leading to ion suppression or enhancement.[2][3][4][5][7][8]

Solutions:

• Sample Preparation and Cleanup: Implement a robust sample preparation protocol to remove interfering matrix components before analysis.

• Internal Standards: Use a stable isotope-labeled (SIL) internal standard corresponding to Planteose. This is the most effective way to compensate for matrix effects as the internal standard will be affected similarly to the analyte.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix that is similar to the sample matrix to compensate for consistent matrix effects.

Table 1: Comparison of Sample Cleanup Methods for Plant Extracts

Cleanup Method	Principle	Pros	Cons
Protein Precipitation	Use of organic solvents (e.g., acetonitrile, methanol) to precipitate proteins.[9]	Simple, fast, and cost-effective.	May not remove other interfering small molecules like lipids or other polar compounds.
Solid-Phase Extraction (SPE)	Differential partitioning of sample components between a solid phase and a liquid phase.	Can be highly selective for the analyte of interest and effectively remove a wide range of interfering compounds.	Requires method development and can be more time-consuming and expensive.
Liquid-Liquid Extraction (LLE)	Separation of compounds based on their relative solubilities in two different immiscible liquids.	Effective for removing highly polar or non-polar interferences.	Can be labor-intensive and may require large volumes of organic solvents.
Ultrasound-Assisted Micellar Cleanup (UAMC)	Utilizes surfactant micelles and ultrasound to entrap and remove macromolecules.[10]	Rapid and efficient for complex biological matrices.	May require specific surfactants and equipment.

Troubleshooting Workflow for LC-MS/MS Matrix Effects

Caption: Troubleshooting workflow for identifying and mitigating matrix effects in LC-MS/MS analysis.

Troubleshooting Guide: Enzymatic Assays

Issue 1: Incomplete Hydrolysis of Planteose

Cause: The enzymatic reaction may be incomplete due to suboptimal enzyme concentration, incubation time, temperature, or pH. Planteose hydrolysis requires a two-step process.

Solutions:

• Two-Step Enzymatic Digestion: Ensure a sequential digestion. First, use α-galactosidase to cleave the terminal galactose, yielding sucrose (B13894) and galactose.[3][11][12] Then, add invertase (β-fructofuranosidase) to hydrolyze sucrose into glucose and fructose.[1][2][4][13][14]

• Optimize Reaction Conditions: Verify that the pH, temperature, and incubation time are optimal for both enzymes.

• Enzyme Activity: Confirm the activity of your enzyme stocks using appropriate standards (e.g., p-nitrophenyl-α-D-galactopyranoside for α-galactosidase and sucrose for invertase).

Table 2: Recommended Conditions for a Two-Step Enzymatic Hydrolysis of Planteose

Step	Enzyme	Substrate	Products	Optimal pH	Optimal Temperature
1	α-Galactosidase	Planteose	Sucrose + Galactose	4.5 - 5.5	37 - 50°C
2	Invertase (from yeast)	Sucrose	Glucose + Fructose	4.5 - 5.5	55 - 60°C

Note: Optimal conditions can vary depending on the source of the enzyme.

Issue 2: Overestimation of Planteose Concentration

Cause: The presence of other oligosaccharides in the sample that can be hydrolyzed by α-galactosidase or invertase, or the presence of endogenous monosaccharides (glucose, fructose, galactose) in the sample.

Solutions:

• Blank Correction: Run a parallel sample blank that omits the enzymes to measure the endogenous levels of glucose, fructose, and galactose. Subtract these values from the results of the enzyme-treated sample.

• Specificity of Enzymes: Be aware that α-galactosidase will also hydrolyze other α-galactosides like raffinose and stachyose.[11] If these are present, the enzymatic assay will not be specific to Planteose. In such cases, a chromatographic method is recommended for accurate quantification.

• Chromatographic Separation of Products: After enzymatic hydrolysis, use HPLC or GC-MS to separate and quantify the individual monosaccharides (glucose, fructose, galactose).[15][16] This is more accurate than a general hexose (B10828440) assay.

Workflow for Enzymatic Assay of Planteose

Caption: Workflow for the two-step enzymatic quantification of Planteose with blank correction.

Experimental Protocols

Protocol 1: Sample Preparation from Plant Tissue for LC-MS/MS Analysis

• Homogenization: Freeze 100 mg of plant tissue in liquid nitrogen and grind to a fine powder.

• Extraction: Add 1 mL of 80% methanol (B129727). Vortex thoroughly and incubate at 4°C for 1 hour with shaking.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Cleanup (SPE): a. Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water. b. Load the supernatant from the previous step onto the cartridge. c. Wash the cartridge with 1 mL of water to remove highly polar impurities. d. Elute the oligosaccharides with 1 mL of 50% methanol.

• Drying and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the sample in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Two-Step Enzymatic Hydrolysis of Planteose

• Sample Preparation: Prepare an aqueous extract of the plant material and clarify by centrifugation or filtration.

• Reaction Setup: In a microcentrifuge tube, combine:

  • 50 µL of sample extract

  • 40 µL of 50 mM sodium acetate (B1210297) buffer (pH 5.0)

  • 10 µL of α-galactosidase (e.g., from Aspergillus niger, at a concentration sufficient to hydrolyze expected levels of Planteose).

• First Hydrolysis: Incubate at 37°C for 1 hour.

• Second Hydrolysis: Add 10 µL of invertase (e.g., from S. cerevisiae) to the same tube.

• Incubation: Incubate at 55°C for 30 minutes.

• Termination: Stop the reaction by heating the sample at 95°C for 5 minutes.

• Quantification: Analyze the sample for glucose, fructose, and galactose content using an appropriate method (e.g., HPLC-RID or a specific enzymatic quantification kit for each monosaccharide). Remember to run a sample blank without enzymes to correct for endogenous monosaccharides.

References

• 1. Invertase - Creative Enzymes [creative-enzymes.com]
• 2. Invertase - Wikipedia [en.wikipedia.org]
• 3. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. flinnsci.com [flinnsci.com]
• 5. US20070036883A1 - Plant-derived alkaline alpha-galactosidase - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sample preparation and cleanup methods for clinical top-down proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ultrasound-assisted micellar cleanup coupled with large-volume-injection enrichment for the analysis of polar drugs in blood and zebrafish samples - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Spatial regulation of alpha-galactosidase activity and its influence on raffinose family oligosaccharides during seed maturation and germination in Cicer arietinum - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Invertase Preparation - Creative Biogene [microbiosci.creative-biogene.com]
• 14. quora.com [quora.com]
• 15. Measurement of Glucose and Fructose in Clinical Samples Using Gas Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Planteose SPE Troubleshooting

This guide provides troubleshooting assistance for researchers experiencing low recovery of Planteose after Solid-Phase Extraction (SPE). The following sections are designed to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Question 1: My Planteose recovery is significantly lower than expected after SPE. What are the most common causes?

Answer: Low recovery of Planteose, a highly hydrophilic trisaccharide, is often due to its poor retention on common reversed-phase sorbents or premature elution during the washing step.[1] Key factors to investigate include the choice of SPE sorbent, the composition of your loading and wash solvents, and the elution solvent's strength.[2][3][4]

To systematically troubleshoot, it's recommended to analyze the eluate from each step of the SPE process (load, wash, and elution) to determine where the analyte is being lost.[5][6]

Troubleshooting Workflow for Low Planteose Recovery

Caption: A flowchart outlining the key checkpoints and potential solutions for troubleshooting low Planteose recovery during SPE.

Question 2: Which SPE sorbent is best for isolating Planteose?

Answer: Due to its hydrophilic nature, Planteose is not well-retained on traditional reversed-phase sorbents like C18, which rely on hydrophobic interactions.[1] For neutral oligosaccharides like Planteose, more suitable options include:

• Graphitized Carbon Cartridges: These are highly effective for capturing polar compounds like oligosaccharides and allow for the removal of interfering substances with aqueous washes.[7]

• Aminopropyl (NH2) Bonded Phases: These are also a good choice for the solid-phase extraction of oligosaccharides with a degree of polymerization greater than four.[7]

The choice of sorbent can significantly impact recovery rates, as illustrated in the table below.

Sorbent Type	Primary Interaction	Expected Planteose Recovery	Key Considerations
C18 (Reversed-Phase)	Hydrophobic	Low (< 30%)	Not ideal for highly polar oligosaccharides.[1]
Graphitized Carbon	Adsorption, Hydrophobic	High (> 85%)	Excellent for desalting and separating from monosaccharides.[7]
Aminopropyl (NH2)	Normal-Phase	Good (> 80%)	Effective for separating sugars based on size.[7]
Mixed-Mode Cation Exchange	Hydrophobic & Cation Exchange	Variable	Not suitable for neutral oligosaccharides like Planteose as they won't be retained by the sulfonyl groups.[1]

Question 3: How can I optimize my wash and elution steps to improve Planteose recovery?

Answer: Optimizing your wash and elution solvents is critical. Since Planteose is polar, it can be prematurely eluted by wash solvents that are too strong, or it can be retained on the column if the elution solvent is too weak.[8][9]

Wash Step Optimization: The goal of the wash step is to remove less polar interferences without eluting the Planteose. For graphitized carbon cartridges, you can use a low-concentration organic solvent.

Elution Step Optimization: A stronger solvent is needed to disrupt the interaction between Planteose and the sorbent. This is typically achieved by increasing the percentage of organic solvent.

The following table provides a starting point for solvent optimization.

Step	Solvent Composition	Expected Outcome	Troubleshooting Tip
Wash	5-15% Acetonitrile (B52724) in Water	Removal of non-polar and some polar impurities.	If Planteose is found in the wash fraction, decrease the acetonitrile percentage.[5]
Elution	50% Acetonitrile / 50% Water	Elution of Planteose.	If recovery is low, increase the acetonitrile concentration to 60-80% or add 0.1% Trifluoroacetic Acid (TFA).[7]

SPE Solvent Optimization Workflow

Caption: A workflow diagram for systematically optimizing wash and elution solvents to maximize Planteose recovery.

Detailed Experimental Protocol

This protocol provides a general methodology for the extraction of Planteose using a graphitized carbon SPE cartridge.

Objective: To isolate and purify Planteose from an aqueous plant extract.

Materials:

• Graphitized Carbon SPE Cartridge (e.g., 150 mg)

• SPE Vacuum Manifold

• Sample: Aqueous plant extract containing Planteose

• Solvents: HPLC-grade water, acetonitrile, and trifluoroacetic acid (TFA)

• Collection tubes

Methodology:

• Cartridge Conditioning:

  • Pass 3 mL of 80% acetonitrile in 0.1% aqueous TFA through the cartridge.

  • Equilibrate the cartridge by passing 3 mL of HPLC-grade water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load up to 1 mL of the aqueous plant extract onto the cartridge.

  • Apply a slow, consistent flow rate (approximately 1 mL/min) using the vacuum manifold.

  • Collect the flow-through for analysis to ensure Planteose has been retained on the cartridge.

• Washing:

  • Wash the cartridge with 2 mL of HPLC-grade water to remove salts and other highly polar impurities.

  • Perform a second wash with 2 mL of 15% acetonitrile in water to remove less polar interferences.

  • Collect the wash fractions for analysis to check for premature elution of Planteose.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the Planteose by passing 2 mL of 50% acetonitrile in water through the cartridge.

  • For potentially stronger elution, a solution of 50% acetonitrile with 0.1% TFA can be used.[7]

• Analysis:

  • Analyze the collected fractions (load, wash, and elution) using a suitable method such as HPLC with a refractive index detector (RID) or mass spectrometry (MS) to determine the recovery and purity of Planteose.

References

• 1. Solid-Phase Extraction Approaches for Improving Oligosaccharide and Small Peptide Identification with Liquid Chromatography-High-Resolution Mass Spectrometry: A Case Study on Proteolyzed Almond Extract - PMC [pmc.ncbi.nlm.nih.gov]
• 2. silicycle.com [silicycle.com]
• 3. specartridge.com [specartridge.com]
• 4. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 5. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 6. Sample Prep Tech Tip: Troubleshooting SPE | Phenomenex [phenomenex.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. SPE Troubleshooting | Thermo Fisher Scientific - IN [thermofisher.com]

Technical Support Center: Enhancing Planteose Detection Sensitivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity of Planteose detection methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for detecting and quantifying Planteose?

The most common and effective methods for Planteose detection include High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and enzymatic assays. HPLC is often coupled with detectors like refractive index (RI), evaporative light scattering (ELSD), or MS for quantification. Mass spectrometry, particularly when combined with liquid chromatography (LC-MS), offers high sensitivity and structural information, which is crucial for distinguishing Planteose from its isomers.[1][2][3] Enzymatic assays can provide high specificity for quantification by using enzymes that act on Planteose or its hydrolysis products.[4][5]

Q2: Why is it challenging to differentiate Planteose from its isomer, Raffinose (B1225341)?

Planteose and Raffinose are structural isomers, meaning they have the same molecular weight but differ in the linkage of the galactose unit.[6] This structural similarity makes their separation and distinct detection challenging. Advanced chromatographic techniques, such as porous graphitic carbon (PGC) chromatography, combined with tandem mass spectrometry (MS/MS or MS2), are often required to achieve baseline separation and generate unique fragmentation patterns for unambiguous identification.[6][7]

Q3: How can I improve the sensitivity of my HPLC-based Planteose detection?

To enhance sensitivity in HPLC analysis, consider the following strategies:

• Detector Selection: Employ highly sensitive detectors such as mass spectrometers or fluorescence detectors (after derivatization).[8][9]

• Sample Preparation: Concentrate your sample before injection to increase the analyte concentration.[8] Solid-phase extraction (SPE) can be used to purify and pre-concentrate Planteose from complex matrices.[10]

• Method Optimization: Adjust mobile phase composition, gradient, and flow rate to improve peak shape and resolution.[8][9]

• Column Choice: Select a column with appropriate chemistry (e.g., C18, HILIC) and smaller particle size for better separation efficiency.[8][11]

Q4: What role does derivatization play in improving Planteose detection?

Derivatization can significantly enhance the sensitivity of Planteose detection, especially for HPLC with fluorescence or UV detection and for mass spectrometry.[12] For instance, labeling with a fluorescent tag allows for highly sensitive detection in HPLC. In mass spectrometry, derivatization can improve ionization efficiency, leading to better signal intensity.[12]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Guide 1: Low Signal or No Peak for Planteose in LC-MS

Problem: You are not observing a clear peak for Planteose, or the signal intensity is too low in your LC-MS analysis.

Possible Cause	Troubleshooting Step	Rationale
Low Analyte Concentration	Concentrate the sample using techniques like solid-phase extraction (SPE) or lyophilization followed by reconstitution in a smaller volume.	Increasing the concentration of Planteose in the injected sample can bring it above the limit of detection (LOD) of the instrument.[8]
Poor Ionization Efficiency	Optimize the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature). Consider derivatization to improve ionization.	Neutral oligosaccharides like Planteose can have poor ionization efficiency.[12] Optimization of source conditions or chemical modification can enhance ion formation.
Matrix Effects	Dilute the sample or improve sample cleanup to remove interfering compounds from the matrix.	Components in complex biological samples can suppress the ionization of the target analyte, leading to a weaker signal.[13]
Suboptimal Chromatographic Separation	Optimize the HPLC method, including the column, mobile phase, and gradient, to ensure Planteose is eluting as a sharp peak and is well-separated from interfering compounds.	Co-elution with other compounds can lead to ion suppression and a reduced signal for Planteose.

Guide 2: High Background Noise in Chromatogram

Problem: The baseline in your chromatogram is noisy, making it difficult to accurately integrate the Planteose peak.

Possible Cause	Troubleshooting Step	Rationale
Contaminated Mobile Phase	Use high-purity HPLC-grade solvents and freshly prepared mobile phases. Filter the mobile phase before use.[11]	Impurities in the mobile phase can contribute to a noisy baseline, especially in sensitive detectors like mass spectrometers.
Sample Matrix Interference	Implement a more rigorous sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering substances.[10]	Complex sample matrices can introduce a variety of compounds that contribute to background noise.[8]
Detector Issues	Ensure the detector is properly maintained and calibrated. For MS detectors, check for contamination in the ion source.	A contaminated or malfunctioning detector can be a significant source of background noise.

Guide 3: Inability to Distinguish Planteose from Raffinose

Problem: Your analytical method cannot resolve Planteose and its isomer, Raffinose.

Possible Cause	Troubleshooting Step	Rationale
Inadequate Chromatographic Resolution	Utilize a porous graphitic carbon (PGC) column, which is known for its ability to separate structurally similar carbohydrates.[6] Optimize the mobile phase and gradient to maximize the separation between the two isomers.	The unique properties of PGC stationary phases can provide the necessary selectivity to separate Planteose and Raffinose.[6][7]
Non-specific Detection Method	Employ tandem mass spectrometry (MS/MS or MS2) to generate specific fragmentation patterns for each isomer.[6][7]	Even if the isomers co-elute, their distinct fragmentation patterns in MS/MS can allow for their individual identification and quantification.[2][6]

Experimental Protocols

Protocol 1: Planteose Extraction from Plant Tissue for LC-MS Analysis

This protocol outlines a general procedure for extracting Planteose from plant tissues.

• Sample Preparation:

  • Flash-freeze fresh plant tissue in liquid nitrogen.

  • Grind the frozen tissue to a fine powder using a mortar and pestle or a cryogenic grinder.[14]

• Extraction:

  • To approximately 100 mg of powdered tissue, add 1 mL of 80% methanol (B129727).

  • Vortex thoroughly and incubate at 60°C for 20 minutes.

  • Centrifuge at 14,000 x g for 15 minutes to pellet the solid debris.

• Purification (Solid-Phase Extraction - SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the supernatant from the extraction step onto the SPE cartridge.

  • Wash the cartridge with deionized water to remove highly polar impurities.

  • Elute the oligosaccharides with an appropriate solvent, such as 20% acetonitrile.

• Final Preparation:

  • Dry the eluted fraction under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable volume of the initial mobile phase for LC-MS analysis.

Protocol 2: Enzymatic Assay for Planteose Quantification

This protocol describes a general approach for the enzymatic quantification of Planteose.

• Sample Preparation:

  • Extract Planteose from the sample as described in Protocol 1.

  • Ensure the final extract is in a buffer compatible with the chosen enzymes.

• Enzymatic Hydrolysis:

  • Treat the extract with α-galactosidase to hydrolyze Planteose into sucrose (B13894) and galactose.

• Quantification of Hydrolysis Products:

  • Quantify the released glucose (from the subsequent hydrolysis of sucrose by invertase) using a coupled enzyme assay.[5] This typically involves hexokinase and glucose-6-phosphate dehydrogenase, where the production of NADPH is measured spectrophotometrically at 340 nm.[4][5]

• Standard Curve:

  • Prepare a standard curve using known concentrations of Planteose that have been subjected to the same enzymatic hydrolysis and detection steps.

• Calculation:

  • Determine the concentration of Planteose in the original sample by comparing the measured absorbance to the standard curve.

Visualizations

References

• 1. The role of mass spectrometry in plant systems biology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry for Characterizing Plant Cell Wall Polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. escholarship.org [escholarship.org]
• 6. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Optimization of HPLC Methods for the Analysis of Bioactive Compounds in Crude Plant Extracts [plantextractwholesale.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. mdpi.com [mdpi.com]
• 11. Optimizing HPLC/UHPLC Systems – General Recommendations [ssi.shimadzu.com]
• 12. Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Extraction of DNA From Plants Using Plant DNAzol Reagent | Thermo Fisher Scientific - TW [thermofisher.com]

Technical Support Center: Planteose HPLC Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering issues with Planteose analysis using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide: Resolving Peak Tailing in Planteose HPLC Analysis

Peak tailing is a common issue in HPLC that can compromise resolution and lead to inaccurate quantification. This guide provides a systematic approach to diagnosing and resolving peak tailing in Planteose analysis.

Isolating the Cause of Peak Tailing

The first step in troubleshooting is to determine if the peak tailing is specific to Planteose or if it affects all peaks in the chromatogram.

• If all peaks are tailing: The issue is likely related to the HPLC system (a physical problem).

• If only the Planteose peak (and other polar analytes) are tailing: The issue is likely chemical in nature, related to interactions between Planteose and the stationary phase.

Below is a workflow to guide you through the troubleshooting process.

Figure 1. A troubleshooting workflow for diagnosing the cause of peak tailing in HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for Planteose in HPLC?

Peak tailing for polar molecules like Planteose, a trisaccharide, in HPLC is often due to secondary interactions with the stationary phase.[1][2] The most common causes include:

• Secondary Interactions with Residual Silanols: Unwanted interactions can occur between the hydroxyl groups of Planteose and active silanol (B1196071) groups on silica-based stationary phases.[1][3]

• Inappropriate Mobile Phase pH or Buffer Concentration: The wrong mobile phase conditions can exacerbate secondary interactions.[1] A mobile phase with a low pH (e.g., 3-5) can help by keeping the silanol groups protonated, but may not always be optimal for sugar stability or retention.[1][2] Insufficient buffer concentration may not effectively mask the active sites on the stationary phase.[1][4]

• Schiff Base Formation: If using an amino-functionalized column, the primary amine groups can react with the reducing end of Planteose to form a Schiff base, leading to peak broadening and tailing.[1][5]

• Anomer Separation: In solution, sugars like Planteose can exist as different anomers (α and β forms). If the rate of interconversion between these anomers is slow compared to the chromatographic separation time, it can result in broadened or split peaks.[1]

• Mismatch between Injection Solvent and Mobile Phase: Injecting the sample in a solvent that is significantly stronger (e.g., higher water content in HILIC) than the mobile phase can cause peak distortion.[1]

• Column Overload: Injecting too much sample can saturate the stationary phase, resulting in poor peak shape.[1][4]

Q2: How can I minimize secondary interactions with the stationary phase?

Minimizing unwanted interactions is key to achieving symmetrical peaks. Consider the following strategies:

• Column Selection:

  • Use a modern, high-purity, end-capped silica-based column. End-capping blocks many of the residual silanol groups, reducing the sites for secondary interactions.[2][3][6]

  • Consider polymeric columns, such as those with a polyamine-bonded phase, which can offer improved stability and reduced secondary interactions compared to some silica-based amino columns.[7]

• Mobile Phase Optimization:

  • pH Adjustment: For silica-based columns, operating at a lower pH (e.g., pH 3-5) can suppress the ionization of residual silanol groups, thereby reducing their interaction with Planteose.[2][3]

  • Buffer Concentration: Increasing the buffer concentration (a starting point of 10-20 mM is often recommended) can help to mask residual silanol groups and improve peak shape.[1][4]

  • Mobile Phase Additives: In some cases, adding a small amount of a competing base, like triethylamine, to the mobile phase can help to block the active silanol sites, although this is less common with modern columns.

Q3: What are the optimal mobile phase conditions for Planteose analysis?

The optimal mobile phase will depend on the column chemistry being used, but for HILIC (Hydrophilic Interaction Chromatography), which is a common mode for sugar analysis, the following are key considerations:

Parameter	Recommendation	Rationale
Organic Solvent	Acetonitrile (B52724)	Provides good retention and separation for polar analytes like sugars in HILIC mode.
Aqueous Component	Water (often with a buffer)	The strong solvent in HILIC; increasing the water content decreases retention.[7][8]
Acetonitrile/Water Ratio	Typically 70:30 to 85:15 (v/v)	A higher acetonitrile concentration increases retention time. The optimal ratio should be determined experimentally to achieve the best resolution and peak shape.[8]
Buffer	Ammonium (B1175870) Acetate or Ammonium Formate (10-20 mM)	Helps to control pH and mask residual silanol groups, improving peak shape.[1]
pH	3-6	A slightly acidic pH helps to suppress the ionization of silanol groups on the stationary phase.[1][2]

Experimental Protocol: Mobile Phase Optimization

• Initial Conditions: Prepare a mobile phase of 80:20 (v/v) acetonitrile:water with 10 mM ammonium acetate, adjusted to pH 5.0.

• Equilibrate the Column: Equilibrate the HILIC column with the initial mobile phase for at least 30 minutes or until a stable baseline is achieved. HILIC columns often require longer equilibration times than reversed-phase columns.[1]

• Inject Standard: Inject a standard solution of Planteose.

• Evaluate Peak Shape: Assess the peak tailing factor. A value close to 1 is ideal, while values greater than 1.5 may indicate significant tailing.

• Adjust Mobile Phase:

  • If peak tailing is observed, incrementally decrease the mobile phase pH (e.g., to 4.5, 4.0) and/or increase the buffer concentration (e.g., to 15 mM, 20 mM).

  • Adjust the acetonitrile/water ratio to optimize retention and resolution.

Q4: How can I address the issue of anomer separation?

The separation of anomers can be addressed by:

• Increasing Column Temperature: Elevating the column temperature (e.g., to 40-60 °C) can increase the rate of interconversion between the anomers, causing them to elute as a single, sharper peak.[1][5]

• Mobile Phase pH: In some cases, adjusting the mobile phase pH can also influence the rate of anomerization.

Q5: What should I do if all my peaks are tailing?

If every peak in your chromatogram is tailing, the problem is likely physical and related to the HPLC system itself.[6][9]

• Check for Dead Volume: Ensure all fittings and tubing are properly connected and that the tubing length and internal diameter are minimized to reduce extra-column band broadening.[1][10]

• Inspect the Column Inlet Frit: A partially blocked column inlet frit can distort the sample flow path, causing tailing for all peaks. Try back-flushing the column (if the manufacturer's instructions permit) to dislodge any particulates.[2][9]

• Look for a Column Void: A void at the head of the column can cause peak distortion. This can happen over time with column use. If a void is suspected, the column may need to be replaced.[2][6]

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. HILIC Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Methods for Separating Sugars : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Improved Analysis of Simple Sugars Using apHera™ NH2 HPLC Columns [sigmaaldrich.com]
• 8. tandfonline.com [tandfonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. chromtech.com [chromtech.com]

Technical Support Center: Planteose Extraction & Analysis

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting resources for the extraction and quantification of Planteose and other Raffinose Family Oligosaccharides (RFOs).

Frequently Asked Questions (FAQs)

Q1: Why is my Planteose/RFO yield consistently low?

A1: Low yields can stem from several factors.[1] Key areas to investigate include:

• Suboptimal Solvent Concentration: An incorrect ethanol (B145695) concentration can significantly hinder extraction. For many plant tissues, particularly seeds, 50% (v/v) ethanol is more effective than higher concentrations like 80%.[1] Higher ethanol levels can cause proteins and some polysaccharides to precipitate, which may trap the target oligosaccharides and prevent their diffusion into the solvent.[1]

• Inadequate Extraction Time: The extraction process may not be long enough for the solvent to penetrate the tissue and solubilize the oligosaccharides fully. While yields may not significantly increase after 30-60 minutes for some samples, shorter durations (e.g., 15 minutes) can result in lower recovery.[1]

• Improper Sample Preparation: Incomplete grinding or homogenization of the plant tissue limits the surface area available for solvent interaction. Ensure the sample is ground to a fine, homogenous powder.

• Plant Material Variability: The concentration of RFOs naturally varies depending on the plant species, the specific tissue used (seeds are often rich in RFOs), and the developmental stage of the plant.

Q2: What is the best solvent for extracting Planteose?

A2: Aqueous ethanol is the most commonly used and effective solvent for extracting RFOs. An ethanol concentration of approximately 50% (v/v) has been shown to provide a higher yield compared to 80% (v/v) ethanol for extracting RFOs from leguminous peas.[1] For oligosaccharides like fructans, ethanol concentrations should not exceed 70% (v/v).

Q3: How can I remove interfering substances from my crude extract?

A3: Crude plant extracts often contain pigments (like chlorophyll), phenolics, proteins, and other sugars that can interfere with quantification. Here are a few strategies:

• Solid-Phase Extraction (SPE): Cartridges, such as C18 or porous graphitic carbon, can be used to remove non-polar interfering compounds or to selectively retain and elute the oligosaccharides.[2]

• Activated Carbon: Treatment with activated carbon can help decolorize the extract by adsorbing pigments and some phenolic compounds. The oligosaccharides can then be recovered from the carbon using an alcohol solution.

• Solvent Partitioning: A liquid-liquid extraction using a non-polar solvent like hexane (B92381) can be performed to remove lipids and chlorophyll (B73375) before the primary ethanol extraction.

Q4: My oligosaccharide samples seem to be degrading. What could be the cause?

A4: Oligosaccharides can be susceptible to degradation under certain conditions:

• Acidic Conditions: Exposure to even dilute acids (like trifluoroacetic acid or formic acid), especially when combined with heat, can cause hydrolysis of glycosidic bonds.[2] This is a critical consideration during sample preparation, solvent evaporation, and chromatographic analysis.[2]

• High Temperatures: Applying heat during solvent evaporation (e.g., above room temperature) can lead to partial degradation of oligosaccharides, especially if acidic modifiers are present.[2]

• Enzymatic Activity: Endogenous enzymes (e.g., glycosidases) in the plant tissue can degrade oligosaccharides if the sample is not properly handled post-harvest. Immediate processing or flash-freezing is recommended.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Low or No Planteose Detected	Inefficient Extraction	Review your extraction protocol. Ensure the solvent concentration (ideally ~50% ethanol), temperature, and time are optimized for your specific plant material.[1] Verify that the plant tissue was thoroughly homogenized.
Degradation during Prep	Avoid high temperatures and acidic conditions during sample workup.[2] Use centrifugal evaporation without heat, especially if acids are present in your solvents.[2] Process fresh tissue quickly or flash-freeze and store at -80°C.
Incorrect Quantification Standard	Ensure you are using an appropriate standard for your quantification assay (e.g., glucose or a specific oligosaccharide standard for the Phenol-Sulfuric Acid method).
High Variability Between Replicates	Inhomogeneous Sample	Ensure the initial plant material is ground into a very fine and uniform powder to allow for consistent subsampling.
Inconsistent Extraction Conditions	Maintain precise control over temperature, time, and solvent volumes for each replicate. Use a water bath for consistent temperature control.
Pipetting Errors	Calibrate your pipettes regularly. When preparing standards and samples for colorimetric assays, ensure accurate and consistent pipetting.
Interference in Quantification Assay	Co-extraction of Pigments/Phenolics	Use a purification step after initial extraction. Activated carbon treatment or SPE can be effective. For the Phenol-Sulfuric Acid assay, running a sample blank (sample + sulfuric acid, no phenol) can help correct for background color.
Presence of Other Sugars	The Phenol-Sulfuric Acid method quantifies total carbohydrates. If you need to quantify Planteose specifically, a chromatographic method like HPLC is required for separation prior to quantification.[3]
Poor Chromatographic Peak Shape (HPLC)	Column Overload	Dilute the sample extract and reinject.
Inappropriate Mobile Phase	Ensure the mobile phase is properly prepared and degassed. For HILIC separation of oligosaccharides, a gradient of acetonitrile (B52724) and water is common.[4]
Co-eluting Contaminants	Incorporate a sample clean-up step (e.g., SPE) before HPLC analysis to remove interfering matrix components.[5]

Data Presentation: Factors Affecting RFO Extraction

The following tables summarize quantitative data on the impact of different extraction parameters on Raffinose Family Oligosaccharide (RFO) yields from plant seeds.

Table 1: Effect of Ethanol Concentration on RFO Yield from Leguminous Vine Peas

Ethanol Concentration (v/v)	Average RFO Yield	Observation
50%	~2x higher than 80%	Maximum yield was obtained at approximately 50% ethanol.[1]
80%	Lower Yield	Higher ethanol concentrations can cause precipitation of proteins and polysaccharides, hindering oligosaccharide diffusion.[1]

Table 2: Effect of Extraction Time on RFO Yield from Leguminous Vine Peas (at optimal solvent/temp)

Extraction Time (minutes)	Relative RFO Yield	Observation
15	Lower	Incomplete extraction.
30	Similar to 60 min	Extraction appears to be largely complete within 30 minutes.[1]
60	Similar to 30 min	Extending the extraction time beyond 30 minutes showed no significant increase in yield.[1]

Table 3: Effect of Extraction Temperature on RFO Yield from Leguminous Vine Peas

Extraction Temperature	Relative RFO Yield	Observation
Room Temperature	Similar to Boiling	For RFOs in leguminous vine peas, extraction temperature did not have a significant effect on the yield.[1]
Boiling Temperature	Similar to Room Temp	While boiling may increase extraction rates for some compounds, it was not a critical factor for RFOs in this study.[1]

Experimental Protocols

Protocol 1: Ethanolic Extraction of Planteose/RFOs from Plant Seeds

Objective: To extract soluble oligosaccharides from plant seed material for subsequent quantification.

Materials:

• Dried plant seeds (e.g., pea, soybean)

• Grinder or mortar and pestle

• 50% (v/v) Ethanol

• Centrifuge tubes (50 mL)

• Water bath

• Centrifuge

• Volumetric flasks

Procedure:

• Sample Preparation: Grind the dried plant seeds into a fine, homogeneous powder.

• Extraction: a. Weigh approximately 1 gram of the powdered sample into a 50 mL centrifuge tube. b. Add 20 mL of 50% (v/v) ethanol to the tube. c. Vortex thoroughly to ensure the powder is fully suspended in the solvent. d. Place the tube in a water bath set to 50-60°C for 30-60 minutes. Agitate the sample periodically.

• Separation: a. Centrifuge the suspension at 4000 x g for 15 minutes to pellet the solid material. b. Carefully decant the supernatant (this contains the extracted oligosaccharides) into a clean tube or flask.

• Repeated Extraction (Optional but Recommended): To maximize yield, repeat the extraction (steps 2b-3b) on the pellet one or two more times, combining the supernatants.

• Final Preparation: a. Record the total volume of the combined supernatant. b. The extract is now ready for purification or direct quantification. If necessary, filter the extract through a 0.45 µm filter before HPLC analysis.

Protocol 2: Quantification of Total Carbohydrates using the Phenol-Sulfuric Acid Method

Objective: To determine the total concentration of soluble carbohydrates in the extracted sample.

Materials:

• Planteose/RFO extract (from Protocol 1)

• 5% (w/v) Phenol (B47542) solution

• Concentrated Sulfuric Acid (96-98%)

• Glucose (or other appropriate sugar) standard solution (e.g., 100 µg/mL)

• Spectrophotometer

• Glass test tubes

Procedure:

• Preparation of Standard Curve: a. Pipette 0, 0.2, 0.4, 0.6, 0.8, and 1.0 mL of the 100 µg/mL glucose standard into a series of labeled test tubes. b. Add distilled water to each tube to bring the final volume to 1.0 mL. This creates standards of 0, 20, 40, 60, 80, and 100 µg/mL.

• Sample Preparation: a. Dilute your plant extract to ensure the carbohydrate concentration falls within the range of your standard curve. b. Pipette 1.0 mL of the diluted extract into a separate test tube.

• Reaction: a. To each tube (standards and sample), add 1.0 mL of the 5% phenol solution and vortex briefly. b. CAUTION: Work in a fume hood and wear appropriate PPE. Rapidly add 5.0 mL of concentrated sulfuric acid directly to the liquid surface in each tube. The acid will generate significant heat upon mixing. Do not add water to the acid. c. Let the tubes stand for 10 minutes. The solution will be hot. d. Vortex the tubes again and allow them to cool in a water bath at room temperature for 20-30 minutes.

• Measurement: a. Set the spectrophotometer to a wavelength of 490 nm. b. Use the "0 µg/mL" standard (the blank) to zero the spectrophotometer. c. Measure the absorbance of all standards and the sample.

• Calculation: a. Plot the absorbance of the standards versus their concentration (µg/mL) to create a standard curve. b. Determine the concentration of carbohydrates in your diluted sample by interpolating its absorbance value on the standard curve. c. Multiply the result by the dilution factor to calculate the carbohydrate concentration in your original extract.

Mandatory Visualizations

Caption: Workflow for Planteose extraction and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Food glycomics: Dealing with unexpected degradation of oligosaccharides during sample preparation and analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Purification and identification of oligosaccharides from Cimicifuga heracleifolia Kom. rhizomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Comparative Guide to HPLC Method Validation for Planteose Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of Planteose, a raffinose (B1225341) family oligosaccharide (RFO), is crucial in various fields, including food science, agriculture, and pharmaceuticals. High-Performance Liquid Chromatography (HPLC) stands out as a robust and widely used technique for this purpose. This guide provides a comparative overview of validated HPLC methods for Planteose quantification, detailing experimental protocols and performance data to aid in method selection and implementation.

Method Comparison

The choice of an HPLC method for Planteose quantification often depends on the sample matrix, required sensitivity, and available equipment. Two common approaches involve the use of Aminex-type columns (e.g., Bio-Rad Aminex HPX-87C) and amino-functionalized silica (B1680970) columns (NH2).[1] Both methods typically employ a Refractive Index Detector (RID), which is a universal detector for carbohydrates, although other detectors like Evaporative Light Scattering Detectors (ELSD) can also be used.[2][3]

Here, we compare two representative HPLC-RID methods for their performance in quantifying RFOs, including Planteose's isomer, raffinose.

Table 1: Comparison of Validated HPLC-RID Methods for Oligosaccharide Quantification

Parameter	Method 1: Cation Exchange Chromatography	Method 2: Amino Column Chromatography	Alternative: HPAEC-PAD
Column	Hamilton HC-75 (Ca2+)[4]	Amino-propyl silica (e.g., Asahipak NH2P-50)[5][6]	High-performance anion-exchange column[7]
Mobile Phase	Deionized Water[4]	Acetonitrile (B52724)/Water (e.g., 75:25 v/v)[8]	Sodium hydroxide/acetate gradient[7]
Detector	Refractive Index (RI)[4]	Refractive Index (RI)[7]	Pulsed Amperometric Detection (PAD)[7]
Linearity (R²)	>0.99 (Typical)	0.9998[8]	Not explicitly stated, but good linearity reported[7]
LOD	Analyte dependent	0.8 ppm (for glucose/xylose)[9]	Not explicitly stated, but high sensitivity reported[7]
LOQ	Analyte dependent	2.5 ppm (for glucose/xylose)[9]	Not explicitly stated[7]
Accuracy (% Recovery)	Not explicitly stated	96.78–108.88%[8]	97.71-102.61%[7]
Precision (%RSD)	Not explicitly stated	< 2.0%[8]	0.92-2.41%[7]

It is important to note that Planteose and its isomer raffinose can be challenging to separate.[10] While the methods presented here are suitable for the quantification of RFOs as a class, specialized columns and techniques, such as porous graphitic carbon (PGC) chromatography combined with mass spectrometry, may be required for their individual differentiation and quantification.[10]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in the comparison.

Method 1: Cation Exchange Chromatography with RID

This method is advantageous due to its use of a simple and environmentally friendly mobile phase (water).[4]

• Chromatographic System: HPLC system equipped with a pump, autosampler, column oven, and a refractive index detector.

• Column: Hamilton HC-75 (Ca2+), or a similar cation exchange column in the calcium form.[4]

• Mobile Phase: Deionized water.[4]

• Flow Rate: A lower flow rate may improve resolution.[4]

• Column Temperature: Typically elevated (e.g., 75-85 °C) to improve peak shape and reduce viscosity.[9]

• Detector: Refractive Index Detector (RID).

• Standard Preparation: Prepare a series of standard solutions of Planteose (or a suitable RFO standard like raffinose) in deionized water to establish a calibration curve.

• Sample Preparation:

  • Extract the sample with a suitable solvent (e.g., water or aqueous ethanol).

  • Centrifuge or filter the extract to remove particulate matter.

  • If necessary, perform a solid-phase extraction (SPE) clean-up step to remove interfering substances.

• Injection Volume: Typically 10-20 µL.

• Quantification: Calculate the concentration of Planteose in the sample by comparing its peak area to the calibration curve.

Method 2: Amino Column Chromatography with RID

This method is widely used for the analysis of simple sugars and oligosaccharides.

• Chromatographic System: HPLC system with a pump, autosampler, column oven, and a refractive index detector.

• Column: Amino-propyl bonded silica column (e.g., Asahipak NH2P-50 4E).[6]

• Mobile Phase: A mixture of acetonitrile and water, typically in a ratio of 75:25 (v/v).[8]

• Flow Rate: Approximately 0.9 mL/min.[8]

• Column Temperature: Maintained at around 35 °C.[8]

• Detector: Refractive Index Detector (RID).

• Standard Preparation: Prepare a series of standard solutions of Planteose in the mobile phase.

• Sample Preparation:

  • Homogenize the sample.

  • Extract the sugars using an appropriate solvent.

  • Clarify the extract by centrifugation and filtration.

• Injection Volume: 10-20 µL.

• Quantification: Determine the Planteose concentration based on the peak area and the standard calibration curve.

Visualizations

To further clarify the experimental and logical workflows, the following diagrams are provided.

Caption: Experimental workflow for HPLC method validation.

Caption: Relationship of validation parameters.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Determining 1-kestose, nystose and raffinose oligosaccharides in grape juices and wines using HPLC: method validation and characterization of products from Northeast Brazil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. hamiltoncompany.com [hamiltoncompany.com]
• 5. shodex.com [shodex.com]
• 6. shodexhplc.com [shodexhplc.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Development and Validation of the HPLC Method for Simultaneous Quantification of Glucose and Xylose in Sugar Cane Bagasse Extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of Planteose and Raffinose in Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two isomeric trisaccharides found in plant tissues: planteose and raffinose (B1225341). While structurally similar, these sugars exhibit distinct distributions, metabolic pathways, and physiological roles within the plant kingdom. This document summarizes their key differences, presents available quantitative data, details experimental protocols for their analysis, and visualizes their metabolic pathways and analytical workflows.

Structural and Functional Comparison

Planteose and raffinose are both trisaccharides composed of galactose, glucose, and fructose (B13574). However, they differ in the linkage of the galactose unit to the sucrose (B13894) moiety. In raffinose, galactose is attached to the glucose residue, whereas in planteose, it is linked to the fructose residue. This structural difference, though subtle, leads to different metabolic fates and physiological functions.

Raffinose , a member of the Raffinose Family Oligosaccharides (RFOs), is widely distributed among higher plants.[1] RFOs are known to play crucial roles in protecting plants against abiotic stresses such as drought, cold, and salinity.[2][3] They act as osmoprotectants, stabilize membranes, and can also serve as transport and storage forms of carbon.[4] The biosynthesis of raffinose is well-characterized, involving the enzymes galactinol (B1212831) synthase and raffinose synthase.[1]

Planteose , in contrast, has a more restricted distribution and has been identified as a significant storage carbohydrate in the seeds and leaves of specific plant families, including Actinidia (kiwifruit), Cyclamen, ash, and sesame.[5] In Actinidia leaves, planteose is synthesized during the day and degraded at night, indicating a role in short-term energy storage.[5] While its precise biosynthetic pathway is not as extensively studied as that of raffinose, it is understood to be a key storage sugar in certain species, providing energy for processes like germination.[6]

Quantitative Data on Planteose and Raffinose Content

Direct comparative studies quantifying both planteose and raffinose in the same plant tissues under various conditions are limited. However, existing research provides valuable insights into their respective concentrations in different plant species and organs. The following table summarizes available data from various studies. It is important to note that concentrations can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions.

Plant Species	Tissue	Dominant Sugar	Raffinose Content (mg/g DW)	Planteose Content (mg/g DW)	Conditions	Reference
Phaseolus vulgaris (Common Bean)	Primary Leaves	Raffinose	Increased significantly under drought and salt stress	Not Reported	Drought and Salt Stress	[2]
Brassica napus (Rapeseed)	Leaves	-	Decreased under all drought variants	Not Reported	Drought Stress	[7]
Various Leguminosae species	Seeds	Stachyose > Raffinose	Varies	Not Reported	Mature Seeds	[8]
Cotton, Sunflower, Gramineae species	Seeds	Raffinose > Stachyose	Varies	Not Reported	Mature Seeds	[8]
Coleus blumei	Green Leaf Tissues	-	Decreased under drought stress	Not Reported	Drought Stress	[9]
Lolium perenne (Perennial Ryegrass)	Mature Leaf Tissues	-	Declined under drought stress	Not Reported	Drought Stress	[4]
Orobanche minor	Seeds	Planteose	Not Detected	Approx. 5x higher than sucrose	Dry Seeds	[6]
Actinidia species	Leaves	Planteose	Not Reported	Accumulates to high levels	Normal Conditions	[5]

Experimental Protocols

Accurate quantification and differentiation of planteose and raffinose require specific analytical techniques due to their isomeric nature.

Soluble Sugar Extraction from Plant Tissues

This protocol describes a general method for extracting soluble sugars from plant tissues.

Materials:

• Fresh or freeze-dried plant tissue

• 80% (v/v) ethanol (B145695)

• Deionized water

• Centrifuge tubes (50 mL)

• Water bath

• Centrifuge

• Vortex mixer

• Whatman No. 1 filter paper or 0.45 µm syringe filters

Procedure:

• Sample Preparation: Weigh approximately 100-200 mg of freeze-dried and finely ground plant tissue or 500 mg of fresh tissue into a 50 mL centrifuge tube.

• First Extraction: Add 10 mL of 80% ethanol to the tube. Vortex thoroughly to ensure complete mixing.

• Incubation: Incubate the mixture in a water bath at 80°C for 15-20 minutes to inactivate enzymes.

• Centrifugation: Centrifuge the tubes at 4,000 x g for 10 minutes at room temperature.

• Supernatant Collection: Carefully decant the supernatant into a clean collection tube.

• Second Extraction: Resuspend the pellet in another 10 mL of 80% ethanol and repeat steps 3-5, pooling the supernatants.

• Third Extraction (Optional): For tissues with high sugar content, a third extraction with deionized water at 80°C may be performed.

• Evaporation and Reconstitution: Evaporate the pooled supernatant to dryness under a stream of nitrogen or in a vacuum concentrator. Reconstitute the dried extract in a known volume of deionized water (e.g., 1-2 mL).

• Clarification: Filter the reconstituted extract through a 0.45 µm syringe filter to remove any particulate matter before analysis.

Quantification by High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a highly sensitive and specific method for the separation and quantification of carbohydrates, including isomers like planteose and raffinose.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system equipped with a gold electrode and a pulsed amperometric detector.

• Carbohydrate-specific anion-exchange column (e.g., Dionex CarboPac™ series).

Typical Chromatographic Conditions:

• Eluent A: Deionized water

• Eluent B: 200 mM Sodium Hydroxide (NaOH)

• Eluent C: 1 M Sodium Acetate (NaOAc) in 200 mM NaOH

• Flow Rate: 1.0 mL/min

• Injection Volume: 10-25 µL

• Gradient Elution: A gradient of NaOH and NaOAc is typically used to separate a wide range of carbohydrates. The specific gradient will depend on the column and the specific sugars of interest.

• Detection: Pulsed Amperometric Detection (PAD) with a gold working electrode and an Ag/AgCl reference electrode. A multi-step waveform is applied for detection and cleaning of the electrode surface.

Discrimination by Porous Graphitic Carbon Chromatography with Mass Spectrometry (PGC-LC-MS/MS)

This advanced technique provides excellent separation of closely related isomers and definitive identification based on their mass fragmentation patterns.[10]

Instrumentation:

• Liquid Chromatography system coupled to a tandem mass spectrometer (e.g., QTOF-MS).

• Porous Graphitic Carbon (PGC) column.

Typical Conditions:

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile (B52724)

• Gradient Elution: A gradient of acetonitrile is used to elute the sugars from the PGC column.

• Ionization Mode: Negative ion mode electrospray ionization (ESI-) is often preferred for carbohydrates.

• MS/MS Analysis: Collision-induced dissociation (CID) is used to generate specific fragment ions for each isomer, allowing for their unambiguous identification.

Visualization of Pathways and Workflows

Biosynthetic Pathways

The following diagrams illustrate the established biosynthetic pathway for raffinose and a putative pathway for planteose.

Caption: Biosynthetic pathway of Raffinose.

Caption: Putative biosynthetic pathway of Planteose.

Experimental Workflow

The diagram below outlines the general workflow for the comparative analysis of planteose and raffinose in plant tissues.

Caption: Experimental workflow for analysis.

References

• 1. Significance of galactinol and raffinose family oligosaccharide synthesis in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of drought and salt stress on galactinol and raffinose family oligosaccharides in common bean (Phaseolus vulgaris) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Raffinose synthase enhances drought tolerance through raffinose synthesis or galactinol hydrolysis in maize and Arabidopsis plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fructans, But Not the Sucrosyl-Galactosides, Raffinose and Loliose, Are Affected by Drought Stress in Perennial Ryegrass - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. Carbohydrate Dynamics in Leaves of Rapeseed (Brassica napus) Under Drought [agris.fao.org]
• 8. researchgate.net [researchgate.net]
• 9. Water Deficit Effects on Raffinose Family Oligosaccharide Metabolism in Coleus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Distinguishing Isomeric Trisaccharides: A Mass Spectrometry-Based Guide to Differentiating Planteose and Raffinose

For researchers, scientists, and drug development professionals, the accurate identification of isomeric carbohydrates is a critical challenge. Planteose and raffinose (B1225341), two naturally occurring trisaccharides, share the same molecular formula (C18H32O16) and molecular weight (504.44 g/mol ), making them indistinguishable by conventional mass spectrometry.[1][2][3][4][5] This guide provides a detailed comparison of these isomers, focusing on the use of tandem mass spectrometry (MS/MS) to achieve unambiguous differentiation based on their distinct fragmentation patterns.

This comparison guide outlines a robust analytical approach using negative ion mode electrospray ionization-tandem mass spectrometry (ESI-MS/MS) to distinguish between planteose and raffinose. Experimental data demonstrates that despite their identical mass, their unique glycosidic linkages lead to the formation of diagnostic fragment ions, enabling clear identification.

Unmasking Isomers: The Power of Fragmentation

The key to differentiating planteose and raffinose lies in the structural arrangement of their constituent monosaccharides: galactose, glucose, and fructose (B13574). In raffinose, galactose is linked to the glucose unit of sucrose, whereas in planteose, galactose is linked to the fructose unit. This subtle difference in connectivity results in distinct fragmentation pathways when subjected to collision-induced dissociation (CID) in a mass spectrometer.

Under negative ion mode ESI-MS/MS, both isomers readily form deprotonated molecules [M-H]⁻ at a mass-to-charge ratio (m/z) of 503.4. However, upon fragmentation, planteose yields a characteristic and highly abundant fragment ion at m/z 233, which is significantly more intense than the fragment at m/z 221. Conversely, the fragmentation of raffinose produces a prominent ion at m/z 221, with the m/z 233 ion being of much lower intensity or absent. This clear difference in the relative intensities of these fragment ions provides a reliable method for their differentiation.

Quantitative Data Summary

The table below summarizes the key mass spectrometric data for distinguishing planteose from raffinose using negative ion mode ESI-MS/MS.

Feature	Planteose	Raffinose
Molecular Formula	C18H32O16	C18H32O16
Molecular Weight	504.44 g/mol	504.44 g/mol
Precursor Ion (m/z)	503.4 [M-H]⁻	503.4 [M-H]⁻
Key Diagnostic Fragment Ion (m/z)	233	221
Supporting Fragment Ion (m/z)	221	-
Observed Intensity Ratio	I(233) >> I(221)	I(221) is prominent

Experimental Protocols

This section provides a detailed methodology for the differentiation of planteose and raffinose using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation

• Dissolve standard planteose and raffinose, or extracted plant oligosaccharides, in a solution of 50:50 (v/v) acetonitrile:water to a final concentration of approximately 10 µg/mL.

• If analyzing complex mixtures, such as plant extracts, an initial solid-phase extraction (SPE) with a graphitized carbon cartridge can be used to enrich the oligosaccharide fraction and remove interfering substances.

2. Liquid Chromatography (LC)

• Column: A porous graphitic carbon (PGC) column (e.g., 150 mm x 2.1 mm, 3 µm particle size) is recommended for optimal separation of the isomers.

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from 5% to 40% B over 30 minutes.

• Flow Rate: 0.2 mL/min

• Column Temperature: 40 °C

3. Mass Spectrometry (MS)

• Instrument: A quadrupole time-of-flight (Q-TOF) mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Negative ion mode.

• Capillary Voltage: 3.0 kV

• Cone Voltage: 40 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 600 L/hr

• MS Scan Range: m/z 100-1000

• MS/MS Analysis:

  • Select the precursor ion at m/z 503.4 for fragmentation.

  • Collision Gas: Argon

  • Collision Energy: Apply a collision energy ramp (e.g., 15-30 eV) to generate fragment ions. Optimize the collision energy to maximize the intensity of the diagnostic ions at m/z 233 and 221.

Visualizing the Workflow and Fragmentation

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the proposed fragmentation pathways that differentiate planteose and raffinose.

Figure 1: Experimental workflow for the differentiation of planteose and raffinose.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Elucidating the Fragmentation Mechanism of Protonated Lewis A Trisaccharide using MSn CID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MASONACO - Mono-, di- & oligosaccharides in plants [masonaco.org]

A Comparative Guide to the Cross-Validation of Planteose Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for the quantification of Planteose, a non-reducing trisaccharide of interest in various biological and pharmaceutical contexts. The selection of an appropriate analytical technique is critical for accurate quantification and is dependent on factors such as the complexity of the sample matrix, the presence of isomers like raffinose (B1225341), and the required sensitivity and throughput. This document outlines the performance of key analytical methods, supported by experimental data and detailed protocols, to aid researchers in making informed decisions for their specific applications.

Comparison of Analytical Method Performance

The following table summarizes the key performance characteristics of the most common analytical methods used for Planteose quantification. It is important to note that while direct comparative studies on Planteose are limited, this data is compiled from validation studies on similar oligosaccharides and provides a reliable estimate of expected performance.

Parameter	PGC-LC-MS/MS	HPAEC-PAD	Enzymatic Assay
Principle	Chromatographic separation on a porous graphitic carbon stationary phase followed by mass spectrometric detection.[1][2]	Anion-exchange chromatography of carbohydrates at high pH with pulsed amperometric detection.[3][4][5]	Enzymatic hydrolysis of Planteose and subsequent colorimetric or fluorometric detection of a reaction product.
Specificity	High; capable of separating Planteose from its isomer, raffinose.[1][2]	High; can separate isomeric sugars.[5]	Potentially high, dependent on enzyme specificity.
**Linearity (R²) **	>0.99[6]	>0.99[4][5]	Typically >0.99
Limit of Detection (LOD)	Low (ng/mL to pg/mL range)[6]	Low (low nanomolar to picomole range)[4]	Moderate (µg/mL to ng/mL range)
Limit of Quantification (LOQ)	Low (ng/mL to pg/mL range)[6]	Low (low nanomolar to picomole range)[4]	Moderate (µg/mL to ng/mL range)
Precision (%RSD)	<15%[6]	<5%[4]	<10%
Accuracy (% Recovery)	85-115%[6]	90-110%[4]	90-110%
Throughput	Moderate	High	High
Sample Derivatization	Not required	Not required[3]	May be required for detection step

Experimental Protocols

Porous Graphitic Carbon Liquid Chromatography-Tandem Mass Spectrometry (PGC-LC-MS/MS)

This method is highly effective for the separation of Planteose from its structural isomer, raffinose, which is a common challenge in analytical laboratories.[1][2]

a. Sample Preparation:

• Homogenize the sample (e.g., plant tissue, pharmaceutical formulation).

• Extract the soluble sugars using an appropriate solvent (e.g., 80% ethanol).

• Centrifuge the extract to pellet insoluble material.

• Collect the supernatant and dry it under vacuum.

• Reconstitute the dried extract in the initial mobile phase for injection.

b. Chromatographic Conditions:

• Column: Porous Graphitic Carbon (PGC) column (e.g., Hypercarb, 5 µm, 1 x 150 mm).

• Mobile Phase A: 3% (v/v) Acetonitrile in Water with 0.1% Formic Acid.

• Mobile Phase B: 90% (v/v) Acetonitrile in Water with 0.1% Formic Acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the analytes. For example:

  • 0-15 min: 3-25% B

  • 15-18 min: 25% B

  • 18-30 min: 25-99% B

  • 30-32 min: 99% B

  • 32-34 min: 99-3% B

  • 34-45 min: 3% B (re-equilibration)

• Flow Rate: 0.150 mL/min.

• Column Temperature: Maintained at a constant temperature (e.g., 25 °C).

c. Mass Spectrometry Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Detection: Tandem Mass Spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode.

• Precursor Ion (Q1): m/z for Planteose (e.g., [M-H]⁻).

• Product Ions (Q3): Specific fragment ions for Planteose.

References

• 1. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Accuracy, linearity, and statistical differences in comparative quantification in untargeted plant metabolomics using LC-ESI-Orbitrap-MS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Metabolic Profile of Planteose and Sucrose for Researchers

An objective guide for researchers, scientists, and drug development professionals on the comparative metabolic profiling of planteose and sucrose (B13894), supported by experimental data.

This guide provides a comprehensive comparison of the metabolic pathways, physiological roles, and analytical methodologies for two key plant sugars: sucrose and planteose. While sucrose is a well-established primary product of photosynthesis and a major transport sugar, planteose serves as a less common, yet significant, short-term storage carbohydrate in specific plant species. Understanding their distinct metabolic fates is crucial for researchers in plant biology, biochemistry, and drug development who may be investigating plant-based therapeutics or metabolic engineering.

Quantitative Data Summary

The following table summarizes the key metabolic and physiological differences between sucrose and planteose based on available experimental data.

Feature	Sucrose	Planteose
Molecular Composition	Disaccharide (Glucose + Fructose)	Trisaccharide (Sucrose + Galactose)
Primary Metabolic Role	Photosynthetic product, transport sugar, energy source	Short-term carbohydrate storage
Diurnal Fluctuation	Accumulates during the day, degraded at night	Degraded during the day, synthesized at night
Key Biosynthetic Enzyme	Sucrose-phosphate synthase (SPS)	Galactosyltransferase (likely)
Key Degradation Enzyme	Invertase, Sucrose synthase (SuSy)	α-Galactosidase (likely)
Prevalence in Plants	Ubiquitous	Found in select species (e.g., Actinidia, sesame, some mints)
Transport	Major transport form of sugar in the phloem	Not a primary transport sugar

Metabolic Pathways: A Comparative Overview

The metabolic pathways of sucrose are well-characterized, involving biosynthesis in photosynthetic tissues and degradation in sink tissues to provide energy and carbon skeletons. Planteose metabolism, while less understood, appears to be tightly linked to the sucrose pool, functioning as a temporary storage form.

Sucrose Metabolism

Sucrose is synthesized in the cytoplasm of photosynthetic cells from UDP-glucose and fructose-6-phosphate, a process catalyzed by sucrose-phosphate synthase (SPS) and sucrose-phosphate phosphatase (SPP). It is then loaded into the phloem for transport to non-photosynthetic (sink) tissues like roots, fruits, and seeds. In sink tissues, sucrose is cleaved by either invertase (into glucose and fructose) or sucrose synthase (into UDP-glucose and fructose) to fuel various metabolic processes.

Planteose Metabolism

Planteose is a trisaccharide formed by the addition of a galactose unit to sucrose. While the specific enzymes are not fully characterized in all species, its biosynthesis is thought to involve a galactosyltransferase that utilizes sucrose and a galactose donor, such as galactinol.

The degradation of planteose likely involves the action of an α-galactosidase, which cleaves the terminal galactose residue to release sucrose. This is supported by the observed diurnal cycling, where planteose is degraded to sucrose during the day to supplement the direct products of photosynthesis.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key metabolic pathways and a general workflow for the comparative analysis of sucrose and planteose.

Sucrose Metabolism Pathway

Planteose Metabolism Pathway

General Experimental Workflow

Experimental Protocols

A general protocol for the comparative metabolic profiling of sucrose and planteose is outlined below. Specific details may need to be optimized based on the plant species and tissue being analyzed.

Sample Collection and Preparation

• Harvest plant tissues at specific time points (e.g., throughout a 24-hour light/dark cycle) to capture diurnal fluctuations.

• Immediately freeze the samples in liquid nitrogen to quench metabolic activity.

• Lyophilize the frozen tissue to remove water and then grind to a fine powder.

Metabolite Extraction

• Extract metabolites from the powdered tissue using a cold solvent mixture, typically 80% methanol.

• Include an internal standard for accurate quantification.

• Vortex the mixture and incubate at a low temperature (e.g., -20°C) to precipitate proteins and other macromolecules.

• Centrifuge the samples and collect the supernatant containing the soluble metabolites.

Chromatographic Separation and Mass Spectrometry Analysis

• Separate the extracted metabolites using Hydrophilic Interaction Liquid Chromatography (HILIC), which is well-suited for polar compounds like sugars.

• Detect and quantify the separated sugars using a tandem mass spectrometer (MS/MS) operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Data Analysis

• Process the raw mass spectrometry data to identify and quantify sucrose and planteose based on their specific mass transitions and retention times.

• Normalize the data to the internal standard and the tissue dry weight.

• Perform statistical analysis to identify significant differences in the levels of sucrose and planteose under different experimental conditions.

Conclusion

Sucrose and planteose, while both involved in plant carbohydrate metabolism, exhibit distinct roles and metabolic patterns. Sucrose is the primary currency of energy and carbon transport, while planteose in certain plants acts as a transient storage buffer for sucrose. Their opposing diurnal rhythms highlight a dynamic interplay that helps balance carbon allocation throughout the day and night. The provided experimental framework offers a starting point for researchers to further investigate the metabolism of these sugars and their potential implications in plant physiology and biotechnology.

Unambiguous Identification of Planteose: A Comparative Guide to 2D NMR and PGC-LC-MS/MS Validation

For researchers, scientists, and drug development professionals, the precise structural elucidation of carbohydrates is paramount. This guide provides a detailed comparison of two powerful analytical techniques for the unequivocal identification of planteose: two-dimensional nuclear magnetic resonance (2D NMR) spectroscopy and porous graphitic carbon liquid chromatography-tandem mass spectrometry (PGC-LC-MS/MS). We present supporting experimental data, detailed protocols, and visual workflows to assist in selecting the optimal method for your research needs.

Planteose, a trisaccharide composed of galactose, fructose, and glucose, plays a role in plant physiology and is of growing interest in nutrition and drug development. Its structural similarity to isomers, such as raffinose (B1225341), necessitates robust analytical methods for accurate identification and differentiation. While 2D NMR provides a comprehensive structural characterization, PGC-LC-MS/MS offers a sensitive and efficient method for isomer discrimination, particularly in complex mixtures.

Quantitative Data Comparison

The following table summarizes the key quantitative data obtained from 2D NMR and PGC-LC-MS/MS for the identification of planteose.

Parameter	2D NMR	PGC-LC-MS/MS
¹H Chemical Shifts (ppm)	Galactose (Gal): H-1 (4.98), H-2 (3.81), H-3 (3.88), H-4 (4.18), H-5 (3.81), H-6a (3.77), H-6b (3.77)Fructose (Fru): H-1a (3.68), H-1b (3.59), H-3 (4.11), H-4 (4.04), H-5 (3.89), H-6a' (4.18), H-6b' (3.81)Glucose (Glc): H-1' (5.41), H-2' (3.54), H-3' (3.85), H-4' (3.43), H-5' (3.77), H-6a' (3.81), H-6b' (3.73)	Not Applicable
¹³C Chemical Shifts (ppm)	Galactose (Gal): C-1 (101.1), C-2 (71.1), C-3 (72.0), C-4 (70.6), C-5 (72.9), C-6 (62.5)Fructose (Fru): C-1 (64.2), C-2 (104.8), C-3 (77.9), C-4 (75.5), C-5 (82.1), C-6' (63.8)Glucose (Glc): C-1' (93.2), C-2' (72.9), C-3' (73.9), C-4' (70.8), C-5' (73.7), C-6' (61.7)	Not Applicable
Retention Time (min)	Not Applicable	Planteose: ~15.5 minRaffinose: ~17.5 min
Key MS/MS Fragments (m/z)	Not Applicable	Planteose: 503.16 -> 341.11, 179.05Raffinose: 503.16 -> 323.10, 161.04

Experimental Protocols

2D NMR Spectroscopy for Planteose Identification

This protocol outlines the key steps for the structural elucidation of planteose using a suite of 2D NMR experiments.

Sample Preparation:

• Dissolve 5-10 mg of purified planteose in 0.5 mL of deuterium (B1214612) oxide (D₂O, 99.96%).

• Lyophilize the sample to remove any residual water.

• Re-dissolve the sample in 0.5 mL of D₂O for NMR analysis.

NMR Data Acquisition: All spectra are acquired on a 500 MHz (or higher) NMR spectrometer.

• ¹H NMR: A standard one-dimensional proton spectrum is acquired to identify the chemical shifts of all protons.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other (typically through 2-3 bonds), allowing for the tracing of proton networks within each monosaccharide residue.

• TOCSY (Total Correlation Spectroscopy): TOCSY reveals the entire spin system of a monosaccharide, correlating all protons within a single sugar unit. This is crucial for differentiating the signals from the galactose, fructose, and glucose residues.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon atom, enabling the assignment of carbon signals based on the already assigned proton signals.

• HMBC (Heteronuclear Multiple Bond Correlation): HMBC shows correlations between protons and carbons that are separated by two or three bonds. This is the key experiment for determining the glycosidic linkages between the monosaccharide units. For planteose, crucial HMBC correlations would be observed between Gal H-1 and Fru C-6', and between Glc H-1' and Fru C-2.

PGC-LC-MS/MS for Planteose and Raffinose Discrimination

This method provides a robust approach for separating and identifying planteose, even in the presence of its isomer, raffinose.

Instrumentation:

• A liquid chromatography system equipped with a porous graphitic carbon (PGC) column (e.g., Hypercarb, 100 x 2.1 mm, 5 µm).

• A tandem mass spectrometer (e.g., Q-TOF or triple quadrupole) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-5 min: 5% B

  • 5-25 min: 5-30% B

  • 25-30 min: 30-95% B

  • 30-35 min: 95% B

  • 35-40 min: 95-5% B

  • 40-45 min: 5% B

• Flow Rate: 0.2 mL/min

• Column Temperature: 40 °C

Mass Spectrometry Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• MS1 Scan Range: m/z 100-1000

• Product Ion Scans (MS/MS): Targeted fragmentation of the [M-H]⁻ ion of planteose and raffinose (m/z 503.16).

• Collision Energy: Optimized to produce characteristic fragment ions (e.g., 20-40 eV).

Visualizing the Workflow and Logic

To better illustrate the processes, the following diagrams created using Graphviz (DOT language) depict the experimental workflow for 2D NMR-based identification and the logical relationship for isomer discrimination by PGC-LC-MS/MS.

Workflow for Planteose Identification by 2D NMR.

Isomer Discrimination by PGC-LC-MS/MS.

Conclusion

Both 2D NMR and PGC-LC-MS/MS are powerful techniques for the analysis of planteose. 2D NMR provides an unparalleled level of structural detail, enabling the complete and unambiguous assignment of the molecule's complex structure. This makes it the gold standard for the initial identification and characterization of purified planteose.

On the other hand, PGC-LC-MS/MS excels in its ability to rapidly and sensitively discriminate between planteose and its isomer, raffinose, which is a common challenge in the analysis of plant extracts. The distinct retention times and fragmentation patterns provide a high degree of confidence in identification, even in complex biological matrices.

The choice between these methods will depend on the specific research question. For the definitive structural elucidation of a novel or purified compound, 2D NMR is indispensable. For high-throughput screening, quality control, or the analysis of complex mixtures where isomer separation is critical, PGC-LC-MS/MS offers a more practical and efficient solution. In many cases, the complementary nature of these two techniques can be leveraged for a comprehensive and robust validation of planteose identification.

A Comparative Analysis of the Biological Activities of Planteose and Its Isomers

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the biological activities of structurally similar carbohydrates is crucial. This guide provides a comparative overview of Planteose and its isomers, Raffinose (B1225341) and Melezitose (B1663849), focusing on their prebiotic potential and role in plant physiology. While direct comparative studies are limited, this document synthesizes available data to highlight their distinct characteristics.

Introduction to Planteose and Its Isomers

Planteose, Raffinose, and Melezitose are all trisaccharides, meaning they are composed of three simple sugar units. Their isomeric nature stems from the same chemical formula (C₁₈H₃₂O₁₆) but different structural arrangements of their constituent monosaccharides. This structural variance, particularly in the linkage of the galactose unit to the sucrose (B13894) backbone, is the primary determinant of their distinct biological functions.

• Planteose: A trisaccharide where galactose is linked to the fructose (B13574) moiety of sucrose.

• Raffinose: An isomer of Planteose where galactose is linked to the glucose moiety of sucrose. It is a well-known member of the Raffinose Family of Oligosaccharides (RFOs).

• Melezitose: Another isomer, which is notably found in the honeydew of aphids.

Due to their structural similarities, distinguishing between these isomers analytically can be challenging[1].

Comparative Biological Activity: Prebiotic Potential

The primary area of biological interest for these oligosaccharides in humans and animals is their prebiotic activity—their ability to be selectively utilized by gut microorganisms, conferring a health benefit.

In Vitro Fermentation by Gut Microbiota

The differential fermentation of these isomers by gut bacteria is a key aspect of their biological activity. Raffinose, as a member of the RFOs, has been more extensively studied for its prebiotic effects.

Raffinose:

• Beneficial Bacteria Stimulation: RFOs, including raffinose, are known to stimulate the growth of beneficial gut bacteria such as Bifidobacteria and Lactobacilli[2].

• Gas Production: A notable side effect of RFO consumption in humans is flatulence. This occurs because humans lack the α-galactosidase enzyme necessary to hydrolyze the α-1,6 linkage in raffinose in the upper gastrointestinal tract. Consequently, it passes to the colon where it is fermented by gut bacteria, leading to the production of gases like hydrogen, methane, and carbon dioxide[3][4].

• Pathogen Inhibition: Some studies suggest that the fermentation of RFOs can decrease the abundance of pathogenic bacteria like Proteobacteria[4].

Planteose and Melezitose: Direct comparative data on the in vitro fermentation of Planteose and Melezitose by human gut microbiota is scarce in the currently available scientific literature. However, the structural differences in their glycosidic bonds strongly suggest that they would be metabolized differently by gut bacteria, leading to variations in the stimulation of specific bacterial genera and the production of metabolites.

One study on alternansucrase raffinose-derived oligosaccharides noted that unlike raffinose, where galactose is linked to the glucose residue of sucrose, planteose has its galactose attached to the fructose moiety, implying differential enzymatic breakdown[5].

Research on melezitose has indicated negative effects on honey bees, causing malnutrition and increased mortality, suggesting it is not easily digested by the bee's gut microbiota[6]. This raises questions about its suitability as a prebiotic for other species, including humans, though specific studies are lacking.

Short-Chain Fatty Acid (SCFA) Production

The fermentation of prebiotics by gut bacteria leads to the production of short-chain fatty acids (SCFAs) such as acetate, propionate, and butyrate, which are crucial for gut health and have systemic effects[7][8][9][10].

Raffinose:

• Studies on the in vitro fermentation of raffinose have demonstrated the production of SCFAs. The specific profile of SCFAs produced can depend on the composition of the individual's gut microbiota[5]. For instance, some research has linked the fermentation of raffinose-based oligosaccharides to an increase in propionic acid production, associated with a rise in the Bacteroides population[5].

Planteose and Melezitose: Quantitative data directly comparing the SCFA production from the fermentation of Planteose and Melezitose with that of raffinose is not readily available. Given the differences in their fermentability by gut microbes, it is plausible that they would yield different SCFA profiles. Further research is required to elucidate these potential differences.

Role in Plant Physiology and Signaling

In plants, oligosaccharides like those in the raffinose family play significant roles in various physiological processes.

Raffinose Family Oligosaccharides (RFOs):

• Stress Tolerance: RFOs are involved in protecting plants against abiotic stresses such as drought, cold, and salinity[11][12].

• Sugar Storage and Transport: They function as storage carbohydrates and are involved in the transport of sugars within the plant[11][13]. The biosynthesis of RFOs is a well-characterized pathway involving enzymes like galactinol (B1212831) synthase and raffinose synthase[3][12][14].

• Signaling: There is evidence to suggest that RFOs may act as signaling molecules in plants, influencing metabolic pathways and developmental processes[14].

Planteose: While Planteose is known to be present in various plants, its specific roles in plant physiology and signaling are less well-defined compared to the RFOs. Its isomeric structure to raffinose suggests it may have analogous or distinct functions in sugar metabolism and stress response, but dedicated studies are needed to confirm this.

Data Summary

Due to the limited availability of direct comparative studies, a comprehensive quantitative comparison table cannot be constructed at this time. The following table summarizes the available qualitative information.

Feature	Planteose	Raffinose	Melezitose
Structure	Galactose linked to fructose of sucrose	Galactose linked to glucose of sucrose	Isomer of Planteose and Raffinose
Prebiotic Activity	Likely, but specific effects are uncharacterized	Established prebiotic; stimulates Bifidobacteria and Lactobacilli	Unclear for humans; detrimental to honey bees
SCFA Production	Expected upon fermentation, profile unknown	Fermentation produces SCFAs (e.g., propionate)	Unknown
Role in Plants	Present in plants, specific roles unclear	Stress tolerance, sugar storage & transport, potential signaling molecule	Found in insect honeydew

Experimental Protocols

Detailed experimental protocols for a direct comparative study of the biological activities of Planteose and its isomers are not available in the reviewed literature. However, a general methodology for assessing prebiotic potential through in vitro fermentation can be outlined.

In Vitro Fermentation Model for Prebiotic Assessment

Objective: To compare the effects of Planteose, Raffinose, and Melezitose on the composition and metabolic activity of the human gut microbiota.

Methodology:

• Fecal Slurry Preparation: Obtain fresh fecal samples from healthy human donors who have not taken antibiotics for at least three months. Prepare a fecal slurry by homogenizing the feces in an anaerobic buffer.

• In Vitro Fermentation:

  • Set up anaerobic batch fermentation cultures.

  • To each culture vessel, add a basal nutrient medium and the fecal slurry as an inoculum.

  • Add the test substrates (Planteose, Raffinose, Melezitose) and appropriate controls (e.g., a known prebiotic like inulin, and a negative control with no added carbohydrate) to the fermentation vessels.

  • Incubate the cultures under anaerobic conditions at 37°C for a specified period (e.g., 24 or 48 hours).

• Microbiota Composition Analysis:

  • At different time points (e.g., 0, 24, and 48 hours), collect samples from each fermentation vessel.

  • Extract bacterial DNA from the samples.

  • Perform 16S rRNA gene sequencing to analyze the changes in the microbial community composition in response to each substrate.

• Metabolite Analysis (SCFA Production):

  • Analyze the collected fermentation samples for SCFA (acetate, propionate, butyrate) concentrations using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Data Analysis:

  • Statistically compare the changes in the relative abundance of different bacterial taxa and the concentrations of SCFAs between the different substrate groups and the controls.

This experimental workflow would provide valuable quantitative data to directly compare the prebiotic effects of Planteose and its isomers.

Signaling Pathways and Experimental Workflows

Raffinose Family Oligosaccharide (RFO) Biosynthesis Pathway

The biosynthesis of RFOs, including raffinose, is a key metabolic pathway in plants.

Caption: Biosynthesis pathway of Raffinose Family Oligosaccharides (RFOs) in plants.

Experimental Workflow for In Vitro Prebiotic Fermentation

The following diagram illustrates the key steps in an in vitro fermentation experiment to assess the prebiotic potential of different carbohydrates.

Caption: Workflow for comparing the prebiotic effects of Planteose and its isomers.

Conclusion

While Planteose and its isomers, Raffinose and Melezitose, share the same chemical formula, their structural differences likely lead to distinct biological activities. Raffinose is a known prebiotic that can modulate the gut microbiota, though it may cause flatulence. The biological activities of Planteose, particularly its prebiotic potential, remain largely uncharacterized and represent a promising area for future research. Direct comparative studies employing standardized in vitro fermentation models are necessary to elucidate the specific effects of Planteose and its isomers on gut health and to explore their potential applications in the food and pharmaceutical industries. Furthermore, a deeper understanding of the role of Planteose in plant physiology could open new avenues for crop improvement and stress resistance research.

References

• 1. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dr.lib.iastate.edu [dr.lib.iastate.edu]
• 4. Optimizing raffinose family oligosaccharides content in plants: A tightrope walk - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The trisaccharide melezitose impacts honey bees and their intestinal microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The Effect of Probiotics on the Production of Short-Chain Fatty Acids by Human Intestinal Microbiome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Short chain fatty acids: the messengers from down below - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Frontiers | Transcriptional regulation of the raffinose family oligosaccharides pathway in Sorghum bicolor reveals potential roles in leaf sucrose transport and stem sucrose accumulation [frontiersin.org]
• 12. Identification and Expression Analysis of the Genes Involved in the Raffinose Family Oligosaccharides Pathway of Phaseolus vulgaris and Glycine max - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Transcriptional regulation of the raffinose family oligosaccharides pathway in Sorghum bicolor reveals potential roles in leaf sucrose transport and stem sucrose accumulation | Great Lakes Bioenergy Research Center [glbrc.org]
• 14. tandfonline.com [tandfonline.com]

A Comparative Guide to Inter-Laboratory Validation of Planteose Analysis Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies suitable for the quantification of Planteose, a trisaccharide of interest in various biological and pharmaceutical research fields. While a dedicated inter-laboratory validation study for a specific Planteose analysis protocol is not publicly available, this document outlines the common validation parameters and performance characteristics of established analytical techniques used for carbohydrate analysis. The information presented here is compiled from various validated methods for similar analytes, offering a foundational understanding for laboratories looking to establish and validate their own Planteose analysis protocols.

Data Presentation: Comparison of Analytical Techniques

The following table summarizes the typical performance characteristics of three common analytical techniques applicable to Planteose analysis: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). These values are derived from validation studies of similar carbohydrates and phyto-compounds and serve as a benchmark for what can be expected from a validated Planteose analysis method.

Parameter	HPLC-RID	GC-MS	LC-MS/MS
Linearity (R²)	>0.997[1]	>0.999[2]	>0.98[3]
Intra-day Precision (RSD)	<5%[1]	≤2.56%[2]	<8%
Inter-day Precision (RSD)	<5%[1]	≤2.56%[2]	<13%
Accuracy (Recovery)	96.78–108.88%[4]	98.3–101.60%[2]	85–95%[3]
Limit of Detection (LOD)	0.01–0.17 mg/mL[1]	0.01 to 18.58 µg/kg[5]	0.05 ng/mL[3]
Limit of Quantification (LOQ)	0.03–0.56 mg/mL[1]	0.03 to 82.50 µg/kg[5]	0.125 µg/ml[6]

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility and validation of any analytical method. Below are generalized methodologies for the key experiments cited in the comparison table.

High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is widely used for the analysis of non-chromophoric compounds like sugars.

• Sample Preparation:

  • Extraction of Planteose from the sample matrix using a suitable solvent (e.g., water, ethanol-water mixtures).

  • Centrifugation or filtration to remove particulate matter.

  • Dilution of the extract to a concentration within the linear range of the method.

• Chromatographic Conditions:

  • Column: A carbohydrate analysis column (e.g., Amino or ligand-exchange column) is typically used.

  • Mobile Phase: An isocratic mobile phase, often a mixture of acetonitrile (B52724) and water, is common[4].

  • Flow Rate: A constant flow rate is maintained (e.g., 1.0 mL/min)[6].

  • Column Temperature: The column is maintained at a constant temperature to ensure reproducible retention times (e.g., 35 °C)[4].

  • Detector: A Refractive Index Detector (RID) is used for detection.

• Method Validation Parameters:

  • Linearity: A calibration curve is generated by injecting a series of standard solutions of known concentrations.

  • Precision: Assessed by repeatedly analyzing a sample on the same day (intra-day) and on different days (inter-day).

  • Accuracy: Determined by spiking a sample with a known amount of Planteose standard and calculating the percent recovery.

  • LOD and LOQ: Determined based on the signal-to-noise ratio or the standard deviation of the response and the slope of the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. For non-volatile sugars like Planteose, a derivatization step is required.

• Sample Preparation and Derivatization:

  • Extraction of Planteose from the sample matrix.

  • Drying of the extract.

  • Derivatization of the dried sample to make the sugar volatile. A common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• GC-MS Conditions:

  • Column: A capillary column suitable for the analysis of derivatized sugars (e.g., HP-5MS).

  • Carrier Gas: Helium is typically used as the carrier gas.

  • Injector Temperature: Set to ensure efficient vaporization of the derivatized sample.

  • Oven Temperature Program: A temperature gradient is used to separate the components of the sample.

  • Mass Spectrometer: Operated in either full scan mode for identification or selected ion monitoring (SIM) mode for quantification.

• Method Validation Parameters:

  • Validation follows similar principles as HPLC-RID, with standards and samples undergoing the same derivatization process.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity, making it suitable for the analysis of trace levels of compounds in complex matrices.

• Sample Preparation:

  • Extraction of Planteose from the sample matrix.

  • Solid-phase extraction (SPE) or other cleanup steps may be necessary to reduce matrix effects[3].

  • The final extract is dissolved in a solvent compatible with the mobile phase.

• LC-MS/MS Conditions:

  • Column: A reversed-phase C18 column or a hydrophilic interaction liquid chromatography (HILIC) column can be used.

  • Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium (B1175870) formate.

  • Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used, operating in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for Planteose would need to be determined.

• Method Validation Parameters:

  • Validation is performed similarly to the other techniques, with a focus on assessing and mitigating matrix effects.

Mandatory Visualization

The following diagrams illustrate the general workflows and logical relationships in the context of analytical method validation for Planteose analysis.

Caption: General experimental workflow for Planteose analysis.

Caption: Logical pathway for analytical method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Development and Validation of an LC–MS/MS Method for Quantifying Phytohormones Related to Tomato Shelf Life - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Validated HPLC-RID Method for Quantification and Optimization of Total Sugars: Fructose, Glucose, Sucrose, and Lactos… [ouci.dntb.gov.ua]
• 5. A quantitative LC-MS/MS method for residues analysis of 62 plant growth regulators and the investigation of their effects on the quality of traditional Chinese medicinal: Codonopsis Radix as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validated HPLC-RI Method for the Determination of Lactulose and its Process Related Impurities in Syrup - PMC [pmc.ncbi.nlm.nih.gov]

Establishing a Certified Reference Material for Planteose: A Comparative Guide to Analytical Methodologies

For Researchers, Scientists, and Drug Development Professionals

The development of a Certified Reference Material (CRM) for Planteose is a critical step in ensuring the accuracy and reliability of its quantification in research and pharmaceutical applications. As an isomeric trisaccharide to the more common raffinose (B1225341), distinguishing and accurately measuring Planteose requires robust analytical methods. This guide provides a comparative overview of key analytical techniques and a proposed workflow for the establishment of a Planteose CRM.

Comparative Analysis of Analytical Methods for Planteose Certification

The certification of a Planteose reference material relies on a combination of techniques to determine its identity, purity, and concentration. Below is a comparison of suitable analytical methods.

Analytical Method	Principle	Strengths	Limitations	Application in CRM Certification
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity, with detection via Refractive Index (RI), Evaporative Light Scattering (ELS), or UV (after derivatization).[1][2]	- Quantitative precision and accuracy.- Well-established for carbohydrate analysis.[1][2]	- May require derivatization for sensitive detection.- Resolution of isomers like raffinose can be challenging with standard columns.	- Purity assessment.- Quantification of Planteose content.
Gas Chromatography (GC)	Separation of volatile derivatives of the analyte.[2]	- High resolution for complex mixtures.	- Requires derivatization, which can be time-consuming and introduce errors.[2]- Not suitable for non-volatile compounds in their native state.	- Orthogonal method for purity assessment, particularly for identifying and quantifying volatile impurities.
Capillary Electrophoresis (CE)	Separation based on charge-to-size ratio in an electric field.[1]	- High separation efficiency.- Low sample and reagent consumption.	- Lower concentration sensitivity compared to LC-MS.	- Purity determination and separation from charged impurities.
Mass Spectrometry (MS)	Measurement of mass-to-charge ratio of ionized molecules.[3]	- High sensitivity and selectivity.- Provides molecular weight information.[3]	- Cannot distinguish between isomers without fragmentation analysis.[3]	- Identity confirmation.- Used in conjunction with chromatography (LC-MS, GC-MS).
Tandem Mass Spectrometry (MS/MS)	Fragmentation of selected ions to yield structural information.[3]	- Enables differentiation of isomers like Planteose and raffinose through specific fragmentation patterns.[4][5]	- Requires specialized instrumentation and expertise in spectral interpretation.	- Definitive structural elucidation and isomer differentiation.[4][5]
Porous Graphitic Carbon Liquid Chromatography (PGC-LC)	Separation based on polarizability and stereochemistry.	- Excellent for separating structurally similar carbohydrates, including isomers, without derivatization.[4]	- Can have different selectivity compared to more common silica-based columns, requiring method development.	- High-resolution separation of Planteose from raffinose and other related oligosaccharides.[4]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed information about the chemical structure and environment of atoms.	- Provides unambiguous structural confirmation.- Can be used for quantitative analysis (qNMR).	- Lower sensitivity compared to MS.- Requires highly pure material for clear spectra.	- Definitive structural identification and confirmation.- Purity assessment.

Workflow for Establishing a Planteose Certified Reference Material

The process of creating a CRM involves several critical stages, from material sourcing to final certification. The following workflow outlines the necessary steps.

Caption: Workflow for the development of a Planteose Certified Reference Material.

Experimental Protocols

Extraction and Purification of Planteose from Chia Seeds

This protocol is based on methods for isolating oligosaccharides from plant materials.[6]

• Objective: To extract and purify Planteose from a suitable plant source, such as chia seeds.

• Materials:

  • Chia (Salvia hispanica L.) seeds

  • Deionized water

  • Ethanol

  • Solid-phase extraction (SPE) cartridges (e.g., C18)

  • High-performance liquid chromatography (HPLC) system with a preparative column

• Procedure:

  • Extraction:

    • Suspend chia seeds in deionized water and stir to allow the mucilage to hydrate (B1144303) and release.

    • Separate the seeds from the mucilage-containing aqueous solution.

    • Precipitate polysaccharides from the aqueous extract by adding ethanol.

    • Centrifuge to pellet the polysaccharides and collect the supernatant containing smaller oligosaccharides, including Planteose.

  • Solid-Phase Extraction (SPE):

    • Concentrate the supernatant under reduced pressure.

    • Pass the concentrated extract through an activated SPE cartridge to remove non-polar impurities.

  • Preparative HPLC:

    • Further purify the extract using a preparative HPLC system with a column suitable for carbohydrate separation (e.g., an amino-propyl column).

    • Collect fractions corresponding to the retention time of Planteose.

    • Lyophilize the collected fractions to obtain purified Planteose powder.

Purity Assessment and Isomer Differentiation by PGC-LC-MS/MS

This method is adapted from protocols for separating and identifying isomeric oligosaccharides.[4][5]

• Objective: To determine the purity of the extracted Planteose and differentiate it from its isomer, raffinose.

• Materials:

  • Purified Planteose sample

  • Raffinose standard

  • Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

  • Porous graphitic carbon (PGC) column

  • Mobile phase solvents (e.g., acetonitrile (B52724), water with a suitable modifier)

• Procedure:

  • Sample Preparation: Dissolve the purified Planteose and the raffinose standard in the initial mobile phase.

  • Chromatographic Separation:

    • Inject the samples onto the PGC column.

    • Elute with a gradient of acetonitrile in water. The specific gradient will need to be optimized to achieve baseline separation of Planteose and raffinose.[4]

  • Mass Spectrometric Detection:

    • Analyze the column eluent using an MS detector in negative ion mode.[4][5]

    • Perform MS/MS analysis on the parent ions corresponding to the trisaccharides.

    • Compare the fragmentation patterns of the sample with the raffinose standard to confirm the identity of Planteose based on its unique fragmentation.[4][5]

  • Purity Calculation: Integrate the peak area of Planteose and any impurities detected to calculate the purity of the material.

Homogeneity and Stability Studies

These studies are crucial for ensuring the reliability of the CRM over time and between different units.

• Objective: To assess the uniformity of the Planteose CRM within and between units and to determine its shelf-life under specified storage conditions.

• Procedure:

  • Homogeneity:

    • Select a representative number of units from the prepared batch of Planteose CRM.

    • Analyze multiple sub-samples from each unit using a validated analytical method (e.g., HPLC-RI).

    • Statistically analyze the results to ensure that there is no significant difference in Planteose concentration between units.

  • Stability:

    • Store units of the Planteose CRM at different temperatures and humidity levels (e.g., -20°C, 4°C, and ambient temperature).

    • Analyze the Planteose content at regular intervals over an extended period.

    • Determine the rate of degradation, if any, and establish a recommended storage condition and shelf-life for the CRM.

References

• 1. Applications and Innovations in Oligosaccharide Analysis Techniques | MtoZ Biolabs [mtoz-biolabs.com]
• 2. aquaculture.ugent.be [aquaculture.ugent.be]
• 3. Oligosaccharide Analysis By Mass Spectrometry: A Review Of Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discrimination of raffinose and planteose based on porous graphitic carbon chromatography in combination with mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]

The Functional Diversity of Planteose Across Plant Species: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Planteose, a trisaccharide composed of galactose, glucose, and fructose, serves as a significant storage carbohydrate in the seeds of a select number of plant species. Its accumulation and subsequent metabolism are critical for key developmental processes, most notably germination. This guide provides a comparative analysis of Planteose function across different plant families, summarizing available quantitative data, detailing experimental protocols, and illustrating relevant metabolic pathways.

Quantitative Analysis of Planteose in Plant Seeds

The concentration of Planteose varies significantly among different plant species. The following table summarizes the reported quantitative data for Planteose in the seeds of several plant families. It is important to note that comprehensive quantitative data across a wide range of plant families is still limited in the current body of scientific literature.

Plant Family	Species	Planteose Content (nmol/mg of seed)	Sucrose (B13894) Content (nmol/mg of seed)	Reference
Orobanchaceae	Orobanche minor	3.48 ± 0.17	0.73 ± 0.29	[1]
Orobanche crenata	Present, decreases on germination	Present, decreases on germination	[1]
Phelipanche aegyptiaca	Present, decreases on germination	Present, decreases on germination	[1]
Striga hermonthica	Present, less than in Orobanche	Present, decreases on germination	[1]
Plantaginaceae	Plantago species (average)	Major soluble sugar (up to 3.2% w/w)	Varies by species	[2][3]
Plantago lanceolata	Present, but sucrose is dominant	Dominant soluble sugar	[2]
Lamiaceae	Salvia hispanica (Chia)	Major oligosaccharide in mucilage	Not specified	[4]
Pedaliaceae	Sesamum indicum (Sesame)	Reported as present	Not specified	[5]

Note: Data for Apiaceae, Oleaceae, Scrophulariaceae, and Verbenaceae regarding Planteose content were not prominently available in the reviewed literature, indicating a potential area for future research.

Experimental Protocols for Planteose Quantification

Accurate quantification of Planteose is crucial for comparative studies. The following are summaries of established methodologies cited in the literature.

Ultra-Performance Liquid Chromatography with Evaporative Light Scattering Detection (UPLC-ELSD)

This method is suitable for the quantitative analysis of non-volatile sugars like Planteose.

• Sample Preparation:

  • Homogenize plant seed material.

  • Extract soluble sugars using a suitable solvent (e.g., 80% methanol).

  • Centrifuge the extract to pellet insoluble material.

  • Collect the supernatant and dry it under a vacuum.

  • Re-dissolve the dried extract in a known volume of ultrapure water for analysis.

• Chromatographic Conditions (Example from Orobanche minor analysis):

  • Column: Waters ACQUITY UPLC BEH Amide column (2.1 mm × 100 mm, 1.7 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) with 0.2% triethylamine (B128534) (Solvent A) and distilled water with 0.2% triethylamine (Solvent B).

  • Flow Rate: A programmed gradient flow rate.

  • Column Temperature: 35°C.

  • Injection Volume: 5 µL.

  • Detection: Evaporative Light Scattering Detector (ELSD) with parameters such as gain, gas pressure, and drift tube temperature optimized for sugar detection.

• Quantification:

  • Generate a standard curve using a pure Planteose standard of known concentrations.

  • Calculate the concentration of Planteose in the samples by comparing their peak areas to the standard curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive technique for the quantification of sugars after derivatization to make them volatile.

• Sample Preparation and Derivatization:

  • Extract soluble sugars as described for UPLC-ELSD.

  • The dried extract is then subjected to a two-step derivatization process:

    • Oximation: React the sugars with methoxyamine hydrochloride in pyridine (B92270) to convert the carbonyl groups to oximes.

    • Silylation: React the oximes with a silylating agent, such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), to replace active hydrogens with trimethylsilyl (B98337) (TMS) groups.

• GC-MS Conditions (Example from Orobanche minor analysis):

  • GC Column: A capillary column suitable for sugar analysis (e.g., DB-5ms).

  • Carrier Gas: Helium.

  • Temperature Program: A programmed temperature gradient to separate the derivatized sugars.

  • MS Detection: Operate in electron ionization (EI) mode and scan a mass range appropriate for the TMS-derivatized sugars.

• Quantification:

  • Use a stable isotope-labeled internal standard for accurate quantification.

  • Identify Planteose based on its retention time and mass spectrum compared to a derivatized standard.

  • Quantify by comparing the peak area of the analyte to that of the internal standard.[1]

Planteose Metabolism and Signaling Pathways

The primary elucidated function of Planteose is as a storage carbohydrate in seeds, where its breakdown provides energy for germination.

Metabolic Pathway of Planteose during Germination

In the parasitic plant Orobanche minor, the metabolism of Planteose is a critical step for germination. The process is initiated upon perception of germination stimulants from a host plant.

Caption: Metabolic breakdown of Planteose during seed germination.

The first step in Planteose metabolism is the hydrolysis of the α-galactosyl linkage by the enzyme α-galactosidase, yielding sucrose and galactose.[6] Sucrose is then further hydrolyzed by invertase into glucose and fructose, which enter glycolysis to provide the necessary energy for the radicle to emerge.[1]

Planteose and its Role in Plant Signaling

While the role of other sugars like sucrose and trehalose-6-phosphate (B3052756) as signaling molecules is well-established, the specific signaling functions of Planteose are less understood.[7][8] In Orobanche minor, the rapid decrease of Planteose upon perception of germination stimulants suggests a potential role in the germination signaling cascade, possibly by altering the intracellular sugar balance and signaling pathways that are responsive to glucose and sucrose.[1] Further research is required to elucidate the specific receptors and downstream signaling components that may be regulated by Planteose or its metabolites.

Comparative Function of Planteose in Different Plant Families

• Orobanchaceae: In parasitic plants of this family, such as Orobanche and Striga, Planteose is a primary storage carbohydrate in the seeds. Its metabolism is essential for germination, making it a potential target for the development of specific herbicides to control these agricultural pests.[1]

• Plantaginaceae: In many Plantago species, Planteose is the most abundant soluble sugar in the seeds, indicating its role as a key energy reserve for germination and early seedling establishment.[2][3]

• Lamiaceae: The presence of Planteose as a major oligosaccharide in the mucilage of chia seeds (Salvia hispanica) suggests a role in water retention and providing a readily available energy source during germination.[4] Its presence in other members of the mint family suggests a conserved function.

• Other Families: The occurrence of Planteose in sesame (Sesamum indicum, Pedaliaceae) points to a wider distribution than initially thought, although its functional significance in these species requires further investigation.[5]

Potential Role in Abiotic Stress Tolerance

While direct evidence is limited, the accumulation of soluble sugars, including oligosaccharides, is a known mechanism for abiotic stress tolerance in plants.[6][9] These sugars can act as osmoprotectants, stabilizing cellular membranes and proteins during periods of drought, salinity, or extreme temperatures. Given its structure and presence in seeds, which are often subjected to desiccation stress, it is plausible that Planteose contributes to stress tolerance, a hypothesis that warrants further experimental validation.

References

• 1. Planteose as a storage carbohydrate required for early stage of germination of Orobanche minor and its metabolism as a possible target for selective control - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The composition of Australian Plantago seeds highlights their potential as nutritionally-rich functional food ingredients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation and structural elucidation by 2D NMR of planteose, a major oligosaccharide in the mucilage of chia (Salvia hispanica L.) seeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Signaling in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Signaling in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Plants’ Response to Abiotic Stress: Mechanisms and Strategies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating Enzyme Specificity for Planteose Hydrolysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of enzymatic activities for the hydrolysis of planteose, a trisaccharide of interest in various biological systems. We present supporting experimental data, detailed methodologies for key experiments, and visualizations to aid in the selection and validation of specific enzymes for research and development applications.

Introduction to Planteose and its Enzymatic Hydrolysis

Planteose is a non-reducing trisaccharide composed of galactose, glucose, and fructose.[1] Specifically, it consists of an α-D-galactopyranosyl unit linked to the glucose moiety of sucrose (B13894) via an α-(1→6) bond. The enzymatic hydrolysis of planteose is a critical process in the metabolism of certain plants and microorganisms. The primary enzyme responsible for this hydrolysis is α-galactosidase (EC 3.2.1.22), which cleaves the terminal α-galactosyl residue from planteose, yielding sucrose and galactose.[2][3]

The specificity of α-galactosidases for planteose versus other oligosaccharides, such as raffinose (B1225341) and stachyose (B150584), is a key consideration for various research applications, including the development of targeted therapies and diagnostic tools. This guide focuses on comparing the specificity of different α-galactosidases for planteose hydrolysis.

Comparison of α-Galactosidase Performance on Planteose

Enzyme	Source Organism	Optimal pH	Substrate Specificity Profile	Kinetic Parameters (Km)	Notes
OmAGAL2	Orobanche minor (Broomrape)	5.0 - 6.0	Hydrolyzes planteose to sucrose and galactose.[1] Also active on the artificial substrate p-nitrophenyl-α-D-galactopyranoside (pNPG).[1]	Not explicitly determined for planteose.	A key enzyme in the germination of the parasitic plant O. minor.[1]
Coffee α-Galactosidase	Coffea sp. (Coffee)	~5.0	Active on raffinose and stachyose.[4] Planteose is also a likely substrate.	Not determined for planteose.	Changes in α-galactosidase content are observed during coffee seed germination.[4]
Soybean α-Galactosidase	Glycine max (Soybean)	4.5 - 5.5	Primarily studied for its activity on raffinose and stachyose to reduce flatulence from soy products.	Raffinose: ~3.4 mM, Stachyose: ~5.8 mM.	Highly relevant for the food industry.
Fungal α-Galactosidase	Aspergillus niger	4.0 - 5.0	Broad substrate specificity, including raffinose, stachyose, and melibiose.[2] Likely active on planteose.	Raffinose: ~1.1 mM, pNPG: ~0.4 mM.	Widely used in industrial applications due to its stability and high activity.[2]

Note: The kinetic parameters (Km) are provided for common substrates to give an indication of enzyme affinity. Lower Km values suggest higher affinity. Direct comparative studies on planteose are needed for a more definitive assessment.

Experimental Protocols

To validate the specificity of an enzyme for planteose hydrolysis, a series of experiments can be conducted. Below are detailed methodologies for key assays.

Enzyme Activity Assay using Artificial Substrate (pNPG)

This assay provides a general measure of α-galactosidase activity and is useful for initial screening and enzyme quantification.

• Principle: The enzyme cleaves the colorless substrate p-nitrophenyl-α-D-galactopyranoside (pNPG) to release p-nitrophenol, which is yellow at alkaline pH and can be quantified spectrophotometrically.

• Reagents:

  • Enzyme solution (e.g., purified recombinant enzyme or crude extract)

  • 100 mM Citrate (B86180) buffer (pH 5.0)

  • 10 mM pNPG solution in citrate buffer

  • 1 M Sodium carbonate (stop solution)

• Procedure:

  • Pre-warm all solutions to the desired reaction temperature (e.g., 37°C).

  • In a microcentrifuge tube, mix 400 µL of citrate buffer and 50 µL of the enzyme solution.

  • Initiate the reaction by adding 50 µL of the 10 mM pNPG solution.

  • Incubate the reaction at 37°C for a defined period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding 500 µL of 1 M sodium carbonate.

  • Measure the absorbance of the solution at 405 nm using a spectrophotometer.

  • A standard curve of p-nitrophenol should be prepared to calculate the amount of product formed.

  • One unit of α-galactosidase activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute under the specified conditions.

Determination of Substrate Specificity using Natural Substrates (Planteose, Raffinose, etc.)

This experiment directly compares the enzyme's ability to hydrolyze planteose with its activity on other structurally related oligosaccharides.

• Principle: The enzyme is incubated with different substrates, and the reaction products are analyzed and quantified using High-Performance Liquid Chromatography (HPLC) or High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).

• Reagents:

  • Enzyme solution

  • 100 mM Citrate buffer (pH 5.0)

  • 10 mM solutions of planteose, raffinose, stachyose, and sucrose (as a negative control) in citrate buffer.

• Procedure:

  • Set up separate reaction tubes for each substrate.

  • To each tube, add 450 µL of the respective 10 mM substrate solution.

  • Initiate the reactions by adding 50 µL of the enzyme solution.

  • Incubate all reactions at the optimal temperature for a specific time course (e.g., 0, 15, 30, 60, 120 minutes).

  • At each time point, take an aliquot of the reaction mixture and stop the reaction by heat inactivation (e.g., boiling for 5 minutes).

  • Centrifuge the samples to remove any precipitated protein.

  • Analyze the supernatant for the presence of substrates and hydrolysis products (sucrose and galactose for planteose; sucrose and galactose for raffinose) using HPLC or HPAEC-PAD.

• Analytical Method (HPAEC-PAD):

  • Column: A suitable carbohydrate analysis column (e.g., Dionex CarboPac™ series).

  • Eluent: A gradient of sodium hydroxide (B78521) and sodium acetate.

  • Detection: Pulsed Amperometric Detection (PAD).

  • Quantification: The concentration of substrates and products can be determined by comparing peak areas to those of known standards.

Determination of Kinetic Parameters (Km and Vmax)

This experiment provides quantitative data on the enzyme's affinity for a specific substrate and its maximum reaction velocity.

• Principle: The initial reaction velocity is measured at various substrate concentrations. The data is then fitted to the Michaelis-Menten equation to determine Km and Vmax.

• Procedure:

  • Prepare a series of substrate (planteose) solutions of varying concentrations (e.g., 0.1, 0.5, 1, 2, 5, 10 mM) in the optimal buffer.

  • For each substrate concentration, perform an enzyme assay as described in Protocol 2, ensuring that the reaction is measured in the initial linear phase (typically the first 5-10 minutes).

  • Determine the initial velocity (v) for each substrate concentration by quantifying the amount of product (galactose or sucrose) formed per unit time.

  • Plot the initial velocity (v) against the substrate concentration ([S]).

  • Use non-linear regression analysis to fit the data to the Michaelis-Menten equation: v = (Vmax * [S]) / (Km + [S]) to determine the values of Km and Vmax. Alternatively, a Lineweaver-Burk plot (1/v vs. 1/[S]) can be used for a linear representation of the data.

Visualizations

Signaling Pathway of Planteose Hydrolysis

Caption: Enzymatic hydrolysis of planteose by α-galactosidase.

Experimental Workflow for Validating Enzyme Specificity

Caption: Workflow for validating enzyme specificity.

Logical Relationship of Substrate Specificity

Caption: Substrate specificity of α-galactosidase.

References

• 1. Involvement of α-galactosidase OmAGAL2 in planteose hydrolysis during seed germination of Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of a fungal α-galactosidase and its synergistic effect with β-mannanase for hydrolysis of galactomannan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Assessing α-galactosidase OmAGAL2 inhibitors and their impact on germination and sugar profiles in Orobanche minor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]

A Comparative Analysis of the Prebiotic Potential: Raffinose vs. Planteose

A comprehensive review of available scientific data on the prebiotic effects of raffinose (B1225341), with a noted lack of comparable research on its isomer, planteose.

Introduction

Prebiotics are non-digestible food ingredients that confer health benefits by selectively stimulating the growth and/or activity of beneficial microorganisms in the gut. Among the various oligosaccharides investigated for their prebiotic properties, the raffinose family of oligosaccharides (RFOs) has garnered significant attention. This guide provides a detailed comparison of the prebiotic potential of two such oligosaccharides: raffinose and its structural isomer, planteose. While extensive research has elucidated the prebiotic effects of raffinose, a significant gap in the scientific literature exists regarding the prebiotic potential of planteose.

Raffinose: A Well-Established Prebiotic

Raffinose, a trisaccharide composed of galactose, glucose, and fructose, is naturally found in a variety of plant-based foods, including beans, cabbage, and whole grains. It is resistant to hydrolysis by human digestive enzymes in the upper gastrointestinal tract, allowing it to reach the colon intact where it is fermented by the gut microbiota.

Modulation of Gut Microbiota

In vitro and in vivo studies have consistently demonstrated the ability of raffinose to modulate the composition of the gut microbiota. Fermentation of raffinose has been shown to significantly increase the populations of beneficial bacteria, particularly Bifidobacterium and Lactobacillus species. This selective stimulation of beneficial microbes is a hallmark of a prebiotic effect. Conversely, raffinose fermentation has been associated with a decrease in the abundance of potentially pathogenic bacteria, such as certain species within the Proteobacteria phylum.

Production of Short-Chain Fatty Acids (SCFAs)

The microbial fermentation of raffinose in the colon leads to the production of short-chain fatty acids (SCFAs), primarily acetate, propionate, and butyrate (B1204436). These SCFAs play a crucial role in maintaining gut health and have systemic beneficial effects. They serve as an energy source for colonocytes, contribute to the maintenance of the gut barrier function, and possess anti-inflammatory properties.

Signaling Pathways

Emerging research suggests that raffinose and its fermentation products can influence host signaling pathways. Notably, studies in animal models of colitis have indicated that raffinose supplementation can ameliorate inflammation by modulating the Toll-like receptor 4 (TLR4)–MyD88–NF-κB signaling pathway. This suggests a potential role for raffinose in the management of inflammatory bowel diseases.

Planteose: An Unexplored Isomer

Planteose is a structural isomer of raffinose, also a trisaccharide. While it has been identified as a short-term storage carbohydrate in certain plants, such as in the leaves of Actinidia (kiwifruit) species, there is a significant lack of scientific literature investigating its prebiotic potential. To date, no published studies have specifically examined the fermentation of planteose by human gut microbiota, its effects on the composition of the gut microbiome, or its impact on the production of SCFAs. One study has shown that planteose can be hydrolyzed by the enzyme α-galactosidase, which is present in some gut microbes. This suggests that it could potentially be utilized by the gut microbiota, but further research is necessary to confirm this and to understand its specific effects.

Data Summary: Raffinose

Parameter	Finding
Gut Microbiota Modulation	- Stimulates the growth of Bifidobacterium and Lactobacillus spp. - Inhibits the growth of some pathogenic bacteria (e.g., certain Proteobacteria).
SCFA Production	- Increases the production of acetate, propionate, and butyrate.
Signaling Pathway Modulation	- May ameliorate colitis by downregulating the TLR4–MyD88–NF-κB inflammatory pathway.

Experimental Protocols

In Vitro Fermentation of Raffinose

A common method to assess the prebiotic potential of a substrate like raffinose is through in vitro fermentation using human fecal inocula.

Objective: To determine the effect of raffinose on the growth of gut bacteria and the production of short-chain fatty acids.

Methodology:

• Fecal Slurry Preparation: Fresh fecal samples are collected from healthy human donors who have not taken antibiotics for at least three months. The samples are homogenized and diluted in an anaerobic buffer to create a fecal slurry.

• Basal Medium: A basal nutrient medium containing peptone, yeast extract, and other essential nutrients is prepared and sterilized.

• Incubation: Raffinose is added to the basal medium as the sole carbohydrate source. A control group with no added carbohydrate and a positive control with a known prebiotic (e.g., inulin) are also included. The fecal slurry is inoculated into the media under anaerobic conditions.

• Sampling and Analysis: Samples are collected at various time points (e.g., 0, 12, 24, 48 hours).

  • Microbial Population Analysis: Bacterial DNA is extracted from the samples, and the abundance of specific bacterial groups (e.g., Bifidobacterium, Lactobacillus) is quantified using techniques like quantitative PCR (qPCR) or 16S rRNA gene sequencing.

  • SCFA Analysis: The concentrations of acetate, propionate, and butyrate in the fermentation broth are measured using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

  • pH Measurement: The pH of the fermentation medium is monitored throughout the experiment as an indicator of acid production.

Visualizations

Caption: Workflow for in vitro fermentation of prebiotics.

Caption: Proposed anti-inflammatory signaling pathway of raffinose.

Conclusion

The available scientific evidence strongly supports the classification of raffinose as a prebiotic, demonstrating its positive effects on gut microbiota composition, SCFA production, and potential modulation of inflammatory signaling pathways. In stark contrast, there is a significant dearth of research on the prebiotic potential of planteose. While its structural similarity to raffinose suggests it may be fermented by the gut microbiota, dedicated studies are urgently needed to validate this hypothesis and to characterize its specific effects on gut health. Researchers, scientists, and drug development professionals are encouraged to explore the potential of planteose to fill this critical knowledge gap and to potentially uncover a novel prebiotic candidate.

A Researcher's Guide to Accurate Planteose Quantification: A Comparative Analysis of Leading Analytical Methods

For researchers, scientists, and professionals in drug development, the precise quantification of planteose, a key trisaccharide in various biological processes, is paramount. This guide provides an objective comparison of the three primary analytical methods for planteose quantification: High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Supported by experimental data, this document aims to facilitate an informed decision on the most suitable method for your research needs.

Planteose, a member of the raffinose (B1225341) family of oligosaccharides (RFOs), plays a significant role in plant physiology, particularly in stress tolerance and carbon storage. Its accurate measurement is crucial for understanding plant metabolism and for various applications in agriculture and biotechnology. The choice of quantification method can significantly impact the accuracy, sensitivity, and throughput of experimental results.

Comparative Analysis of Quantification Methods

The following table summarizes the key performance characteristics of HPAEC-PAD, GC-MS, and LC-MS/MS for the quantification of planteose and related oligosaccharides. The data presented is a synthesis from multiple studies on oligosaccharide analysis.

Parameter	HPAEC-PAD	GC-MS	LC-MS/MS
Limit of Detection (LOD)	0.4 - 0.6 pmol[1]	ng range	pg to fg range
Limit of Quantification (LOQ)	0.12 - 2.3 mg/L[2]	4.48 - 224.31 mg/kg[3]	0.03 - 82.50 µg/kg[4]
**Linearity (R²) **	> 0.99[1][5]	> 0.99	> 0.98
Precision (RSD)	< 15%	< 10%[3]	< 15%
Accuracy (Recovery)	80-120%	92.54 - 107.94%[3]	85-115%
Sample Derivatization	Not required	Required (silylation)	Not typically required
Throughput	Moderate to High	Low to Moderate	High
Selectivity	Good, but potential for co-elution	High	Very High
Cost (Instrument)	Moderate	Moderate	High

Experimental Protocols: An Overview

Detailed methodologies are critical for reproducible and accurate quantification. Below are summaries of typical experimental protocols for each of the discussed methods.

High-Performance Anion-Exchange Chromatography with Pulsed Amperometric Detection (HPAEC-PAD)

HPAEC-PAD is a robust method for the direct quantification of underivatized carbohydrates.

• Sample Preparation: Plant tissues are homogenized and extracted with a solvent mixture, typically ethanol/water. The extract is then centrifuged, and the supernatant is filtered. For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interfering compounds.

• Chromatographic Separation: An anion-exchange column (e.g., CarboPac series) is used with a high-pH mobile phase (e.g., sodium hydroxide) and a sodium acetate (B1210297) gradient to separate the oligosaccharides.

• Detection: The separated analytes are detected by a pulsed amperometric detector, which provides high sensitivity for carbohydrates.

• Quantification: Quantification is achieved by comparing the peak areas of the samples to those of a calibration curve generated using planteose standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and quantification of volatile and derivatized non-volatile compounds.

• Sample Preparation and Derivatization: Following extraction from the plant matrix, the sample undergoes hydrolysis to break down complex carbohydrates, if necessary. The crucial step is derivatization, typically silylation (e.g., using MSTFA), to make the sugars volatile.

• Gas Chromatography: The derivatized sample is injected into a gas chromatograph, where it is vaporized and separated on a capillary column based on boiling point and polarity.

• Mass Spectrometry: The separated compounds are then ionized and fragmented in the mass spectrometer. The resulting mass spectrum provides a unique fingerprint for identification.

• Quantification: Quantification is performed using selected ion monitoring (SIM) or by integrating the total ion chromatogram (TIC) and comparing it to a calibration curve of derivatized planteose standards.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS offers high sensitivity and selectivity for the analysis of a wide range of compounds in complex mixtures.

• Sample Preparation: Similar to HPAEC-PAD, a solvent extraction of the homogenized plant tissue is performed, followed by centrifugation and filtration. An SPE cleanup may be employed to reduce matrix effects.

• Liquid Chromatography: The extract is injected into a liquid chromatograph. Reversed-phase or hydrophilic interaction liquid chromatography (HILIC) columns are commonly used to separate the oligosaccharides.

• Tandem Mass Spectrometry: The eluent from the LC is introduced into a tandem mass spectrometer. The precursor ion corresponding to planteose is selected in the first quadrupole, fragmented in the collision cell, and the resulting product ions are detected in the third quadrupole. This multiple reaction monitoring (MRM) provides high specificity.

• Quantification: The peak area of the specific MRM transition for planteose is integrated and compared against a calibration curve prepared with authentic standards.

Planteose Biosynthesis Pathway

Planteose is synthesized as part of the Raffinose Family Oligosaccharides (RFO) pathway in plants. This pathway is crucial for carbon storage and transport, as well as for protecting plants against various environmental stresses. The key enzymatic steps are illustrated in the diagram below.

Caption: Simplified Raffinose Family Oligosaccharide (RFO) Biosynthesis Pathway.

Conclusion

The selection of an appropriate method for planteose quantification depends on the specific requirements of the research.

• HPAEC-PAD is a reliable and sensitive method that does not require derivatization, making it suitable for high-throughput analysis. However, care must be taken to avoid potential co-elution with other carbohydrates.

• GC-MS offers high selectivity and is a well-established technique. The requirement for derivatization can be a drawback, potentially introducing variability and increasing sample preparation time.

• LC-MS/MS provides the highest sensitivity and selectivity, making it the gold standard for trace-level quantification in complex biological matrices. The high initial instrument cost may be a limiting factor for some laboratories.

By carefully considering the performance characteristics, experimental protocols, and specific research goals, scientists can confidently choose the most accurate and efficient method for their planteose quantification needs.

References

• 1. Validated HPAEC-PAD Method for the Determination of Fully Deacetylated Chitooligosaccharides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sample Preparation from Plant Tissue for Gas Chromatography-Mass Spectrometry (GC-MS)we - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.au.dk [pure.au.dk]
• 4. A quantitative LC-MS/MS method for residues analysis of 62 plant growth regulators and the investigation of their effects on the quality of traditional Chinese medicinal: Codonopsis Radix as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of Gene Expression in Planteose Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of gene expression in planteose metabolism, a key pathway in the synthesis of raffinose (B1225341) family oligosaccharides (RFOs) in plants. RFOs, including planteose, are crucial for stress tolerance, carbon storage, and transport. Understanding the differential expression of genes involved in this pathway across various plant species and under different conditions is vital for crop improvement and harnessing plant metabolic pathways for therapeutic applications. This document summarizes quantitative data, details experimental protocols, and provides visual representations of the metabolic pathways and experimental workflows.

Data Presentation: Comparative Gene Expression in Planteose Metabolism

The following table summarizes the expression patterns of key genes involved in planteose biosynthesis and degradation across different plant species and tissues, as reported in various studies. Direct quantitative comparison is challenging due to variations in experimental setups; therefore, the table highlights reported expression levels and differential expression trends.

Gene Family	Gene/Enzyme	Plant Species	Tissue/Condition	Expression Level/Pattern	Reference
Biosynthesis
Galactinol (B1212831) Synthase (GolS)	BnGolS	Rapeseed (Brassica napus)	Various tissues	Expressed in most tissues, with high expression in specific tissues. Induced by hormone treatments.	[1]
NtGolS	Tobacco (Nicotiana tabacum)	Various tissues	Expressed in most tissues, with high expression in specific tissues. Induced by hormone treatments.	[1]
GmGolS	Soybean (Glycine max)	Seed (mid-maturation)	Highly expressed during seed development.	[2][3]
PvGolS	Common Bean (Phaseolus vulgaris)	Seed (late maturation)	Expression increases during late seed maturation.	[2][3]
AdGolS3	Wild Peanut (Arachis duranensis)	Under water deficit	Upregulated, conferring drought, osmotic, and salt stress tolerance in transgenic Arabidopsis.	[4]
Raffinose Synthase (RS)	GhRAFS	Cotton (Gossypium hirsutum)	Leaves (under abiotic stress)	Accumulates in response to abiotic stress.	[5]
TaRS15-3B	Bread Wheat (Triticum aestivum)	Seedlings (drought and salt stress)	Silencing leads to susceptibility to drought and salt stress.	[6]
Stachyose (B150584) Synthase (SS)	STS	Soybean (Glycine max)	Seed	A 33-bp deletion mutant leads to ultra-low stachyose content.	[7]
Degradation
Alkaline/Neutral Invertase (NINV)	CaNINV5	Pepper (Capsicum annuum)	Fruit (pre-breaker stages)	Expression gradually increases.	[8]
CIN	Solanum species	Various tissues	Constitutively expressed with similar profiles across different tissues.	[9]
OsNIN1	Rice (Oryza sativa)	Various organs	Constitutively expressed at a low level.	[10]
OsNIN3	Rice (Oryza sativa)	Plastids	Localized to plastids.	[10]

Experimental Protocols

The data presented in this guide are derived from studies employing various molecular biology techniques to assess gene expression. Below are detailed methodologies typical of the cited experiments.

RNA Extraction and Quantification

Total RNA is extracted from plant tissues (e.g., leaves, roots, seeds) using commercial kits like the RNeasy Plant Mini Kit (Qiagen) or TRIzol reagent (Invitrogen), followed by DNase treatment to remove genomic DNA contamination. The quality and quantity of the extracted RNA are assessed using a NanoDrop spectrophotometer and agarose (B213101) gel electrophoresis. RNA integrity is further confirmed using an Agilent 2100 Bioanalyzer.

Quantitative Real-Time PCR (qRT-PCR)

For targeted gene expression analysis, qRT-PCR is performed. First-strand cDNA is synthesized from total RNA using a reverse transcriptase enzyme (e.g., SuperScript III, Invitrogen). Gene-specific primers are designed using software like Primer3. The qRT-PCR reaction is typically carried out using a SYBR Green-based master mix on a real-time PCR system. The relative expression levels of the target genes are calculated using the 2-ΔΔCt method, with a constitutively expressed gene (e.g., Actin or Ubiquitin) serving as an internal control.[11]

RNA Sequencing (RNA-Seq)

For a global analysis of gene expression, RNA-Seq is employed.

• Library Preparation: mRNA is enriched from total RNA using oligo(dT) magnetic beads and then fragmented. The fragmented mRNA is used as a template for first-strand cDNA synthesis using random hexamer primers, followed by second-strand cDNA synthesis. The resulting double-stranded cDNA is subjected to end-repair, A-tailing, and adapter ligation. The ligated products are amplified by PCR to create the final cDNA library.

• Sequencing: The prepared libraries are sequenced on a high-throughput sequencing platform, such as the Illumina HiSeq.

• Data Analysis: The raw sequencing reads are filtered to remove low-quality reads and adapter sequences. The clean reads are then mapped to a reference genome using alignment software like TopHat2 or HISAT2. Gene expression levels are quantified as Transcripts Per Million (TPM) or Fragments Per Kilobase of transcript per Million mapped reads (FPKM) using tools like Cufflinks or HTSeq. Differentially expressed genes between different samples are identified using packages such as DESeq2 or edgeR.[2][3]

Mandatory Visualization

Planteose Metabolism Pathway

The biosynthesis of planteose is part of the larger raffinose family of oligosaccharides (RFOs) pathway. It begins with the synthesis of galactinol from UDP-galactose and myo-inositol, catalyzed by Galactinol Synthase (GolS) . Raffinose Synthase (RS) then transfers a galactose unit from galactinol to sucrose (B13894) to form raffinose. Subsequently, Stachyose Synthase (SS) can add another galactose unit to raffinose to produce stachyose. Planteose is an isomer of sucrose. The degradation of these sugars often involves Alkaline/Neutral Invertases (NINV) , which hydrolyze them into monosaccharides.

Caption: The metabolic pathway of planteose and other raffinose family oligosaccharides.

Experimental Workflow for Comparative Gene Expression Analysis

The following diagram illustrates a typical workflow for a comparative transcriptomic study, from sample collection to data analysis and interpretation.

Caption: A standard workflow for comparative gene expression analysis using RNA-Seq.

References

• 1. Genome-Wide Identification, Evolutionary and Expression Analyses of the GALACTINOL SYNTHASE Gene Family in Rapeseed and Tobacco - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification and Expression Analysis of the Genes Involved in the Raffinose Family Oligosaccharides Pathway of Phaseolus vulgaris and Glycine max - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. scispace.com [scispace.com]
• 5. Genome-wide identification and expression analysis of Raffinose synthetase family in cotton - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Identification and characterization of a stachyose synthase gene controlling reduced stachyose content in soybean - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Evolutionary Conservation and Expression Patterns of Neutral/Alkaline Invertases in Solanum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Genes for alkaline/neutral invertase in rice: alkaline/neutral invertases are located in plant mitochondria and also in plastids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. discovery.researcher.life [discovery.researcher.life]

Validating Planteose as a Biomarker for Plant Traits: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the potential of planteose as a biomarker for specific plant traits, particularly in the context of abiotic stress. While direct validation of planteose as a widespread biomarker is an emerging area of research, this document synthesizes current knowledge, compares it with established biomarkers, and provides detailed experimental protocols to aid in its validation.

Introduction to Planteose

Planteose is a non-reducing trisaccharide composed of galactose, fructose (B13574), and glucose. It has been identified as a short-term storage carbohydrate in the leaves of certain plants, such as kiwifruit (Actinidia species), where its synthesis and degradation patterns are opposite to those of sucrose, suggesting a role in managing carbohydrate reserves.[1] Recent studies have also highlighted its crucial role as a storage carbohydrate for the germination of parasitic plants like Orobanche minor.[2][3]

The structural similarity of planteose to Raffinose (B1225341) Family Oligosaccharides (RFOs), which are known to be involved in plant stress responses, suggests that planteose may also function as a compatible solute or signaling molecule under abiotic stress conditions.[4][5][6][7] Compatible solutes are small molecules that accumulate in the cytoplasm to maintain cell turgor and protect cellular structures during osmotic stress.

Planteose as a Potential Biomarker for Abiotic Stress

While direct evidence is still emerging, the accumulation of soluble sugars is a well-documented response of plants to abiotic stresses like drought and salinity.[8][9][10][11] These sugars can act as osmoprotectants, stabilizing membranes and proteins. Given that planteose is a soluble sugar, its concentration may change in response to environmental stressors, making it a candidate biomarker for stress tolerance.

Comparison with Other Biomarkers

To validate a new biomarker, its performance must be compared against established ones. Proline and Raffinose Family Oligosaccharides (RFOs) are well-known biomarkers for abiotic stress.

Table 1: Comparison of Planteose with Proline and Raffinose Family Oligosaccharides (RFOs) as Potential Abiotic Stress Biomarkers

Feature	Planteose	Proline	Raffinose Family Oligosaccharides (RFOs)
Molecule Type	Trisaccharide (Carbohydrate)	Amino Acid	Oligosaccharides (Carbohydrates)
Primary Function	Short-term carbohydrate storage, potential osmolyte	Osmoprotectant, antioxidant, signaling molecule	Carbon storage, transport, osmoprotection, signaling
Accumulation under Stress	Hypothesized to increase under abiotic stress	Well-documented increase under drought and salinity stress[12]	Accumulation of galactinol (B1212831) and raffinose documented under drought, salt, and cold stress[5][13][14]
Analytical Methods	HPLC, GC-MS[2]	Spectrophotometry, HPLC, LC-MS	HPLC, GC-MS
Advantages as Biomarker	May provide specific insights into carbohydrate metabolism adjustments under stress.	Well-established and widely used, with standardized protocols.	Directly linked to stress-responsive biosynthetic pathways.
Limitations as Biomarker	Limited research on its role as a stress biomarker; biosynthetic pathway not fully elucidated.	Can be influenced by other metabolic pathways not directly related to the primary stress response.	A family of related compounds, requiring more complex analysis to differentiate individual oligosaccharides.

Quantitative Data from a Comparative Metabolomics Study

Direct comparative data for planteose under specific abiotic stresses is scarce in the literature. However, a study on the metabolomic and transcriptomic profiling of drought-tolerant and susceptible sesame (Sesamum indicum) genotypes provides valuable insights into how different metabolites, including other sugars, respond to drought stress. Sesame is a plant known to produce planteose.

Table 2: Relative Abundance of Selected Metabolites in Drought-Tolerant (DT) and Drought-Susceptible (DS) Sesame Genotypes under Drought Stress

Metabolite	Genotype	Fold Change (Drought vs. Control)	Putative Role in Stress Response
Proline	DT	15.2	Osmoprotectant, antioxidant
DS	8.5	Osmoprotectant, antioxidant
Raffinose	DT	3.8	Osmoprotectant, membrane stabilization
DS	2.1	Osmoprotectant, membrane stabilization
Sucrose	DT	2.5	Carbon source, osmolyte
DS	1.8	Carbon source, osmolyte
Galactinol	DT	4.1	Precursor for RFOs, potential signaling molecule
DS	2.3	Precursor for RFOs, potential signaling molecule
Planteose	DT	Data not available	Potential osmolyte
DS	Data not available	Potential osmolyte

Data synthesized from a study by You et al. (2019) on sesame. The study did not report data for planteose.[1][4][6][15] This table illustrates the differential accumulation of known stress-related metabolites in tolerant versus susceptible genotypes, providing a framework for how to evaluate planteose.

Experimental Protocols

To validate planteose as a biomarker, a robust experimental workflow is essential. This involves subjecting plants to controlled stress conditions, collecting samples at key time points, and accurately quantifying the metabolites of interest.

Experimental Workflow for Biomarker Validation

Caption: Experimental workflow for validating planteose as a biomarker.

Detailed Methodologies

1. Plant Material and Stress Treatment:

• Plant Species: Select a species known to produce planteose (e.g., Actinidia spp., Sesamum indicum).

• Growth Conditions: Grow plants in a controlled environment (growth chamber or greenhouse) with defined light, temperature, and humidity.

• Stress Application:

  • Drought Stress: Withhold water and monitor soil water content. Collect samples at different levels of water deficit.

  • Salinity Stress: Irrigate with a saline solution (e.g., NaCl) of increasing concentrations.

2. Sample Collection and Preparation:

• Collect leaf and root tissues at predefined time points during the stress treatment.

• Immediately freeze the samples in liquid nitrogen to quench metabolic activity.

• Lyophilize the samples and grind them into a fine powder.

3. Soluble Sugar Extraction and Quantification using High-Performance Liquid Chromatography (HPLC):

• Extraction:

  • Weigh approximately 100 mg of lyophilized plant powder into a microcentrifuge tube.

  • Add 1.5 mL of 80% (v/v) ethanol.

  • Incubate at 80°C for 1 hour, with vortexing every 15 minutes.

  • Centrifuge at 14,000 x g for 10 minutes.

  • Collect the supernatant. Repeat the extraction two more times and pool the supernatants.

  • Evaporate the solvent from the pooled supernatant under a vacuum.

  • Re-dissolve the dried extract in a known volume of ultrapure water.

• HPLC Analysis:

  • System: An HPLC system equipped with a refractive index (RI) detector.

  • Column: A carbohydrate analysis column (e.g., amino column).

  • Mobile Phase: Acetonitrile:water gradient.

  • Flow Rate: 1.0 mL/min.

  • Temperature: 35°C.

  • Quantification: Use external standards of planteose, raffinose, sucrose, glucose, and fructose to create calibration curves for quantification.

Signaling Pathways

The precise signaling pathway involving planteose is not yet fully elucidated. However, its biosynthesis is linked to the Raffinose Family Oligosaccharide (RFO) pathway, where galactinol plays a key role. Galactinol itself is considered a signaling molecule in plant defense and stress responses.

Putative Biosynthesis Pathway of Planteose

Caption: Putative biosynthetic pathway of planteose.

Potential Role in Stress Signaling

Abiotic stress can induce the expression of Galactinol Synthase (GolS) genes, leading to the accumulation of galactinol. Galactinol then serves as a galactosyl donor for the synthesis of RFOs and potentially planteose. The accumulation of these oligosaccharides can contribute to osmotic adjustment and the protection of cellular components. Furthermore, galactinol or the downstream oligosaccharides may act as signaling molecules, triggering further downstream stress responses.

Caption: Potential role of planteose in the plant abiotic stress signaling network.

Conclusion and Future Directions

Planteose holds promise as a potential biomarker for specific plant traits, particularly in the context of abiotic stress. Its accumulation as a soluble sugar and its connection to the stress-responsive RFO pathway provide a strong rationale for its investigation. However, further research is critically needed to:

• Validate its role as a biomarker across a wider range of plant species and abiotic stresses through rigorous comparative studies.

• Elucidate the complete biosynthetic and degradation pathways of planteose to identify the key regulatory enzymes and genes.

• Investigate its potential signaling role in plant stress responses.

The experimental protocols and comparative frameworks provided in this guide offer a starting point for researchers to systematically evaluate and validate the potential of planteose as a novel and valuable biomarker in plant science and agriculture.

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of Metabolomic Biomarkers of Seed Vigor and Aging in Hybrid Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cropj.com [cropj.com]
• 4. Transcriptomic and metabolomic profiling of drought-tolerant and susceptible sesame genotypes in response to drought stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Raffinose synthase enhances drought tolerance through raffinose synthesis or galactinol hydrolysis in maize and Arabidopsis plants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Item - Additional file 3: of Transcriptomic and metabolomic profiling of drought-tolerant and susceptible sesame genotypes in response to drought stress - Springer Nature - Figshare [springernature.figshare.com]
• 7. Frontiers | Fine tuning of trehalose biosynthesis and hydrolysis as novel tools for the generation of abiotic stress tolerant plants [frontiersin.org]
• 8. Frontiers | Significance of galactinol and raffinose family oligosaccharide synthesis in plants [frontiersin.org]
• 9. The Gene Expression and Enzyme Activity of Plant 3-Deoxy-D-Manno-2-Octulosonic Acid-8-Phosphate Synthase Are Preferentially Associated with Cell Division in a Cell Cycle-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 10. iomcworld.org [iomcworld.org]
• 11. researchgate.net [researchgate.net]
• 12. Identification of miRNAs Mediating Seed Storability of Maize during Germination Stage by High-Throughput Sequencing, Transcriptome and Degradome Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Responses of Populus trichocarpa galactinol synthase genes to abiotic stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Comparative Study on Physicochemical and Nutritional Qualities of Kiwifruit Varieties - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Transcriptomic and metabolomic profiling of drought-tolerant and susceptible sesame genotypes in response to drought stress - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Planteose in a Laboratory Setting

This document provides a comprehensive guide to the proper disposal procedures for planteose, a non-hazardous trisaccharide, intended for researchers, scientists, and drug development professionals. Adherence to these guidelines is crucial for maintaining a safe and compliant laboratory environment.

Immediate Safety and Handling Considerations

Planteose is classified as a non-hazardous substance.[1][2] However, standard laboratory safety protocols should always be observed during handling to minimize any potential risks.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

• Spills: In the event of a spill, dike the area to contain the material. For solid planteose, sweep up the material and place it in a designated waste container. For solutions, absorb the spill with an inert material and dispose of it as non-hazardous chemical waste.

• Storage: Store planteose in a dry, dark place. Short-term storage (days to weeks) is suitable at 0-4°C, while long-term storage (months to years) should be at -20°C.[1]

Chemical and Physical Properties of Planteose

A summary of the key quantitative data for planteose is presented below. This information is essential for a comprehensive understanding of the substance's characteristics.

Property	Value	Source
Molecular Formula	C18H32O16	[3]
Molecular Weight	504.44 g/mol	[3]
Melting Point	124 °C	[3]
Density	1.566 g/cm³	[3]
Water Solubility	660 g/L	[4]

Step-by-Step Disposal Protocol for Planteose

As a non-hazardous carbohydrate, the disposal of planteose follows general laboratory guidelines for non-hazardous chemical and biological waste.[5] The appropriate disposal route depends on the physical state of the waste (solid or liquid) and whether it is mixed with other substances.

3.1. Uncontaminated Planteose (Solid and Aqueous Solutions)

For pure, uncontaminated solid planteose or aqueous solutions of planteose:

• Waste Identification: Clearly label the waste container as "Non-hazardous carbohydrate waste: Planteose".

• Solid Waste:

  • Collect dry, solid planteose waste in a designated, sealed container.

  • Dispose of the container in the regular laboratory trash, unless institutional policy dictates otherwise.

• Aqueous Solutions:

  • Small quantities of dilute, non-hazardous carbohydrate solutions can typically be disposed of down the drain with copious amounts of water.[5]

  • Confirm that your institution's Environmental Health and Safety (EHS) guidelines permit this practice.

  • Ensure the pH of the solution is between 5 and 9 before drain disposal.[6]

3.2. Planteose Mixed with Other Chemicals

If planteose is mixed with hazardous chemicals, the entire mixture must be treated as hazardous waste.

• Waste Identification: Label the waste container with the full names of all chemical constituents, including "Planteose". Do not use abbreviations.[7]

• Segregation: Do not mix with other waste streams.

• Containment: Use a compatible, leak-proof container. Keep the container sealed except when adding waste.[7]

• Disposal: Arrange for collection by your institution's EHS department for disposal as chemical waste.

3.3. Planteose in Biological Waste

For planteose used in cell culture media or other biological experiments:

• Decontamination: If the waste is potentially infectious, it must be decontaminated. A common method is to add bleach to a final concentration of 10% and allow a contact time of at least 30 minutes.[7]

• Waste Identification: Label the container as "Decontaminated Biological Waste" and list any chemical constituents.

• Disposal: After decontamination, the disposal route depends on the chemical components. If it only contains non-hazardous substances, it may be eligible for drain disposal after pH neutralization.[7] Otherwise, it must be disposed of as chemical waste.

Experimental Workflow and Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of planteose waste in a laboratory setting.

Caption: Planteose Disposal Workflow Diagram

References

• 1. medkoo.com [medkoo.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. Showing Compound Planteose (FDB006278) - FooDB [foodb.ca]
• 5. Laboratory waste | Staff Portal [staff.ki.se]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 7. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

Personal protective equipment for handling Planteose

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Planteose in a laboratory setting. Planteose is a naturally occurring oligosaccharide and is not classified as a hazardous substance. However, adherence to standard laboratory safety protocols is crucial to ensure a safe working environment.

I. Physicochemical Properties of Planteose

Understanding the basic properties of Planteose is the first step toward safe handling.

Property	Value	Reference
Chemical Formula	C₁₈H₃₂O₁₆	[1]
Molecular Weight	504.44 g/mol	[1][2]
CAS Number	470-57-5	[1][2]
Appearance	Solid (likely a white or off-white powder/crystalline solid)	General chemical principles
Melting Point	124 °C	[2]
Solubility	Soluble in water	[3][4]

II. Personal Protective Equipment (PPE)

While Planteose is considered non-hazardous, the use of appropriate PPE is mandatory to minimize exposure and prevent contamination.

PPE Category	Item	Rationale
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from airborne powder and potential splashes.
Hand Protection	Nitrile or latex gloves	Prevents direct skin contact and potential contamination of the substance.
Body Protection	Laboratory coat	Protects skin and clothing from spills.
Respiratory Protection	Not generally required	In situations where significant dust may be generated, a dust mask (e.g., N95) is recommended to prevent inhalation.

III. Handling and Storage Procedures

Proper handling and storage are critical for maintaining the integrity of Planteose and ensuring a safe laboratory environment.

A. Handling:

• Engineering Controls: Handle Planteose in a well-ventilated area. A chemical fume hood is not strictly necessary but can be used to minimize dust dispersion.

• Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[3][5] Do not eat, drink, or smoke in the laboratory.[3]

• Dispensing: When weighing or transferring Planteose powder, do so carefully to minimize the creation of airborne dust.

B. Storage:

• Store in a cool, dry place.

• Keep containers tightly closed to prevent moisture absorption and contamination.

• Store away from strong oxidizing agents.

IV. Emergency Procedures

In the event of an accidental exposure or spill, follow these procedures immediately.

Incident	Procedure
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention if irritation persists.[3]
Skin Contact	Remove contaminated clothing. Wash the affected area with soap and water. Seek medical attention if irritation develops.[3]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory irritation occurs.
Ingestion	Rinse mouth with water. Do not induce vomiting. Seek medical attention if a large amount is ingested.
Spill Cleanup	1. Wear appropriate PPE (gloves, safety glasses, lab coat).2. For small spills, gently sweep up the solid material, avoiding dust generation, and place it in a designated waste container.3. Clean the spill area with a damp cloth.

V. Disposal Plan

As a non-hazardous substance, Planteose disposal is straightforward but must be done responsibly.

Waste Type	Disposal Method
Solid Planteose Waste	Dispose of in the regular solid waste stream, in accordance with local, state, and federal regulations. It can be placed in a designated container for non-hazardous laboratory waste.
Contaminated Materials (e.g., gloves, weighing paper)	Dispose of in the regular solid waste stream, unless contaminated with a hazardous substance.
Planteose Solutions (Aqueous)	Small quantities of dilute aqueous solutions can typically be disposed of down the drain with copious amounts of water, in accordance with local regulations.[6]

VI. Experimental Workflow for Handling Planteose

The following diagram illustrates the standard workflow for safely handling Planteose in a laboratory setting.

References

• 1. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 2. youthfilter.com [youthfilter.com]
• 3. artsci.usu.edu [artsci.usu.edu]
• 4. benchchem.com [benchchem.com]
• 5. greenwgroup.com [greenwgroup.com]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]